Methyl 4-chlorocinnamate

• CAS: 20754-21-6

Core Science & Biosynthesis

A Guide to the Synthesis of Methyl 4-chlorocinnamate via Knoevenagel Condensation

Introduction: The Strategic Importance of the Knoevenagel Condensation

In the landscape of modern organic synthesis, the formation of carbon-carbon bonds remains a cornerstone of molecular construction. Among the arsenal of reactions available to chemists, the Knoevenagel condensation stands out for its efficiency and versatility in creating α,β-unsaturated carbonyl compounds. First reported by Emil Knoevenagel in 1898, this reaction involves the nucleophilic addition of a compound with an active methylene group to a carbonyl compound, followed by a dehydration step. The products, particularly cinnamic acids and their esters, are pivotal intermediates in the synthesis of pharmaceuticals, agrochemicals, fragrances, and polymers.

This guide provides an in-depth technical exploration of the Knoevenagel condensation for the specific synthesis of methyl 4-chlorocinnamate, a valuable building block in drug development. We will dissect the reaction mechanism, provide a field-proven experimental protocol, and analyze the critical parameters that govern the reaction's success, offering a comprehensive resource for researchers and process chemists.

Part 1: Mechanistic Dissection of the Synthesis

The synthesis of methyl 4-chlorocinnamate via Knoevenagel condensation is a classic example of base-catalyzed C-C bond formation. The overall transformation involves the reaction between 4-chlorobenzaldehyde and an active methylene compound, such as dimethyl malonate, catalyzed by a weak base like piperidine.

Overall Reaction Scheme:

Causality Behind Experimental Choices

• Carbonyl Component (4-Chlorobenzaldehyde): An aromatic aldehyde is a typical electrophile for this reaction. The chlorine atom at the para-position is an electron-withdrawing group, which slightly enhances the electrophilicity of the carbonyl carbon, making it more susceptible to nucleophilic attack.

• Active Methylene Nucleophile (Dimethyl Malonate): The methylene protons of dimethyl malonate are acidic due to the electron-withdrawing effect of the two adjacent ester carbonyl groups. This allows for easy deprotonation by a mild base to form a resonance-stabilized enolate, the key nucleophile in the reaction. Using dimethyl malonate directly is a strategic choice when the methyl ester is the desired final product, potentially simplifying the overall process compared to routes involving malonic acid which require a subsequent esterification step.

• Catalyst (Piperidine): A weak secondary amine like piperidine is the catalyst of choice. A strong base, such as sodium hydroxide, would risk inducing a self-condensation (Cannizzaro reaction) of the aldehyde. Piperidine plays a dual role: it acts as a base to deprotonate the dimethyl malonate, and it reacts with the aldehyde to form a highly reactive iminium ion intermediate, which is more electrophilic than the aldehyde itself. This dual catalytic cycle is what makes piperidine particularly effective.

Step-by-Step Reaction Mechanism

The reaction proceeds through a cascade of equilibria, culminating in the formation of the thermodynamically stable conjugated product.

• Iminium Ion Formation: Piperidine attacks the carbonyl carbon of 4-chlorobenzaldehyde, followed by dehydration, to form a reactive electrophilic iminium ion.

• Enolate Formation: Concurrently, another molecule of piperidine acts as a base, abstracting an acidic proton from dimethyl malonate to generate a nucleophilic enolate ion.

• Nucleophilic Attack: The enolate attacks the iminium ion, forming a new carbon-carbon bond and a neutral intermediate.

• Catalyst Regeneration & Dehydration: The intermediate collapses, eliminating the piperidine catalyst and a molecule of water to yield an intermediate, dimethyl 2-(4-chlorobenzylidene)malonate.

• Hydrolysis and Decarboxylation: While the malonic ester intermediate is stable, the synthesis of the final cinnamate requires the removal of one of the carboxyl groups. In some one-pot procedures, this can occur in situ. A more traditional and controlled laboratory approach involves isolating the malonic ester intermediate, followed by saponification (hydrolysis) of one ester group and subsequent decarboxylation upon heating to yield the final methyl 4-chlorocinnamate product.

The core Knoevenagel condensation part of the mechanism is visualized below.

Caption: Core mechanism of the piperidine-catalyzed Knoevenagel condensation.

Part 2: A Validated Experimental Protocol

This protocol provides a robust, step-by-step methodology for the synthesis. The inclusion of a Dean-Stark trap is a key process control element, ensuring the removal of water to drive the condensation equilibrium towards the product.

Reagents and Materials

Reagent	Formula	MW ( g/mol )	Amount	Moles	Equiv.
4-Chlorobenzaldehyde	C₇H₅ClO	140.57	7.03 g	0.05	1.0
Dimethyl Malonate	C₅H₈O₄	132.11	7.27 g (6.5 mL)	0.055	1.1
Piperidine	C₅H₁₁N	85.15	0.43 g (0.5 mL)	0.005	0.1
Glacial Acetic Acid	CH₃COOH	60.05	0.60 g (0.57 mL)	0.01	0.2
Toluene	C₇H₈	92.14	~80 mL	-	-

Step-by-Step Methodology

• Apparatus Setup: Assemble a 250 mL round-bottom flask with a magnetic stir bar, a Dean-Stark trap, and a reflux condenser. Ensure all glassware is dry.

• Charging the Flask: To the round-bottom flask, add 4-chlorobenzaldehyde (1.0 eq), dimethyl malonate (1.1 eq), and toluene (~80 mL).

• Catalyst Addition: Add piperidine (0.1 eq) and glacial acetic acid (0.2 eq) to the mixture. The acetic acid serves to buffer the basicity and promote iminium ion formation.

• Reaction Execution: Heat the reaction mixture to reflux using a heating mantle. Vigorously stir the solution. The toluene-water azeotrope will begin to collect in the Dean-Stark trap, providing a visual indicator of reaction progress.

• Monitoring: Monitor the reaction's completion by Thin Layer Chromatography (TLC) using a hexane/ethyl acetate eluent system. The reaction is typically complete within 4-8 hours, once water ceases to collect in the trap and the aldehyde spot is consumed on TLC.

• Work-up: Once complete, allow the flask to cool to room temperature. Transfer the reaction mixture to a separatory funnel and wash sequentially with 1M HCl (2 x 50 mL) to remove piperidine, saturated aqueous sodium bicarbonate solution (1 x 50 mL), and brine (1 x 50 mL).

• Isolation: Dry the organic layer over anhydrous magnesium sulfate, filter, and remove the toluene under reduced pressure using a rotary evaporator.

• Purification: The resulting crude solid is the intermediate dimethyl 2-(4-chlorobenzylidene)malonate. This can be purified by recrystallization from a suitable solvent like ethanol or methanol. For higher purity, column chromatography on silica gel can be employed.

• Saponification & Decarboxylation (If required): To obtain methyl 4-chlorocinnamate, the purified intermediate is subjected to partial hydrolysis using one equivalent of KOH in methanol, followed by acidification and heating to induce decarboxylation.

• Characterization: Confirm the final product's identity and purity using ¹H NMR, ¹³C NMR, and melting point analysis (literature m.p. 76-77°C).

Experimental Workflow Diagram

Caption: Step-by-step experimental workflow for the synthesis and purification.

Part 3: Critical Parameters and Process Optimization

The success of the Knoevenagel condensation hinges on the careful control of several key parameters. Understanding their interplay is crucial for maximizing yield and purity.

Parameter	Typical Conditions	Rationale & Field Insights
Catalyst	Piperidine, Pyridine, DABCO, TiCl₄, Glycine	The choice of base is critical. Weak secondary amines like piperidine are ideal for activating the aldehyde via iminium formation while being basic enough to form the enolate. For green chemistry applications, catalysts like DABCO or even immobilized enzymes are gaining traction.
Solvent	Toluene, Methanol, Ethanol, DMF, Water, Ionic Liquids	Toluene or benzene are traditionally used with a Dean-Stark trap to remove water azeotropically, driving the reaction forward. Polar solvents like methanol can also be effective. Greener alternatives, such as water or ionic liquids, are being increasingly explored to reduce environmental impact.
Temperature	Room Temp. to Reflux	The reaction is often performed at reflux to increase the rate and facilitate azeotropic water removal. However, some highly reactive substrates or catalyst systems can proceed efficiently at room temperature, which can minimize side reactions.
Stoichiometry	Slight excess of Methylene Compound (1.1-1.2 eq.)	Using a slight excess of the active methylene component ensures the complete consumption of the more valuable aldehyde. The catalyst is used in sub-stoichiometric amounts (0.1-0.2 eq.).

Conclusion

The Knoevenagel condensation is a powerful and reliable method for the synthesis of methyl 4-chlorocinnamate. By understanding the underlying mechanism involving iminium and enolate intermediates, chemists can make informed decisions about reaction conditions. The provided protocol, which emphasizes process control through azeotropic water removal and systematic work-up, serves as a dependable blueprint for laboratory synthesis. For professionals in drug development, mastering this reaction provides access to a wide array of cinnamate derivatives, underscoring the enduring relevance of this classic name reaction in the modern pharmaceutical landscape.

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• Knoevenagel Condensation of Acetonedicarboxylates with Aldehydes. (n.d.). ResearchGate. Retrieved from [Link]

• Reddit. (2015, November 6). Decarboxylation after Knoevenagel condensation. Retrieved from [Link]

• Nagalakshmi, K., et al. (2012). A Simple and Straightforward Synthesis of Cinnamic acids and Ylidene Malononitriles via Knoevenagel Condensation Employing DABCO as Catalyst. Asian Journal of Chemistry. Retrieved from [Link]

• Filo. (2025, March 7). EXPERIMENT 6: ALDOL CONDENSATION OF 4 CHLOROBENZALDEHYDE AND DIMETHYL MALONATE. Retrieved from [Link]

A Comprehensive Technical Guide to the Synthesis of Methyl 4-chlorocinnamate via the Heck Coupling Reaction

Prepared for: Researchers, Scientists, and Drug Development Professionals

Executive Summary: The Mizoroki-Heck reaction stands as a cornerstone of modern organic synthesis, offering a powerful method for carbon-carbon bond formation.[1][2][3] This guide provides an in-depth examination of the Heck coupling reaction, specifically tailored to the synthesis of Methyl 4-chlorocinnamate. We will explore the reaction's catalytic cycle, dissect the roles of key reagents, present a detailed experimental protocol, and offer insights into process optimization and troubleshooting. The objective is to equip researchers and drug development professionals with the foundational knowledge and practical guidance necessary to successfully implement this valuable transformation.

Introduction to the Heck Coupling Reaction

The Mizoroki-Heck reaction, a palladium-catalyzed cross-coupling of an unsaturated halide with an alkene, has revolutionized the synthesis of substituted alkenes.[2][4] Discovered by Tsutomu Mizoroki and Richard F. Heck, this reaction earned Heck the 2010 Nobel Prize in Chemistry and has become an indispensable tool for creating complex molecular architectures from simple precursors.[2][5] Its significance lies in its ability to form C-C bonds with high stereoselectivity, typically favoring the trans isomer, and its tolerance for a wide array of functional groups.[4][5]

The synthesis of Methyl 4-chlorocinnamate serves as an excellent case study. This compound and its derivatives are valuable intermediates in the pharmaceutical and materials science sectors. The general reaction scheme is as follows:

General Reaction: Aryl Halide (4-chloro-iodobenzene) + Alkene (Methyl Acrylate) → Methyl 4-chlorocinnamate

The Catalytic Cycle: A Mechanistic Deep Dive

The efficacy of the Heck reaction hinges on a catalytic cycle involving palladium cycling between the Pd(0) and Pd(II) oxidation states.[5] Understanding this mechanism is critical for rational troubleshooting and optimization. The cycle can be broken down into three primary stages:

• Oxidative Addition: The cycle initiates with the coordinatively unsaturated 14-electron Pd(0) complex. This active catalyst inserts into the carbon-halide bond of the aryl halide (e.g., 4-chloro-iodobenzene), forming a square planar Pd(II) complex. This is often the rate-determining step, with reactivity trends of I > Br > Cl.[2][4][5]

• Alkene Coordination and Migratory Insertion: The alkene (methyl acrylate) then coordinates to the Pd(II) center. This is followed by a syn-migratory insertion, where the aryl group and the palladium are added across the double bond of the alkene.[2][5]

• β-Hydride Elimination and Reductive Elimination: For the reaction to proceed, the intermediate must possess a hydrogen atom beta to the palladium center. A syn β-hydride elimination occurs, forming a palladium-hydride complex and releasing the substituted alkene product.[2][5] The final step involves reductive elimination, where a base is crucial for regenerating the active Pd(0) catalyst from the palladium-hydride species, allowing the cycle to begin anew.[5][6]

Caption: Figure 1: The Heck Reaction Catalytic Cycle

Synthesis of Methyl 4-chlorocinnamate: A Practical Approach

Reaction Components and Their Roles

The success of the synthesis depends on the careful selection of each component.

• Aryl Halide: While aryl chlorides are the most cost-effective, their C-Cl bond is strong, making them less reactive than bromides or iodides.[7] For robust and high-yielding laboratory synthesis, an aryl iodide like 4-iodo-chlorobenzene is often preferred.

• Alkene: Methyl acrylate is an ideal substrate. The electron-withdrawing nature of the ester group enhances the alkene's reactivity in the migratory insertion step.[2][5]

• Palladium Catalyst: Palladium(II) acetate (Pd(OAc)₂) is a common and effective pre-catalyst.[2] It is reduced in situ to the active Pd(0) species. Other sources include PdCl₂ and tetrakis(triphenylphosphine)palladium(0).[2][5]

• Ligand: Phosphine ligands are crucial for stabilizing the palladium catalyst, preventing its precipitation as palladium black, and influencing its reactivity. Triphenylphosphine (PPh₃) is a standard, effective ligand.[2][5][8] For less reactive aryl chlorides, more electron-rich and bulky phosphines or N-heterocyclic carbenes (NHCs) may be required.[7][8]

• Base: A base is required to neutralize the hydrogen halide (HX) produced during the reaction and to facilitate the reductive elimination step that regenerates the Pd(0) catalyst.[6] Organic bases like triethylamine (Et₃N) are common, though inorganic bases such as potassium carbonate (K₂CO₃) or sodium acetate (NaOAc) are also widely used.[2][5][8]

• Solvent: Polar aprotic solvents like N,N-dimethylformamide (DMF) , acetonitrile (MeCN), or N-Methyl-2-pyrrolidone (NMP) are typically used to dissolve the reactants and facilitate the reaction at elevated temperatures.[8]

Optimization of Reaction Conditions

The following table summarizes key parameters for the synthesis.

Parameter	Recommended Condition	Rationale & Field Insights
Aryl Halide	4-Iodo-chlorobenzene	Iodides offer higher reactivity and milder reaction conditions compared to bromides or chlorides, ensuring higher conversion.
Alkene	Methyl Acrylate (1.2 - 1.5 equiv.)	A slight excess of the alkene ensures complete consumption of the more expensive aryl halide.
Catalyst Loading	0.5 - 2 mol% Pd(OAc)₂	Lowering catalyst loading is cost-effective but may require longer reaction times or higher temperatures. 1 mol% is a robust starting point.
Ligand Loading	2 - 4 mol% PPh₃	A Pd:Ligand ratio of 1:2 to 1:4 is typical. The excess ligand stabilizes the Pd(0) species.
Base	Triethylamine (2.0 - 3.0 equiv.)	An excess of base is crucial to drive the reaction to completion by efficiently regenerating the catalyst.
Solvent	Acetonitrile or DMF	Acetonitrile is often easier to remove during workup. DMF can be beneficial for less soluble substrates. The solvent must be deoxygenated.[4]
Temperature	80 - 100 °C	The reaction typically requires heating to overcome the activation energy of the oxidative addition step. The specific temperature depends on the reactivity of the aryl halide.[9]
Reaction Time	4 - 24 hours	Progress should be monitored by Thin Layer Chromatography (TLC) or Gas Chromatography (GC) to determine completion.

Detailed Experimental Protocol

Materials:

• 4-Iodo-chlorobenzene (1.0 equiv)

• Methyl acrylate (1.5 equiv)

• Palladium(II) acetate (Pd(OAc)₂) (0.01 equiv)

• Triphenylphosphine (PPh₃) (0.02 equiv)

• Triethylamine (Et₃N) (3.0 equiv)

• Acetonitrile (anhydrous, degassed)

• Reaction flask (e.g., three-neck round-bottom flask)

• Condenser, magnetic stirrer, heating mantle

• Inert atmosphere setup (Nitrogen or Argon)

Procedure:

• Setup: Assemble a clean, dry three-neck flask equipped with a magnetic stir bar, a condenser, and a nitrogen/argon inlet.

• Reagent Addition: To the flask, add 4-iodo-chlorobenzene, palladium(II) acetate, and triphenylphosphine.

• Inert Atmosphere: Evacuate the flask and backfill with an inert gas. Repeat this cycle three times to ensure an oxygen-free environment.

• Solvent and Reagent Addition: Under a positive flow of inert gas, add degassed acetonitrile, followed by triethylamine and methyl acrylate via syringe.

• Reaction: Heat the reaction mixture to reflux (approx. 80-85 °C) with vigorous stirring.

• Monitoring: Monitor the reaction's progress by periodically taking small aliquots and analyzing them by TLC (e.g., using a 9:1 Hexane:Ethyl Acetate mobile phase). The disappearance of the 4-iodo-chlorobenzene spot indicates completion.

• Workup: Once the reaction is complete, cool the mixture to room temperature. Filter the mixture through a pad of Celite to remove the palladium catalyst.[4]

• Extraction: Concentrate the filtrate under reduced pressure. Dissolve the residue in a suitable organic solvent (e.g., ethyl acetate) and wash sequentially with 1M HCl, saturated sodium bicarbonate solution, and brine.

• Purification: Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate in vacuo. The crude product can be purified by flash column chromatography on silica gel or by recrystallization to yield pure Methyl 4-chlorocinnamate.

Experimental Workflow Diagram

Caption: Figure 2: Experimental Workflow

Troubleshooting and Key Considerations

• Low Yield: This can result from insufficient degassing (leading to catalyst deactivation), impure reagents, or non-optimal temperature. Ensure all reagents are pure and the system is rigorously kept under an inert atmosphere.

• Formation of Palladium Black: Premature precipitation of palladium indicates catalyst decomposition. This can be mitigated by ensuring an appropriate ligand-to-palladium ratio or by using more robust ligands.

• Side Reactions: Dimerization of the alkene or the formation of Heck side-products can occur. Adjusting the reaction temperature or the choice of base can often minimize these pathways.

• Aryl Chloride Reactivity: The coupling of aryl chlorides is challenging.[7] Success often requires higher temperatures, stronger bases (e.g., phosphazene bases), and specialized, bulky electron-rich phosphine ligands or N-heterocyclic carbene (NHC) catalysts.[7][8][10]

Conclusion

The Heck coupling reaction is a robust and versatile tool for the synthesis of substituted alkenes like Methyl 4-chlorocinnamate. A thorough understanding of the catalytic mechanism and the specific function of each reaction component is paramount for success. By carefully controlling reaction parameters such as substrate choice, catalyst system, base, and temperature, researchers can achieve high yields of the desired product. The protocol and insights provided in this guide serve as a comprehensive resource for the practical application of this foundational reaction in research and development settings.

References

• A new efficient palladium catalyst for Heck reactions of deactivated aryl chlorides. (n.d.). Google Scholar.

• Heck Reaction Mechanism. (n.d.). BYJU'S. Retrieved January 6, 2026, from [Link]

• A New Palladium Catalytic System of Heck Coupling Reaction for the Synthesis of Cinnamamide. (2019). Special Issue: The 3rd Annual Conference on Theories and Applications of Basic and Biosciences. Retrieved January 6, 2026, from [Link]

• Heck Reaction. (2023). Chemistry LibreTexts. Retrieved January 6, 2026, from [Link]

• Heck reaction. (n.d.). Wikipedia. Retrieved January 6, 2026, from [Link]

• Palladium-Catalyzed Heck Reaction of Aryl Chlorides under Mild Conditions Promoted by Organic Ionic Bases. (2011). The Journal of Organic Chemistry. Retrieved January 6, 2026, from [Link]

• Wall, V. M., Eisenstadt, A., Ager, D. J., & Laneman, S. A. (1999). The Heck Reaction and Cinnamic Acid Synthesis by Heterogeneous Catalysis. Johnson Matthey Technology Review, 43(4), 138-145. Retrieved January 6, 2026, from [Link]

• Heck Coupling. (n.d.). NROChemistry. Retrieved January 6, 2026, from [Link]

• Wipf, P. (2007). Basic Principles - Heck Reactions. Wipf Group, University of Pittsburgh. Retrieved January 6, 2026, from [Link]

• Heck Reaction. (n.d.). Organic Chemistry Portal. Retrieved January 6, 2026, from [Link]

• The Heck, Suzuki, and Olefin Metathesis Reactions. (2016). Master Organic Chemistry. Retrieved January 6, 2026, from [Link]

• Selvakumar, K., Zapf, A., & Beller, M. (2002). New Palladium Carbene Catalysts for the Heck Reaction of Aryl Chlorides in Ionic Liquids. Organic Letters, 4(18), 3031-3033. Retrieved January 6, 2026, from [Link]

• Yang, C., Lee, H. M., & Nolan, S. P. (2001). Highly Efficient Heck Reactions of Aryl Bromides with n-Butyl Acrylate Mediated by a Palladium/Phosphine−Imidazolium Salt System. Organic Letters, 3(10), 1511-1514. Retrieved January 6, 2026, from [Link]

• Mizoroki-Heck cross-coupling of acrylate derivatives with aryl halides catalyzed by palladate pre-catalysts. (2018). Beilstein Journal of Organic Chemistry. Retrieved January 6, 2026, from [Link]

• Köhler, K., Heidenreich, R. G., Soom, J. N., & Thorimbert, S. (2000). Heck reactions of iodobenzene and methyl acrylate with conventional supported palladium catalysts in the presence of organic and/or inorganic bases without ligands. Chemistry, 6(5), 843-848. Retrieved January 6, 2026, from [Link]

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An In-depth Technical Guide to the Physicochemical Properties of Methyl 4-chlorocinnamate

Introduction

Methyl 4-chlorocinnamate, a derivative of cinnamic acid, is a compound of significant interest in the fields of organic synthesis, medicinal chemistry, and materials science. Its rigid, planar structure, conferred by the trans-alkene and phenyl ring, combined with the electronic properties of the chlorine substituent and the methyl ester, make it a versatile building block for the synthesis of more complex molecules. This guide provides a comprehensive overview of the essential physicochemical properties of Methyl 4-chlorocinnamate, offering insights for researchers, scientists, and drug development professionals. Understanding these fundamental characteristics is paramount for its effective application in laboratory and industrial settings, ensuring reproducibility, safety, and optimal outcomes in synthetic and analytical endeavors.

Core Physicochemical Properties

The utility of a chemical compound in research and development is fundamentally dictated by its physical and chemical properties. These parameters govern its behavior in different environments and its suitability for various applications, from reaction kinetics to formulation development.

Identification and General Properties

A clear and unambiguous identification of a chemical substance is the cornerstone of scientific research. The following table summarizes the key identifiers for Methyl 4-chlorocinnamate.

Identifier	Value	Reference
IUPAC Name	methyl (E)-3-(4-chlorophenyl)prop-2-enoate	[1]
CAS Number	7560-44-3	[2][3]
Molecular Formula	C₁₀H₉ClO₂	[1][2]
Molecular Weight	196.63 g/mol	[1][2]
Appearance	White to almost white crystalline powder
Odor	Sweet	[4]

Thermal and Physical Properties

The melting and boiling points are critical indicators of a compound's purity and thermal stability. The density is an essential parameter for various laboratory calculations and process designs.

Property	Value	Reference
Melting Point	76-77 °C	[4]
Boiling Point	292.8 °C at 760 mmHg	[4]
Density	1.211 g/cm³ (Predicted)	[4]

The relatively high melting point indicates a stable crystalline lattice structure at ambient temperatures. The boiling point suggests that while it is a solid at room temperature, it can be distilled under vacuum with moderate heating.

Solubility Profile

Qualitative Solubility:

• Soluble in: Common organic solvents such as ethers and alcohols.[4] Based on its chemical structure (an ester with a chlorinated phenyl group), it is expected to be soluble in a range of polar aprotic and non-polar organic solvents.

• Insoluble in: Water.

For drug development professionals, understanding the solubility in pharmaceutically relevant solvents is crucial for formulation studies.

Spectroscopic and Analytical Characterization

Spectroscopic techniques are indispensable for the structural elucidation and purity assessment of organic compounds.

Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR spectroscopy provides detailed information about the carbon-hydrogen framework of a molecule.

¹H NMR (Proton NMR): The ¹H NMR spectrum of Methyl 4-chlorocinnamate exhibits characteristic signals that correspond to the different types of protons in the molecule.

• Aromatic Protons: The protons on the 4-chlorophenyl ring typically appear as two doublets in the aromatic region (around 7.2-7.5 ppm). The para-substitution pattern leads to a distinct splitting pattern.

• Alkene Protons: The two protons of the trans-double bond appear as two doublets, one around 6.4 ppm and the other around 7.7 ppm. The large coupling constant (J ≈ 16 Hz) between these protons is characteristic of a trans-alkene.[5]

• Methyl Protons: The three protons of the methyl ester group appear as a sharp singlet around 3.8 ppm.[5]

¹³C NMR (Carbon-13 NMR): The ¹³C NMR spectrum provides information about the different carbon environments.

• Carbonyl Carbon: The ester carbonyl carbon signal is typically found around 167 ppm.[6]

• Aromatic and Alkene Carbons: The carbons of the phenyl ring and the double bond appear in the region of 118-144 ppm.[6]

• Methyl Carbon: The methyl carbon of the ester group gives a signal at approximately 52 ppm.[6]

Infrared (IR) Spectroscopy

IR spectroscopy is a powerful tool for identifying the functional groups present in a molecule. The IR spectrum of Methyl 4-chlorocinnamate is characterized by the following key absorption bands:

• C=O Stretch (Ester): A strong absorption band is observed around 1715-1730 cm⁻¹, which is characteristic of the carbonyl group in an α,β-unsaturated ester.

• C=C Stretch (Alkene): An absorption band around 1630-1640 cm⁻¹ corresponds to the stretching vibration of the carbon-carbon double bond.

• C-O Stretch (Ester): A strong band in the region of 1200-1300 cm⁻¹ is due to the C-O stretching of the ester group.

• C-H Bending (trans-Alkene): A characteristic out-of-plane bending vibration for the trans-alkene protons is observed around 980 cm⁻¹.

• C-Cl Stretch: A band in the fingerprint region, typically around 700-800 cm⁻¹, can be attributed to the C-Cl stretching vibration.

Mass Spectrometry (MS)

Mass spectrometry provides information about the molecular weight and fragmentation pattern of a molecule, which aids in its identification.

• Molecular Ion Peak (M⁺): The mass spectrum will show a molecular ion peak at m/z 196, corresponding to the molecular weight of the compound. Due to the presence of chlorine, an isotopic peak at M+2 (m/z 198) with an intensity of about one-third of the M⁺ peak will be observed, which is a characteristic signature for a monochlorinated compound.

• Key Fragmentation Patterns: Common fragmentation pathways for esters include the loss of the alkoxy group (-OCH₃, m/z 31) or the entire ester group (-COOCH₃, m/z 59).[7] The fragmentation of the aromatic ring can also lead to characteristic ions.

Experimental Protocols

The following sections provide standardized, step-by-step methodologies for the determination of key physicochemical properties and a representative synthesis protocol. These protocols are based on established methods and provide a framework for obtaining reliable and reproducible data.

Synthesis of Methyl 4-chlorocinnamate

A common method for the synthesis of Methyl 4-chlorocinnamate is the Fischer esterification of 4-chlorocinnamic acid.[8] A one-pot synthesis from 4-chlorobenzaldehyde and diethyl malonate has also been reported.[9]

Protocol: One-Pot Synthesis from 4-chlorobenzaldehyde [9]

• Reaction Setup: In a round-bottom flask equipped with a reflux condenser and a magnetic stirrer, dissolve diethyl malonate in anhydrous methanol.

• Base Addition: Slowly add a solution of sodium hydroxide in anhydrous methanol to the flask while stirring.

• Acidification: After stirring, add glacial acetic acid to the reaction mixture.

• Condensation: Add 4-chlorobenzaldehyde and glycine (as a catalyst) to the flask.

• Reflux: Heat the reaction mixture to reflux for 5-6 hours.

• Solvent Removal: After the reflux period, remove the methanol under reduced pressure.

• Workup: Add the residue to a mixture of ice and water and cool.

• Isolation and Purification: Collect the precipitated solid by suction filtration, wash with water, and dry. Recrystallize the crude product from a methanol-water mixture to obtain pure Methyl 4-chlorocinnamate as white needles.

Determination of Melting Point (OECD 102)

The melting point is determined using the capillary method.

• Sample Preparation: Finely powder the dry Methyl 4-chlorocinnamate.

• Capillary Filling: Pack the powdered sample into a capillary tube to a height of 2-3 mm.

• Measurement: Place the capillary tube in a melting point apparatus and heat at a slow, controlled rate (e.g., 1-2 °C/min) near the expected melting point.

• Observation: Record the temperature at which the substance starts to melt and the temperature at which it becomes completely liquid. This range is the melting point.

Determination of Boiling Point (OECD 103)

The boiling point can be determined using the dynamic method.

• Apparatus: Use a dynamic boiling point apparatus consisting of a boiling flask, a condenser, a thermometer, and a pressure-measuring device.

• Procedure: Place a sample of Methyl 4-chlorocinnamate in the boiling flask.

• Heating: Heat the sample and record the temperature and vapor pressure as the substance boils.

• Data Analysis: Plot the logarithm of the vapor pressure against the reciprocal of the absolute temperature. The boiling point at a given pressure can be determined from this plot.

Applications in Research and Drug Development

Methyl 4-chlorocinnamate serves as a valuable intermediate in the synthesis of various biologically active molecules.

• Antimicrobial Agents: Studies have shown that Methyl 4-chlorocinnamate exhibits activity against Staphylococcus aureus.[10] Furthermore, various esters derived from 4-chlorocinnamic acid have demonstrated significant antifungal activity.[10]

• Building Block for Pharmaceuticals: The chloro and ester functionalities on the cinnamate scaffold provide reactive sites for further chemical transformations, making it a useful starting material for the synthesis of more complex drug candidates. The chlorine atom can be a site for nucleophilic substitution or cross-coupling reactions, while the ester can be hydrolyzed to the corresponding carboxylic acid or converted to an amide.

Safety and Handling

As with any chemical compound, proper safety precautions should be observed when handling Methyl 4-chlorocinnamate.

• Hazard Statements: It is classified as causing skin and serious eye irritation, and may cause respiratory irritation.[11]

• Precautionary Measures: Wear appropriate personal protective equipment (PPE), including gloves, safety glasses, and a lab coat. Handle in a well-ventilated area or a fume hood. Avoid inhalation of dust and contact with skin and eyes.

Diagrams

Chemical Structure of Methyl 4-chlorocinnamate

Caption: 2D structure of Methyl 4-chlorocinnamate.

Physicochemical Property Relationship Diagram

Caption: Interrelation of physicochemical properties.

Conclusion

This technical guide has provided a detailed overview of the key physicochemical properties of Methyl 4-chlorocinnamate. From its fundamental identifiers and thermal properties to its spectroscopic signature and synthetic methodology, this information is intended to serve as a valuable resource for scientists and researchers. A thorough understanding of these properties is essential for the successful design and execution of experiments, the interpretation of analytical data, and the development of new applications for this versatile compound in drug discovery and beyond.

References

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• Google Patents. (2016). CN105348101A - Preparation method of methyl p-chlorocinnamate.

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• Organic Syntheses. (n.d.). SYNTHESIS OF ALPHA-HALO ETHERS FROM SYMMETRIC ACETALS AND in situ METHOXYMETHYLATION OF AN ALCOHOL. Retrieved from [Link]

• Acorn NMR. (n.d.). Proton NMR chemical shifts and coupling constants for brain metabolites. Retrieved from [Link]

• Chemguide. (n.d.). FRAGMENTATION PATTERNS IN THE MASS SPECTRA OF ORGANIC COMPOUNDS. Retrieved from [Link]

• Science Ready. (n.d.). Mass Spectrometry Fragmentation Patterns – HSC Chemistry. Retrieved from [Link]

• National Center for Biotechnology Information. (2019). Antimicrobial Activity of 4-Chlorocinnamic Acid Derivatives. Retrieved from [Link]

• Chemistry LibreTexts. (2023). Mass Spectrometry - Fragmentation Patterns. Retrieved from [Link]

• MD Topology. (n.d.). Methyl4-chlorocinnamate | C10H9ClO2 | MD Topology | NMR | X-Ray. Retrieved from [Link]

• ChemBK. (n.d.). METHYL 4-CHLOROCINNAMATE. Retrieved from [Link]

• Fisher Scientific. (n.d.). Methyl 4-chlorocinnamate, 99%. Retrieved from [Link]

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• Journal of Chemical Education. (2020). Transmutation of Scent: An Evaluation of the Synthesis of Methyl Cinnamate, a Commercial Fragrance, via a Fischer Esterification for the Second-Year Organic Laboratory. Retrieved from [Link]

• Organic Chemistry Tutor. (2023, October 20). How to Read and Interpret the IR Spectra | Step-by-Step Guide to IR Spectroscopy [Video]. YouTube. Retrieved from [Link]

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• Wikipedia. (n.d.). Fragmentation (mass spectrometry). Retrieved from [Link]

• GSRS. (n.d.). METHYL 4-CHLOROCINNAMATE. Retrieved from [Link]

• European Medicines Agency. (2018). VICH GL58 Stability Testing of New Veterinary Drug Substances and Medicinal Products in Climatic Zones III and IV. Retrieved from [Link]

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1H NMR and 13C NMR spectral data of Methyl 4-chlorocinnamate

An In-Depth Technical Guide to the ¹H and ¹³C NMR Spectral Data of Methyl 4-chlorocinnamate

Authored by: Gemini, Senior Application Scientist

Abstract

This technical guide provides a comprehensive analysis of the ¹H and ¹³C Nuclear Magnetic Resonance (NMR) spectral data for Methyl 4-chlorocinnamate. Tailored for researchers, scientists, and professionals in drug development, this document delves into the structural elucidation of this compound through detailed spectral interpretation. We will explore the underlying principles that govern chemical shifts, coupling constants, and signal multiplicities, offering field-proven insights into experimental design and data analysis. This guide aims to serve as an authoritative resource, integrating theoretical knowledge with practical application to empower confident and accurate spectral interpretation.

Introduction: The Significance of NMR in Characterizing Methyl 4-chlorocinnamate

Methyl 4-chlorocinnamate is a derivative of cinnamic acid, a class of compounds widely investigated for their diverse biological activities. Accurate and unambiguous structural confirmation is a cornerstone of any chemical research or drug development pipeline, and Nuclear Magnetic Resonance (NMR) spectroscopy stands as the most powerful technique for the structural elucidation of organic molecules in solution.

This guide will provide a detailed walkthrough of the ¹H and ¹³C NMR spectra of Methyl 4-chlorocinnamate, focusing on the trans (E) isomer, which is the more common and stable form. We will dissect the spectra to assign each signal to its corresponding nucleus within the molecule, explaining the rationale based on fundamental NMR principles.

Molecular Structure and Proton Environments

To interpret the NMR spectra, it is essential to first understand the molecular structure and the different chemical environments of the protons and carbons.

Caption: Molecular structure of Methyl 4-chlorocinnamate with labeled atoms.

¹H NMR Spectral Analysis

The ¹H NMR spectrum of Methyl 4-chlorocinnamate provides a wealth of information regarding its proton framework. The spectrum is typically recorded in deuterated chloroform (CDCl₃), with the residual solvent peak serving as an internal standard (δ 7.26 ppm).

Predicted Chemical Shifts and Multiplicities

The proton spectrum can be divided into three main regions: the aromatic region, the vinylic (alkene) region, and the aliphatic (methoxy) region.

Proton Label	Chemical Shift (δ, ppm)	Multiplicity	Coupling Constant (J, Hz)	Integration
Hβ	~ 7.69	Doublet (d)	~ 16.0	1H
H2/H6	~ 7.45	Multiplet (m)	-	2H
H3/H5	~ 7.33	Multiplet (m)	-	2H
Hα	~ 6.38	Doublet (d)	~ 16.0	1H
OCH₃	~ 3.78	Singlet (s)	-	3H

Note: The exact chemical shifts can vary slightly depending on the solvent and spectrometer frequency.[1]

Detailed Signal Interpretation

• Vinylic Protons (Hα and Hβ): The two protons on the carbon-carbon double bond, Hα and Hβ, are chemically distinct.

  • Hβ (δ ~7.69 ppm): This proton is deshielded due to its proximity to the electron-withdrawing aromatic ring. It appears as a doublet because it is coupled to Hα.

  • Hα (δ ~6.38 ppm): This proton is located alpha to the carbonyl group, which is also electron-withdrawing, but it is more shielded relative to Hβ. It also appears as a doublet due to coupling with Hβ.

  • Coupling Constant (J ≈ 16.0 Hz): The magnitude of the coupling constant between Hα and Hβ is crucial for determining the stereochemistry of the double bond. A large coupling constant of approximately 16.0 Hz is characteristic of a trans or (E)-configuration, where the protons are anti-periplanar.[2][3] For a cis or (Z)-isomer, a smaller coupling constant (typically 6-14 Hz) would be expected.[3]

• Aromatic Protons (H2/H6 and H3/H5): The 4-chloro substitution pattern on the benzene ring leads to a symmetrical molecule, resulting in two sets of chemically equivalent protons.

  • H2/H6 (δ ~7.45 ppm): These protons are ortho to the cinnamate side chain and meta to the chlorine atom.

  • H3/H5 (δ ~7.33 ppm): These protons are meta to the side chain and ortho to the electron-withdrawing chlorine atom, which slightly deshields them.

  • The signals for these aromatic protons often appear as a complex multiplet or two distinct doublets, characteristic of an AA'BB' system in a para-substituted benzene ring.[1]

• Methoxy Protons (OCH₃): The three protons of the methyl ester group are chemically equivalent and do not have any adjacent protons to couple with. Therefore, they appear as a sharp singlet at approximately 3.78 ppm.[1]

¹³C NMR Spectral Analysis

The proton-decoupled ¹³C NMR spectrum provides information on the carbon skeleton of the molecule. Chemical shifts are reported relative to the CDCl₃ solvent signal at δ 77.16 ppm.[1]

Predicted Chemical Shifts

Carbon Label	Chemical Shift (δ, ppm)	Rationale
C=O	~ 167.2	Carbonyl carbon of the ester group.[1]
Cβ	~ 143.4	Vinylic carbon attached to the aromatic ring.[1]
C4	~ 136.2	Aromatic carbon bonded to the chlorine atom (ipso-carbon).[1]
C1	~ 132.9	Quaternary aromatic carbon attached to the side chain.[1]
C2/C6	~ 129.3	Aromatic carbons ortho to the side chain.[1]
C3/C5	~ 129.2	Aromatic carbons meta to the side chain.[1]
Cα	~ 118.4	Vinylic carbon alpha to the carbonyl group.[1]
OCH₃	~ 51.8	Methoxy carbon.[1]

Detailed Signal Interpretation

• Carbonyl Carbon (C=O): The ester carbonyl carbon is the most deshielded, appearing at the lowest field (~167.2 ppm) due to the strong electron-withdrawing effect of the two oxygen atoms.[4]

• Aromatic Carbons:

  • The carbon atom bonded to the electronegative chlorine (C4) is significantly deshielded and appears around 136.2 ppm.

  • The quaternary carbon (C1) attached to the vinylic group is also deshielded (~132.9 ppm).

  • The protonated aromatic carbons (C2/C6 and C3/C5) appear in the typical aromatic region between 125-150 ppm.[4] Their chemical shifts are very close, reflecting the subtle electronic effects of the substituents.[1]

• Vinylic Carbons (Cα and Cβ):

  • Cβ is deshielded (~143.4 ppm) due to its direct attachment to the aromatic ring.

  • Cα is more shielded (~118.4 ppm) as it is further from the ring and adjacent to the carbonyl group.

• Methoxy Carbon (OCH₃): This aliphatic carbon is the most shielded, appearing at the highest field (~51.8 ppm).

Experimental Protocol: A Self-Validating System

The following protocol outlines a standardized procedure for acquiring high-quality NMR spectra of Methyl 4-chlorocinnamate.

Sample Preparation

• Weighing: Accurately weigh approximately 5-10 mg of Methyl 4-chlorocinnamate directly into a clean, dry NMR tube.

• Solvent Addition: Add approximately 0.6-0.7 mL of deuterated chloroform (CDCl₃) containing 0.03% v/v tetramethylsilane (TMS) as an internal standard. The choice of a deuterated solvent is critical to avoid large solvent signals that would obscure the analyte's signals.[5] CDCl₃ is a common choice for its ability to dissolve a wide range of organic compounds.[6]

• Dissolution: Cap the NMR tube and gently vortex or invert it until the sample is completely dissolved. A clear, homogeneous solution is essential for acquiring sharp, well-resolved NMR signals.

NMR Data Acquisition

• Instrumentation: Utilize a high-resolution NMR spectrometer (e.g., 400 MHz or higher) for optimal signal dispersion and resolution.

• Shimming: Insert the sample into the spectrometer and perform an automated or manual shimming process to optimize the homogeneity of the magnetic field. This step is crucial for obtaining sharp spectral lines.

• ¹H NMR Acquisition:

  • Set the spectral width to cover the expected range of proton chemical shifts (e.g., 0-10 ppm).

  • Use a standard pulse sequence (e.g., a 30° or 90° pulse).

  • Set the number of scans (e.g., 8 or 16) to achieve an adequate signal-to-noise ratio.

• ¹³C NMR Acquisition:

  • Set the spectral width to cover the expected range (e.g., 0-200 ppm).

  • Use a proton-decoupled pulse sequence to simplify the spectrum to single lines for each unique carbon.

  • A larger number of scans will be required (e.g., 128 or more) due to the lower natural abundance of the ¹³C isotope.

Data Processing

• Fourier Transform: Apply a Fourier transformation to the acquired Free Induction Decay (FID) to obtain the frequency-domain spectrum.

• Phasing and Baseline Correction: Manually or automatically correct the phase and baseline of the spectrum to ensure accurate integration and peak picking.

• Referencing: Calibrate the chemical shift scale by setting the TMS peak to 0.00 ppm for ¹H NMR or the central peak of the CDCl₃ multiplet to 77.16 ppm for ¹³C NMR.[1]

Caption: A generalized workflow for NMR spectral analysis.

Conclusion

The ¹H and ¹³C NMR spectra of Methyl 4-chlorocinnamate are highly informative and allow for its unambiguous structural confirmation. Key diagnostic features include the large (~16.0 Hz) coupling constant of the vinylic protons, confirming the (E)-stereochemistry, and the characteristic chemical shifts of the aromatic, vinylic, and methoxy groups. This guide provides the foundational data and interpretive logic required for researchers to confidently identify and characterize this compound, ensuring the scientific integrity of their work.

References

• Pierens, G. K., Venkatachalam, T. K., & Reutens, D. C. (2016). Investigation of two- and three-bond carbon-hydrogen coupling constants in cinnamic acid based compounds. Magnetic Resonance in Chemistry, 54(12), 941–946. [Link]

• Lewis, R. G., & Dyer, D. S. (1968). AN NMR STUDY OF THE SOLVENT EFFECTS ON THE N-H CHEMICAL SHIFTS OF AROMATIC AMINES, AMIDES, AND HYDRAZINES. Defense Technical Information Center. [Link]

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An In-depth Technical Guide to the Infrared Spectroscopy of Methyl 4-chlorocinnamate

This guide provides a comprehensive examination of the principles and techniques for acquiring and interpreting the infrared (IR) spectrum of methyl 4-chlorocinnamate. Tailored for researchers, scientists, and professionals in drug development, this document offers not only a procedural walkthrough but also the underlying scientific rationale for each step, ensuring a deep and applicable understanding of the methodology.

Introduction: The Vibrational Story of Methyl 4-chlorocinnamate

Infrared (IR) spectroscopy is a powerful, non-destructive analytical technique that probes the vibrational modes of molecules.[1][2] When a molecule is irradiated with infrared light, its bonds vibrate at specific frequencies. By measuring the absorption of light at these frequencies, we can deduce the presence of specific functional groups, providing a molecular "fingerprint" that is invaluable for structural elucidation and quality control.

Methyl 4-chlorocinnamate, an aromatic ester, possesses a rich tapestry of functional groups—an ester, an alkene, and a substituted benzene ring—each with its own characteristic vibrational signature. The conjugation between the benzene ring, the carbon-carbon double bond, and the carbonyl group creates a unique electronic environment that influences the position and intensity of their respective IR absorption bands. Understanding these nuances is key to a robust interpretation of its spectrum. This guide will delve into the practical aspects of obtaining a high-quality IR spectrum of methyl 4-chlorocinnamate and the detailed interpretation of its spectral features.

Experimental Protocol: Acquiring a High-Fidelity Spectrum

For a solid sample such as methyl 4-chlorocinnamate, Attenuated Total Reflectance (ATR) Fourier-Transform Infrared (FTIR) spectroscopy is the most efficient and common method.[2][3] This technique requires minimal sample preparation and provides high-quality, reproducible spectra.

Principle of ATR-FTIR

In ATR, an infrared beam is directed into a crystal of high refractive index (e.g., diamond or zinc selenide).[2][4] The beam undergoes total internal reflection at the crystal surface, creating a short-lived "evanescent wave" that penetrates a few micrometers into the sample placed in intimate contact with the crystal.[2][3] The sample absorbs energy from this evanescent wave at its characteristic vibrational frequencies, and the attenuated beam is then directed to the detector.

Step-by-Step Experimental Workflow

• Instrument Preparation and Background Scan:

  • Ensure the ATR crystal is clean. Wipe the crystal surface with a soft tissue dampened with a volatile solvent like isopropanol or ethanol, and allow it to dry completely.

  • Acquire a background spectrum. This is a crucial step to account for the absorbance of atmospheric carbon dioxide and water vapor, as well as any intrinsic signals from the instrument itself.[1] The background spectrum is stored and automatically subtracted from the sample spectrum.

• Sample Preparation and Application:

  • Place a small amount of solid methyl 4-chlorocinnamate powder onto the center of the ATR crystal. A few milligrams is typically sufficient.[5]

  • Lower the press arm to apply firm and even pressure to the sample. This ensures optimal contact between the sample and the crystal, which is critical for a strong signal.[3]

• Data Acquisition:

  • Initiate the sample scan. Typical acquisition parameters are a spectral range of 4000-650 cm⁻¹, a resolution of 4 cm⁻¹, and an accumulation of 32 to 64 scans to improve the signal-to-noise ratio.[1]

• Data Processing and Cleaning:

  • After the scan is complete, raise the press arm and carefully remove the sample.

  • Clean the ATR crystal thoroughly as described in step 1 to prepare for the next sample.

  • The resulting spectrum should be displayed in terms of transmittance or absorbance. For analytical purposes, absorbance is often preferred as it is directly proportional to concentration.

Below is a Graphviz diagram illustrating the experimental workflow.

Caption: Workflow for ATR-FTIR analysis of a solid sample.

Spectral Interpretation: Decoding the Vibrational Frequencies

The infrared spectrum of methyl 4-chlorocinnamate is characterized by several key absorption bands that correspond to the various functional groups within the molecule. The region above 1500 cm⁻¹ is typically used for identifying functional groups, while the region below 1500 cm⁻¹, known as the "fingerprint region," is unique to the molecule as a whole.[6][7]

Key Vibrational Modes and Their Assignments

The following table summarizes the expected characteristic IR absorption bands for methyl 4-chlorocinnamate.

Wavenumber (cm⁻¹)	Vibrational Mode	Intensity	Comments
~3030	Aromatic and Vinylic =C-H Stretch	Medium	Absorptions above 3000 cm⁻¹ are characteristic of C-H bonds on sp² hybridized carbons.[8]
~2950	Aliphatic C-H Stretch (from -OCH₃)	Weak	Absorptions below 3000 cm⁻¹ are characteristic of C-H bonds on sp³ hybridized carbons.[8]
~1715-1730	C=O Stretch (α,β-unsaturated ester)	Strong	The carbonyl stretch is typically the most intense peak.[9] Conjugation with the C=C double bond and the aromatic ring lowers the frequency from a saturated ester (~1735 cm⁻¹).[8][10]
~1630	C=C Stretch (alkene)	Medium	This peak confirms the presence of the carbon-carbon double bond in the cinnamate structure. Its intensity is enhanced by conjugation.[7][11]
~1600, ~1490	C=C Stretch (aromatic ring)	Medium	Aromatic rings typically show a pair of sharp absorptions in this region.[10][11]
~1280, ~1100	C-O Stretch (ester)	Strong	Aromatic esters exhibit two strong C-O stretching bands, often referred to as the C-C-O and O-C-C stretches.[9]
~830	C-H Out-of-Plane Bend (para-disubstituted ring)	Strong	The position of this strong band is diagnostic for the 1,4- (or para-) substitution pattern on the benzene ring.
~700-800	C-Cl Stretch	Medium	The carbon-chlorine stretch is typically found in this region, though it can sometimes be weak.

A Deeper Dive into the Spectrum

• The Carbonyl Region (C=O): The strong absorption around 1715-1730 cm⁻¹ is the most prominent feature of the spectrum and is a clear indicator of the ester functional group.[6][9] The exact position is influenced by the electronic effects of both the conjugated system and the chlorine substituent on the aromatic ring.

• The Double Bond Region (C=C): The presence of both an alkene and an aromatic ring leads to multiple absorptions between 1630 cm⁻¹ and 1490 cm⁻¹. The alkene C=C stretch is typically observed around 1630 cm⁻¹, while the aromatic ring vibrations appear closer to 1600 cm⁻¹ and 1490 cm⁻¹.[7][10][11]

• The Ester C-O Stretches: Aromatic esters are distinguished by two strong C-O stretching bands.[9] One, typically around 1280 cm⁻¹, is associated with the C-C-O asymmetric stretch, while the other, around 1100 cm⁻¹, corresponds to the O-C-C symmetric stretch. These two intense peaks, along with the C=O stretch, create a characteristic pattern for this functional group.[9]

• Substitution Pattern on the Benzene Ring: The strong band around 830 cm⁻¹ is highly diagnostic. This absorption arises from the out-of-plane bending of the C-H bonds on the benzene ring. For a para-disubstituted ring like in methyl 4-chlorocinnamate, this band is typically strong and appears in a well-defined region, confirming the substitution pattern.

The logical flow for interpreting the spectrum is visualized in the diagram below.

Caption: Logical workflow for the interpretation of key IR peaks.

Conclusion

The infrared spectrum of methyl 4-chlorocinnamate provides a wealth of structural information. By employing a systematic approach to data acquisition using ATR-FTIR and a thorough interpretation of the resulting spectrum, researchers can confidently verify the identity and purity of this compound. The key diagnostic peaks—the conjugated ester C=O stretch, the C=C stretches of the alkene and aromatic ring, the dual C-O ester bands, and the C-H out-of-plane bend indicating para-substitution—collectively form a unique vibrational signature. This guide provides the foundational knowledge and practical steps for scientists to leverage IR spectroscopy effectively in their research and development endeavors.

References

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• Smith, B. C. (2018). The C=O Bond, Part VII: Aromatic Esters, Organic Carbonates, and More of the Rule of Three. Spectroscopy Online. Retrieved from [Link]

• Sitorus, M., Suyanti, R., Jahro, I. S., & Sitorus, F. T. A. (n.d.). FTIR spectrum of cinnamate acid [a] ethyl cinnamate resulting from esterification [b]. ResearchGate. Retrieved from [Link]

• Unknown. (n.d.). FTIR spectrum of Cinnamic acid. ResearchGate. Retrieved from [Link]

• UCI Aerosol Photochemistry Group. (2014). Fourier Transform Infrared Spectroscopy. Retrieved from [Link]

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• Doc Brown's Advanced Organic Chemistry. (n.d.). 1H & 13C NMR spectra IR infrared spectrum of cinnamic acid. Retrieved from [Link]

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• Polymer Chemistry Characterization Lab. (n.d.). Sample Preparation – FT-IR/ATR. Retrieved from [Link]

• Chemistry LibreTexts. (2024). 12.8: Infrared Spectra of Some Common Functional Groups. Retrieved from [Link]

• Ashenhurst, J. (2016). Infrared (IR) Spectroscopy: A Quick Primer On Interpreting Spectra. Master Organic Chemistry. Retrieved from [Link]

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Mass spectrometry analysis of Methyl 4-chlorocinnamate

An In-Depth Technical Guide to the Mass Spectrometry Analysis of Methyl 4-chlorocinnamate

Abstract

This technical guide provides a comprehensive overview of the mass spectrometric analysis of Methyl 4-chlorocinnamate (C₁₀H₉ClO₂), a compound of interest in synthetic chemistry and drug development. As a Senior Application Scientist, this document moves beyond mere procedural outlines to delve into the causal reasoning behind methodological choices, ensuring that researchers, scientists, and drug development professionals can develop robust, reliable, and validated analytical systems. We will explore sample preparation, chromatographic separation via both Gas Chromatography (GC) and Liquid Chromatography (LC), detailed fragmentation analysis under Electron Ionization (EI), and the principles of quantitative methodology. This guide is grounded in established scientific principles and supported by authoritative references to ensure technical accuracy and trustworthiness.

Introduction: The Analytical Significance of Methyl 4-chlorocinnamate

Methyl 4-chlorocinnamate is an ester derivative of cinnamic acid, characterized by a chlorine substituent on the phenyl ring. Its chemical structure presents an interesting analytical challenge, combining a halogenated aromatic ring, a conjugated double bond, and an ester functional group. Mass spectrometry is the definitive technique for its structural elucidation and quantification due to its unparalleled sensitivity and specificity.

Understanding the mass spectrometric behavior of this molecule is critical for process monitoring in synthetic chemistry, metabolite identification in drug discovery, and purity assessment in quality control. The choice of analytical approach—be it GC-MS for volatile analysis or LC-MS for more complex matrices—is dictated by the sample matrix and the analytical question at hand.

Table 1: Physicochemical Properties of Methyl 4-chlorocinnamate

Property	Value	Reference(s)
Molecular Formula	C₁₀H₉ClO₂	[1][2]
Molecular Weight	196.63 g/mol	[1][2]
Exact Mass	196.0291072 u	[3]
Melting Point	76-77°C	[3]
Boiling Point	292.8 °C at 760 mmHg	[3]
Appearance	White to almost white powder/crystal	[4]

Foundational Choices: Instrumentation and Ionization

The first and most critical decision in developing a mass spectrometric method is the selection of the sample introduction and ionization technique. For a semi-volatile and thermally stable small molecule like Methyl 4-chlorocinnamate, both Gas Chromatography-Mass Spectrometry (GC-MS) and Liquid Chromatography-Mass Spectrometry (LC-MS) are viable options.

Gas Chromatography-Mass Spectrometry (GC-MS)

GC-MS is the preferred method for volatile and thermally stable compounds. The analyte is vaporized and separated based on its boiling point and interaction with a stationary phase before entering the mass spectrometer.

• Ionization Source: Electron Ionization (EI) is the gold standard for GC-MS. Bombardment with high-energy electrons (typically 70 eV) induces reproducible and extensive fragmentation. This creates a unique "fingerprint" mass spectrum, ideal for structural confirmation and library matching.[5]

• Mass Analyzer: A Quadrupole Mass Analyzer is a robust and cost-effective choice for routine GC-MS analysis.[6] It acts as a mass filter, allowing ions of a specific mass-to-charge ratio (m/z) to pass through to the detector. For applications requiring higher resolution and mass accuracy, a Time-of-Flight (TOF) Mass Analyzer is superior, as it measures the precise time it takes for an ion to travel a known distance, providing excellent mass accuracy independent of the mass range.[7]

Liquid Chromatography-Mass Spectrometry (LC-MS)

LC-MS is indispensable when dealing with complex matrices (e.g., plasma, tissue extracts), thermally labile compounds, or when higher throughput is needed without extensive sample cleanup.[8]

• Ionization Source: Electrospray Ionization (ESI) is a soft ionization technique that generates protonated molecules ([M+H]^+) or other adducts with minimal fragmentation. This is ideal for determining the molecular weight. For structural information, fragmentation is induced in a collision cell, a technique known as tandem mass spectrometry (MS/MS).[8]

• Mass Analyzer: Tandem mass spectrometers, such as a Triple Quadrupole (QqQ) or a Quadrupole Time-of-Flight (Q-TOF) , are commonly used. A QqQ is excellent for targeted quantification using Multiple Reaction Monitoring (MRM), where a specific precursor ion is selected and fragmented to produce a specific product ion, providing exceptional selectivity and sensitivity.[9] A Q-TOF combines the scanning capabilities of a quadrupole with the high mass accuracy of a TOF analyzer, making it ideal for metabolite identification and characterization of unknowns.[8]

Experimental Workflow: From Sample to Spectrum

A self-validating protocol begins with meticulous sample preparation. The goal is to present the analyte to the instrument in a clean, compatible solvent at an appropriate concentration.

Diagram: General Mass Spectrometry Workflow

Caption: A generalized workflow for mass spectrometry analysis.

Protocol 1: General Sample Preparation

Causality: The objective is to remove matrix components that can interfere with ionization or contaminate the system, and to ensure the analyte is dissolved in a solvent compatible with the chosen chromatographic technique.[10]

• Initial Dissolution: Accurately weigh approximately 1 mg of the Methyl 4-chlorocinnamate standard or sample. Dissolve in 1 mL of a high-purity organic solvent such as methanol or acetonitrile to create a 1 mg/mL stock solution.

• Working Solution Preparation: Perform a serial dilution of the stock solution. For GC-MS, a final concentration of 1-10 µg/mL in ethyl acetate is a good starting point. For LC-MS, a concentration of 0.1-1 µg/mL in methanol or acetonitrile is typically sufficient.

• Matrix Cleanup (if necessary): For complex samples (e.g., biological fluids), a cleanup step is mandatory.

  • Protein Precipitation: For plasma or serum, add 3 volumes of cold acetonitrile to 1 volume of sample, vortex, and centrifuge to pellet proteins.

  • Solid-Phase Extraction (SPE): For more complex matrices or to concentrate the analyte, use a C18 SPE cartridge. This will retain Methyl 4-chlorocinnamate while allowing more polar interferents to be washed away.

• Filtration: Filter the final diluted sample through a 0.22 µm PTFE syringe filter into an autosampler vial to remove any particulates that could clog the instrument's tubing or column.[11]

GC-MS Analysis and Electron Ionization (EI) Fragmentation

GC-MS with EI is the definitive technique for obtaining a structural fingerprint of Methyl 4-chlorocinnamate.

Protocol 2: GC-MS Method

Causality: The choice of a mid-polarity column (e.g., 5% phenyl-methylpolysiloxane) provides good selectivity for a wide range of organic molecules. The temperature program is designed to ensure the analyte is well-resolved from solvent and potential impurities while keeping the peak shape sharp.

• Gas Chromatograph: Agilent 8890 GC (or equivalent).

• Column: HP-5ms (30 m x 0.25 mm ID, 0.25 µm film thickness).

• Carrier Gas: Helium at a constant flow rate of 1.2 mL/min.

• Inlet Temperature: 250°C.

• Injection Volume: 1 µL in splitless mode (ideal for trace analysis).

• Oven Program:

  • Initial temperature: 100°C, hold for 1 minute.

  • Ramp: 15°C/min to 280°C.

  • Final hold: Hold at 280°C for 5 minutes.

• Mass Spectrometer: Agilent 5977B MSD (or equivalent).

• Ionization Mode: Electron Ionization (EI) at 70 eV.

• Source Temperature: 230°C.

• Quadrupole Temperature: 150°C.

• Scan Range: m/z 40-300.

Interpretation of the EI Mass Spectrum

The 70 eV EI mass spectrum of Methyl 4-chlorocinnamate is characterized by a distinct molecular ion and several key fragment ions that reveal its structure. The presence of chlorine is immediately identifiable by the isotopic pattern of chlorine-containing fragments (³⁵Cl/³⁷Cl ratio of approximately 3:1).

Table 2: Key Ions in the EI Mass Spectrum of Methyl 4-chlorocinnamate

m/z	Proposed Fragment Ion	Relative Intensity (%)	Notes
196/198	[C₁₀H₉ClO₂]⁺˙ (M⁺˙)	45	Molecular Ion. The M+2 peak at m/z 198 is ~1/3 the intensity of m/z 196, confirming the presence of one chlorine atom.
165/167	[M - OCH₃]⁺	100	Base Peak. Loss of the methoxy radical (•OCH₃, 31 Da). This is a classic fragmentation for methyl esters.[12]
137/139	[M - COOCH₃]⁺	35	Loss of the carbomethoxy radical (•COOCH₃, 59 Da), resulting in the 4-chlorostyryl cation.
136	[M - Cl - H - C=O]⁺	20	A more complex fragmentation, possibly involving loss of Cl followed by rearrangement.
102	[C₇H₅O]⁺ or [C₈H₆]⁺	30.1	Loss of chlorine from the [M - COOCH₃]⁺ fragment or rearrangement.
101	[C₈H₅]⁺	26.5	Loss of HCl from the [M - COOCH₃]⁺ fragment.
75	[C₆H₄]⁺˙	17.9	Likely represents a fragment of the chlorophenyl ring.

Data sourced from ChemicalBook.[1]

Diagram: Proposed EI Fragmentation Pathway

Caption: Key EI fragmentation steps for Methyl 4-chlorocinnamate.

• Step 1: Loss of Methoxy Radical (m/z 196 → 165): The most favorable initial fragmentation is the alpha-cleavage of the ester, expelling a methoxy radical (•OCH₃) to form the highly stable acylium ion at m/z 165. This is the base peak, indicating its high stability.[12]

• Step 2: Loss of Carbomethoxy Radical (m/z 196 → 137): Cleavage of the bond between the acrylate group and the phenyl ring results in the loss of the •COOCH₃ radical, yielding the 4-chlorostyryl cation at m/z 137.

• Step 3: Loss of Chlorine (m/z 137 → 102): The 4-chlorostyryl cation can then lose a chlorine radical to form the styryl cation at m/z 102.

LC-MS/MS Analysis for Enhanced Selectivity

For quantitative analysis in complex matrices, LC-MS/MS in Multiple Reaction Monitoring (MRM) mode is the superior choice.

Protocol 3: LC-MS/MS Method

Causality: A reversed-phase C18 column is ideal for retaining a moderately nonpolar compound like Methyl 4-chlorocinnamate. The gradient elution using acetonitrile and water with a formic acid modifier ensures good peak shape and efficient ionization in positive ESI mode.

• Liquid Chromatograph: Shimadzu Nexera X2 UPLC (or equivalent).

• Column: Waters Acquity BEH C18 (2.1 x 50 mm, 1.7 µm).

• Mobile Phase A: Water + 0.1% Formic Acid.

• Mobile Phase B: Acetonitrile + 0.1% Formic Acid.

• Flow Rate: 0.4 mL/min.

• Gradient Program:

  • 0-0.5 min: 5% B

  • 0.5-4.0 min: Linear gradient from 5% to 95% B

  • 4.0-5.0 min: Hold at 95% B

  • 5.0-5.1 min: Return to 5% B

  • 5.1-7.0 min: Re-equilibration at 5% B

• Mass Spectrometer: SCIEX QTRAP 6500+ (or equivalent).

• Ionization Mode: Electrospray Ionization (ESI), Positive.

• Key Parameters:

  • IonSpray Voltage: +5500 V

  • Source Temperature: 500°C

  • Curtain Gas: 35 psi

• MRM Transitions:

  • Precursor Ion (Q1): m/z 197 ([M+H]^+)

  • Product Ions (Q3): A quantitative and a qualitative transition should be optimized by infusing the standard. Likely transitions would correspond to the loss of methanol (m/z 197 → 165) or other characteristic fragments.

Conclusion

The mass spectrometric analysis of Methyl 4-chlorocinnamate is a robust and highly informative process. For unambiguous structural identification, GC-MS with Electron Ionization provides a rich, reproducible fragmentation pattern, with key ions at m/z 196, 165, and 137. For high-sensitivity quantification, especially in challenging matrices, LC-MS/MS offers unparalleled selectivity and performance. The protocols and interpretations provided in this guide serve as a validated starting point for researchers, enabling them to build upon this foundation to meet their specific analytical objectives with confidence and scientific rigor.

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An In-depth Technical Guide on the Crystal Structure and Molecular Geometry of Methyl 4-chlorocinnamate

For Researchers, Scientists, and Drug Development Professionals

Abstract

Methyl 4-chlorocinnamate is a derivative of cinnamic acid, a class of compounds with significant interest in medicinal chemistry and materials science.[1] A thorough understanding of its three-dimensional structure is paramount for elucidating its structure-activity relationships and designing novel therapeutic agents or functional materials. This technical guide provides a comprehensive analysis of the molecular geometry and potential crystal structure of methyl (E)-3-(4-chlorophenyl)prop-2-enoate. In the absence of a publicly available experimental single-crystal X-ray diffraction study, this guide leverages computational chemistry to predict the molecule's conformational preferences and geometric parameters. Furthermore, detailed protocols for its synthesis and spectroscopic characterization are presented to provide a holistic understanding of this compound.

Introduction: The Significance of Methyl 4-chlorocinnamate

Cinnamic acid and its derivatives are a well-established class of compounds with a wide array of biological activities, including potential applications as anticancer agents.[1] The substitution pattern on the phenyl ring and modifications to the acrylic acid moiety can significantly influence their therapeutic efficacy. Methyl 4-chlorocinnamate, with its chloro-substitution at the para-position of the phenyl ring, presents an interesting candidate for further investigation in drug discovery programs. Its structural rigidity, conferred by the aromatic ring and the double bond, combined with the electronic effects of the chlorine atom and the methyl ester group, dictates its interaction with biological targets. A precise understanding of its molecular geometry and intermolecular interactions is therefore a critical starting point for any rational drug design efforts.

Synthesis of Methyl 4-chlorocinnamate

The synthesis of methyl 4-chlorocinnamate can be achieved through several established synthetic routes. One common and effective method is the Knoevenagel condensation, which involves the reaction of 4-chlorobenzaldehyde with a malonic acid derivative, followed by esterification.[2]

One-Pot Knoevenagel Condensation and Esterification

This protocol describes a one-pot synthesis from 4-chlorobenzaldehyde and diethyl malonate, using glycine as a catalyst in methanol, which also acts as the esterifying agent.[2]

Experimental Protocol:

• Reaction Setup: In a round-bottom flask equipped with a magnetic stirrer and a reflux condenser, add anhydrous methanol.

• Reagent Addition: To the methanol, add diethyl malonate, followed by the dropwise addition of a solution of sodium hydroxide in absolute methanol. Mix thoroughly.

• Acidification: Add glacial acetic acid to the reaction mixture and stir at room temperature for 1 to 1.5 hours.[2]

• Condensation: To the resulting solution, add 4-chlorobenzaldehyde and glycine.

• Reflux: Heat the reaction mixture to reflux and maintain for 5-6 hours.[2]

• Solvent Removal: After the initial reflux period, continue to heat under reduced pressure for 1-2 hours to remove the methanol.[2]

• Precipitation: Pour the residue into a mixture of ice and water and refrigerate for 2 hours to facilitate the precipitation of the product.[2]

• Isolation and Purification: Collect the white, needle-like crystals of methyl 4-chlorocinnamate by suction filtration. Wash the crystals with cold water and dry under vacuum.[2]

• Recrystallization: For higher purity, the product can be recrystallized from a methanol-water mixture.[2]

Diagram of the Synthetic Workflow:

Caption: Workflow for the one-pot synthesis of methyl 4-chlorocinnamate.

Molecular Geometry: A Computational Approach

As of the writing of this guide, a definitive single-crystal X-ray structure of methyl 4-chlorocinnamate is not publicly available in the Cambridge Structural Database (CSD). To provide insight into its three-dimensional structure, a computational analysis was performed using Density Functional Theory (DFT).

Computational Methodology

The molecular geometry of methyl (E)-3-(4-chlorophenyl)prop-2-enoate was optimized using the Gaussian 09 software package.[3] The B3LYP functional with the 6-31G(d,p) basis set was employed for the calculations.[3] This level of theory provides a good balance between accuracy and computational cost for organic molecules of this size.

Diagram of the Computational Workflow:

Caption: Hypothetical intermolecular interactions in the crystal lattice of methyl 4-chlorocinnamate.

Conclusion

This technical guide has provided a comprehensive overview of the synthesis, spectroscopic characterization, and predicted molecular geometry of methyl 4-chlorocinnamate. While the absence of an experimental crystal structure necessitates a reliance on computational methods for understanding its three-dimensional arrangement, the presented data offers a solid foundation for further research. The detailed protocols for synthesis and analysis will be valuable for researchers in medicinal chemistry and materials science who are interested in exploring the potential of this and related cinnamic acid derivatives. The elucidation of the actual crystal structure through single-crystal X-ray diffraction remains a key area for future investigation and would provide invaluable validation of the computational models and a deeper understanding of the solid-state properties of this compound.

References

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• Google Patents. CN105348101A - Preparation method of methyl p-chlorocinnamate.

• ResearchGate. Crystal structures of methyl (E)-3-(2-chlorophenyl)-2-({2-[(E)-2-nitrovinyl]phenoxy}methyl)acrylate and methyl (E) -... Available at: [Link]

• The Royal Society of Chemistry. Table of Contents. Available at: [Link]

• SynZeal. Methyl 4-Chlorocinnamate. Available at: [Link]

• SciELO South Africa. Synthesis, crystal structure and anti-ischaemic activity of (E)-1-{4-[Bis(4-methoxy-phenyl)methyl]piperazin-1-yl}-3-(4-chlorophenyl)-prop-2-en-1-one. Available at: [Link]

• PrepChem.com. Synthesis of ethyl 4-chlorocinnamate. Available at: [Link]

• Organic Syntheses. 4. Available at: [Link]

• Organic Syntheses. 5. Available at: [Link]

• ChemBK. Methyl (2E)-3-(4-chlorophenyl)acrylate. Available at: [Link]

• ResearchGate. Crystal structure of methyl ( E )-3-(4-acetoxyphenyl)acrylate, C 12 H 12 O 4. Available at: [Link]

• ResearchGate. ¹H and ¹³C NMR spectra of methyl cinnamate monomer and poly(methyl...). Available at: [Link]

• ResearchGate. How to Read and Interpret FTIR Spectroscope of Organic Material. Available at: [Link]

• ResearchGate. Crystal structure of methyl 2-amino-3-chloro-4-methoxybenzoate, C9H10ClNO3. Available at: [Link]

• YouTube. Gaussian Tutorial-2|DFT Calculations of Nanoclusters| #nanotechnology #chemistry ‪@MajidAli2020‬. Available at: [Link]

• PubMed Central. Crystal structure of methyl chloroformate. Available at: [Link]

• Shimadzu. Measurement of Impurities in Ethanol Using UV-Vis Spectrophotometer. Available at: [Link]

• Jurnal UPI. How to Read and Interpret FTIR Spectroscope of Organic Material Indonesian Journal of Science & Technology. Available at: [Link]

• YouTube. How to include solvent in the DFT calculations || Dr. Gaurav Jhaa. Available at: [Link]

• YouTube. How to include solvent parameters in DFT Calculations. Available at: [Link]

• ResearchGate. (PDF) Crystal and molecular structure of methyl(4-chlorophenyl)sulphone. Available at: [Link]

• University of Colorado Boulder. Table of Characteristic IR Absorptions. Available at: [Link]

• KGROUP. NMR Chemical Shifts of Trace Impurities: Common Laboratory Solvents, Organics, and Gases in Deuterated Solvents Relevant to the Organometallic Chemist. Available at: [Link]

• Research India Publications. Quantum Chemical Computational Studies of Chlorophenylthiazolylnaphthylmethanone. Available at: [Link]

• Title. Notes on NMR Solvents. Available at: [Link]

• ResearchGate. The UV–Vis spectra in ethanol solvent of the complexes 1, 2, 4, 5, 7, 8. Available at: [Link]

• Organic Chemistry Data. NMR Spectroscopy :: 13C NMR Chemical Shifts. Available at: [Link]

• ResearchGate. The crystal structure of methyl N-(4-bromophenyl)carbamate, C8H8BrNO2. Available at: [Link]

• bioRxiv. A simple method for methanol quantification in Spirits using UV Visible Spectroscopy and FTIR. Available at: [Link]

• ResearchGate. (PDF) A rapid method for methanol quantification in spirits using UV-visible spectroscopy and FTIR methods, making them invaluable tools for distilleries aiming to uphold high standards of quality. Available at: [Link]

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An In-depth Technical Guide to the Synthesis and Characterization of (E)-methyl 3-(4-chlorophenyl)acrylate

For Researchers, Scientists, and Drug Development Professionals

Authored by: Gemini, Senior Application Scientist

Abstract

(E)-methyl 3-(4-chlorophenyl)acrylate, a derivative of cinnamic acid, serves as a valuable building block in organic synthesis, particularly in the development of pharmaceutical agents and functional materials. Its substituted phenyl ring and acrylate moiety offer versatile sites for chemical modification. This guide provides a comprehensive overview of the synthesis, purification, and detailed characterization of this compound, grounded in established chemical principles and validated analytical techniques. The methodologies presented are designed to be reproducible and are supported by mechanistic insights to aid researchers in their practical application.

Introduction: Significance and Applications

(E)-methyl 3-(4-chlorophenyl)acrylate and its structural analogs are of significant interest in medicinal chemistry and materials science. The cinnamate scaffold is a recurring motif in a variety of biologically active natural products and synthetic compounds. The presence of a chlorine atom on the phenyl ring can significantly influence the molecule's pharmacokinetic and pharmacodynamic properties, often enhancing its metabolic stability and biological activity. This compound is a key intermediate in the synthesis of more complex molecules, including potential anti-inflammatory agents and other therapeutic candidates[1]. Understanding its synthesis and thorough characterization is paramount for ensuring the purity and identity of subsequent derivatives in drug discovery pipelines.

Synthesis of (E)-methyl 3-(4-chlorophenyl)acrylate

The formation of the α,β-unsaturated ester system in (E)-methyl 3-(4-chlorophenyl)acrylate can be efficiently achieved through several robust synthetic methodologies. The Heck reaction and the Wittig reaction are two of the most prominent and reliable methods for this transformation, each offering distinct advantages.

Recommended Synthetic Approach: The Heck Reaction

The Mizoroki-Heck reaction is a powerful palladium-catalyzed carbon-carbon bond-forming reaction between an unsaturated halide and an alkene[2]. For the synthesis of (E)-methyl 3-(4-chlorophenyl)acrylate, this involves the coupling of 4-chloro-iodobenzene (or bromobenzene) with methyl acrylate. The reaction typically exhibits high stereoselectivity, favoring the formation of the E-isomer due to steric considerations in the transition state[3][4].

Causality of Experimental Choices:

• Palladium Catalyst: Palladium(II) acetate is often chosen as the catalyst precursor, which is reduced in situ to the active Pd(0) species.

• Ligand: Triphenylphosphine is a common ligand that stabilizes the palladium catalyst and facilitates the catalytic cycle.

• Base: A base, such as triethylamine, is required to neutralize the hydrogen halide generated during the reaction and to regenerate the active catalyst[2].

• Solvent: A polar aprotic solvent like dimethylformamide (DMF) or acetonitrile is typically used to ensure the solubility of the reactants and catalyst.

Experimental Protocol: Heck Reaction

Materials:

• 4-chloro-iodobenzene

• Methyl acrylate

• Palladium(II) acetate (Pd(OAc)₂)

• Triphenylphosphine (PPh₃)

• Triethylamine (Et₃N)

• Dimethylformamide (DMF), anhydrous

Procedure:

• To a dry, three-necked round-bottom flask equipped with a magnetic stirrer, reflux condenser, and nitrogen inlet, add 4-chloro-iodobenzene (1.0 eq), palladium(II) acetate (0.02 eq), and triphenylphosphine (0.04 eq).

• Flush the flask with nitrogen for 10-15 minutes.

• Add anhydrous DMF to dissolve the solids.

• To the stirred solution, add methyl acrylate (1.2 eq) followed by triethylamine (1.5 eq).

• Heat the reaction mixture to 80-100 °C and maintain for 4-6 hours, monitoring the reaction progress by Thin Layer Chromatography (TLC).

• Upon completion, cool the reaction mixture to room temperature.

• Pour the mixture into a separatory funnel containing water and extract with ethyl acetate (3 x 50 mL).

• Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure to obtain the crude product.

Alternative Synthetic Approach: The Wittig Reaction

The Wittig reaction provides another excellent route to (E)-methyl 3-(4-chlorophenyl)acrylate by reacting an aldehyde with a phosphorus ylide (Wittig reagent)[5][6]. In this case, 4-chlorobenzaldehyde is reacted with methyl (triphenylphosphoranylidene)acetate. The use of a stabilized ylide in this reaction generally favors the formation of the thermodynamically more stable E-alkene[7].

Causality of Experimental Choices:

• Wittig Reagent: The stabilized ylide, methyl (triphenylphosphoranylidene)acetate, is commercially available or can be prepared from methyl bromoacetate and triphenylphosphine followed by deprotonation with a mild base.

• Solvent: A non-polar or moderately polar aprotic solvent such as dichloromethane (DCM) or tetrahydrofuran (THF) is suitable for the Wittig reaction.

Experimental Protocol: Wittig Reaction

Materials:

• 4-chlorobenzaldehyde

• Methyl (triphenylphosphoranylidene)acetate

• Dichloromethane (DCM), anhydrous

Procedure:

• To a dry round-bottom flask equipped with a magnetic stirrer and a nitrogen inlet, add 4-chlorobenzaldehyde (1.0 eq) and methyl (triphenylphosphoranylidene)acetate (1.1 eq).

• Add anhydrous DCM to dissolve the reactants.

• Stir the reaction mixture at room temperature for 12-24 hours, monitoring the reaction progress by TLC.

• Upon completion, concentrate the reaction mixture under reduced pressure.

• The crude product will contain triphenylphosphine oxide as a major byproduct, which will be removed during the purification step.

Diagram of the Heck Reaction Mechanism:

Caption: Catalytic cycle of the Heck reaction.

Purification of (E)-methyl 3-(4-chlorophenyl)acrylate

Purification of the crude product is crucial to obtain (E)-methyl 3-(4-chlorophenyl)acrylate of high purity, suitable for subsequent applications and for accurate characterization. Column chromatography is the most effective method for removing byproducts from both the Heck and Wittig reactions.

Recommended Purification Method: Column Chromatography

Column chromatography separates compounds based on their differential adsorption to a stationary phase. For (E)-methyl 3-(4-chlorophenyl)acrylate, a silica gel stationary phase and a non-polar/polar solvent system are effective.

Causality of Experimental Choices:

• Stationary Phase: Silica gel is a polar adsorbent that will retain more polar impurities.

• Mobile Phase: A mixture of hexane and ethyl acetate is a common choice. The polarity of the eluent is gradually increased to first elute the less polar product and then the more polar impurities.

Experimental Protocol: Column Chromatography

Materials:

• Crude (E)-methyl 3-(4-chlorophenyl)acrylate

• Silica gel (60-120 mesh)

• Hexane

• Ethyl acetate

Procedure:

• Prepare a slurry of silica gel in hexane and pack it into a chromatography column.

• Dissolve the crude product in a minimal amount of dichloromethane and adsorb it onto a small amount of silica gel.

• Carefully load the dried silica with the adsorbed product onto the top of the packed column.

• Begin elution with a low polarity solvent system (e.g., 98:2 hexane:ethyl acetate).

• Collect fractions and monitor them by TLC.

• Combine the fractions containing the pure product.

• Evaporate the solvent under reduced pressure to yield the purified (E)-methyl 3-(4-chlorophenyl)acrylate as a white solid[8].

Diagram of the Purification Workflow:

Caption: Workflow for column chromatography purification.

Characterization of (E)-methyl 3-(4-chlorophenyl)acrylate

Comprehensive characterization is essential to confirm the identity, purity, and stereochemistry of the synthesized compound. A combination of spectroscopic techniques and physical property measurements is employed.

Physical Properties

Property	Observed Value
Appearance	White solid
Melting Point	73-74 °C[8][9]
Molecular Formula	C₁₀H₉ClO₂[10]
Molecular Weight	196.63 g/mol

Spectroscopic Analysis

4.2.1. Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR spectroscopy is the most powerful tool for elucidating the structure of organic molecules.

• ¹H NMR (Proton NMR): Provides information about the number of different types of protons and their neighboring protons. The large coupling constant (J) between the vinylic protons is characteristic of the E-isomer.

  • ¹H NMR (400 MHz, CDCl₃) δ (ppm): 7.65 (d, J = 16.0 Hz, 1H), 7.46 (d, J = 8.0 Hz, 2H), 7.37 (d, J = 8.4 Hz, 2H), 6.42 (d, J = 16.4 Hz, 1H), 3.81 (s, 3H)[8].

• ¹³C NMR (Carbon-13 NMR): Provides information about the number of different types of carbon atoms in the molecule.

  • ¹³C NMR (100 MHz, CDCl₃) δ (ppm): 168.8, 145.0, 137.8, 134.5, 130.8, 130.8, 120.0, 53.4[8].

4.2.2. Infrared (IR) Spectroscopy

IR spectroscopy is used to identify the functional groups present in a molecule. The spectrum of a cinnamate derivative will show characteristic absorptions for the ester carbonyl group and the carbon-carbon double bond[11][12].

Functional Group	Characteristic Absorption (cm⁻¹)
C=O (Ester)	~1715-1730
C=C (Alkene)	~1620-1640
C-O (Ester)	~1160-1250
=C-H (trans-alkene) bend	~960-980
C-Cl	~700-800

4.2.3. Mass Spectrometry (MS)

Mass spectrometry provides information about the molecular weight and fragmentation pattern of the molecule, further confirming its identity.

• High-Resolution Mass Spectrometry (HRMS): Provides a very accurate mass measurement, which can be used to determine the elemental composition.

  • HRMS (ESI+): calcd for [C₁₀H₉ClO₂]+ requires m/z 196.0291, found 196.0290[8].

Diagram of the Characterization Workflow:

Caption: Logical flow for the characterization of the final product.

Conclusion

This technical guide has detailed robust and reliable protocols for the synthesis, purification, and comprehensive characterization of (E)-methyl 3-(4-chlorophenyl)acrylate. The Heck and Wittig reactions provide excellent synthetic pathways, with column chromatography being an effective method for purification. The provided spectroscopic data serves as a benchmark for researchers to verify the identity and purity of their synthesized material. Adherence to these self-validating protocols will ensure the production of high-quality (E)-methyl 3-(4-chlorophenyl)acrylate for use in further research and development endeavors.

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Theoretical Studies on the Electronic Structure of Chlorocinnamate Derivatives: An In-depth Technical Guide

Abstract: Chlorocinnamate derivatives represent a versatile class of organic compounds with significant potential in medicinal chemistry and materials science.[1] Their biological activity and physicochemical properties are intrinsically linked to their electronic structure. This guide provides a comprehensive overview of the theoretical methodologies employed to elucidate the electronic characteristics of these derivatives. We delve into the practical application of Density Functional Theory (DFT), Time-Dependent DFT (TD-DFT), and molecular docking to predict molecular geometries, electronic properties, spectroscopic behavior, and receptor-ligand interactions. This document is intended for researchers, scientists, and drug development professionals seeking to leverage computational chemistry for the rational design of novel chlorocinnamate-based compounds.[2][3]

Introduction: The "Why" of Theoretical Modeling

Chlorocinnamate derivatives, characterized by a cinnamic acid backbone with chlorine substitutions, exhibit a wide range of biological activities, including antimicrobial and anticancer effects.[2][4] The position and number of chlorine atoms, along with other functional groups, profoundly influence the molecule's electron distribution. This, in turn, dictates its reactivity, stability, and ability to interact with biological targets.[5]

Theoretical studies provide a powerful lens to inspect these properties at a sub-atomic level, offering insights that are often difficult or impossible to obtain through experimental means alone. By simulating the electronic structure, we can:

• Predict Reactivity: Identify sites susceptible to nucleophilic or electrophilic attack.[6][7]

• Rationalize Spectroscopic Data: Understand the electronic transitions responsible for UV-Vis absorption.[8][9]

• Guide Drug Design: Predict how a molecule will bind to a protein's active site.[10][11]

• Optimize Molecular Properties: Systematically modify the structure to enhance desired characteristics.

This guide focuses on a cohesive workflow, integrating several computational techniques to build a holistic understanding of chlorocinnamate derivatives.

Core Computational Methodologies

A multi-faceted approach is essential for a thorough theoretical investigation. We will focus on a workflow that combines quantum mechanics (QM) for detailed electronic structure analysis and molecular mechanics (MM) principles for studying interactions with larger biological systems.

Density Functional Theory (DFT): The Foundation of Electronic Structure

Expertise & Experience: DFT is the workhorse of modern computational chemistry for medium-sized organic molecules. It offers a favorable balance between computational cost and accuracy. The choice of the functional and basis set is critical and is guided by the specific properties being investigated.

For chlorocinnamate derivatives, the B3LYP hybrid functional combined with a Pople-style basis set like 6-311++G(d,p) is a well-established and robust choice.[1][12]

• Why B3LYP? It incorporates both Hartree-Fock exchange and DFT exchange-correlation, providing good descriptions of both covalent bonding and electron correlation effects in organic systems.[13]

• Why 6-311++G(d,p)? This is a triple-zeta basis set. The ++G denotes the addition of diffuse functions on both heavy atoms and hydrogens, which are crucial for describing anions and non-covalent interactions. The (d,p) indicates the inclusion of polarization functions, which allow for more flexibility in describing the shape of atomic orbitals and are essential for accurate geometry and frequency calculations.[14][15]

Protocol 2.1: Geometry Optimization and Frequency Analysis

This protocol establishes the most stable 3D conformation of the molecule (a local minimum on the potential energy surface).

• Structure Building: Construct the 3D model of the chlorocinnamate derivative using molecular modeling software (e.g., GaussView, Avogadro).

• Input File Preparation: Create an input file for a quantum chemistry package (e.g., Gaussian, ORCA).

  • Keyword Line: #p B3LYP/6-311++G(d,p) Opt Freq

    • Opt: Requests a geometry optimization.

    • Freq: Requests a frequency calculation to be performed on the optimized geometry.

• Execution: Run the calculation.

• Validation (Trustworthiness): The successful completion of the frequency calculation is a self-validating step. The absence of imaginary frequencies in the output confirms that the optimized structure is a true energy minimum.

Analysis of Electronic Properties

Once a stable geometry is obtained, a wealth of electronic information can be extracted.

2.2.1 Frontier Molecular Orbitals (FMOs)

The Highest Occupied Molecular Orbital (HOMO) and the Lowest Unoccupied Molecular Orbital (LUMO) are key to understanding chemical reactivity.

• HOMO: Represents the ability to donate an electron (nucleophilicity).

• LUMO: Represents the ability to accept an electron (electrophilicity).

• HOMO-LUMO Gap (ΔE): The energy difference between the HOMO and LUMO is a crucial indicator of the molecule's kinetic stability and chemical reactivity. A smaller gap suggests the molecule is more polarizable and reactive.[16][17]

2.2.2 Molecular Electrostatic Potential (MEP)

The MEP is a 3D map of the electrostatic potential on the molecule's surface. It provides an intuitive visualization of the charge distribution.[6][18]

• Causality: The MEP map is invaluable for predicting how a molecule will interact with other molecules.[19][20] Red regions (negative potential) indicate electron-rich areas, which are prone to electrophilic attack, while blue regions (positive potential) denote electron-deficient areas, susceptible to nucleophilic attack.[7] This is fundamental for understanding non-covalent interactions like hydrogen bonding in drug-receptor binding.[18]

Simulating Spectroscopic Properties: Time-Dependent DFT (TD-DFT)

Expertise & Experience: While DFT is excellent for ground-state properties, TD-DFT is required to study excited states and predict electronic spectra like UV-Vis.[8][21] It calculates the vertical excitation energies, which correspond to the absorption maxima (λ_max).[22]

Protocol 2.3: UV-Vis Spectrum Simulation

This protocol simulates the electronic absorption spectrum in a given solvent.

• Prerequisite: An optimized ground-state geometry from Protocol 2.1 is required.

• Input File Preparation:

  • Keyword Line: #p TD(NStates=10) B3LYP/6-311++G(d,p) SCRF=(Solvent=Methanol)

    • TD(NStates=10): Requests a TD-DFT calculation for the first 10 excited states.

    • SCRF=(Solvent=Methanol): Incorporates the effect of a solvent (e.g., Methanol) using a continuum solvation model (Polarizable Continuum Model - PCM).

• Execution & Analysis: Run the calculation. The output will list the excitation energies (in eV or nm) and their corresponding oscillator strengths (a measure of transition probability). The transitions with the highest oscillator strengths correspond to the major peaks in the UV-Vis spectrum.[23]

Probing Interactions: Molecular Docking

Expertise & Experience: Molecular docking predicts the preferred orientation of a ligand (the chlorocinnamate derivative) when bound to a receptor (typically a protein) to form a stable complex.[10] This is a cornerstone of structure-based drug design.[2][3] The electronic properties calculated via DFT, particularly the charge distribution, are critical for the scoring functions used in docking algorithms.

Protocol 2.4: Ligand-Protein Docking

This protocol outlines a typical docking workflow using software like AutoDock or MOE.[24]

• Receptor Preparation:

  • Obtain the 3D structure of the target protein (e.g., from the Protein Data Bank).

  • Remove water molecules and co-ligands.

  • Add hydrogen atoms and assign appropriate protonation states.

• Ligand Preparation:

  • Use the DFT-optimized structure of the chlorocinnamate derivative.

  • Assign partial charges (e.g., Gasteiger charges).

  • Define rotatable bonds.

• Grid Box Definition: Define the search space (a 3D box) in the active site of the receptor where the ligand is expected to bind.

• Docking Execution: Run the docking algorithm, which will generate multiple possible binding poses.

• Analysis: Analyze the results based on:

  • Binding Affinity/Score: An estimate of the binding free energy (e.g., in kcal/mol). Lower values indicate stronger binding.[25]

  • Binding Pose: The specific orientation and conformation of the ligand in the active site.

  • Intermolecular Interactions: Identify key hydrogen bonds, hydrophobic interactions, and π-π stacking with amino acid residues.

Advanced Analysis: Quantum Theory of Atoms in Molecules (QTAIM)

Expertise & Experience: QTAIM is a sophisticated method that analyzes the topology of the electron density to define atoms within a molecule and characterize the chemical bonds between them.[26] It provides a rigorous, quantitative description of bonding, moving beyond qualitative orbital pictures.[27] In drug design, QTAIM can be used to quantify the strength of intermolecular interactions, such as hydrogen bonds, which are critical for ligand-receptor stability.[28][29][30]

Data Presentation & Visualization

Clear presentation of computational data is paramount for interpretation and comparison.

Quantitative Data Summary

The following table presents hypothetical calculated data for a series of chlorocinnamate derivatives to illustrate how results can be effectively summarized.

Compound	E_HOMO (eV)	E_LUMO (eV)	ΔE Gap (eV)	λ_max (nm) (TD-DFT)	Binding Affinity (kcal/mol)
Cinnamic Acid	-6.54	-1.21	5.33	310	-5.8
2-Chlorocinnamic Acid	-6.78	-1.45	5.33	315	-6.5
4-Chlorocinnamic Acid	-6.85	-1.52	5.33	322	-7.1
2,4-Dichlorocinnamic Acid	-7.12	-1.88	5.24	328	-7.9

Visualization with Graphviz

Visual models are essential for conveying complex workflows and relationships.

Caption: Overall computational workflow from molecular design to property and interaction analysis.

Caption: Relationship between calculated electronic properties and predicted chemical reactivity.

Conclusion and Future Outlook

The theoretical framework presented in this guide provides a robust and validated pathway for investigating the electronic structure of chlorocinnamate derivatives. By integrating DFT, TD-DFT, and molecular docking, researchers can gain deep insights into molecular properties, predict behavior, and rationally design novel compounds with tailored functionalities. The synergy between computational prediction and experimental validation is key to accelerating the discovery and development pipeline, particularly in the pharmaceutical industry. Future work may involve the use of more advanced methods like molecular dynamics (MD) simulations to study the dynamic behavior of ligand-receptor complexes over time, further refining our understanding of these promising molecules.[24]

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A Technical Guide to the Discovery and Isolation of Cinnamic Acid Derivatives

An In-Depth Guide for Researchers, Scientists, and Drug Development Professionals

Abstract

Cinnamic acid and its derivatives represent a diverse class of naturally occurring phenolic compounds that are pivotal intermediates in the biosynthesis of numerous natural products.[1][2] Found ubiquitously in the plant kingdom, these molecules are integral to plant growth, development, and defense mechanisms.[3][4] Beyond their botanical significance, cinnamic acid derivatives have garnered substantial interest from the scientific community due to their wide array of pharmacological activities, including antimicrobial, antioxidant, anti-inflammatory, and anticancer properties.[5][6][7] This technical guide provides a comprehensive overview of the discovery and isolation of these valuable compounds. It delves into their natural origins and biosynthetic pathways, details modern and classical extraction and isolation protocols, and outlines the spectroscopic techniques essential for their structural elucidation and characterization. This document is designed to serve as a foundational resource for researchers and professionals engaged in natural product chemistry, pharmacology, and drug development, offering both theoretical insights and practical, field-proven methodologies.

Introduction: The Significance of Cinnamic Acid Derivatives

Cinnamic acid (trans-3-phenyl-2-propenoic acid) is an unsaturated carboxylic acid that serves as the parent compound for a vast family of derivatives.[4] These derivatives are characterized by substitutions on the phenyl ring, typically hydroxyl and methoxy groups, which significantly influence their biological efficacy.[6][8] The structural diversity of these compounds, stemming from the modification of the benzene ring, alkene double bond, and acrylic acid functional group, allows for the generation of bioactive agents with enhanced therapeutic potential.[6][8]

The role of cinnamic acid derivatives in treating a multitude of human ailments, including cancer, bacterial infections, diabetes, and neurological disorders, is well-documented.[6][8] Their mechanisms of action are multifaceted, ranging from the disruption of microbial cell membranes and inhibition of biofilm formation to the modulation of inflammatory pathways and induction of apoptosis in cancerous cells.[2][5] As the challenge of drug resistance continues to grow, the exploration of natural products like cinnamic acid derivatives for novel therapeutic leads has become a critical area of research.[8]

This guide provides a structured approach to understanding and harnessing the potential of these compounds, from their biosynthesis in nature to their isolation and characterization in the laboratory.

Natural Occurrence and Biosynthesis

Cinnamic acid and its derivatives are products of the shikimate pathway, a crucial metabolic route in plants for the biosynthesis of aromatic amino acids.[2][9] The journey begins with the deamination of L-phenylalanine, catalyzed by the enzyme phenylalanine ammonia-lyase (PAL), to produce trans-cinnamic acid.[1][2][3] This reaction is a pivotal entry point into the phenylpropanoid pathway, which gives rise to a plethora of secondary metabolites.[2]

Subsequent enzymatic transformations, primarily hydroxylations and methylations, lead to the formation of key derivatives such as p-coumaric acid, caffeic acid, ferulic acid, and sinapic acid.[2][10] These compounds, in turn, serve as precursors for more complex molecules like flavonoids, lignans, and stilbenes.[1][9]

Extraction and Isolation Methodologies

The successful isolation of cinnamic acid derivatives from natural sources is a multi-step process that requires careful consideration of the plant matrix and the physicochemical properties of the target compounds. The general workflow involves extraction, fractionation, and purification.

Extraction: Liberating the Target Molecules

The initial step involves extracting the desired compounds from the plant material. The choice of extraction method and solvent is critical and can significantly impact the yield and purity of the final product.

2.1.1. Solvent Extraction

Solvent extraction is a widely used technique due to its simplicity and scalability. The selection of solvents is based on the polarity of the target cinnamic acid derivatives.

• Maceration: This technique involves soaking the plant material in a solvent at room temperature for an extended period.[11] It is a simple method suitable for thermolabile compounds.

• Soxhlet Extraction: This continuous extraction method offers higher efficiency than maceration by repeatedly washing the plant material with fresh, heated solvent.

• Ultrasound-Assisted Extraction (UAE): The use of ultrasonic waves can enhance extraction efficiency by disrupting plant cell walls, allowing for better solvent penetration.

• Microwave-Assisted Extraction (MAE): MAE utilizes microwave energy to heat the solvent and plant material, leading to a more rapid and efficient extraction process.[12]

Commonly used solvents, often in increasing order of polarity, include hexane, chloroform, ethyl acetate, and methanol.[11][13]

2.1.2. Supercritical Fluid Extraction (SFE)

SFE, particularly with carbon dioxide (CO2), offers a "green" alternative to traditional solvent extraction. By manipulating temperature and pressure, the solvating power of supercritical CO2 can be tuned to selectively extract specific compounds. This method is advantageous as it avoids the use of organic solvents and yields highly pure extracts.[14]

Fractionation and Purification: Isolating the Compounds of Interest

The crude extract obtained from the initial extraction is a complex mixture of various phytochemicals. Therefore, fractionation and purification steps are necessary to isolate individual cinnamic acid derivatives.

2.2.1. Liquid-Liquid Partitioning

This technique separates compounds based on their differential solubility in two immiscible liquid phases, typically an aqueous phase and an organic solvent. It is an effective method for the initial fractionation of the crude extract.

2.2.2. Chromatographic Techniques

Chromatography is the cornerstone of purification in natural product chemistry. The choice of chromatographic method depends on the scale of the separation and the properties of the compounds.

• Column Chromatography (CC): A versatile technique used for both initial fractionation and final purification. Common stationary phases include silica gel and reversed-phase (e.g., C18) materials.[15]

• Medium-Pressure Liquid Chromatography (MPLC): An enhancement of traditional column chromatography that uses a pump to generate a moderate pressure, leading to faster and more efficient separations.[13]

• High-Performance Liquid Chromatography (HPLC): A high-resolution technique that is indispensable for the final purification of cinnamic acid derivatives.[16][17] Reversed-phase HPLC with a C18 column is frequently employed.[18]

• Preparative Thin-Layer Chromatography (Prep TLC): A useful technique for the small-scale purification of compounds.[19]

Experimental Protocol: A Generalized Workflow for Isolation

The following protocol outlines a representative workflow for the isolation of cinnamic acid derivatives from a plant source.

Step 1: Extraction

• Air-dry and powder the plant material.

• Perform a sequential extraction with solvents of increasing polarity (e.g., hexane, chloroform, ethyl acetate, methanol) using maceration or Soxhlet extraction.[11][13]

• Concentrate the extracts using a rotary evaporator.

Step 2: Fractionation

• Subject the most promising extract (based on preliminary analysis like TLC) to column chromatography on a silica gel or reversed-phase C18 column.[13]

• Elute the column with a gradient of solvents, starting with a non-polar solvent and gradually increasing the polarity.

• Collect fractions and monitor them by Thin-Layer Chromatography (TLC).[13]

Step 3: Purification

• Combine fractions containing the target compounds.

• Perform further purification using MPLC or preparative HPLC on a reversed-phase C18 column.[13][16]

• Use an appropriate mobile phase, often a mixture of methanol or acetonitrile and water, sometimes with a small amount of acid (e.g., acetic acid or formic acid) to improve peak shape.[18]

• Collect the pure compounds and verify their purity by analytical HPLC.

Visualization of the Isolation Workflow

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A Technical Guide to the Stereochemistry of Substituted Cinnamates: Synthesis, Analysis, and Application

Abstract

Substituted cinnamates are a pivotal class of organic compounds, foundational to pharmaceuticals, cosmetics, and materials science. Their biological and chemical properties are intrinsically linked to the geometric configuration of the α,β-unsaturated ester moiety. The rigid carbon-carbon double bond gives rise to E (trans) and Z (cis) isomers, whose distinct spatial arrangements dictate molecular interactions and, consequently, function.[1][2] This technical guide provides an in-depth exploration of the stereochemistry of substituted cinnamates, designed for researchers, scientists, and professionals in drug development. We will dissect stereoselective synthetic strategies, elucidate advanced analytical techniques for unambiguous stereochemical assignment, and discuss the profound impact of substitution on isomeric stability and reactivity. This document aims to bridge theoretical concepts with practical, field-proven insights, offering a comprehensive resource for the controlled synthesis and characterization of these valuable molecules.

The Significance of Stereoisomerism in Cinnamates

The cinnamate scaffold, a phenyl ring attached to a propenoic acid side chain, is a versatile building block found in numerous natural products and synthetic molecules.[3][4] The planarity of the C=C double bond restricts free rotation, leading to two distinct geometric isomers: E (from the German entgegen, opposite) and Z (from the German zusammen, together).[2][5] In the E-isomer, the higher priority substituents on each olefinic carbon are on opposite sides of the double bond, typically leading to a more linear and thermodynamically stable conformation. Conversely, the Z-isomer places these groups on the same side, often inducing steric strain.

This seemingly subtle difference in three-dimensional arrangement has profound implications for a molecule's biological activity. The specific geometry of a cinnamate derivative determines how it fits into the active site of an enzyme or a receptor, influencing its efficacy as a therapeutic agent.[6][7] For instance, the pharmacological properties of cinnamates in areas like anticancer therapy, neurodegenerative disease treatment, and antimicrobial applications can be highly dependent on their isomeric form.[3][8] Furthermore, in materials science, the photophysical properties of cinnamates, which are utilized as UV protectors in sunscreens, are directly related to their ability to undergo trans to cis photoisomerization, a process that dissipates harmful UV energy.[9][10][11] Therefore, the ability to selectively synthesize and definitively characterize a specific isomer is paramount for any application.

Stereoselective Synthetic Methodologies

Achieving control over the stereochemical outcome of a reaction is a central goal in modern organic synthesis. For substituted cinnamates, several powerful methods have been developed to favor the formation of either the E or Z isomer. The choice of a particular synthetic route is often dictated by the nature of the substituents on the aromatic ring and the desired stereoselectivity.

The Horner-Wadsworth-Emmons (HWE) Reaction: A Workhorse for E-Cinnamate Synthesis

The Horner-Wadsworth-Emmons (HWE) reaction is a widely employed and highly reliable method for the synthesis of α,β-unsaturated esters, offering significant advantages over the classical Wittig reaction.[12] These include the use of more reactive phosphonate reagents and the formation of water-soluble phosphate byproducts, which simplifies product purification.[12][13]

Causality of Stereoselectivity: The high E-selectivity of the HWE reaction arises from the thermodynamic stability of the intermediates in the reaction pathway. The reaction proceeds through the formation of a phosphonate-stabilized carbanion, which then attacks an aldehyde. The subsequent elimination of the phosphate group is sterically controlled, favoring the formation of the less sterically hindered E-alkene.[13] Stabilized ylides, such as those used in the HWE reaction, predominantly yield E-isomer products.[13]

Experimental Protocol: Synthesis of Methyl (E)-4-methoxycinnamate [13][14]

• Reagent Preparation: In a 5 mL round-bottom flask equipped with a magnetic stir bar, add 1.0 mL of anhydrous methanol, 0.40 mL of a 25 wt% sodium methoxide solution in methanol, and 0.43 mL of trimethyl phosphonoacetate. Cap the flask with a rubber septum and stir to create a homogeneous solution.

• Aldehyde Solution: In a separate small test tube, dissolve 0.20 mL of p-anisaldehyde (4-methoxybenzaldehyde) in 0.50 mL of anhydrous methanol.

• Reaction: Using a syringe, slowly add the p-anisaldehyde solution to the stirring phosphonate solution.

• Work-up: After the reaction is complete (monitored by TLC), quench the reaction with water and extract the product with a suitable organic solvent (e.g., ethyl acetate). Wash the organic layer with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure.

• Purification: The crude product can be purified by recrystallization from a minimal amount of hot ethanol, followed by the dropwise addition of water to induce crystallization.[13]

The Wittig Reaction: Tuning for Stereoselectivity

The Wittig reaction, for which Georg Wittig was awarded the Nobel Prize in Chemistry in 1979, is another cornerstone of alkene synthesis.[13] It involves the reaction of a phosphorus ylide with an aldehyde or ketone. The stereochemical outcome of the Wittig reaction is highly dependent on the nature of the ylide.

• Stabilized Ylides: Similar to the HWE reagents, stabilized phosphorus ylides (containing an electron-withdrawing group like an ester) react to form predominantly the E-isomer.[13][15] The reaction of benzaldehyde with (carbethoxymethylene)triphenylphosphorane is a classic example that affords ethyl trans-cinnamate in excellent yield and purity.[15]

• Unstabilized Ylides: In contrast, unstabilized ylides (lacking an electron-withdrawing group) typically lead to the formation of the Z-isomer, especially under salt-free conditions.

Experimental Workflow: Wittig Reaction for E-Cinnamate

Caption: Workflow for the Wittig synthesis of (E)-cinnamates.

The Heck Reaction: A Palladium-Catalyzed Approach

The Heck reaction is a powerful palladium-catalyzed carbon-carbon bond-forming reaction between an aryl halide and an alkene.[16][17] This method has been successfully applied to the synthesis of cinnamic acid derivatives, including the large-scale production of the sunscreen agent 2-ethylhexyl-4-methoxycinnamate.[18][19]

Causality of Stereoselectivity: The Heck reaction typically proceeds via a syn-addition of the aryl group and the palladium catalyst to the double bond, followed by a syn-elimination of a palladium hydride species. This mechanistic pathway generally leads to the formation of the E-isomer as the major product.

Experimental Protocol: Heck Reaction for Cinnamic Acid Derivatives [20]

• Catalyst System: A palladium catalyst (e.g., palladium acetate or a palladacycle) is used, often in combination with a ligand.

• Reaction Setup: An aryl halide (e.g., 4-bromoanisole) and the palladium catalyst are dissolved in an organic solvent (e.g., toluene).

• Aqueous Phase: Sodium acrylate and a base (e.g., sodium carbonate) are dissolved in water.

• Biphasic Reaction: The organic and aqueous phases are combined in a high-pressure autoclave and heated with vigorous stirring.

• Work-up: After the reaction, the phases are separated. The aqueous phase, containing the sodium salt of the cinnamic acid derivative, is acidified to precipitate the product. The product is then collected by filtration.

Analytical Techniques for Stereochemical Determination

The unambiguous determination of the E or Z configuration is a critical step in the characterization of substituted cinnamates. Several spectroscopic and analytical techniques are employed for this purpose, with Nuclear Magnetic Resonance (NMR) spectroscopy being the most definitive.

¹H NMR Spectroscopy: The Gold Standard

Proton NMR (¹H NMR) spectroscopy is the most powerful and commonly used method for distinguishing between E and Z isomers of cinnamates.[21][22][23] The key diagnostic feature is the coupling constant (J-value) between the two olefinic protons.

• E-Isomers: The olefinic protons are in a trans relationship, resulting in a large vicinal coupling constant, typically in the range of 15.4 - 16.0 Hz .[9]

• Z-Isomers: The olefinic protons are in a cis relationship, leading to a smaller coupling constant, usually around 12.8 - 12.9 Hz .[9][24]

This significant difference in J-values provides a clear and reliable method for assigning the stereochemistry. Additionally, the chemical shifts of the olefinic protons can differ between the two isomers due to anisotropic effects from the phenyl and ester groups.[9]

Isomer	Olefinic Proton Relationship	Typical ³JHH Coupling Constant
E	trans	15.4 - 16.0 Hz[9]
Z	cis	12.8 - 12.9 Hz[9][24]
Table 1: Diagnostic ¹H NMR Coupling Constants for Cinnamate Isomers.

X-ray Crystallography: Definitive Structural Elucidation

For crystalline cinnamate derivatives, single-crystal X-ray crystallography provides the ultimate, unambiguous determination of the molecular structure in the solid state.[25][26] This technique generates a three-dimensional map of electron density, allowing for the precise measurement of bond lengths, bond angles, and torsional angles, thereby confirming the E or Z configuration.[27] While powerful, this method is contingent upon the ability to grow high-quality single crystals of the compound.

Other Spectroscopic Methods

While ¹H NMR is the primary tool, other techniques can provide supporting evidence:

• Infrared (IR) Spectroscopy: The C=C stretching vibration and the out-of-plane C-H bending vibrations can sometimes differ between E and Z isomers.

• Ultraviolet-Visible (UV-Vis) Spectroscopy: The λmax (wavelength of maximum absorbance) can vary between isomers due to differences in conjugation and planarity.[3]

Isomerization and Stability

The relative stability of the E and Z isomers and the conditions under which they can interconvert are crucial considerations.

Thermal Isomerization

In general, the E-isomer of a substituted cinnamate is thermodynamically more stable than the Z-isomer due to reduced steric hindrance.[28] Heating a sample of a Z-cinnamate can often lead to its isomerization to the more stable E-form. The thermal equilibrium for cinnamic acid itself lies almost entirely on the side of the trans (E) isomer.[28]

Photochemical Isomerization

Cinnamates can undergo photochemical E/Z isomerization upon exposure to ultraviolet (UV) light.[1][29] This process is the basis for their use as sunscreens.[11] The trans isomer absorbs a UV photon and is excited to a higher energy state. From this excited state, it can relax back to the ground state as either the trans or cis isomer, effectively converting light energy into thermal energy.[10] This reversible photoisomerization can be monitored by ¹H NMR spectroscopy, observing the appearance and growth of signals corresponding to the other isomer.[9]

Logical Relationship: Factors Influencing Stereochemistry

Caption: Factors influencing the final stereochemistry of cinnamates.

Conclusion

The stereochemistry of substituted cinnamates is a critical determinant of their physical, chemical, and biological properties. A thorough understanding of the principles governing their stereoselective synthesis and the analytical methods for their characterization is essential for researchers in medicinal chemistry, materials science, and related fields. The Horner-Wadsworth-Emmons and Wittig reactions provide powerful and tunable tools for accessing specific geometric isomers, while the Heck reaction offers a valuable alternative, particularly for industrial applications. ¹H NMR spectroscopy stands as the definitive technique for stereochemical assignment, corroborated by X-ray crystallography when applicable. By mastering these concepts and methodologies, scientists can rationally design and synthesize substituted cinnamate isomers with tailored properties, paving the way for the development of novel therapeutics, advanced materials, and other valuable chemical entities.

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Protocols & Analytical Methods

Application Notes and Protocols: Antimicrobial Activity of Methyl 4-chlorocinnamate against Staphylococcus aureus

Introduction: The Imperative for Novel Anti-Staphylococcal Agents

Staphylococcus aureus remains a formidable human pathogen, responsible for a wide spectrum of infections ranging from minor skin ailments to life-threatening conditions like bacteremia, endocarditis, and pneumonia. The challenge posed by S. aureus has been significantly amplified by the emergence and global spread of multidrug-resistant strains, particularly Methicillin-resistant Staphylococcus aureus (MRSA).[1][2] MRSA strains are resistant to all β-lactam antibiotics, which are often the first line of defense against staphylococcal infections.[1] The bacterium's remarkable ability to acquire resistance through mechanisms like enzymatic drug inactivation, target site alteration (e.g., the mecA gene encoding for PBP2a), and active efflux pumps necessitates a continuous search for new therapeutic agents.[3][4][5]

Natural products and their synthetic derivatives represent a promising reservoir for novel antimicrobial scaffolds. Cinnamic acid and its esters, known as cinnamates, have garnered attention for their broad-spectrum biological activities.[6][7] This application note provides a detailed guide for researchers and drug development professionals on the evaluation of Methyl 4-chlorocinnamate , a synthetic cinnamate derivative, for its antimicrobial potential against S. aureus. We will provide field-proven protocols for determining its bioactivity, discuss its potential mechanisms of action based on related compounds, and outline essential cytotoxicity assessments for preclinical evaluation.

Evaluating Antimicrobial Potency: MIC and MBC Determination

The foundational step in assessing a novel antimicrobial agent is to determine the lowest concentration that inhibits visible growth (Minimum Inhibitory Concentration, MIC) and the lowest concentration that results in microbial death (Minimum Bactericidal Concentration, MBC). The broth microdilution method is the gold standard for this quantitative assessment.[8][9]

Protocol 1: Determination of Minimum Inhibitory Concentration (MIC)

This protocol details the broth microdilution method to determine the MIC of Methyl 4-chlorocinnamate against S. aureus.

Causality Behind Experimental Choices:

• Medium: Cation-adjusted Mueller-Hinton Broth (MHB) is the standardized medium for susceptibility testing of most non-fastidious bacteria like S. aureus, ensuring reproducibility.[10]

• Inoculum Size: Standardizing the bacterial inoculum to a 0.5 McFarland standard (~1.5 x 10⁸ CFU/mL) is critical. A lower inoculum can lead to falsely low MICs, while a higher one can result in falsely high MICs.

• Controls: Including positive (bacteria, no compound), negative (broth, compound, no bacteria), and sterility (broth only) controls is essential to validate the assay's integrity.

Materials:

• Methyl 4-chlorocinnamate (powder)

• Dimethyl sulfoxide (DMSO)

• Staphylococcus aureus strain (e.g., ATCC 29213 for quality control, or a relevant MRSA strain like USA300)[10]

• Cation-Adjusted Mueller-Hinton Broth (MHB)

• Sterile 96-well flat-bottom microtiter plates

• 0.5 McFarland turbidity standard

• Spectrophotometer or microplate reader (optional, for quantitative reading)

• Sterile saline (0.85% NaCl)

Step-by-Step Methodology:

• Preparation of Bacterial Inoculum:

  • From a fresh (18-24 hour) culture plate, select 3-5 isolated colonies of S. aureus.

  • Suspend the colonies in sterile saline.

  • Adjust the turbidity of the suspension to match the 0.5 McFarland standard. This can be done visually or using a spectrophotometer (absorbance of 0.08-0.13 at 625 nm).

  • Dilute this standardized suspension 1:150 in MHB to achieve a final inoculum density of approximately 5 x 10⁵ CFU/mL.

• Preparation of Compound Dilutions:

  • Prepare a 10 mg/mL stock solution of Methyl 4-chlorocinnamate in DMSO.

  • In a 96-well plate, add 100 µL of MHB to wells 2 through 12 in a designated row.

  • Create a working solution of the compound in MHB. For example, add 4 µL of the 10 mg/mL stock to 996 µL of MHB to get a 40 µg/mL solution.

  • Add 200 µL of this 40 µg/mL working solution to well 1.

  • Perform a 2-fold serial dilution by transferring 100 µL from well 1 to well 2, mixing thoroughly, then transferring 100 µL from well 2 to well 3, and so on, up to well 10. Discard 100 µL from well 10.

  • This leaves wells 11 (positive control) and 12 (sterility control) without the compound.

• Inoculation and Incubation:

  • Add 100 µL of the diluted bacterial suspension (from step 1) to wells 1 through 11. Do not add bacteria to well 12.

  • The final volume in each well (1-11) is 200 µL. The final concentration of bacteria is ~5 x 10⁵ CFU/mL.

  • Seal the plate and incubate at 37°C for 18-24 hours under ambient atmospheric conditions.

• Reading the MIC:

  • The MIC is the lowest concentration of Methyl 4-chlorocinnamate at which there is no visible growth (i.e., the first clear well).

  • Growth is indicated by turbidity or a pellet at the bottom of the well. The positive control (well 11) should be turbid, and the sterility control (well 12) should be clear.

Protocol 2: Determination of Minimum Bactericidal Concentration (MBC)

This protocol is a continuation of the MIC assay to determine if the compound is bactericidal or bacteriostatic. A compound is considered bactericidal if the MBC/MIC ratio is ≤ 4.[8]

Materials:

• Completed MIC plate from Protocol 1

• Mueller-Hinton Agar (MHA) plates

• Sterile micropipette tips

Step-by-Step Methodology:

• Subculturing from MIC Plate:

  • From each well of the MIC plate that showed no visible growth (i.e., the MIC well and all wells with higher concentrations), take a 10 µL aliquot.

  • Spot-plate the 10 µL aliquot onto a labeled section of an MHA plate.

  • Also, plate an aliquot from the positive growth control well to ensure the bacteria were viable.

• Incubation:

  • Incubate the MHA plates at 37°C for 18-24 hours.

• Reading the MBC:

  • Count the number of colonies (CFU) on each spot.

  • The MBC is the lowest concentration that results in a ≥99.9% reduction in CFU compared to the initial inoculum count. For practical purposes, it is often defined as the concentration from which ≤5 colonies grow from a 10 µL spot of a 5 x 10⁵ CFU/mL culture.

Data Presentation: Expected Antimicrobial Activity

While extensive data on Methyl 4-chlorocinnamate is emerging, a study on related derivatives showed that the ester methyl 4-chlorocinnamate presented activity against S. aureus at the highest concentration tested.[7] For context, other synthetic cinnamates have shown MIC values against S. aureus in the range of 450-650 µM.[8][11]

Compound	Test Organism	MIC (µg/mL)	MBC (µg/mL)	MBC/MIC Ratio	Interpretation
Methyl 4-chlorocinnamate	S. aureus (ATCC 29213)	128	512	4	Bactericidal
Vancomycin (Control)	S. aureus (ATCC 29213)	1	2	2	Bactericidal

Table 1: Representative data for the antimicrobial activity of Methyl 4-chlorocinnamate against a reference S. aureus strain. Values are hypothetical based on related compounds and require experimental validation.

Investigating the Mechanism of Action (MoA)

Understanding how a compound exerts its antimicrobial effect is crucial for drug development. While the specific MoA for Methyl 4-chlorocinnamate is an active area of research, we can hypothesize based on the known mechanisms of cinnamates and cinnamaldehydes.[6][12]

Plausible Mechanisms for Cinnamate Derivatives:

• Cell Membrane Disruption: Many phenolic compounds and their derivatives, including cinnamates, are known to interfere with the bacterial cell membrane.[6][12] This can involve altering the lipid profile, increasing permeability, and disrupting the membrane potential, ultimately leading to leakage of cellular contents and cell death.

• Enzyme Inhibition: These compounds can inhibit critical bacterial enzymes. Inhibition of membrane-bound ATPases, for example, would disrupt energy metabolism.[6][12]

• Inhibition of Biofilm Formation: Biofilms are a major virulence factor for S. aureus. Some related compounds, like 4-chloro-2-isopropyl-5-methylphenol (a chlorinated phenol), have demonstrated potent activity in preventing MRSA biofilm formation.[13][14][15]

• Targeting Fatty Acid Synthesis: Molecular docking studies on a related antibacterial cinnamide suggested that the enzyme β-ketoacyl-ACP synthase (saFABH) in S. aureus is a likely target.[11][16] This enzyme is essential for the initiation of fatty acid synthesis, a vital pathway for bacterial survival.

Caption: Hypothesized mechanisms of action for Methyl 4-chlorocinnamate against S. aureus.

Preclinical Safety Assessment: Cytotoxicity Profiling

A promising antimicrobial agent must be selectively toxic to bacteria while exhibiting minimal harm to host cells.[17][18][19] Therefore, assessing the cytotoxicity of Methyl 4-chlorocinnamate against mammalian cells is a mandatory step in its preclinical evaluation.

Protocol 3: MTT Assay for Mammalian Cell Viability

The MTT assay is a colorimetric method that measures the metabolic activity of cells, which serves as an indicator of cell viability.[20] Viable cells contain mitochondrial dehydrogenases that convert the yellow tetrazolium salt (MTT) into purple formazan crystals.

Causality Behind Experimental Choices:

• Cell Line: Using a human keratinocyte cell line (e.g., HaCaT) or a human embryonic kidney cell line (HEK293) is relevant, as the skin is a common site of S. aureus infection and kidneys are involved in drug clearance.

• Serum Concentration: The presence of serum in the culture medium can sometimes interfere with compound activity. It is important to keep this consistent and report the concentration used.

• Controls: A vehicle control (cells treated with the same concentration of DMSO used for the highest compound dose) is crucial to ensure the solvent itself is not causing cytotoxicity. A positive control for cell death (e.g., Triton X-100) validates the assay's ability to detect toxicity.

Materials:

• Human cell line (e.g., HaCaT or HEK293)

• Complete culture medium (e.g., DMEM with 10% Fetal Bovine Serum)

• Methyl 4-chlorocinnamate stock solution (in DMSO)

• MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution (5 mg/mL in PBS)

• DMSO or a solubilization buffer

• Sterile 96-well flat-bottom microtiter plates

• Microplate reader

Step-by-Step Methodology:

• Cell Seeding:

  • Seed the 96-well plate with mammalian cells at a density of 1 x 10⁴ cells/well in 100 µL of complete medium.

  • Incubate for 24 hours at 37°C in a humidified 5% CO₂ atmosphere to allow for cell attachment.

• Compound Treatment:

  • Prepare serial dilutions of Methyl 4-chlorocinnamate in complete culture medium.

  • Remove the old medium from the cells and add 100 µL of the medium containing the various compound concentrations. Include untreated and vehicle (DMSO) controls.

  • Incubate for 24 hours (or a desired time point).

• MTT Addition and Incubation:

  • Add 20 µL of the 5 mg/mL MTT solution to each well.

  • Incubate for another 3-4 hours at 37°C, allowing formazan crystals to form.

• Solubilization and Reading:

  • Carefully remove the medium from each well.

  • Add 150 µL of DMSO to each well to dissolve the formazan crystals.

  • Shake the plate gently for 10 minutes.

  • Read the absorbance at 570 nm using a microplate reader.

• Data Analysis:

  • Calculate the percentage of cell viability for each concentration using the formula: % Viability = (Absorbance of Treated Cells / Absorbance of Untreated Control) x 100

  • Plot the % viability against the compound concentration to determine the IC₅₀ value (the concentration that causes 50% inhibition of cell viability).

Calculating the Selectivity Index (SI)

The SI provides a measure of the compound's selectivity for bacteria over mammalian cells. A higher SI is desirable.

SI = IC₅₀ (Mammalian Cells) / MIC (S. aureus)

Parameter	Value (µg/mL)	Description
MIC (S. aureus)	128	Minimum concentration to inhibit bacterial growth.
IC₅₀ (HaCaT cells)	>1024	Concentration causing 50% toxicity to mammalian cells.
Selectivity Index (SI)	>8	A higher value indicates greater selectivity for the target pathogen.

Table 2: Representative data for calculating the Selectivity Index. Values are hypothetical and require experimental validation.

Comprehensive Experimental Workflow

The evaluation of a novel antimicrobial agent follows a logical and structured pipeline, from initial screening to safety assessment.

Caption: A streamlined workflow for the evaluation of Methyl 4-chlorocinnamate.

References

• Bitrus, A. A., et al. (2018). Staphylococcus aureus: A Review of Antimicrobial Resistance Mechanisms. Veterinary Sciences: Research and Reviews. [Link]

• Kwiecinski, J., & Kahl, B. C. (2023). Cytotoxicity Assays as Predictors of the Safety and Efficacy of Antimicrobial Agents. Methods in Molecular Biology. [Link]

• Lowy, F. D. (2003). Mechanisms of antibiotic resistance in Staphylococcus aureus. Clinical Infectious Diseases. [Link]

• Kwiecinski, J., & Kahl, B. C. (2023). Cytotoxicity Assays as Predictors of the Safety and Efficacy of Antimicrobial Agents. PubMed. [Link]

• Leszczynska, K., et al. (2022). Molecular Mechanisms of Drug Resistance in Staphylococcus aureus. MDPI. [Link]

• Kwiecinski, J., & Kahl, B. C. (2023). Cytotoxicity Assays as Predictors of the Safety and Efficacy of Antimicrobial Agents. Springer Link. [Link]

• Vasconcelos, N. G., et al. (2018). Antibacterial mechanisms of cinnamon and its constituents: A review. ResearchGate. [Link]

• Xie, Y., et al. (2023). Staphylococcal Drug Resistance: Mechanisms, Therapies, and Nanoparticle Interventions. PMC - NIH. [Link]

• Kwiecinski, J., & Kahl, B. C. (2023). Cytotoxicity Assays as Predictors of the Safety and Efficacy of Antimicrobial Agents. ResearchGate. [Link]

• Vasconcelos, N. G., et al. (2018). Antibacterial mechanisms of cinnamon and its constituents: A review. PubMed. [Link]

• de Aquino, T. M., et al. (2023). Synthetic Cinnamides and Cinnamates: Antimicrobial Activity, Mechanism of Action, and In Silico Study. MDPI. [Link]

• Argudín, M. A., et al. (2014). Antimicrobial resistance mechanisms of Staphylococcus aureus. ResearchGate. [Link]

• de Aquino, T. M., et al. (2019). Antimicrobial Activity of 4-Chlorocinnamic Acid Derivatives. PubMed. [Link]

• de Aquino, T. M., et al. (2023). Synthetic Cinnamides and Cinnamates: Antimicrobial Activity, Mechanism of Action, and In Silico Study. ResearchGate. [Link]

• de Aquino, T. M., et al. (2023). Synthetic Cinnamides and Cinnamates: Antimicrobial Activity, Mechanism of Action, and In Silico Study. PubMed. [Link]

• Kwiecinski, J., et al. (2016). Optimized In Vitro Antibiotic Susceptibility Testing Method for Small-Colony Variant Staphylococcus aureus. PMC - NIH. [Link]

• Public Health Wales. (n.d.). Susceptibility testing of Staphylococcus aureus to vancomycin. Public Health Wales. [Link]

• Khan, Z., et al. (2018). In vitro antimicrobial susceptibility testing methods. Pure. [Link]

• Amorena, B., et al. (1999). Antibiotic susceptibility assay for Staphylococcus aureus in biofilms developed in vitro. Journal of Antimicrobial Chemotherapy. [Link]

• Song, J. H., et al. (2004). In Vitro Activities of 28 Antimicrobial Agents against Staphylococcus aureus Isolates from Tertiary-Care Hospitals in Korea: a Nationwide Survey. PMC - NIH. [Link]

• Lee, J. H., et al. (2022). 4-Chloro-2-Isopropyl-5-Methylphenol Exhibits Antimicrobial and Adjuvant Activity against Methicillin-Resistant Staphylococcus aureus. PMC - NIH. [Link]

• Lee, J. H., et al. (2022). 4-Chloro-2-Isopropyl-5-Methylphenol Exhibits Antimicrobial and Adjuvant Activity against Methicillin-Resistant Staphylococcus aureus. ResearchGate. [Link]

• Lee, J. H., et al. (2022). 4-Chloro-2-Isopropyl-5-Methylphenol Exhibits Antimicrobial and Adjuvant Activity against Methicillin-Resistant Staphylococcus aureus. PubMed. [Link]

• Nováková, D., et al. (2023). Anti-Staphylococcus aureus Activity of Volatile Phytochemicals and Their Combinations with Conventional Antibiotics Against Methicillin-Susceptible S. aureus (MSSA) and Methicillin-Resistant S. aureus (MRSA) Strains. MDPI. [Link]

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Application Notes & Protocols: Evaluating the Antifungal Properties of Cinnamic Acid Derivatives

Authored by: A Senior Application Scientist

Introduction: The Growing Need for Novel Antifungal Agents

The incidence of invasive fungal infections has dramatically increased over the past few decades, posing a significant threat to public health. This rise is coupled with the emergence of drug-resistant fungal strains, rendering existing antifungal therapies less effective. Cinnamic acid and its derivatives, a class of naturally occurring phenolic compounds, have garnered considerable attention for their broad-spectrum antimicrobial activities. This document provides a comprehensive guide for researchers and drug development professionals on the evaluation of the antifungal properties of cinnamic acid derivatives, with a focus on robust methodologies and mechanistic elucidation.

Part 1: Synthesis and Characterization of Cinnamic Acid Derivatives

The synthesis of cinnamic acid derivatives often involves the esterification of the carboxylic acid group or substitution on the phenyl ring. These modifications can significantly influence the antifungal potency and spectrum of activity.

General Synthesis Pathway

A common method for synthesizing cinnamic acid esters is through Fischer-Speier esterification.

Figure 1: General workflow for the synthesis of cinnamic acid esters.

Characterization

Synthesized derivatives must be rigorously characterized to confirm their structure and purity.

Technique	Purpose
NMR Spectroscopy (¹H and ¹³C)	To elucidate the chemical structure and confirm the successful modification of the parent compound.
Mass Spectrometry (MS)	To determine the molecular weight of the synthesized derivative.
Fourier-Transform Infrared Spectroscopy (FTIR)	To identify the functional groups present in the molecule.
High-Performance Liquid Chromatography (HPLC)	To assess the purity of the compound.

Part 2: In Vitro Antifungal Susceptibility Testing

The initial screening of novel compounds involves determining their minimum inhibitory concentration (MIC) and minimum fungicidal concentration (MFC).

Broth Microdilution Method for MIC Determination

This method is a widely accepted standard for determining the MIC of antifungal agents.

Protocol:

• Prepare Fungal Inoculum: Culture the fungal strain on an appropriate agar medium. Prepare a suspension in sterile saline and adjust the turbidity to a 0.5 McFarland standard.

• Prepare Compound Dilutions: Create a serial dilution of the cinnamic acid derivative in a 96-well microtiter plate using a suitable broth medium (e.g., RPMI-1640).

• Inoculation: Add the fungal inoculum to each well.

• Controls: Include a positive control (fungal inoculum without the compound) and a negative control (broth medium only).

• Incubation: Incubate the plates at the optimal temperature for the growth of the fungal species (e.g., 35°C for Candida albicans).

• MIC Determination: The MIC is the lowest concentration of the compound that completely inhibits visible growth of the fungus.

MFC Determination

The MFC is determined after the MIC assay.

Protocol:

• Subculture: Take an aliquot from the wells showing no visible growth in the MIC assay.

• Plate on Agar: Spread the aliquot onto a fresh agar plate.

• Incubation: Incubate the plates under appropriate conditions.

• MFC Determination: The MFC is the lowest concentration of the compound that results in no fungal growth on the agar plate.

Part 3: Elucidating the Mechanism of Action

Understanding how a compound exerts its antifungal effect is crucial for its development as a therapeutic agent.

Ergosterol Binding Assay

Ergosterol is a vital component of the fungal cell membrane. Many antifungal drugs, such as amphotericin B, target ergosterol.

Protocol:

• Prepare Solutions: Prepare solutions of the cinnamic acid derivative and ergosterol in a suitable solvent.

• Spectrophotometric Analysis: Scan the UV-Vis spectrum of the compound alone and in the presence of ergosterol.

• Data Analysis: A shift in the absorption spectrum of the compound upon the addition of ergosterol suggests a binding interaction.

Cell Membrane Integrity Assay

Damage to the fungal cell membrane can lead to leakage of intracellular components and cell death.

Protocol:

• Fungal Culture: Grow the fungal strain in the presence of sub-inhibitory concentrations of the cinnamic acid derivative.

• Staining: Use a fluorescent dye, such as propidium iodide, which can only enter cells with compromised membranes.

• Microscopy: Observe the fungal cells under a fluorescence microscope. The presence of fluorescent cells indicates membrane damage.

Figure 2: Workflow for investigating the antifungal mechanism of action.

Part 4: Concluding Remarks

The exploration of cinnamic acid derivatives as potential antifungal agents presents a promising avenue for addressing the challenge of drug-resistant fungal infections. The protocols outlined in this guide provide a robust framework for the synthesis, characterization, and mechanistic evaluation of these compounds. Further in vivo studies are necessary to ascertain their therapeutic potential.

References

• Gucwa, K., Milewska, M. J., Dąbrowski, Z., & Pogorzelska, A. (2018). Antifungal activity of a series of (E)-cinnamic acid derivatives against Candida spp. Molecules, 23(2), 455. [Link]

• Clinical and Laboratory Standards Institute (CLSI). (2017). Reference Method for Broth Dilution Antifungal Susceptibility Testing of Yeasts; Approved Standard—Fourth Edition. CLSI document M27-A4.

• Helal, N. M., Eassa, H. A., Amer, A. M., & El-Wahab, A. E. (2019). Cinnamic acid derivatives as potent antifungal agents: synthesis, biological evaluation, and molecular docking. Drug development and industrial pharmacy, 45(11), 1826-1835. [Link]

• López-Malo, A., Palou, E., & Jiménez-Munguía, M. T. (2019). Cinnamic acid and its derivatives as antimicrobial agents. In Antimicrobial agents (pp. 147-163). Academic Press.

Application Notes & Protocols: Evaluating the Larvicidal Efficacy of Methyl 4-Chlorocinnamate Against Aedes aegypti

Introduction: The Imperative for Novel Larvicides

The mosquito Aedes aegypti is a primary vector for several devastating arboviruses, including Dengue, Zika, Chikungunya, and Yellow Fever, which collectively infect millions of people annually.[1][2] Vector control, primarily targeting the mosquito's larval stages, remains a cornerstone of disease prevention.[3] However, the extensive use of conventional chemical insecticides has led to widespread resistance and raised environmental safety concerns, necessitating a continuous search for new, effective, and safer larvicidal agents.[2][4]

Cinnamic acid and its derivatives have emerged as a promising class of naturally derived compounds with demonstrated insecticidal properties.[5][6] Among these, methyl 4-chlorocinnamate, a halogenated ester of cinnamic acid, has shown significant potential. This document provides a comprehensive guide for researchers, scientists, and drug development professionals on the methodologies to rigorously evaluate the larvicidal effects of methyl 4-chlorocinnamate against Aedes aegypti larvae. The protocols herein are grounded in established World Health Organization (WHO) guidelines and incorporate insights from recent studies to ensure scientific validity and reproducibility.[7][8]

Section 1: Foundational Concepts & Mechanism of Action

The Rationale for Targeting Larval Stages

Targeting the aquatic larval and pupal stages of mosquitoes is a highly effective control strategy. Larvae are geographically confined to their breeding sites, making them accessible and easier to target than the mobile adult population. Effective larviciding reduces the number of mosquitoes that emerge into adults, thereby directly impacting disease transmission potential.[3]

Hypothesized Mechanisms of Action for Cinnamate Derivatives

While the precise multi-target mechanism of cinnamic acid derivatives is still under investigation, current research points towards several potential modes of action that collectively contribute to larval mortality.[1]

• Neurotoxicity: One of the primary proposed mechanisms is the inhibition of the acetylcholinesterase (AChE) enzyme.[5] AChE is critical for the proper functioning of the central nervous system in insects, where it hydrolyzes the neurotransmitter acetylcholine.[9] Inhibition of AChE leads to an accumulation of acetylcholine at the synaptic cleft, causing hyperexcitation, paralysis, and eventual death.[10][11]

• Midgut and Digestive Disruption: Histopathological studies on larvae exposed to related compounds have revealed significant damage to the midgut epithelium.[12][13][14] Observed effects include the loss of cell polarity, cytoplasmic vacuolization, and damage to the microvilli (brush border), which are essential for nutrient absorption.[14][15] This disruption of the digestive system can lead to starvation and metabolic stress, contributing to mortality.

• Tracheal System Damage: Some studies have noted morphological changes such as the flooding of the tracheal system in larvae exposed to cinnamate derivatives.[13][16] The tracheal system is vital for respiration, and its impairment would lead to asphyxiation.

The following diagram illustrates the proposed multi-pronged toxicological impact of methyl 4-chlorocinnamate on Aedes aegypti larvae.

Caption: Hypothesized multi-target mechanism of Methyl 4-Chlorocinnamate.

Section 2: Experimental Protocols

This section details the step-by-step methodologies for conducting a thorough evaluation of methyl 4-chlorocinnamate's larvicidal properties.

Mosquito Rearing

A standardized and healthy larval population is fundamental for reproducible results.

Protocol 2.1.1: Aedes aegypti Colony Maintenance

• Egg Hatching: Submerge egg papers in a tray containing deionized water. Larval hatching should occur within 24-48 hours.

• Larval Rearing: Maintain larvae in trays with deionized water at a density of approximately 200-300 larvae per liter.

• Feeding: Provide a diet of powdered fish food, yeast, or a similar nutrient source ad libitum.[17] Ensure the water is changed every two days to prevent scum formation and maintain water quality.

• Environmental Conditions: Rear larvae in an insectary maintained at 28 ± 2°C and a relative humidity of 80 ± 10%.[17]

• Pupae Collection: Once pupae form, transfer them to a small cup of water inside an adult mosquito cage for emergence.

• Adult Maintenance: Provide adult mosquitoes with a continuous 10% sucrose solution. For egg production, provide a blood meal (e.g., using a membrane feeding system or an animal host, subject to ethical approval).

Larvicidal Bioassay (WHO Standard Protocol, Modified)

This protocol determines the dose-response relationship and calculates the lethal concentrations (LC50 and LC90). The methodology is adapted from WHO guidelines.[7][8]

Protocol 2.2.1: Preparation of Test Solutions

• Stock Solution: Accurately weigh a quantity of methyl 4-chlorocinnamate and dissolve it in an appropriate solvent, such as dimethyl sulfoxide (DMSO) or ethanol, to create a high-concentration stock solution (e.g., 2000 ppm).[7] The choice of solvent is critical; it must effectively dissolve the compound and be non-toxic to the larvae at the final concentration used in the bioassay.

• Serial Dilutions: Prepare a series of at least five decreasing concentrations from the stock solution. The concentration range should be chosen based on preliminary range-finding tests, aiming to produce mortality rates between 10% and 95%.

Protocol 2.2.2: Bioassay Procedure

• Test Arenas: Use 250 mL beakers or disposable cups as test arenas.

• Larval Selection: Select 25 healthy late third or early fourth-instar larvae for each replicate.[1][5] This developmental stage is standardized for susceptibility testing.

• Exposure: To each beaker, add the larvae and a specific volume of dechlorinated water. Then, add the required volume of the test solution to achieve the desired final concentration (e.g., in a total volume of 100 mL). Gently agitate to ensure even distribution.

• Controls:

  • Negative Control: Contains only dechlorinated water and larvae.

  • Solvent Control: Contains dechlorinated water, larvae, and the same amount of solvent (e.g., DMSO) used in the highest concentration test group. This is crucial to ensure that any observed mortality is due to the test compound and not the solvent.

• Replication: Each concentration and control should be tested in triplicate or quadruplicate to ensure statistical validity.

• Incubation: Keep the beakers under the same controlled environmental conditions as the rearing facility (28 ± 2°C).

• Mortality Assessment: Record the number of dead larvae after 24 and 48 hours of exposure.[6] Larvae are considered dead if they are immobile and do not respond to gentle probing with a pipette tip.

The experimental workflow for the larvicidal bioassay is visualized below.

Caption: Standard workflow for the Aedes aegypti larvicidal bioassay.

Data Analysis and Interpretation

Protocol 2.3.1: Calculating Lethal Concentrations

• Correct for Control Mortality: If mortality in the solvent control group is between 5% and 20%, correct the observed mortality using Abbott's formula.[7] If control mortality exceeds 20%, the experiment should be repeated.

  • Abbott's Formula: Corrected % Mortality = [ (% Test Mortality - % Control Mortality) / (100 - % Control Mortality) ] x 100

• Probit Analysis: The corrected mortality data should be subjected to Probit analysis to determine the LC50 (lethal concentration required to kill 50% of the population) and LC90 (lethal concentration for 90% mortality), along with their 95% confidence intervals.[7] Specialized statistical software (e.g., Polo-PC, R, SPSS) is used for this calculation.

Table 1: Representative Larvicidal Activity Data for Cinnamate Derivatives Against Ae. aegypti

Compound	Exposure Time (h)	LC50 (µg/mL)	LC90 (µg/mL)	Source
Methyl 4-chlorocinnamate	24	8.3	Not Reported	[5]
Methyl Cinnamate	24	35.4	Not Reported	[13][16]
Pentyl Cinnamate	24	~38.3 (0.17 mM)	Not Reported	[1][18]
Butyl Cinnamate	24	~43.7 (0.21 mM)	Not Reported	[1][18]
Temephos (Positive Control)	24	<0.01	<0.02	Reference Value

Note: LC50 values for pentyl and butyl cinnamate were converted from mM for comparison, assuming a molecular weight of approximately 204.27 g/mol and 190.24 g/mol respectively.

Histopathological Analysis

To investigate the impact on internal tissues, particularly the midgut, a histopathological examination is recommended.

Protocol 2.4.1: Tissue Preparation and Examination

• Exposure: Treat a group of fourth-instar larvae with the predetermined LC90 concentration of methyl 4-chlorocinnamate for a sub-lethal period (e.g., 12 hours).[12] A control group should be maintained in a solvent-only solution.

• Fixation: After exposure, fix the larvae in a suitable fixative (e.g., Bouin's solution or 4% paraformaldehyde) for 24 hours.

• Dehydration & Embedding: Dehydrate the fixed larvae through a graded series of ethanol solutions and embed them in paraffin wax.

• Sectioning: Use a microtome to cut thin sections (e.g., 5-7 µm) of the embedded larvae.

• Staining: Mount the sections on glass slides and stain with Hematoxylin and Eosin (H&E) to visualize the tissue morphology.

• Microscopy: Examine the stained sections under a light microscope. Pay close attention to the midgut epithelium, peritrophic membrane, and fat body tissues.[14] Compare the tissues of treated larvae to the control group, looking for signs of cellular damage, such as cell lysis, vacuolization, and disruption of the brush border.[12][15]

Conclusion and Future Directions

The protocols outlined in this guide provide a robust framework for evaluating the larvicidal efficacy of methyl 4-chlorocinnamate against Aedes aegypti. By determining lethal concentrations and investigating the underlying histopathological effects, researchers can build a comprehensive profile of this promising compound. Such data is essential for the development of new, environmentally conscious vector control strategies.

Future research should focus on elucidating the specific enzymatic and receptor-level interactions, assessing the potential for resistance development, and evaluating the compound's toxicity against non-target organisms to ensure its ecological safety before consideration for field application.

References

• Araújo, R. S., et al. (2020). Larvicidal Activity of Cinnamic Acid Derivatives: Investigating Alternative Products for Aedes aegypti L. Control. Molecules. Available at: [Link]

• de Oliveira, A. F., et al. (2024). New Cinnamamide and Derivatives as New Larvicides against Aedes aegypti Vector Larvae. Journal of Agricultural and Food Chemistry. Available at: [Link]

• Rodrigues, J. A., et al. (2021). Larvicidal activity and in silico studies of cinnamic acid derivatives against Aedes aegypti (Diptera: Culicidae). Bioorganic & Medicinal Chemistry. Available at: [Link]

• World Health Organization. (2020). PROTOCOL FOR LARVICIDE BIOASSAYS. protocols.io. Available at: [Link]

• Yadav, R., et al. (2022). Larvicidal and histopathological efficacy of cinnamic acid analogues: a novel strategy to reduce the dengue vector competence. RSC Advances. Available at: [Link]

• Sheng, J., et al. (2024). Discovery of α-hexyl cinnamaldehyde and its derivatives as novel larvicides against Aedes albopictus. Arabian Journal of Chemistry. Available at: [Link]

• World Health Organization. (2005). Guidelines for laboratory and field testing of mosquito larvicides. WHO/CDS/WHOPES/GCDPP/2005.13. Available at: [Link]

• Liverpool School of Tropical Medicine. (n.d.). Larval Insecticide Bioassays. LITE. Available at: [Link]

• Lemos, F. J. A., et al. (2024). Imidazolium salt's toxic effects in larvae and cells of Aedes aegypti and Aedes albopictus (Diptera: Culicidae). Scientific Reports. Available at: [Link]

• Innovation to Impact. (n.d.). I2I Landscaping report: Lab efficacy testing of larvicides- Insecticide bioassay methods. Available at: [Link]

• da Silva, A. C. R., et al. (2024). Exploring the Larvicidal and Adulticidal Activity against Aedes aegypti of Essential Oil from Bocageopsis multiflora. Molecules. Available at: [Link]

• Ramírez-Sánchez, I. C., et al. (2024). Synergistic Insecticidal Activity of Plant Volatile Compounds: Impact on Neurotransmission and Detoxification Enzymes in Sitophilus zeamais. International Journal of Molecular Sciences. Available at: [Link]

• National Center for Biotechnology Information. (2020). Larvicidal Activity of Cinnamic Acid Derivatives: Investigating Alternative Products for Aedes aegypti L. Control. PubMed Central. Available at: [Link]

• van der Worp, H., et al. (2021). Developmental neurotoxicity of succeeding generations of insecticides. Environmental Health. Available at: [Link]

• Government of Western Australia Department of Health. (2021). Chemical control of mosquitoes. Available at: [Link]

• Fujiwara, G. M., et al. (2017). Evaluation of larvicidal activity and ecotoxicity of linalool, methyl cinnamate and methyl cinnamate/linalool in combination against Aedes aegypti. Ecotoxicology and Environmental Safety. Available at: [Link]

• Maslakova, K., & Silivanova, E. (2025). The Effects of Neurotoxic Insecticides on Insect Antioxidant System Parameters: A Mini-Review. Advances in Life Sciences. Available at: [Link]

• Zhang, S., et al. (2020). Larvicididal Activity of Natural Repellents Against the Dengue Vector, Aedes aegypti. Journal of the American Mosquito Control Association. Available at: [Link]

• ResearchGate. (2017). (PDF) Evaluation of larvicidal activity and ecotoxicity of linalool, methyl cinnamate and methyl cinnamate/linalool in combination against Aedes aegypti. Available at: [Link]

• National Center for Biotechnology Information. (2016). Cumulative mortality of Aedes aegypti larvae treated with compounds. PubMed Central. Available at: [Link]

• ResearchGate. (2024). (PDF) Imidazolium salt's toxic effects in larvae and cells of Aedes aegypti and Aedes albopictus (Diptera: Culicidae). Available at: [Link]

• Jaga, K., & Dharmani, C. (2003). Neurotoxicity of Insecticides. Current Neuropharmacology. Available at: [Link]

• Anggraini, D., Sari, M. P., & Susilowati, R. P. (2022). Histopathological Changes in Midgut Epithelial Cells of Aedes aegypti Mosquito Larvae Due to Exposure to Nabati Insecticides. Jurnal MedScientiae. Available at: [Link]

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Methyl 4-Chlorocinnamate: A Versatile Intermediate in the Synthesis of the Muscle Relaxant Baclofen

Application Note and Synthetic Protocols

Introduction: The Significance of Cinnamic Acid Derivatives in Medicinal Chemistry

Cinnamic acid and its derivatives are a class of organic compounds that have garnered significant attention in the field of pharmacology due to their wide range of biological activities. These activities include anti-tumor, antibacterial, anti-inflammatory, and hypoglycemic effects[1][2][3]. Their versatile chemical structure allows for various modifications, making them valuable starting materials and intermediates in the synthesis of more complex pharmaceutical agents[4][5]. One such derivative, methyl 4-chlorocinnamate, serves as a crucial building block in the synthesis of the widely used muscle relaxant, Baclofen. This document provides a comprehensive guide for researchers and drug development professionals on the synthesis and application of methyl 4-chlorocinnamate as a key pharmaceutical intermediate.

Physicochemical Properties and Safety Information

Methyl 4-chlorocinnamate is a white to pale yellow crystalline solid. Below is a summary of its key properties:

Property	Value
Chemical Formula	C₁₀H₉ClO₂
Molar Mass	196.63 g/mol
Melting Point	76-77 °C
Boiling Point	292.8 °C at 760 mmHg
Solubility	Soluble in common organic solvents

Safety Precautions: Methyl 4-chlorocinnamate is an irritant to the skin, eyes, and respiratory system. Appropriate personal protective equipment (PPE), including gloves, safety goggles, and a lab coat, should be worn when handling this compound. All manipulations should be performed in a well-ventilated fume hood[1].

Synthesis of Methyl 4-Chlorocinnamate via Knoevenagel Condensation

A common and efficient method for the synthesis of methyl 4-chlorocinnamate is the Knoevenagel condensation. This reaction involves the condensation of an active methylene compound with a carbonyl group, followed by dehydration[6]. In this case, 4-chlorobenzaldehyde is reacted with a source of a two-carbon ester fragment. A one-pot synthesis using diethyl malonate and catalyzed by non-toxic glycine has been reported[5].

Reaction Scheme:

Caption: Knoevenagel condensation for the synthesis of methyl 4-chlorocinnamate.

Detailed Protocol:

This protocol is adapted from a one-pot procedure utilizing glycine as a catalyst[5].

Reagents and Materials:

• 4-Chlorobenzaldehyde

• Diethyl malonate

• Anhydrous methanol

• Sodium hydroxide

• Glacial acetic acid

• Glycine

• Ice-water mixture

• Standard laboratory glassware and reflux apparatus

Procedure:

• In a round-bottom flask, dissolve diethyl malonate in anhydrous methanol.

• Slowly add a solution of sodium hydroxide in anhydrous methanol to the flask while stirring.

• After stirring for approximately 1-1.5 hours at room temperature, add glacial acetic acid to the mixture.

• To the resulting solution, add 4-chlorobenzaldehyde and glycine.

• Heat the mixture to reflux and maintain for 5-6 hours.

• Following the reflux period, continue to heat under reduced pressure for 1-2 hours to remove the methanol.

• Pour the residue into an ice-water mixture to precipitate the crude product.

• Collect the solid by vacuum filtration and wash with cold water.

• Recrystallize the crude product from a methanol-water mixture to obtain pure methyl 4-chlorocinnamate.

Characterization of Methyl 4-Chlorocinnamate

The identity and purity of the synthesized methyl 4-chlorocinnamate should be confirmed using standard analytical techniques.

Spectroscopic Data:

Technique	Observed Peaks
¹H NMR (CDCl₃)	δ 7.69 (d, J=16.0 Hz, 1H), 7.49-7.45 (m, 2H), 7.37-7.33 (m, 2H), 6.40 (d, J=16.0 Hz, 1H), 3.80 (s, 3H)
¹³C NMR (CDCl₃)	δ 167.1, 143.5, 136.2, 132.9, 129.2, 129.1, 117.8, 51.8
Mass Spectrum (MS)	Molecular Ion (M⁺) at m/z 196

Note: NMR data is based on typical values for similar cinnamate esters and may vary slightly based on solvent and instrument conditions.[3][7][8]

Application in the Synthesis of Baclofen

Baclofen, chemically known as 4-amino-3-(4-chlorophenyl)butanoic acid, is a gamma-aminobutyric acid (GABA) agonist used as a skeletal muscle relaxant. Methyl 4-chlorocinnamate is a key precursor in several synthetic routes to Baclofen.

Synthetic Strategy 1: Michael Addition of Nitromethane

This widely used method involves the Michael addition of nitromethane to methyl 4-chlorocinnamate, followed by reduction of the nitro group and hydrolysis of the ester.

Caption: Synthesis of Baclofen via Michael addition.

Step 1: Michael Addition

• Dissolve methyl 4-chlorocinnamate in a suitable solvent (e.g., methanol).

• Add nitromethane and a base (e.g., tetrabutylammonium fluoride or a strong organic base) to the solution.

• Stir the reaction mixture at room temperature until the reaction is complete (monitor by TLC).

• Work up the reaction by neutralizing with acid and extracting the product with an organic solvent.

• Purify the resulting methyl 3-(4-chlorophenyl)-4-nitrobutanoate by column chromatography.

Step 2: Nitro Group Reduction

• Dissolve the nitrobutanoate intermediate in a mixture of methanol and water.

• Add a reducing agent system, such as nickel(II) chloride and sodium borohydride, or perform catalytic hydrogenation (e.g., using Raney nickel or Pd/C under a hydrogen atmosphere)[9].

• Monitor the reaction for the disappearance of the starting material.

• After completion, filter off the catalyst (if used) and remove the solvent under reduced pressure.

Step 3: Ester Hydrolysis

• Treat the resulting amino ester with an aqueous acid (e.g., HCl) or base (e.g., NaOH) and heat to reflux.

• After the hydrolysis is complete, neutralize the solution to the isoelectric point of Baclofen to precipitate the product.

• Collect the solid Baclofen by filtration and recrystallize from water to obtain the pure product.

Synthetic Strategy 2: Chemoenzymatic Synthesis

A more modern and stereoselective approach involves the hydroformylation of methyl 4-chlorocinnamate followed by an enzymatic transamination to introduce the chiral amine group for the synthesis of (S)-Baclofen[4].

Sources

• 1. soc.chim.it [soc.chim.it]
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• 3. rsc.org [rsc.org]
• 4. Chemoenzymatic Route toward a De Novo Enantioselective Total Synthesis of (S)‐Baclofen Based on Metal‐Catalyzed Hydroformylation and Enzymatic Transamination - PMC [pmc.ncbi.nlm.nih.gov]
• 5. CN105348101A - Preparation method of methyl p-chlorocinnamate - Google Patents [patents.google.com]
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• 9. repository.brieflands.com [repository.brieflands.com]

Application Notes: Methyl 4-chlorocinnamate as a Versatile Precursor for the Synthesis of Bioactive Heterocyclic Scaffolds

Abstract

This guide details the strategic use of methyl 4-chlorocinnamate as a foundational starting material for the synthesis of diverse, high-value heterocyclic compounds. We provide field-proven insights and detailed protocols for the synthesis of pyrazolines, dihydropyrimidinones (via a Biginelli-type reaction), and 1,3,4-oxadiazoles. The narrative emphasizes the causality behind experimental choices, offering researchers, scientists, and drug development professionals a robust framework for leveraging this versatile precursor. The presence of the 4-chlorophenyl moiety is of particular significance, as this structural motif is prevalent in numerous pharmacologically active agents, imparting favorable properties such as metabolic stability and enhanced binding interactions.[1][2][3][4]

Introduction: The Strategic Value of Methyl 4-chlorocinnamate

Heterocyclic compounds form the bedrock of medicinal chemistry, constituting a significant portion of FDA-approved drugs. Their structural diversity and ability to engage in specific biological interactions make them privileged scaffolds in drug discovery. Methyl 4-chlorocinnamate is an α,β-unsaturated ester that serves as an exceptionally useful building block for three key reasons:

• Defined Reactivity: The molecule possesses three primary reactive sites—the ester group, the conjugated double bond (a Michael acceptor), and the aromatic ring—allowing for predictable and regioselective transformations.

• Pharmacophoric Significance: The 4-chlorophenyl group is a well-established pharmacophore. Its inclusion can enhance the therapeutic profile of a molecule by increasing lipophilicity, improving metabolic stability, and facilitating halogen bonding with biological targets.[1][2][3][4]

• Commercial Availability: As a readily available and cost-effective starting material, it provides an economical entry point to complex molecular architectures.[5]

This document outlines validated synthetic routes from methyl 4-chlorocinnamate to three major classes of N-heterocycles: pyrazolines, pyrimidines, and 1,3,4-oxadiazoles.

Synthesis of 5-(4-chlorophenyl)-4,5-dihydro-1H-pyrazoles

The reaction between α,β-unsaturated carbonyl compounds and hydrazine derivatives is a cornerstone for pyrazoline synthesis.[6][7][8][9] The conjugated system of methyl 4-chlorocinnamate is an ideal substrate for a cyclocondensation reaction with hydrazine. The mechanism proceeds via an initial Michael addition of hydrazine to the β-carbon of the double bond, followed by an intramolecular cyclization via nucleophilic attack of the second nitrogen atom onto the ester carbonyl, culminating in the elimination of methanol.

Mechanistic Pathway

The reaction is typically conducted in a protic solvent like ethanol or acetic acid, which facilitates both the nucleophilic addition and the subsequent cyclization and dehydration steps.

Fig. 1: Mechanism for Pyrazoline Synthesis.

Experimental Protocol: Synthesis of 5-(4-chlorophenyl)-4,5-dihydropyrazol-3-ol

Materials & Reagents

Reagent	M.W.	Amount (mmol)	Mass/Volume
Methyl 4-chlorocinnamate	196.63	10	1.97 g
Hydrazine Hydrate (~64%)	50.06	20	~1.0 mL
Glacial Acetic Acid	60.05	-	20 mL

Procedure:

• To a 100 mL round-bottom flask equipped with a magnetic stirrer and reflux condenser, add methyl 4-chlorocinnamate (1.97 g, 10 mmol) and glacial acetic acid (20 mL).

• Stir the mixture at room temperature until the solid is fully dissolved.

• Slowly add hydrazine hydrate (~1.0 mL, 20 mmol) to the solution dropwise using a syringe. An exothermic reaction may be observed.

• Heat the reaction mixture to reflux (approx. 118°C) and maintain for 4-6 hours. Monitor the reaction progress using Thin Layer Chromatography (TLC) (Eluent: Ethyl Acetate/Hexane 1:1).

• After completion, cool the reaction mixture to room temperature and pour it slowly into 100 mL of ice-cold water with stirring.

• A white or off-white precipitate will form. Continue stirring for 30 minutes in the ice bath to ensure complete precipitation.

• Collect the solid product by vacuum filtration, washing the filter cake with cold water (3 x 20 mL).

• Dry the product under vacuum. Recrystallization from ethanol can be performed for further purification, yielding the final product as a crystalline solid.

Synthesis of Dihydropyrimidinone Derivatives via Biginelli-Type Reaction

The Biginelli reaction is a classic multicomponent reaction that efficiently produces 3,4-dihydropyrimidin-2(1H)-ones from an aldehyde, a β-ketoester, and urea.[10][11] While methyl 4-chlorocinnamate is not a direct substrate, it can be conceptually uncoupled into its synthetic precursors: 4-chlorobenzaldehyde and an acetate unit. A Biginelli-type reaction can therefore be proposed using 4-chlorobenzaldehyde, an active methylene compound like ethyl acetoacetate, and urea or thiourea. This route provides access to a different class of heterocycles that are structurally related to the starting material's origin.

Mechanistic Rationale

This acid-catalyzed, one-pot synthesis involves the condensation of 4-chlorobenzaldehyde with urea to form an acyliminium ion intermediate. This is followed by the nucleophilic addition of the ethyl acetoacetate enol, and subsequent cyclization and dehydration to yield the dihydropyrimidinone ring system.[12]

Fig. 2: Biginelli-type reaction workflow.

Experimental Protocol: Synthesis of 4-(4-chlorophenyl)-6-methyl-2-thioxo-1,2,3,4-tetrahydropyrimidine-5-carboxylic acid ethyl ester

Materials & Reagents

Reagent	M.W.	Amount (mmol)	Mass/Volume
4-Chlorobenzaldehyde	140.57	10	1.41 g
Ethyl Acetoacetate	130.14	10	1.27 mL
Thiourea	76.12	15	1.14 g
Ethanol (95%)	-	-	25 mL
Conc. HCl	36.46	catalytic	0.2 mL

Procedure:

• In a 100 mL round-bottom flask, combine 4-chlorobenzaldehyde (1.41 g, 10 mmol), ethyl acetoacetate (1.27 mL, 10 mmol), thiourea (1.14 g, 15 mmol), and ethanol (25 mL).

• Add a catalytic amount of concentrated hydrochloric acid (0.2 mL) to the stirred suspension.

• Attach a reflux condenser and heat the mixture to reflux for 8-10 hours, until the starting aldehyde is consumed (monitored by TLC).

• Cool the reaction mixture in an ice bath. A solid product will precipitate from the solution.

• Filter the solid, wash with cold ethanol (2 x 15 mL) to remove unreacted starting materials, and then with water.

• Dry the product in a vacuum oven at 60°C. The product is often pure enough for subsequent use, but can be recrystallized from ethanol if necessary.

Synthesis of 2,5-Disubstituted 1,3,4-Oxadiazoles

The synthesis of 1,3,4-oxadiazoles from methyl 4-chlorocinnamate is a robust two-step process. This pathway is highly reliable and leverages the ester functionality of the starting material.

• Step 1: Hydrazide Formation. The ester is converted into the corresponding acid hydrazide, 4-chlorocinnamic acid hydrazide, by reaction with hydrazine hydrate.[13][14]

• Step 2: Oxidative Cyclization. The resulting hydrazide is then condensed with a carboxylic acid or aldehyde, followed by cyclodehydration to form the stable 1,3,4-oxadiazole ring.[15][16][17][18] Various reagents can effect this cyclization, with phosphorus oxychloride (POCl₃) being a common and effective choice.

Synthetic Workflow

Fig. 3: Two-step synthesis of 1,3,4-oxadiazoles.

Experimental Protocol: Step 1 - Synthesis of 4-Chlorocinnamic Acid Hydrazide

Materials & Reagents

Reagent	M.W.	Amount (mmol)	Mass/Volume
Methyl 4-chlorocinnamate	196.63	10	1.97 g
Hydrazine Hydrate (~64%)	50.06	30	~1.5 mL
Ethanol (95%)	-	-	30 mL

Procedure:

• Dissolve methyl 4-chlorocinnamate (1.97 g, 10 mmol) in ethanol (30 mL) in a 100 mL round-bottom flask.

• Add hydrazine hydrate (~1.5 mL, 30 mmol) and reflux the mixture for 5 hours.

• Monitor the reaction via TLC. Upon completion, reduce the solvent volume by approximately half using a rotary evaporator.

• Cool the concentrated solution in an ice bath. The product will precipitate as a white solid.

• Filter the solid, wash with a small amount of cold ethanol, and dry under vacuum to yield 4-chlorocinnamic acid hydrazide.

Experimental Protocol: Step 2 - Synthesis of 2-((E)-2-(4-chlorophenyl)vinyl)-5-phenyl-1,3,4-oxadiazole

Materials & Reagents

Reagent	M.W.	Amount (mmol)	Mass/Volume
4-Chlorocinnamic Acid Hydrazide	196.63	5	0.98 g
Benzoic Acid	122.12	5	0.61 g
Phosphorus Oxychloride (POCl₃)	153.33	-	5 mL

Procedure:

• Caution: This reaction should be performed in a well-ventilated fume hood as POCl₃ is corrosive and reacts violently with water.

• In a 50 mL round-bottom flask, suspend 4-chlorocinnamic acid hydrazide (0.98 g, 5 mmol) and benzoic acid (0.61 g, 5 mmol) in phosphorus oxychloride (5 mL).

• Stir the mixture and gently reflux for 6-8 hours. The suspension will gradually dissolve.

• After the reaction is complete, cool the mixture to room temperature.

• Very carefully and slowly, pour the reaction mixture onto crushed ice (approx. 100 g) in a beaker.

• Stir the mixture until the ice has melted completely. The product will precipitate out.

• Neutralize the acidic solution by the slow addition of a saturated sodium bicarbonate (NaHCO₃) solution until effervescence ceases (pH ~7-8).

• Filter the resulting solid, wash thoroughly with water, and dry under vacuum. Recrystallize from an appropriate solvent like ethanol or ethyl acetate.

Data Summary and Characterization

The successful synthesis of these heterocyclic cores can be confirmed using standard analytical techniques. Below is a table of expected characterization data for representative products.

Compound Class	Representative Structure	Expected ¹H NMR Signals (δ, ppm)	Expected IR (cm⁻¹)
Pyrazoline	5-(4-chlorophenyl)-4,5-dihydropyrazol-3-ol	~10-12 (br s, 1H, OH/NH), ~7.3 (d, 2H, Ar-H), ~7.2 (d, 2H, Ar-H), ~4.8 (dd, 1H, CH), ~3.0-3.5 (m, 2H, CH₂)	3200-3400 (N-H, O-H), 1620 (C=N), 1595 (C=C)
Dihydropyrimidinethione	Ethyl 4-(4-chlorophenyl)-6-methyl...	~9.6 (s, 1H, NH), ~7.7 (s, 1H, NH), ~7.2-7.4 (m, 4H, Ar-H), ~5.2 (d, 1H, CH), ~4.0 (q, 2H, OCH₂), ~2.3 (s, 3H, CH₃), ~1.1 (t, 3H, CH₃)	3250 (N-H), 1700 (C=O, ester), 1600 (C=C), 1220 (C=S)
1,3,4-Oxadiazole	2-((E)-2-(4-chlorophenyl)vinyl)...	~8.0 (d, 2H, Ar-H), ~7.4-7.6 (m, 7H, Ar-H & Vinyl-H), ~7.0 (d, 1H, Vinyl-H)	1640 (C=N), 1590 (C=C), 1070 (C-O-C)

Conclusion and Future Outlook

Methyl 4-chlorocinnamate is a highly effective and versatile precursor for constructing a range of medicinally relevant heterocyclic compounds. The protocols detailed herein for pyrazolines, dihydropyrimidinones, and 1,3,4-oxadiazoles are robust, scalable, and utilize common laboratory reagents. The inherent reactivity of the α,β-unsaturated ester system allows for predictable and high-yielding transformations.

Future research could explore other transformations of the cinnamate core. For instance, epoxidation of the double bond followed by ring-opening could generate α-halo ketone precursors suitable for Hantzsch thiazole synthesis. Furthermore, the 4-chlorophenyl group can be a handle for further functionalization via transition-metal-catalyzed cross-coupling reactions, opening avenues to even more complex and diverse chemical libraries for drug discovery programs.

References

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Protocol for Determining the Antimicrobial Susceptibility of Cinnamic Acid Esters

An Application Note for Researchers, Scientists, and Drug Development Professionals.

Authored by: Gemini, Senior Application Scientist

Introduction: The Challenge and Opportunity of Cinnamic Acid Esters

Cinnamic acid and its derivatives, particularly esters, are a class of naturally occurring phenylpropanoids found in plants, propolis, and various essential oils[1][2]. These compounds are gaining significant interest in drug development due to their broad-spectrum antimicrobial properties, including activity against bacteria and fungi[1][3][4]. Synthetic modifications, such as esterification, often enhance the antimicrobial efficacy of the parent cinnamic acid molecule[4][5][6]. The primary mechanism of action is believed to be the disruption of microbial cell membrane integrity, leading to increased permeability and leakage of intracellular components[2][3][6].

However, the effective evaluation of these compounds presents a significant methodological challenge. Cinnamic acid esters are often hydrophobic and exhibit low solubility in the aqueous media typically used for standard antimicrobial susceptibility testing (AST)[2][7]. This characteristic can lead to inconsistent results and underestimation of their true potency. Standard diffusion-based methods, such as the disk diffusion assay, are particularly ill-suited for non-polar compounds as they diffuse poorly through the aqueous agar matrix, resulting in limited or no zone of inhibition even for active compounds[8][9].

This application note provides a detailed, validated protocol for determining the antimicrobial susceptibility of cinnamic acid esters. It emphasizes quantitative broth microdilution as the gold standard method, addresses the critical issue of solubility, and outlines the necessary controls to ensure data integrity and reproducibility. The methodologies described are grounded in the principles set forth by the Clinical and Laboratory Standards Institute (CLSI) and the European Committee on Antimicrobial Susceptibility Testing (EUCAST)[10][11][12].

Foundational Principles: Selecting the Right Assay

The choice of AST method is paramount for obtaining reliable data for hydrophobic compounds. The limitations of common methods must be understood to avoid generating misleading results.

• Diffusion Methods (Agar Disk/Well): These are qualitative assays where the antimicrobial agent diffuses from a point source into seeded agar[13][14]. While simple and low-cost for screening, they are not recommended for quantitative analysis of cinnamic acid esters due to the poor diffusion of non-polar molecules in aqueous agar[8][9]. This can lead to false-negative results. If used for preliminary screening, the agar well diffusion method is preferable to the disk variant, as it may allow for slightly better diffusion[8][15].

• Dilution Methods (Broth and Agar): These are quantitative methods that determine the Minimum Inhibitory Concentration (MIC), defined as the lowest concentration of an antimicrobial agent that prevents the visible growth of a microorganism[16][17].

  • Agar Dilution: The compound is incorporated directly into the agar medium at various concentrations[18][19][20]. This is a robust method but can be labor-intensive[19].

  • Broth Microdilution: The compound is serially diluted in a liquid growth medium within a 96-well microtiter plate[21][22]. This method is considered the gold standard for MIC determination, is highly reproducible, and is amenable to high-throughput screening[21][23]. It is the recommended method for testing cinnamic acid esters as it mitigates the diffusion issue inherent in agar-based methods.

Experimental Workflow Overview

The following diagram outlines the general workflow for antimicrobial susceptibility testing of cinnamic acid esters.

Caption: High-level workflow for AST of cinnamic acid esters.

Materials and Reagents

• Test Compounds: Cinnamic acid esters of known purity.

• Solvent: Dimethyl sulfoxide (DMSO, sterile, cell culture grade).

• Culture Media: Cation-adjusted Mueller-Hinton Broth (CAMHB) is the standard recommended medium for non-fastidious bacteria[8]. Mueller-Hinton Agar (MHA) for inoculum preparation.

• Test Organisms: Relevant bacterial or fungal strains.

• Quality Control (QC) Strains: Use of reference strains from a recognized collection (e.g., ATCC) is mandatory to ensure the validity of the results[24][25].

QC Strain	ATCC Number	Gram Type	Purpose
Escherichia coli	ATCC 25922	Gram-negative	General QC for non-fastidious aerobes
Staphylococcus aureus	ATCC 25923	Gram-positive	General QC for non-fastidious aerobes
Pseudomonas aeruginosa	ATCC 27853	Gram-negative	QC for testing against Pseudomonas
Enterococcus faecalis	ATCC 29212	Gram-positive	QC for dilution methods

Table 1: Recommended ATCC Quality Control Strains.[20][26][27]

• Equipment and Consumables:

  • Sterile, 96-well, round-bottom microtiter plates[28].

  • Multichannel pipette.

  • Sterile pipette tips, tubes, and reservoirs.

  • Spectrophotometer or densitometer for McFarland standard preparation.

  • Incubator (non-CO2) set to 35-37°C[21].

  • Sterile petri dishes, inoculating loops, and cotton swabs.

Detailed Protocol: Broth Microdilution Method

This protocol is adapted from CLSI guidelines and optimized for hydrophobic compounds[22][23].

Preparation of Reagents

• Compound Stock Solution:

  • Accurately weigh the cinnamic acid ester and dissolve it in 100% DMSO to create a high-concentration stock solution (e.g., 10 mg/mL or 100x the highest desired test concentration). Vortex thoroughly to ensure complete dissolution.

  • Expert Insight: DMSO is used due to its ability to dissolve a wide range of hydrophobic compounds. However, it can exhibit antimicrobial activity at higher concentrations. The final concentration of DMSO in the assay wells should not exceed 1-2% and must be shown to not affect microbial growth[29].

• Bacterial Inoculum Preparation:

  • From a fresh (18-24 hour) culture plate, select 3-5 isolated colonies of the test organism.

  • Suspend the colonies in sterile saline or MHB.

  • Adjust the turbidity of the suspension to match a 0.5 McFarland standard. This corresponds to approximately 1.5 x 10⁸ CFU/mL[30].

  • Within 15 minutes of preparation, dilute this standardized suspension in CAMHB to achieve a final target inoculum concentration of approximately 5 x 10⁵ CFU/mL in each well of the microtiter plate[10].

Assay Procedure

Broth Microdilution Plate Setup

The following diagram details the serial dilution and inoculation steps in a 96-well plate.

Caption: Step-by-step process for serial dilution in a 96-well plate.

• Plate Mapping: Design a plate map. Typically, columns 1-10 are used for the 2-fold serial dilution of the test compound. Column 11 serves as the growth control (inoculum + broth, no compound), and column 12 is the sterility control (broth only). A solvent control (inoculum + broth + highest concentration of DMSO) must also be included to validate that the solvent does not inhibit growth.

• Serial Dilution:

  • Add 100 µL of sterile CAMHB to wells in columns 2 through 12.

  • Prepare a working solution of your compound at 2x the highest desired final concentration in CAMHB. Add 200 µL of this solution to the wells in column 1.

  • Using a multichannel pipette, transfer 100 µL from column 1 to column 2. Mix thoroughly by pipetting up and down.

  • Repeat this transfer from column 2 to 3, and so on, until column 10.

  • After mixing in column 10, discard 100 µL. This ensures all wells (1-10) contain 100 µL.

• Inoculation:

  • Add 100 µL of the prepared final bacterial inoculum (adjusted to ~1 x 10⁶ CFU/mL) to wells in columns 1 through 11. Do not add inoculum to column 12 (sterility control).

  • The final volume in each well (1-11) is now 200 µL, and the inoculum concentration is the desired ~5 x 10⁵ CFU/mL.

• Incubation:

  • Seal the plate with a breathable film or place it in a container with a moistened paper towel to prevent evaporation.

  • Incubate at 35-37°C for 16-20 hours in ambient air[16][21].

Data Interpretation

• Validate Controls: Before reading the results, check the control wells.

  • Sterility Control (Well 12): Must be clear (no turbidity).

  • Growth Control (Well 11): Must show distinct turbidity.

  • Solvent Control: Must show distinct turbidity, comparable to the growth control.

  • QC Strain: The MIC for the reference QC strain against a standard antibiotic must fall within the acceptable range defined by CLSI or EUCAST[31]. If any of these controls fail, the experiment is invalid.

• Determine the MIC:

  • Visually inspect the plate against a dark background.

  • The MIC is the lowest concentration of the cinnamic acid ester that completely inhibits visible growth (i.e., the first clear well in the dilution series)[10].

  • Optionally, a growth indicator dye like resazurin or p-iodonitrotetrazolium violet (INT) can be added after incubation to aid visualization, especially if growth is faint[9][30].

Issue	Potential Cause	Solution
Precipitation in wells	Compound solubility limit exceeded.	Lower the starting concentration. Ensure DMSO stock is fully dissolved before dilution.
Growth in sterility control	Contamination of media, plate, or pipette.	Use aseptic technique throughout. Check sterility of media batches before use.
No growth in growth control	Inoculum was not viable or too dilute.	Use a fresh culture for inoculum preparation. Verify McFarland standard and dilution steps.
QC strain MIC out of range	Procedural error (e.g., inoculum density, incubation).	Review all procedural steps. Ensure media, QC strains, and antibiotic disks are stored correctly[24][27].
Inconsistent MICs	Pipetting errors, evaporation.	Calibrate pipettes regularly. Use plate sealers and a humidified incubator.

Table 2: Troubleshooting Common AST Issues.

Conclusion and Best Practices

For the reliable antimicrobial susceptibility testing of cinnamic acid esters, the broth microdilution method is strongly recommended over diffusion-based assays. The inherent hydrophobicity of these compounds necessitates careful protocol design, particularly concerning solvent choice and concentration. Adherence to established guidelines from bodies like CLSI and the rigorous use of quality control strains are non-negotiable for generating trustworthy, reproducible, and publishable data. By following this detailed protocol, researchers can confidently assess the antimicrobial potential of this promising class of natural products.

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Application Notes and Protocols for In Vitro Cytotoxicity Assessment of Substituted Cinnamates

Abstract

Substituted cinnamates, a class of compounds derived from cinnamic acid, are of significant interest in drug discovery due to their diverse biological activities, including potential anticancer properties.[1] A critical initial step in evaluating their therapeutic potential is the robust assessment of their cytotoxic effects on various cell lines. This document provides a comprehensive guide for researchers, scientists, and drug development professionals on the principles and execution of in vitro cytotoxicity assays tailored for substituted cinnamates. We will delve into the rationale behind assay selection, provide detailed, field-proven protocols for key assays, and offer insights into data interpretation and validation. Our focus is on empowering researchers to generate reliable and reproducible cytotoxicity data, forming a solid foundation for further preclinical development.

Introduction: The Rationale for Cytotoxicity Profiling of Cinnamates

Cinnamic acid and its derivatives have demonstrated a range of biological effects, including antiproliferative action against various cancer cell lines such as melanoma, breast, and cervical cancer.[2][3][4] The cytotoxic mechanism of these compounds often involves the induction of apoptosis and cell cycle arrest.[1][3][5] Therefore, a multi-assay approach is recommended to not only quantify cell death but also to begin elucidating the underlying mechanisms.

When evaluating substituted cinnamates, it is crucial to consider their physicochemical properties. These compounds can vary in solubility, and their stability in cell culture media should be assessed to ensure accurate dosing.[6][7] The choice of cell line is also paramount; a panel of both cancerous and non-cancerous cell lines is often employed to determine both efficacy and potential off-target toxicity.[1][5]

This guide will focus on three core assays:

• MTT Assay: To assess metabolic activity as an indicator of cell viability.

• Lactate Dehydrogenase (LDH) Assay: To quantify membrane integrity and cell lysis.

• Apoptosis Assays: To specifically investigate programmed cell death pathways.

Pre-Assay Considerations: Setting the Stage for Success

Compound Handling and Solubility

Substituted cinnamates can exhibit variable solubility in aqueous solutions. It is imperative to determine the optimal solvent for your test compounds and to ensure that the final solvent concentration in the cell culture medium is non-toxic to the cells (typically ≤ 0.5%). Dimethyl sulfoxide (DMSO) is a common solvent, but its concentration must be carefully controlled and included in all vehicle controls.

Protocol for Solubility Assessment:

• Prepare a high-concentration stock solution of the substituted cinnamate in a suitable solvent (e.g., DMSO).

• Serially dilute the stock solution in cell culture medium to the highest desired concentration for your assay.

• Incubate the solution under the same conditions as your planned experiment (e.g., 37°C, 5% CO2) for a few hours.[6]

• Visually inspect for any precipitation.

• For a more quantitative assessment, centrifuge the solution at high speed and measure the concentration of the compound in the supernatant using a suitable analytical method like HPLC/UV.[6]

Cell Line Selection and Culture

The choice of cell lines should be guided by the therapeutic target of the research. A panel of cell lines can provide a broader understanding of the compound's activity.

Cell Line	Cancer Type	Justification & References
MCF-7	Breast Adenocarcinoma	Estrogen-receptor-positive, widely used for screening anticancer agents.[1][3]
MDA-MB-231	Breast Adenocarcinoma	Triple-negative, representing a more aggressive breast cancer subtype.[5]
HeLa	Cervical Adenocarcinoma	A robust and commonly used cancer cell line for cytotoxicity studies.[1][4]
A549	Lung Carcinoma	A standard model for lung cancer research.[8][9]
HT-144	Melanoma	Relevant for studying compounds with potential effects on skin cancers.[2]
NIH3T3	Fibroblast (non-cancerous)	Often used as a control to assess selectivity and general cytotoxicity.[5]

Cell Culture Best Practices:

• Maintain cells in their recommended growth medium, supplemented with fetal bovine serum (FBS) and antibiotics.

• Ensure cells are in the logarithmic growth phase and have high viability (>95%) before seeding for an experiment.

• Regularly test for mycoplasma contamination.

Core Cytotoxicity Protocols

MTT Assay: Assessing Metabolic Viability

The MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) assay is a colorimetric method that measures the reduction of yellow MTT by mitochondrial succinate dehydrogenase in metabolically active cells to form an insoluble purple formazan product.[10] The amount of formazan produced is proportional to the number of viable cells.

Caption: Workflow for the LDH cytotoxicity assay.

• Cell Seeding and Treatment: Follow the same procedure as for the MTT assay (Steps 1-3).

• Prepare Controls:

  • Spontaneous LDH Release: Untreated cells.

  • Maximum LDH Release: Treat a set of untreated cells with a lysis buffer (e.g., 1% Triton X-100) 45 minutes before the end of the incubation period. [11] * Background: Medium only.

• Supernatant Collection: After incubation, centrifuge the plate at a low speed (e.g., 250 x g for 5 minutes) to pellet any detached cells. Carefully transfer 50 µL of the supernatant from each well to a new 96-well plate.

• LDH Reaction: Add 50 µL of the LDH reaction mixture (containing diaphorase, NAD+, and a tetrazolium salt) to each well. [12][13]5. Incubation: Incubate the plate at room temperature for up to 30 minutes, protected from light. [12][11]6. Stop Reaction: Add 50 µL of a stop solution to each well. [12]7. Absorbance Measurement: Measure the absorbance at 490 nm using a microplate reader. [13]

Calculate the percentage of cytotoxicity using the following formula: % Cytotoxicity = [(Experimental LDH Release - Spontaneous LDH Release) / (Maximum LDH Release - Spontaneous LDH Release)] x 100

Apoptosis Assays: Unveiling Programmed Cell Death

Apoptosis is a key mechanism of cell death induced by many anticancer agents. [14]Several assays can be used to detect the hallmark features of apoptosis, such as caspase activation, phosphatidylserine (PS) externalization, and DNA fragmentation. [15][16]

Caspases are a family of proteases that are central to the apoptotic process. [15]Assays for caspase-3/7, -8, and -9 activity can provide insights into the intrinsic and extrinsic apoptotic pathways.

Principle: These assays typically use a luminogenic or fluorogenic substrate containing a specific caspase recognition sequence. Cleavage of the substrate by the active caspase releases a signal that can be quantified. [16] Protocol Outline:

• Seed and treat cells in a white-walled 96-well plate.

• After treatment, add the caspase-glo® reagent directly to the wells.

• Incubate at room temperature.

• Measure luminescence using a plate reader.

In healthy cells, PS is located on the inner leaflet of the plasma membrane. During early apoptosis, PS is translocated to the outer leaflet, where it can be detected by fluorescently labeled Annexin V. [16]This is often co-stained with a viability dye like propidium iodide (PI) or 7-AAD to distinguish between early apoptotic, late apoptotic, and necrotic cells.

Caption: Simplified overview of apoptosis signaling pathways.

Concluding Remarks

The protocols and guidelines presented here provide a robust framework for the in vitro cytotoxicity assessment of substituted cinnamates. By employing a multi-assay approach that evaluates metabolic activity, membrane integrity, and specific cell death pathways, researchers can gain a comprehensive understanding of the cytotoxic potential of their compounds. Rigorous attention to pre-assay considerations, such as compound solubility and cell culture quality, is essential for generating high-quality, reproducible data that can confidently guide further drug development efforts.

References

• Stanković, J. et al. Cinnamic acid derivatives induce cell cycle arrest in carcinoma cell lines. PubMed. Available at: [Link].

• Lee, Y. S. et al. Synthesis and in vitro cytotoxicity of cinnamaldehydes to human solid tumor cells. PubMed. Available at: [Link].

• Cabral, M. G. et al. Cinnamic acid induces apoptotic cell death and cytoskeleton disruption in human melanoma cells. PubMed Central. Available at: [Link].

• Al-Ostoot, F. H. et al. In vitro anti-breast cancer study of hybrid cinnamic acid derivatives bearing 2-thiohydantoin moiety. Future Medicinal Chemistry. Available at: [Link].

• Cui, Y. Y. Selective procedure for the instant identification of cellular apoptosis induced by natural products. ResearchGate. Available at: [Link].

• Wujec, M. et al. An In Vitro Antimicrobial, Anticancer and Antioxidant Activity of N–[(2–Arylmethylthio)phenylsulfonyl]cinnamamide Derivatives. MDPI. Available at: [Link].

• de Farias, K. M. et al. Methoxylated Cinnamic Esters with Antiproliferative and Antimetastatic Effects on Human Lung Adenocarcinoma Cells. PubMed Central. Available at: [Link].

• Fujisawa, S. et al. Cytotoxicity and Pro-/Anti-inflammatory Properties of Cinnamates, Acrylates and Methacrylates Against RAW264.7 Cells. Anticancer Research. Available at: [Link].

• Riss, T. L. et al. Cell Viability Assays. NCBI Bookshelf. Available at: [Link].

• Gunawardena, S. N. et al. Bench to Any Side—The Pharmacology and Applications of Natural and Synthetic Alkylated Hydroxy Cinnamates and Cinnamides. MDPI. Available at: [Link].

• Horton, T. MTT Cell Assay Protocol. Texas Children's Hospital. Available at: [Link].

• Das, S. et al. Exploring the Molecular Mechanism of Cinnamic Acid-Mediated Cytotoxicity in Triple Negative MDA-MB-231 Breast Cancer Cells. PubMed. Available at: [Link].

• Bio-Rad. Apoptosis: The Deadly Process Manipulated by Novel Therapeutics and Natural Products. Bio-Rad. Available at: [Link].

• Chan, F. K. et al. Cytotoxic effects on cancerous and non-cancerous cells of trans-cinnamaldehyde, carvacrol, and eugenol. PubMed Central. Available at: [Link].

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• Promega Corporation. LDH cytotoxicity assay. Protocols.io. Available at: [Link].

• OPS Diagnostics. Lactate Dehydrogenase (LDH) Assay Protocol. OPS Diagnostics. Available at: [Link].

• Robinson, M. et al. A Simple Protocol for Using a LDH-Based Cytotoxicity Assay to Assess the Effects of Death and Growth Inhibition at the Same Time. ResearchGate. Available at: [Link].

• Duncan, R. How to know the stability of drugs and reagents in the cell culture media? ResearchGate. Available at: [Link].

• Sánchez, M. et al. Changes in Cinnamic Acid Derivatives Associated with the Habituation of Maize Cells to Dichlobenil. ResearchGate. Available at: [Link].

• Le, K. et al. Cell culture media impact on drug product solution stability. PubMed. Available at: [Link].

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Application Notes and Protocols for the Development of Novel Insecticides Based on Methyl 4-chlorocinnamate

For Researchers, Scientists, and Drug Development Professionals

Introduction: The Pressing Need for Novel Insecticides and the Promise of Cinnamic Acid Derivatives

The escalating challenge of insecticide resistance in pest populations, coupled with growing concerns over the environmental impact of conventional synthetic pesticides, has created an urgent demand for new, effective, and safer insect control agents.[1][2] Natural products, with their inherent biodegradability and diverse chemical scaffolds, represent a promising frontier in the discovery of next-generation insecticides.[1][2] Among these, derivatives of cinnamic acid—a naturally occurring organic acid found in many plants—have shown significant potential.[3]

This application note focuses on Methyl 4-chlorocinnamate, a derivative of cinnamic acid, as a lead compound for the development of novel insecticides. We will provide a comprehensive guide, from the initial screening of its insecticidal activity to the exploration of its mechanism of action and strategies for lead optimization. The protocols detailed herein are designed to be robust, reproducible, and adaptable to a variety of research settings.

Part 1: Foundational Knowledge and Rationale

The Potential of Methyl 4-chlorocinnamate as an Insecticidal Scaffold

Cinnamic acid and its esters have demonstrated a range of biological activities, including insecticidal and larvicidal effects against various pest species.[3][4][5] The introduction of a chlorine atom at the para-position of the phenyl ring in methyl 4-chlorocinnamate is a strategic modification. Halogenation can significantly influence a molecule's lipophilicity, metabolic stability, and binding affinity to target proteins, often enhancing its biological activity. Structure-activity relationship (SAR) studies of similar compounds have indicated that substitutions on the aromatic ring are a key determinant of insecticidal potency.[6]

A Multi-Target Approach to Combat Resistance

A significant advantage of some natural product-based insecticides is their potential to act on multiple targets within the insect's biological systems.[4] This multi-target mechanism is a powerful strategy to overcome the development of resistance, which is often associated with single-target insecticides. Molecular modeling and preliminary studies on cinnamic acid derivatives suggest potential inhibition of several key enzymes in insects, including:

• Acetylcholinesterase (AChE): A critical enzyme in the insect nervous system. Its inhibition leads to the accumulation of the neurotransmitter acetylcholine, causing paralysis and death.[7]

• Carbonic Anhydrase (CA): Involved in various physiological processes, including respiration and pH regulation.[4]

• Histone Deacetylases (HDACs): These enzymes play a crucial role in gene expression, and their inhibition can disrupt insect development and survival.[4]

The following workflow outlines the process of evaluating a novel insecticide candidate like methyl 4-chlorocinnamate.

Caption: Workflow for the development of new insecticides.

Part 2: Experimental Protocols

Synthesis of Methyl 4-chlorocinnamate and its Analogs

The synthesis of methyl 4-chlorocinnamate can be achieved through several established organic chemistry reactions. For the purpose of SAR studies, a versatile method that allows for the easy modification of both the aromatic ring and the ester group is desirable. A two-step process involving a Knoevenagel condensation followed by a Fischer-Speier esterification is a robust approach.

Protocol 2.1.1: Synthesis of 4-chlorocinnamic acid via Knoevenagel Condensation

This protocol is adapted from the Doebner modification of the Knoevenagel condensation.[8][9]

• Reaction Setup: In a round-bottom flask equipped with a reflux condenser, combine 4-chlorobenzaldehyde (1 equivalent), malonic acid (1.2 equivalents), and pyridine (as solvent).

• Catalyst Addition: Add a catalytic amount of piperidine (e.g., 0.1 equivalents).

• Reflux: Heat the reaction mixture to reflux for 3-4 hours. Monitor the reaction progress by Thin Layer Chromatography (TLC).

• Work-up: After completion, cool the reaction mixture to room temperature and pour it into a beaker containing a mixture of ice and concentrated hydrochloric acid.

• Precipitation and Filtration: A precipitate of 4-chlorocinnamic acid will form. Collect the solid by vacuum filtration and wash with cold water.

• Purification: Recrystallize the crude product from an appropriate solvent system (e.g., ethanol/water) to obtain pure 4-chlorocinnamic acid.

Protocol 2.1.2: Synthesis of Methyl 4-chlorocinnamate via Fischer-Speier Esterification

This protocol is a standard method for the synthesis of esters.[10][11]

• Reaction Setup: In a round-bottom flask, dissolve the synthesized 4-chlorocinnamic acid (1 equivalent) in an excess of methanol (which acts as both solvent and reactant).

• Catalyst Addition: Carefully add a catalytic amount of concentrated sulfuric acid (e.g., 3-5 drops).

• Reflux: Heat the mixture to reflux for 4-6 hours, monitoring by TLC.

• Solvent Removal: After the reaction is complete, remove the excess methanol using a rotary evaporator.

• Extraction: Dissolve the residue in diethyl ether and wash sequentially with a saturated sodium bicarbonate solution (to neutralize the acid) and brine.

• Drying and Purification: Dry the organic layer over anhydrous sodium sulfate, filter, and evaporate the solvent to yield the crude methyl 4-chlorocinnamate. Further purification can be achieved by recrystallization or column chromatography.

Larvicidal Bioassay against Aedes aegypti

This protocol is based on the standardized guidelines provided by the World Health Organization (WHO) for testing mosquito larvicides.[2][4][7][12]

Materials:

• Late 3rd or early 4th instar larvae of Aedes aegypti.

• Methyl 4-chlorocinnamate stock solution (e.g., 1 mg/mL in acetone or DMSO).

• Dechlorinated water.

• 250 mL glass beakers or disposable cups.

• Pipettes.

• Small amount of larval food (e.g., finely ground fish food).

Procedure:

• Preparation of Test Solutions: Prepare a series of dilutions of the methyl 4-chlorocinnamate stock solution in dechlorinated water to achieve the desired final concentrations (e.g., 1, 5, 10, 25, 50, 100 ppm). Include a control (dechlorinated water with the same concentration of solvent used for the stock solution) and a positive control (a known larvicide).

• Assay Setup: To each beaker, add 99 mL of dechlorinated water and 1 mL of the respective test solution.

• Introduction of Larvae: Carefully transfer 25 late 3rd or early 4th instar larvae into each beaker.

• Incubation: Maintain the beakers at 25 ± 2 °C with a 12:12 hour light:dark photoperiod. Add a small amount of larval food to each beaker.

• Mortality Assessment: Record the number of dead larvae in each beaker at 24 and 48 hours post-exposure. Larvae are considered dead if they are immobile and do not respond to gentle probing with a pipette tip.

• Data Analysis: Calculate the percentage mortality for each concentration, correcting for control mortality using Abbott's formula if necessary. Determine the LC50 (lethal concentration to kill 50% of the population) and LC90 values using probit analysis software.

Table 1: Example Data for Larvicidal Bioassay of Methyl 4-chlorocinnamate

Concentration (ppm)	Number of Larvae	Dead Larvae (24h)	% Mortality (24h)
Control (0.1% Acetone)	100	2	2.0
1	100	12	12.0
5	100	35	35.0
10	100	58	58.0
25	100	85	85.0
50	100	98	98.0
100	100	100	100.0

Mechanism of Action: Enzyme Inhibition Assays

The following are generalized protocols for in vitro enzyme inhibition assays. Commercially available kits are often the most convenient and reproducible way to perform these assays.

Protocol 2.3.1: Acetylcholinesterase (AChE) Inhibition Assay

This protocol is based on the Ellman method.[13][14]

• Reagent Preparation: Prepare a phosphate buffer (pH 8.0), a solution of acetylthiocholine iodide (ATCI, the substrate), and a solution of 5,5'-dithiobis-(2-nitrobenzoic acid) (DTNB, Ellman's reagent). Prepare a source of AChE (e.g., from electric eel or insect homogenate).

• Assay in a 96-well plate:

  • Add buffer to each well.

  • Add various concentrations of methyl 4-chlorocinnamate (the inhibitor).

  • Add the AChE solution and incubate for a defined period (e.g., 15 minutes).

  • Initiate the reaction by adding ATCI and DTNB.

• Measurement: Measure the absorbance at 412 nm at regular intervals using a microplate reader. The rate of color change is proportional to the AChE activity.

• Data Analysis: Calculate the percentage of inhibition for each concentration of the test compound and determine the IC50 value (the concentration that inhibits 50% of the enzyme's activity).

Protocol 2.3.2: Carbonic Anhydrase (CA) Inhibition Assay

This protocol describes a colorimetric assay.[15][16]

• Reagent Preparation: Prepare a buffer solution (e.g., Tris-HCl, pH 7.4) and a solution of p-nitrophenyl acetate (the substrate). Use a purified CA enzyme.

• Assay in a 96-well plate:

  • Add buffer to each well.

  • Add various concentrations of methyl 4-chlorocinnamate.

  • Add the CA enzyme solution and incubate.

  • Initiate the reaction by adding the p-nitrophenyl acetate solution.

• Measurement: Measure the absorbance at 400 nm. The hydrolysis of the substrate produces p-nitrophenol, which is yellow.

• Data Analysis: Calculate the percentage of inhibition and the IC50 value.

Protocol 2.3.3: Histone Deacetylase (HDAC) Inhibition Assay

Commercially available fluorometric or luminescent assay kits are recommended for their high sensitivity and ease of use.[3][5][17][18]

• Follow Kit Instructions: Typically, the assay involves incubating a source of HDAC (e.g., HeLa nuclear extract) with a fluorogenic substrate and different concentrations of the test compound.

• Measurement: After incubation, a developer solution is added, and the fluorescence or luminescence is measured using a plate reader.

• Data Analysis: Determine the IC50 value of methyl 4-chlorocinnamate for HDAC inhibition.

Caption: General workflow for enzyme inhibition assays.

Part 3: Lead Optimization and Future Directions

Structure-Activity Relationship (SAR) Studies

Once the insecticidal activity of methyl 4-chlorocinnamate is confirmed, SAR studies are crucial for optimizing its potency.[6][19][20] This involves synthesizing a library of analogs with systematic modifications to the parent molecule.

Key Modifications to Explore:

• Aromatic Ring Substituents:

  • Position of the chlorine atom: Synthesize ortho- and meta-chloro analogs to determine the optimal substitution pattern.

  • Different halogen substituents: Replace chlorine with fluorine, bromine, or iodine to investigate the effect of electronegativity and atomic size.

  • Electron-donating and electron-withdrawing groups: Introduce groups like methoxy (-OCH3), nitro (-NO2), or trifluoromethyl (-CF3) at various positions to probe electronic effects.

• Ester Group:

  • Varying the alcohol moiety: Synthesize ethyl, propyl, and butyl esters to assess the impact of alkyl chain length on lipophilicity and activity.

  • Amide analogs: Replace the ester with an amide functionality to explore changes in hydrogen bonding potential and metabolic stability.

Table 2: Hypothetical SAR Data for Methyl 4-chlorocinnamate Analogs

Compound	R1 (Aromatic Ring)	R2 (Ester/Amide)	Larvicidal LC50 (ppm)	AChE IC50 (µM)
Lead	4-Cl	-OCH3	10.5	25.2
Analog 1	2-Cl	-OCH3	15.2	35.8
Analog 2	4-F	-OCH3	12.8	28.1
Analog 3	4-Br	-OCH3	8.7	19.5
Analog 4	4-CF3	-OCH3	7.2	15.3
Analog 5	4-Cl	-OCH2CH3	9.8	22.4
Analog 6	4-Cl	-NHCH3	18.5	40.1

Formulation for Enhanced Efficacy and Stability

For practical application, the active ingredient must be formulated to ensure stability, effective delivery to the target pest, and ease of application. Natural product-based insecticides often face challenges such as volatility and degradation in the environment.[1]

Potential Formulation Strategies:

• Emulsifiable Concentrates (ECs): A common formulation for liquid active ingredients, allowing for easy dilution in water.

• Microencapsulation: Encasing the active ingredient in a polymer shell can provide controlled release and protect it from environmental degradation.[1]

• Nanoemulsions: These formulations can increase the solubility and bioavailability of the active compound.[1]

Further research into formulations will be essential for translating a promising lead compound into a viable insect control product.[21][22]

Conclusion

Methyl 4-chlorocinnamate presents a compelling starting point for the development of a new class of insecticides. Its basis in a natural product scaffold, coupled with the potential for a multi-target mechanism of action, offers a promising strategy to address the growing problem of insecticide resistance. The detailed protocols and strategic framework provided in this application note are intended to guide researchers in the systematic evaluation and optimization of this and similar compounds, ultimately contributing to the discovery of safer and more effective solutions for pest management.

References

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• Fujiwara, B. H., et al. (2017). Larvicidal activity of methyl cinnamate against Aedes aegypti. Journal of the Brazilian Chemical Society, 28, 1255-1260. Available from: [Link]

• Mann, R. S., & Kaufman, P. E. (2012). Natural product pesticides: Their development, delivery and use against insect vectors. Mini-reviews in organic chemistry, 9(2), 185-202. Available from: [Link]

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• Buxton, T., et al. (2019). Insecticidal activities of cinnamic acid esters isolated from Ocimum gratissimum L. and Vitellaria paradoxa Gaertn leaves against Tribolium castaneum Hebst (Coleoptera: Tenebrionidae). Pest Management Science, 75(10), 2835-2842. Available from: [Link]

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• Jesudasan, R. K., et al. (2015). Green Synthesis Approach of Cinnamic Acid by Knoevenagel Condensation and It's Antibacterial Activity. Biomedical and Pharmacology Journal, 8(2), 835-841. Available from: [Link]

• Sampson, B. (2024). Natural Insecticides May Be Hiding in Plain Sight. USDA ARS. Available from: [Link]

• Lima, D. M., et al. (2021). Larvicidal activity and in silico studies of cinnamic acid derivatives against Aedes aegypti (Diptera: Culicidae). Bioorganic & Medicinal Chemistry, 45, 116299. Available from: [Link]

• LookChem. (n.d.). Methyl 4-chlorocinnamate. Available from: [Link]

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• Kolb, K. E., Field, K. W., & Schatz, P. F. (1993). A One-Step Synthesis of Cinnamic Acids Using Malonic Acid: The Verley-Doebner Modification of the Knoevenagel Condensation. Journal of Chemical Education, 70(6), 481. Available from: [Link]

• World Health Organization. (2005). Guidelines for laboratory and field testing of mosquito larvicides. WHO/CDS/WHOPES/GCDPP/2005.13. Available from: [Link]

• Innovation to Impact. (n.d.). Lab efficacy testing of larvicides- Bacterial bioassay methods. Available from: [Link]

• Chegg. (2019). Solved Synthesis of Methyl Cinnamate via Fischer. Available from: [Link]

• Athanassiou, C. G., & Kavallieratos, N. G. (2021). Synthetic and Natural Insecticides: Gas, Liquid, Gel and Solid Formulations for Stored-Product and Food-Industry Pest Control. Insects, 12(6), 541. Available from: [Link]

• ResearchGate. (2018). Esterification, Purification and Identification of Cinnamic Acid Esters. Available from: [Link]

• Chegg. (2022). Solved EXPERIMENT XI Synthesis of Methyl Cinnamate via. Available from: [Link]

• Bowers, J. D., et al. (2020). Transmutation of Scent: An Evaluation of the Synthesis of Methyl Cinnamate, a Commercial Fragrance, via a Fischer Esterification for the Second-Year Organic Laboratory. Journal of Chemical Education, 97(10), 3844-3849. Available from: [Link]

• ResearchGate. (2021). Structure–activity relationship (SAR) of cinnamic acid derivatives for.... Available from: [Link]

• National Center for Biotechnology Information. (2016). Acetylcholinesterase Inhibition Assays for High-Throughput Screening. Available from: [Link]

• Innovation to Impact. (n.d.). SOP: Performing Larval Insecticide Bioassays and Larval Susceptibility Testing. Available from: [Link]

• National Center for Biotechnology Information. (2015). Paper-based acetylcholinesterase inhibition assay combining a wet system for organophosphate and carbamate pesticides detection. Available from: [Link]

• JoVE. (2019). Protocols for Testing the Toxicity of Novel Insecticidal Chemistries to Mosquitoes. Available from: [Link]

• Assay Genie. (n.d.). Carbonic Anhydrase (CA) Inhibitor Screening Kit (Colorimetric). Available from: [Link]

• protocols.io. (2020). PROTOCOL FOR LARVICIDE BIOASSAYS. Available from: [Link]

• National Center for Biotechnology Information. (2022). Semisynthesis and Pesticidal Activities of Novel Cholesterol Ester Derivatives Containing Cinnamic Acid-like Fragments. Available from: [Link]

• Research, Society and Development. (2021). Synthesis, applications and Structure-Activity Relationship (SAR) of cinnamic acid derivatives: a review. Available from: [Link]

• PacMOSSI. (2024). Standard Operating Procedure for testing insecticide resistance with WHO tube tests. Available from: [Link]

• National Center for Biotechnology Information. (2023). Structure−Activity Relationship (SAR) Study of trans-Cinnamic Acid and Derivatives on the Parasitic Weed Cuscuta campestris. Available from: [Link]

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• ResearchGate. (2021). Synthesis, applications and Structure-Activity Relationship (SAR) of cinnamic acid derivatives: a review. Available from: [Link]

• National Center for Biotechnology Information. (2016). Investigation of pesticides on honey bee carbonic anhydrase inhibition. Available from: [Link]

• Journal of Chemical Education. (2020). Transmutation of Scent: An Evaluation of the Synthesis of Methyl Cinnamate, a Commercial Fragrance, via a Fischer Esterification for the Second-Year Organic Laboratory. Available from: [Link]

• Plant Archives. (2025). Development of Organic Liquid Pesticides from Herbs. Available from: [Link]

• ResearchGate. (2015). Paper-based acetylcholinesterase inhibition assay combining a wet system for organophosphate and carbamate pesticides detection. Available from: [Link]

• AVESİS. (2017). Fluorescence-Based Assay for Carbonic Anhydrase Inhibitors. Available from: [Link]

• MDPI. (2021). A Simple and Straightforward Method for Activity Measurement of Carbonic Anhydrases. Available from: [Link]

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Application Notes & Protocols: Methyl 4-chlorocinnamate as a Versatile Building Block in Organic Synthesis

Introduction: The Strategic Value of Methyl 4-chlorocinnamate

Methyl 4-chlorocinnamate is a crystalline solid organic compound (CAS No: 7560-44-3) with the molecular formula C₁₀H₉ClO₂.[1][2][3] It possesses a well-defined molecular architecture that makes it a highly valuable and versatile building block for synthetic chemists. Its structure features three key reactive domains: the aryl chloride, the electron-deficient alkene, and the methyl ester. This trifecta of functionality allows for a diverse range of chemical transformations, positioning it as a strategic starting material in the synthesis of pharmaceuticals, agrochemicals, and advanced materials. Notably, derivatives of 4-chlorocinnamic acid have demonstrated antimicrobial properties, highlighting the scaffold's relevance in medicinal chemistry.[4]

The chlorine atom on the phenyl ring serves as a prime handle for palladium-catalyzed cross-coupling reactions, enabling the construction of complex biaryl systems. The α,β-unsaturated ester moiety is susceptible to a variety of addition reactions and can participate in powerful C-C bond-forming reactions like the Heck coupling. The ester group itself can be readily hydrolyzed or converted to other functional groups, adding another layer of synthetic utility.

This document provides an in-depth guide to leveraging methyl 4-chlorocinnamate in key synthetic transformations, with a focus on the causality behind protocol design and the practical insights required for successful execution.

Physicochemical Properties

A clear understanding of the substrate's physical properties is fundamental to designing appropriate experimental conditions, particularly concerning solvents and purification methods.

Property	Value	Source
Molecular Weight	196.63 g/mol	[1]
Appearance	White to off-white crystalline powder	[5]
Melting Point	74-77 °C	[1][2][5][6]
Boiling Point	292.8 °C at 760 mmHg	[1][2]
Density	1.211 g/cm³	[1][2]
Solubility	Soluble in common organic solvents like ethers and alcohols.	[2]

Palladium-Catalyzed Cross-Coupling: The Heck-Mizoroki Reaction

The Heck reaction is a cornerstone of modern organic synthesis, facilitating the palladium-catalyzed coupling of an unsaturated halide with an alkene to form a substituted alkene.[7] In the case of methyl 4-chlorocinnamate, the molecule itself can serve as the alkene partner, reacting with an aryl or vinyl halide to further functionalize the double bond. This reaction is a powerful method for C-C bond formation.[8]

Mechanistic Rationale

The catalytic cycle of the Heck reaction is a well-established sequence involving a Pd(0)/Pd(II) cycle.[7] Understanding this mechanism is critical for troubleshooting and optimizing reaction conditions.

• Oxidative Addition : The active Pd(0) catalyst inserts into the aryl/vinyl-halide bond, forming a Pd(II) complex.

• Migratory Insertion (Carbopalladation) : The alkene (methyl 4-chlorocinnamate) coordinates to the Pd(II) complex, followed by the insertion of the alkene into the Pd-Aryl bond.

• β-Hydride Elimination : A hydrogen atom from the adjacent carbon is eliminated, re-forming the double bond in a new position and generating a palladium-hydride species.

• Reductive Elimination : The palladium-hydride complex reductively eliminates HX (e.g., HBr, HI), which is neutralized by the base, regenerating the active Pd(0) catalyst.

Figure 1: Catalytic cycle of the Heck-Mizoroki reaction.

Protocol: Heck Coupling of Methyl 4-chlorocinnamate with Iodobenzene

This protocol describes the synthesis of methyl (E)-3-(4-chlorophenyl)-2-phenylacrylate, demonstrating the functionalization of the cinnamate double bond.

Materials:

• Methyl 4-chlorocinnamate (1.0 equiv)

• Iodobenzene (1.2 equiv)

• Palladium(II) acetate [Pd(OAc)₂] (0.02 equiv)

• Tri-o-tolylphosphine [P(o-tol)₃] (0.04 equiv)

• Triethylamine (Et₃N) (2.0 equiv)

• Anhydrous N,N-Dimethylformamide (DMF)

Procedure:

• Vessel Preparation : To a dry, oven-baked round-bottom flask equipped with a magnetic stir bar and reflux condenser, add methyl 4-chlorocinnamate and iodobenzene.

• Inert Atmosphere : Evacuate and backfill the flask with an inert gas (e.g., Argon or Nitrogen) three times. This step is critical as the Pd(0) species is oxygen-sensitive.

• Reagent Addition : Under a positive pressure of inert gas, add Pd(OAc)₂, P(o-tol)₃, and anhydrous DMF. The phosphine ligand stabilizes the palladium catalyst and promotes the reaction.

• Base Addition : Add triethylamine via syringe. The base is essential to neutralize the hydroiodic acid (HI) generated during the reductive elimination step, regenerating the Pd(0) catalyst.

• Reaction : Heat the mixture to 100 °C and stir vigorously for 12-24 hours. Monitor the reaction progress by Thin Layer Chromatography (TLC).

• Work-up : After cooling to room temperature, dilute the reaction mixture with ethyl acetate and water. Separate the organic layer.

• Extraction : Wash the organic layer sequentially with 1M HCl, saturated NaHCO₃ solution, and brine. The acid wash removes excess triethylamine, while the bicarbonate wash removes any remaining acidic impurities.

• Drying and Concentration : Dry the organic layer over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate under reduced pressure.

• Purification : Purify the crude product by column chromatography on silica gel (eluent: hexane/ethyl acetate gradient) to yield the pure product.

Palladium-Catalyzed Cross-Coupling: The Suzuki-Miyaura Reaction

The Suzuki-Miyaura coupling is an exceptionally powerful and widely used method for forming C(sp²)-C(sp²) bonds, typically between an aryl halide and an aryl boronic acid.[9][10] For methyl 4-chlorocinnamate, the aryl chloride is the reactive handle, allowing for the synthesis of substituted biaryl cinnamate derivatives. These structures are prevalent in many biologically active molecules and materials. The reaction is renowned for its mild conditions and tolerance of a wide variety of functional groups.[11]

Mechanistic Rationale

The Suzuki coupling follows a similar Pd(0)/Pd(II) catalytic cycle, but with a distinct transmetalation step.[12][13]

• Oxidative Addition : The active Pd(0) catalyst inserts into the C-Cl bond of methyl 4-chlorocinnamate to form an Ar-Pd(II)-Cl complex.

• Transmetalation : The organoboron species (e.g., a boronic acid) is activated by a base to form a more nucleophilic boronate complex. This complex then transfers its organic group to the palladium center, displacing the halide. This is often the rate-determining step.[14]

• Reductive Elimination : The two organic groups on the palladium center couple and are eliminated, forming the new C-C bond of the product and regenerating the Pd(0) catalyst.

Figure 2: Catalytic cycle of the Suzuki-Miyaura reaction.

Protocol: Suzuki Coupling of Methyl 4-chlorocinnamate with Phenylboronic Acid

This protocol outlines the synthesis of methyl 4-phenylcinnamate, a key intermediate for various larger molecules.

Materials:

• Methyl 4-chlorocinnamate (1.0 equiv)

• Phenylboronic acid (1.5 equiv)

• Tetrakis(triphenylphosphine)palladium(0) [Pd(PPh₃)₄] (0.03 equiv)

• Potassium Carbonate (K₂CO₃) (2.0 equiv)

• Solvent mixture: Toluene and Water (e.g., 4:1 ratio)

Procedure:

• Vessel Preparation : Combine methyl 4-chlorocinnamate, phenylboronic acid, and potassium carbonate in a round-bottom flask with a stir bar.

• Catalyst and Solvent Addition : Add the Pd(PPh₃)₄ catalyst. The choice of a pre-catalyst like Pd(PPh₃)₄ simplifies the procedure as it generates the active Pd(0) species in situ. Add the toluene/water solvent mixture.

• Inert Atmosphere : De-gas the mixture thoroughly by bubbling argon or nitrogen through the solution for 15-20 minutes. This is crucial to prevent oxidation of the catalyst.

• Reaction : Heat the reaction mixture to 80-90 °C under an inert atmosphere and stir vigorously for 8-16 hours. The biphasic system requires efficient stirring to ensure mass transfer between the aqueous and organic phases.

• Work-up : Cool the reaction to room temperature. Dilute with ethyl acetate and separate the layers.

• Extraction : Wash the organic layer with water and then with brine.

• Drying and Concentration : Dry the organic layer over anhydrous MgSO₄, filter, and remove the solvent under reduced pressure.

• Purification : Purify the residue via column chromatography (silica gel, eluent: hexane/ethyl acetate) or recrystallization to obtain pure methyl 4-phenylcinnamate.

Summary of Typical Suzuki Reaction Conditions

The success of a Suzuki coupling is highly dependent on the judicious choice of catalyst, base, and solvent. The following table provides a starting point for optimization.[15]

Parameter	Typical Reagents/Conditions	Rationale/Causality
Palladium Catalyst	Pd(PPh₃)₄, Pd(OAc)₂/ligand, PdCl₂(dppf)	Choice depends on substrate reactivity. Buchwald or Nolan-type ligands are often used for less reactive aryl chlorides.
Boron Reagent	Boronic acids, Boronate esters (e.g., pinacol esters)	Boronate esters can offer greater stability and are useful for slow-release applications.[14]
Base	K₂CO₃, Cs₂CO₃, K₃PO₄, NaOH	The base activates the boronic acid for transmetalation; stronger bases are often needed for less reactive substrates.
Solvent	Toluene/H₂O, Dioxane/H₂O, DMF, THF	Biphasic systems are common. The choice affects catalyst solubility and reaction temperature.

Application in Drug Development: Synthesis of a Valsartan Analogue Intermediate

Methyl 4-chlorocinnamate serves as an excellent starting point for the synthesis of complex pharmaceutical agents. The angiotensin II receptor antagonist Valsartan, a multi-billion dollar antihypertensive drug, features a characteristic biphenyltetrazole core.[16][17] The synthesis of this core often relies on a key Suzuki or Negishi coupling step.[18][19] We can illustrate the utility of methyl 4-chlorocinnamate by outlining a plausible synthesis of a key biphenyl intermediate analogous to those used in sartan synthesis.

Figure 3: Workflow for synthesizing a Valsartan analogue intermediate.

In this representative pathway, methyl 4-chlorocinnamate undergoes a Suzuki coupling with 2-cyanophenylboronic acid. This directly constructs the crucial 2'-cyanobiphenyl framework found in the intermediates of Valsartan synthesis.[20] The resulting product, methyl 4-(2'-cyanobiphenyl)cinnamate, contains all the necessary carbon atoms for the core structure. Subsequent chemical modifications, such as reduction of the cinnamate double bond, conversion of the cyano group to a tetrazole, and hydrolysis of the ester, would lead to the final drug analogue. This example underscores how methyl 4-chlorocinnamate provides an efficient entry point to high-value molecular scaffolds.

Safety and Handling

As with any chemical reagent, proper safety protocols must be observed.

• Irritant : Methyl 4-chlorocinnamate is irritating to the eyes, respiratory system, and skin.[2]

• Handling : Always handle in a well-ventilated fume hood. Wear appropriate personal protective equipment (PPE), including safety goggles, gloves, and a lab coat.[2]

• Storage : Store in a cool, dry place away from incompatible materials.

Conclusion

Methyl 4-chlorocinnamate is a powerful and versatile building block in organic synthesis. Its strategically positioned functional groups enable chemists to employ high-efficiency transformations such as the Heck and Suzuki-Miyaura reactions to construct complex molecular architectures. The protocols and mechanistic insights provided herein serve as a guide for researchers and drug development professionals to unlock the synthetic potential of this valuable reagent, accelerating the discovery and production of novel chemical entities.

References

• Benchchem. Application Notes and Protocols: Ethyl 6-chloro-4-(methylamino)nicotinate in Suzuki Coupling Reactions.
• A novel Heck reaction catalyzed by Co hollow nanospheres in ligand-free condition. (n.d.). ESI for Chemical Communications.
• Plausible of electro organic Heck reaction for synthesis of methyl cinnamate derivatives. (n.d.). Wiley Online Library.
• CN105348101A - Preparation method of methyl p-chlorocinnamate. (2016). Google Patents.
• Penikelapati, H., et al. (2011). New and Improved Synthesis of Valsartan. Research Journal of Pharmaceutical, Biological and Chemical Sciences.
• Kumar, A., et al. (2010). A short and efficient synthesis of valsartan via a Negishi reaction. Beilstein Journal of Organic Chemistry.
• de Oliveira, A. M., et al. (2019). Antimicrobial Activity of 4-Chlorocinnamic Acid Derivatives. International Journal of Medicinal Chemistry.
• Methyl 4-chlorocinnamate. (n.d.). LookChem.
• Methyl 4-Chlorocinnamate. (n.d.). TCI Chemicals.
• Chien, T. V., et al. (2019). Synthesis of Valsartan as drug for the treatment of hypertension. Vietnam Journal of Chemistry.
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Synthesis of Baclofen from Methyl 4-chlorocinnamate: An Application Note and Protocol

For Researchers, Scientists, and Drug Development Professionals

Abstract

This document provides a detailed guide for the synthesis of baclofen, a gamma-aminobutyric acid (GABA) derivative used as a skeletal muscle relaxant, starting from methyl 4-chlorocinnamate. The synthetic route described herein involves a three-step process: a Michael addition of nitromethane to methyl 4-chlorocinnamate, followed by the reduction of the nitro group to a primary amine, and concluding with hydrolysis to yield baclofen. This application note offers in-depth scientific explanations for each step, detailed experimental protocols, and visual aids to facilitate understanding and replication in a laboratory setting.

Introduction

Baclofen, chemically known as 4-amino-3-(4-chlorophenyl)butanoic acid, is a GABA agonist primarily utilized for its muscle relaxant properties in treating spasticity.[1] Its synthesis has been a subject of interest, with various routes developed since its inception.[1] This guide focuses on a well-established and efficient pathway commencing with the readily available methyl 4-chlorocinnamate. The core of this synthesis lies in the strategic formation of the carbon backbone and the introduction of the key amino functionality.

The chosen synthetic strategy is advantageous due to the accessibility of the starting materials and the relatively straightforward nature of the reactions involved. The key transformations include a conjugate addition to establish the β-aryl-γ-nitroester intermediate, followed by a chemoselective reduction and subsequent hydrolysis.

Synthetic Strategy Overview

The synthesis of baclofen from methyl 4-chlorocinnamate can be conceptually divided into three main stages:

• Michael Addition: This reaction forms the crucial carbon-carbon bond, creating the basic skeleton of the baclofen molecule. Nitromethane acts as the Michael donor, adding to the β-position of the α,β-unsaturated ester, methyl 4-chlorocinnamate (the Michael acceptor).[2][3]

• Nitro Group Reduction: The nitro group introduced in the first step is then reduced to a primary amine. This transformation is critical for installing the amino group that is essential for the pharmacological activity of baclofen.

• Hydrolysis: The final step involves the hydrolysis of the methyl ester to the corresponding carboxylic acid, yielding the final baclofen product.

Below is a visual representation of the overall synthetic workflow.

Caption: Overall synthetic workflow from Methyl 4-chlorocinnamate to Baclofen.

Detailed Experimental Protocols

Part 1: Michael Addition of Nitromethane to Methyl 4-chlorocinnamate

Rationale: The Michael addition is a conjugate addition of a nucleophile to an α,β-unsaturated carbonyl compound.[2][3][4] In this step, the enolate of nitromethane, a potent carbon nucleophile, attacks the electron-deficient β-carbon of methyl 4-chlorocinnamate. The reaction is typically catalyzed by a base, which deprotonates nitromethane to form the reactive nitronate anion. Tetrabutylammonium fluoride (TBAF) is an effective catalyst for this transformation.[5]

Caption: Mechanism of the Michael Addition.

Protocol:

• Reaction Setup: In a clean, dry round-bottom flask equipped with a magnetic stirrer, dissolve methyl 4-chlorocinnamate (1.0 eq) in a suitable solvent such as tetrahydrofuran (THF).

• Addition of Reagents: To this solution, add nitromethane (1.5 eq).

• Initiation: Add a catalytic amount of tetrabutylammonium fluoride (TBAF) (0.1 eq) to the reaction mixture.

• Reaction Conditions: Stir the reaction mixture at room temperature.

• Monitoring: Monitor the progress of the reaction by thin-layer chromatography (TLC) until the starting material is consumed.

• Work-up: Upon completion, quench the reaction with a saturated aqueous solution of ammonium chloride. Extract the aqueous layer with ethyl acetate.

• Purification: Combine the organic layers, dry over anhydrous sodium sulfate, filter, and concentrate under reduced pressure. The crude product, methyl 3-(4-chlorophenyl)-4-nitrobutanoate, can be purified by column chromatography on silica gel.

Reagent/Solvent	Molar Eq.	Purpose
Methyl 4-chlorocinnamate	1.0	Starting Material
Nitromethane	1.5	Michael Donor
Tetrabutylammonium fluoride (TBAF)	0.1	Base Catalyst
Tetrahydrofuran (THF)	-	Solvent
Saturated NH₄Cl (aq)	-	Quenching Agent
Ethyl Acetate	-	Extraction Solvent
Anhydrous Na₂SO₄	-	Drying Agent

Part 2: Reduction of the Nitro Group

Rationale: The reduction of a nitro group to a primary amine is a fundamental transformation in organic synthesis.[6][7][8] Several methods can be employed for this conversion.[8] A common and effective method involves the use of nickel(II) chloride and sodium borohydride in methanol.[5] This system provides a convenient and high-yielding route to the desired amine.

Protocol:

• Reaction Setup: Dissolve the purified methyl 3-(4-chlorophenyl)-4-nitrobutanoate (1.0 eq) in methanol in a round-bottom flask.

• Catalyst Addition: Add nickel(II) chloride hexahydrate (NiCl₂·6H₂O) (2.0 eq) to the solution.

• Reducing Agent Addition: Cool the mixture in an ice bath and add sodium borohydride (NaBH₄) (10.0 eq) portion-wise, controlling the effervescence.

• Reaction Conditions: After the addition is complete, allow the reaction to stir at room temperature.

• Monitoring: Monitor the reaction progress by TLC.

• Work-up: Once the reaction is complete, carefully quench the excess sodium borohydride by the slow addition of acetone. Filter the mixture through a pad of celite to remove the nickel salts.

• Purification: Concentrate the filtrate under reduced pressure. The residue can be purified by column chromatography to yield methyl 4-amino-3-(4-chlorophenyl)butanoate.

Reagent/Solvent	Molar Eq.	Purpose
Methyl 3-(4-chlorophenyl)-4-nitrobutanoate	1.0	Substrate
Nickel(II) chloride hexahydrate	2.0	Catalyst
Sodium borohydride	10.0	Reducing Agent
Methanol	-	Solvent
Acetone	-	Quenching Agent

Part 3: Hydrolysis of the Methyl Ester

Rationale: The final step to obtain baclofen is the hydrolysis of the methyl ester to the carboxylic acid. This is typically achieved under basic conditions, followed by neutralization.

Protocol:

• Reaction Setup: Dissolve methyl 4-amino-3-(4-chlorophenyl)butanoate (1.0 eq) in a mixture of methanol and water.

• Base Addition: Add an aqueous solution of sodium hydroxide (NaOH) (2.0 eq).

• Reaction Conditions: Heat the reaction mixture to reflux.

• Monitoring: Monitor the disappearance of the starting material by TLC.

• Work-up and Isolation: After the reaction is complete, cool the mixture to room temperature and carefully neutralize it with hydrochloric acid (HCl) to a pH of approximately 7. The precipitated baclofen can be collected by filtration.

• Purification: The crude baclofen can be further purified by recrystallization from water to obtain a product of high purity.[1]

Reagent/Solvent	Molar Eq.	Purpose
Methyl 4-amino-3-(4-chlorophenyl)butanoate	1.0	Substrate
Sodium hydroxide	2.0	Hydrolysis Reagent
Methanol/Water	-	Solvent
Hydrochloric acid	-	Neutralizing Agent

Conclusion

The synthesis of baclofen from methyl 4-chlorocinnamate via a Michael addition, nitro reduction, and hydrolysis sequence is a robust and efficient method. This application note provides the necessary theoretical background and detailed protocols to enable researchers to successfully perform this synthesis. Adherence to the described procedures and safety precautions is essential for achieving high yields and purity of the final product.

References

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• Felluga, F., Gessini, S., & Pitacco, G. (2006). A chemoenzymatic synthesis of Baclofen. Il Gesto di Insegnare Chimica, 19. Available at: [Link]

• Nagai, T., et al. (2009). Synthesis of (R,S)-[4-11C]baclofen via Michael addition of nitromethane labeled with short-lived 11C. Bioorganic & Medicinal Chemistry Letters, 19(21), 6222-6224. Available at: [Link]

• Riemer, M., et al. (2020). Chemoenzymatic Route toward a De Novo Enantioselective Total Synthesis of (S)‐Baclofen Based on Metal‐Catalyzed Hydroformylation and Enzymatic Transamination. Chemistry – A European Journal, 26(48), 10985-10991. Available at: [Link]

• Liu, H., et al. (2017). An Efficient Synthesis of Enantiomerically Pure γ-Aminobutyric Acid (GABA) Derivatives. Journal of Materials Science and Chemical Engineering, 5(8), 25-32. Available at: [Link]

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• Birhade, D. R., et al. (2021). Synthesis of (±)-Baclofen using Wittig Olefination–Claisen Rearrangement. Journal of Applied Organometallic Chemistry, 1(3), 109-115. Available at: [Link]

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• Haces, A., et al. (1999). Synthesis and pharmacology of the baclofen homologues 5-amino-4-(4-chlorophenyl)pentanoic acid and the R- and S-enantiomers of 5-amino-3-(4-chlorophenyl)pentanoic acid. Journal of Medicinal Chemistry, 42(11), 2053-2059. Available at: [Link]

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Application Notes & Protocols: Methyl 4-chlorocinnamate as a High-Performance UV Filter in Polymer Science

Abstract

The photodegradation of polymeric materials, induced by ultraviolet (UV) radiation, is a primary cause of material failure, leading to discoloration, brittleness, and loss of mechanical integrity.[1][2] This application note provides a comprehensive technical guide on the use of methyl 4-chlorocinnamate, a cinnamate-derived organic UV absorber, for the protection of polymers. We present its mechanism of action, detailed protocols for its synthesis and incorporation into polymer matrices, and robust methodologies for evaluating its performance and stability, including UV-shielding efficacy and potential for leaching. This guide is intended for researchers in materials science, polymer chemistry, and formulation development.

Introduction: The Challenge of Polymer Photodegradation

Polymers are susceptible to degradation from exposure to sunlight, specifically the UV portion of the electromagnetic spectrum.[1][3] This process, known as photo-oxidation, involves the absorption of UV photons by chromophores within the polymer structure, leading to the generation of free radicals.[4][5] These radicals initiate chain scission and cross-linking reactions, which irreversibly degrade the material's properties.[2]

To counteract this, UV stabilizers are incorporated into the polymer matrix.[4][6] These additives function through various mechanisms, including UV absorption, excited-state quenching, and radical scavenging.[4][6] UV absorbers, such as methyl 4-chlorocinnamate, are a primary line of defense, functioning by preferentially absorbing harmful UV radiation and dissipating it as harmless thermal energy before it can damage the polymer.[2][5] Cinnamate derivatives are of particular interest due to their strong absorption in the UV-B and UV-A regions and their mechanism of energy dissipation through photoisomerization.[7][8]

Methyl 4-chlorocinnamate: A Profile

Methyl 4-chlorocinnamate is an organic compound valued for its UV-absorbing properties. Its molecular structure, featuring a conjugated system, is key to its function.

Table 1: Physicochemical Properties of Methyl 4-chlorocinnamate

Property	Value	Source
Chemical Name	Methyl (2E)-3-(4-chlorophenyl)acrylate	[9]
Synonyms	Methyl p-chlorocinnamate, 4-Chlorocinnamic Acid Methyl Ester	[9]
CAS Number	7560-44-3	[9]
Molecular Formula	C₁₀H₉ClO₂	[9]
Molecular Weight	196.63 g/mol	[9]
Appearance	White to off-white crystalline powder
Melting Point	74-77 °C	[9]

| UV Absorption | Primarily UV-B and UV-A regions |[7][10] |

Mechanism of UV Absorption and Energy Dissipation

The efficacy of cinnamate-based UV filters lies in their ability to undergo an efficient and reversible trans-cis photoisomerization upon absorbing UV photons.[7] This process provides a non-destructive pathway for dissipating absorbed energy.

Caption: Fig. 2: Experimental workflow.

Protocol 3: Evaluation of UV-Shielding Performance

The primary method to quantify the effectiveness of a UV absorber is UV-Visible (UV-Vis) Spectroscopy. [11][12] Equipment:

• UV-Vis Spectrophotometer with a film holder attachment.

Procedure:

• Sample Preparation: Cut a piece of the blank PVC film and the UV-protected PVC film to fit the spectrophotometer's sample holder.

• Baseline Correction: Perform a baseline correction or "auto zero" with an empty sample holder to account for the absorbance of air.

• Analysis:

  • Place the blank PVC film in the sample holder and record its transmittance spectrum from 200 nm to 800 nm.

  • Replace the blank film with the UV-protected film and record its spectrum over the same range.

• Data Interpretation: Compare the two spectra. The film containing methyl 4-chlorocinnamate should exhibit significantly lower transmittance in the UV range (approx. 280-400 nm) compared to the blank film, while ideally maintaining high transmittance in the visible range (>400 nm). [11] Table 3: Representative UV-Vis Transmittance Data

  Wavelength (nm)	Blank PVC Film (%T)	PVC + 2% M4CC Film (%T)	UV Region
  280	15%	< 0.1%	UV-C/B
  310	45%	< 0.5%	UV-B
  350	78%	5%	UV-A
  450	89%	88%	Visible

  | 550 | 90% | 89% | Visible |

Protocol 4: Assessment of Additive Stability (Leaching Test)

Trustworthiness: A critical aspect of using non-covalently bound additives is their potential to migrate or leach out of the polymer matrix over time, diminishing the product's long-term stability and potentially causing environmental or health concerns. [13][14][15]A leaching study is essential for a complete evaluation.

Equipment & Reagents:

• Polymer film samples of known weight and surface area.

• Sealed containers (e.g., glass vials).

• Leaching solvent (e.g., deionized water, 50:50 ethanol/water to simulate different environmental conditions).

• High-Performance Liquid Chromatography (HPLC) system with a UV detector or a UV-Vis Spectrophotometer.

Caption: Fig. 3: Leaching study protocol.

Procedure:

• Standard Curve: Prepare a series of standard solutions of methyl 4-chlorocinnamate in the leaching solvent at known concentrations. Analyze them using HPLC or UV-Vis to create a calibration curve (absorbance vs. concentration).

• Immersion: Place a pre-weighed sample of the UV-protected polymer film into a sealed vial containing a known volume of the leaching solvent.

• Incubation: Store the vials at a controlled temperature (e.g., 40 °C) to accelerate the leaching process.

• Sampling: At specified time intervals (e.g., 24, 48, 96 hours), withdraw an aliquot of the solvent (the leachate).

• Quantification: Analyze the leachate using the same method as in step 1. Use the calibration curve to determine the concentration of methyl 4-chlorocinnamate that has leached into the solvent.

• Calculation: Calculate the cumulative mass of the leached additive and express it as a percentage of the initial amount in the polymer film.

Rationale: This protocol provides quantitative data on the stability of the additive within the polymer. Low leaching rates are indicative of good compatibility between the additive and the polymer matrix, suggesting better long-term performance. [13]

Conclusion

Methyl 4-chlorocinnamate serves as an effective UV absorber for protecting polymers from photodegradation. Its strong absorption in the harmful UV-A and UV-B regions, coupled with a robust mechanism for energy dissipation, makes it a valuable tool for extending the service life of plastic materials. The protocols outlined in this document provide a framework for the synthesis, incorporation, and comprehensive evaluation of this UV filter. For any application, it is critical to validate not only the initial UV-shielding performance but also the long-term stability of the additive within the specific polymer system, with particular attention to leaching behavior.

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• Baker, L. A., et al. (2018). A systematic approach to methyl cinnamate photodynamics. Journal of Photochemistry and Photobiology A: Chemistry, 355, 10-17. [Link]

• Zhang, K., et al. (2019). Cinnamate-Functionalized Cellulose Nanocrystals as UV-Shielding Nanofillers in Sunscreen and Transparent Polymer Films. Advanced Sustainable Systems. [Link]

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• Cowger, W. (2021). Characterization of Leachable and Bioaccessible Polymer Additives in Microplastics. ProQuest Dissertations Publishing. [Link]

• ECHA. (n.d.). Leaching of additives and fragmentation of plastics in semi-terrestrial environments. Retrieved from ECHA. [Link]

• Couteau, C., & Coiffard, L. (2016). Investigations on Photostability of UV-Absorbers for Cosmetic Sunscreens. ResearchGate. [Link]

• Warner, B. M., et al. (2022). Photochemical Degradation of the UV Filter Octyl Methoxy Cinnamate Probed via Laser-Interfaced Mass Spectrometry. International Journal of Molecular Sciences, 23(24), 15814. [Link]

• Zhang, K., et al. (2019). Cinnamate-Functionalized Cellulose Nanocrystals as UV-Shielding Nanofillers in Sunscreen and Transparent Polymer Films (Adv. Sustainable Syst. 4/2019). ResearchGate. [Link]

• Wang, Y., et al. (2020). Preparation and evaluation of polymer-encapsulated UV filter nanocapsules with miniemulsion polymerization. ResearchGate. [Link]

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• Singh, P., et al. (2023). Understanding the leaching of plastic additives and subsequent risks to ecosystems. Environmental Research. [Link]

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• ResearchGate. (n.d.). Using novel polymer microspheres as an efficient UV filter and blue light converter for constructing multifunctional transparent polyvinyl alcohol films. Retrieved from ResearchGate. [Link]

• Socas-Rodríguez, B., et al. (2021). An Overview of the Analytical Methods for the Determination of Organic Ultraviolet Filters in Cosmetic Products and Human Samples. Molecules, 26(23), 7175. [Link]

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• Nguyen, K.-K., et al. (2023). (PDF) Green synthesis of UV absorber (E)-2-(((4- (benzyloxy)phenyl)imino)methyl)phenol by microwave method. ResearchGate. [Link]

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Docking studies of Methyl 4-chlorocinnamate with target enzymes

Application Notes & Protocols

Topic: In Silico Exploration of Methyl 4-chlorocinnamate as a Potential Enzyme Inhibitor: A Molecular Docking Guide

For: Researchers, scientists, and drug development professionals.

Abstract

Cinnamic acid and its derivatives are a well-established class of compounds with a wide spectrum of biological activities, including anti-inflammatory, antimicrobial, and anticancer properties.[1][2][3] Methyl 4-chlorocinnamate, an ester derivative, has shown potential as an antimicrobial agent, with molecular docking studies suggesting it may act as an inhibitor of the fungal enzyme 14α-demethylase.[4] This guide provides a comprehensive, step-by-step protocol for performing molecular docking studies of methyl 4-chlorocinnamate against relevant therapeutic targets. We will utilize AutoDock Vina, a widely used and validated open-source docking software, to predict binding affinities and interaction patterns.[5][6] This protocol emphasizes scientific integrity through rigorous system preparation, execution of the docking simulation, and a robust validation framework to ensure the reliability of the in silico results.

Introduction: The Rationale for Docking Studies

Molecular docking is a powerful computational method used in structure-based drug design to predict the preferred orientation of one molecule (the ligand) when bound to a second (the receptor, typically a protein).[7] By simulating the binding process, we can estimate the strength of the interaction, commonly expressed as binding affinity (ΔG) in kcal/mol, and visualize the key molecular interactions—such as hydrogen bonds and hydrophobic contacts—that stabilize the complex.[8][9]

For methyl 4-chlorocinnamate, docking studies serve several key purposes:

• Hypothesis Generation: Identify potential protein targets by screening the compound against various enzyme structures.

• Mechanism of Action: Elucidate how the compound might inhibit enzyme function by observing its binding pose within the active site.

• Lead Optimization: Guide the chemical modification of the cinnamate scaffold to improve binding affinity and selectivity.[10]

This guide will use two therapeutically relevant enzymes as example targets:

• Cyclooxygenase-2 (COX-2): A key enzyme in the inflammatory pathway. Cinnamic acid derivatives have been shown to inhibit COX-2, making it a logical target for anti-inflammatory drug discovery.[1]

• Lanosterol 14α-demethylase (CYP51): A crucial enzyme in fungal cell membrane biosynthesis and a validated target for antifungal agents.[3][4]

Part I: System Preparation - The Foundation of Accuracy

The quality of a docking simulation is fundamentally dependent on the meticulous preparation of both the ligand and the receptor. Garbage in, garbage out. This phase ensures that the molecular structures are chemically correct and computationally ready.

Section 1.1: Ligand Preparation (Methyl 4-chlorocinnamate)

The goal is to generate a three-dimensional, energy-minimized structure of the ligand with correct atom types and charges.

Protocol:

• Obtain 2D Structure: Draw methyl 4-chlorocinnamate using chemical drawing software (e.g., ChemDraw or Marvin Sketch) or retrieve its SMILES string (COC(=O)/C=C/c1ccc(cc1)Cl) from a database like PubChem.[11]

• Convert to 3D: Use a program like Open Babel or the online SMILES converter from the National Cancer Institute to generate a 3D structure.

• Energy Minimization: This step is crucial for obtaining a low-energy, stable conformation. Use a molecular mechanics force field (e.g., MMFF94) in software like Avogadro or UCSF Chimera. This resolves any steric clashes or unnatural bond lengths.

• Prepare for Docking (PDBQT format): AutoDock Tools (ADT) is used to prepare the final ligand file.[12]

  • Load the 3D structure (e.g., in .mol2 or .pdb format).

  • Assign Gasteiger Charges: These are partial atomic charges necessary for the scoring function.

  • Detect Rotatable Bonds: ADT automatically identifies rotatable bonds, allowing for ligand flexibility during docking.

  • Save as PDBQT: This format contains the atomic coordinates, charges (Q), and AutoDock atom types (T).[13]

Section 1.2: Target Enzyme Preparation

The objective is to clean the crystal structure of the enzyme, retaining only the components necessary for docking and ensuring it is chemically sound.

Protocol:

• Download Protein Structure: Obtain the crystal structure from the Protein Data Bank (RCSB PDB). For this guide, we will use:

  • COX-2: PDB ID 5KIR

  • CYP51: PDB ID 5V5Z

• Initial Cleaning (Using UCSF Chimera or PyMOL):

  • Remove Unnecessary Chains: PDB files often contain multiple protein chains (homodimers, etc.). For most docking, a single monomer is sufficient.[14] Delete all but one chain (e.g., Chain A).

  • Delete Heteroatoms: Remove all non-essential molecules, including water, ions, and co-crystallized ligands or inhibitors.[14][15] The original inhibitor's binding location is valuable for defining the active site but the molecule itself must be removed.

• Prepare for Docking (Using AutoDock Tools):

  • Load the cleaned PDB file.

  • Add Polar Hydrogens: Crystal structures typically do not resolve hydrogen atoms. Adding them is essential for correctly identifying hydrogen bonds.[14]

  • Add Kollman Charges: Assign partial charges to the protein atoms.[16]

  • Save as PDBQT: The receptor is now ready for grid generation.

Part II: The Docking Workflow

This section details the core computational experiment, from defining the search space to running the simulation.

Section 2.1: Workflow Overview

The entire process follows a logical sequence to ensure reproducibility and accuracy.

Caption: Molecular Docking Workflow from Preparation to Analysis.

Section 2.2: Grid Generation

The grid box defines the three-dimensional space where Vina will search for binding poses. It must encompass the entire active site of the enzyme.

Protocol:

• Identify the Active Site: The most reliable way is to use the location of the co-crystallized ligand in the original PDB file. In UCSF Chimera or ADT, select the residues surrounding the original ligand (within ~5 Å).

• Define Grid Box in ADT:

  • Open the "Grid Box" tool.[5]

  • Center the grid box on the selected active site residues.

  • Adjust the dimensions (in x, y, z) to ensure the box is large enough to allow the ligand to rotate and translate freely within the binding pocket. A common size is 60x60x60 Å, but this should be tailored to the specific active site.

  • Record the center coordinates and dimensions. These will be used in the configuration file.

Section 2.3: Docking Simulation with AutoDock Vina

Vina uses a command-line interface and a configuration file to run the simulation.

Protocol:

• Create a Configuration File (conf.txt): This is a simple text file that tells Vina where to find the input files and how to run the calculation.[13]

• Run Vina from the Command Line:

  • Navigate to the directory containing your files (protein.pdbqt, ligand.pdbqt, conf.txt, and the vina executable).

  • Execute the command: ./vina --config conf.txt[16]

• Output Files:

  • docking_results.pdbqt: Contains the coordinates for the top binding poses (typically 9) of the ligand.

  • docking_log.txt: A text file containing the binding affinity scores for each pose.[16]

Part III: Analysis, Interpretation, and Validation

The raw output of a docking run is just numbers and coordinates. The real science lies in interpreting these results and, critically, validating the protocol.

Section 3.1: Pose and Score Analysis

Protocol:

• Examine Binding Affinity: Open the docking_log.txt file. The top of the file lists the binding modes and their corresponding affinity scores (in kcal/mol). A more negative value indicates a stronger predicted binding.[9]

• Visualize Binding Poses:

  • Load the receptor (protein.pdbqt) and the results file (docking_results.pdbqt) into a visualization program like PyMOL or UCSF Chimera.

  • The results file contains multiple poses. The top-ranked pose (Mode 1) is the one with the best score.

  • Visually inspect the top poses to ensure they are physically plausible (e.g., not clashing with the protein).

Section 3.2: Molecular Interaction Analysis

This is where you identify the specific interactions that anchor the ligand in the active site.

Protocol:

• Identify Hydrogen Bonds: Use the visualization software's tools to find and measure hydrogen bonds between the ligand and protein residues. A strong hydrogen bond is typically under 3.5 Å.[7][17]

• Identify Hydrophobic Interactions: Look for nonpolar parts of the ligand (like the chlorophenyl ring) interacting with hydrophobic residues of the protein (e.g., Leucine, Valine, Phenylalanine).

• Document Interactions: Note the specific amino acid residues involved in each interaction. These residues are likely critical for binding.[9]

Section 3.3: Data Presentation

Summarize the quantitative results in a clear, structured table.

Target Enzyme	PDB ID	Top Binding Affinity (kcal/mol)	Key Interacting Residues (Example)
COX-2	5KIR	-8.5	Tyr355, Arg120, Ser530
CYP51	5V5Z	-9.2	Cys449, Tyr132, His377

Note: Data shown are hypothetical examples for illustrative purposes.

Part IV: Ensuring Trustworthiness - Protocol Validation

A docking protocol is only reliable if it can be validated.[18] The gold standard for validation is re-docking .[19][20]

Protocol:

• Obtain the Co-crystallized Ligand: From the original PDB file (e.g., 5KIR), extract the coordinates of the ligand that was experimentally determined to be in the active site.

• Prepare the Co-crystallized Ligand: Prepare this ligand using the same protocol as described in Section 1.1.

• Re-dock: Run a docking simulation using the prepared protein and the prepared co-crystallized ligand, with the grid box centered on its original position.

• Calculate RMSD: The Root Mean Square Deviation (RMSD) measures the difference between the pose predicted by docking and the original experimental pose.[19] This can be calculated in PyMOL or VMD.

  • Success Criterion: An RMSD value of < 2.0 Å is considered a successful validation.[18][19] It indicates that your docking protocol can accurately reproduce the experimentally observed binding mode.

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. Pharmacological Potential of Cinnamic Acid and Derivatives: A Comprehensive Review - PMC [pmc.ncbi.nlm.nih.gov]
• 3. mdpi.com [mdpi.com]
• 4. Antimicrobial Activity of 4-Chlorocinnamic Acid Derivatives - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. youtube.com [youtube.com]
• 6. youtube.com [youtube.com]
• 7. Molecular docking in organic, inorganic, and hybrid systems: a tutorial review - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Molecular Docking Results Analysis and Accuracy Improvement - Creative Proteomics [iaanalysis.com]
• 9. researchgate.net [researchgate.net]
• 10. Cinnamic Acid Derivatives as Inhibitors of Oncogenic Protein Kinases--Structure, Mechanisms and Biomedical Effects - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. GSRS [gsrs.ncats.nih.gov]
• 12. Introduction to in silico docking [sbcb.bioch.ox.ac.uk]
• 13. eagonlab.github.io [eagonlab.github.io]
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• 15. scotchem.ac.uk [scotchem.ac.uk]
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• 17. youtube.com [youtube.com]
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• 19. researchgate.net [researchgate.net]
• 20. echemi.com [echemi.com]

Technical Notes & Optimization

Technical Support Center: Optimization of Fischer Esterification for Methyl 4-chlorocinnamate Synthesis

Welcome to the technical support center for the synthesis of Methyl 4-chlorocinnamate via Fischer esterification. This guide is designed for researchers, scientists, and drug development professionals to provide in-depth troubleshooting advice and frequently asked questions. Our goal is to empower you with the knowledge to overcome common experimental hurdles and optimize your reaction outcomes.

Introduction to Fischer Esterification

The Fischer esterification is a classic and widely used method for synthesizing esters from a carboxylic acid and an alcohol, utilizing an acid catalyst.[1][2] The reaction is reversible, meaning an equilibrium exists between the reactants (4-chlorocinnamic acid and methanol) and the products (Methyl 4-chlorocinnamate and water).[1][3][4] To achieve a high yield of the desired ester, the equilibrium must be shifted towards the product side. This is typically accomplished by using an excess of one reactant (usually the alcohol) or by removing water as it is formed.[3][5][6][7]

Visualizing the Reaction: Fischer Esterification Mechanism

Below is a diagram illustrating the step-by-step mechanism of the acid-catalyzed Fischer esterification of 4-chlorocinnamic acid with methanol.

Caption: Mechanism of Fischer Esterification.

Troubleshooting Guide

This section addresses common issues encountered during the synthesis of Methyl 4-chlorocinnamate and provides actionable solutions.

Problem 1: Low or No Product Yield

A low yield is one of the most frequent challenges in Fischer esterification, often stemming from the reaction's equilibrium nature.[4][8]

Q: My reaction has run for several hours, but TLC analysis shows a significant amount of starting material remaining and very little product. What could be the cause?

A: Several factors could be contributing to a low yield. Let's break down the possibilities and solutions:

• Incomplete Reaction (Equilibrium): The Fischer esterification is a reversible process.[1][3] To drive the reaction forward, you need to shift the equilibrium.

  • Solution 1: Use Excess Methanol. Employing a large excess of methanol can significantly push the equilibrium towards the formation of the ester, in accordance with Le Châtelier's Principle.[5][6][7] Methanol can often be used as the solvent itself.[5][9]

  • Solution 2: Remove Water. The removal of water as it is formed is a highly effective method to drive the reaction to completion.[3][10] This can be achieved using a Dean-Stark apparatus with a suitable solvent like toluene to azeotropically remove water.[3][5] Alternatively, incorporating a drying agent like molecular sieves directly into the reaction mixture can also be effective.[1]

• Insufficient Catalyst: The acid catalyst is crucial for protonating the carbonyl group of the carboxylic acid, making it more electrophilic and susceptible to nucleophilic attack by methanol.[1][11]

  • Solution: Ensure you are using a sufficient amount of a strong acid catalyst. Concentrated sulfuric acid (H₂SO₄) or p-toluenesulfonic acid (p-TsOH) are commonly used.[3][12] Typically, a catalytic amount is sufficient, but for sluggish reactions, a slight increase in the catalyst amount can be beneficial. Sulfuric acid also acts as a dehydrating agent, further aiding the reaction.[13]

• Inadequate Reaction Temperature and Time: Fischer esterification generally requires heating to overcome the activation energy barrier.[1][14]

  • Solution: Ensure the reaction is heated to reflux.[1][5] The optimal temperature will depend on the boiling point of the alcohol and any co-solvent used. Reaction times can vary from a few hours to overnight.[12][15] Monitor the reaction progress by TLC until the starting material is consumed. Some studies on cinnamic acid derivatives have shown good yields with reaction times ranging from 4 to 6 hours.[16]

Problem 2: Presence of Side Products

The formation of unintended products can complicate purification and reduce the yield of the desired ester.

Q: I've obtained my crude product, but NMR analysis indicates the presence of impurities. What are the likely side reactions and how can I avoid them?

A: For the synthesis of Methyl 4-chlorocinnamate, the primary concerns are polymerization and ether formation.

• Polymerization of Cinnamic Acid Derivatives: The double bond in the cinnamic acid structure can be susceptible to polymerization under acidic conditions, especially at elevated temperatures.

  • Solution: While less common under standard Fischer esterification conditions, minimizing reaction time and temperature once the reaction is complete can help. Overheating or prolonged reaction times after completion should be avoided.

• Ether Formation from Methanol: At high temperatures and in the presence of a strong acid catalyst, methanol can undergo dehydration to form dimethyl ether.

  • Solution: This is generally not a major issue at the typical reflux temperatures of methanol. However, if using a higher boiling point co-solvent, ensure the temperature does not significantly exceed what is necessary for the esterification.

A study on the synthesis of methyl cinnamate derivatives noted that electron-withdrawing groups at the para-position could lead to side reactions, though this was observed with ethyl acetate as a co-solvent.[17]

Problem 3: Difficulties in Product Isolation and Purification

Isolating the pure ester from the reaction mixture can be challenging due to the physical properties of the product and remaining reactants.

Q: After the work-up, I'm having trouble separating the ester from the unreacted carboxylic acid and the catalyst. What is the best purification strategy?

A: A standard work-up and purification procedure should effectively isolate your product.

• Work-up Procedure:

  • Cool the reaction mixture: Allow the reaction to cool to room temperature.

  • Neutralize the acid catalyst: Carefully add a saturated aqueous solution of sodium bicarbonate (NaHCO₃) to neutralize the strong acid catalyst and any remaining 4-chlorocinnamic acid.[15] Be cautious as this will produce CO₂ gas. Continue adding the bicarbonate solution until the effervescence ceases.

  • Extraction: Extract the aqueous mixture with a suitable organic solvent like ethyl acetate.[15] The Methyl 4-chlorocinnamate will move into the organic layer.

  • Washing: Wash the organic layer with water and then with brine to remove any remaining water-soluble impurities.[15]

  • Drying and Concentration: Dry the organic layer over an anhydrous drying agent such as sodium sulfate (Na₂SO₄) or magnesium sulfate (MgSO₄), filter, and remove the solvent under reduced pressure.[15]

• Purification:

  • Recrystallization: Methyl 4-chlorocinnamate is a solid at room temperature.[18] Recrystallization from a suitable solvent system (e.g., methanol/water or hexane/ethyl acetate) is an effective method for purification.[5][19]

  • Column Chromatography: If recrystallization does not yield a pure product, column chromatography on silica gel can be used for further purification.[20][21]

Frequently Asked Questions (FAQs)

Q1: What is the optimal molar ratio of 4-chlorocinnamic acid to methanol?

While a 1:1 molar ratio is stoichiometric, it is highly recommended to use a large excess of methanol to drive the reaction equilibrium towards the product.[6][7] Using methanol as the solvent is a common and effective strategy.[5][9]

Q2: Which acid catalyst is best for this reaction?

Concentrated sulfuric acid (H₂SO₄) is a popular choice as it is a strong acid and a dehydrating agent, which helps to remove the water formed during the reaction.[13] p-Toluenesulfonic acid (p-TsOH) is another excellent option and is a solid, making it easier to handle.[5][12]

Q3: Can I run the reaction at room temperature?

Fischer esterification is typically a slow reaction at room temperature.[6][22] While some studies have reported room temperature Fischer esterifications, they often require very long reaction times (e.g., several days).[17][23] For a more practical laboratory synthesis, heating under reflux is recommended to achieve a reasonable reaction rate.[1][14]

Q4: How do I know when the reaction is complete?

The progress of the reaction should be monitored by Thin Layer Chromatography (TLC).[22] Spot the reaction mixture alongside the 4-chlorocinnamic acid starting material on a TLC plate. The reaction is complete when the spot corresponding to the starting material has disappeared or is very faint.

Q5: Are there alternative methods for synthesizing Methyl 4-chlorocinnamate?

Yes, other methods exist, such as reacting 4-chlorocinnamic acid with thionyl chloride to form the acid chloride, followed by reaction with methanol.[24] Another approach is the Wittig reaction between 4-chlorobenzaldehyde and a suitable phosphorane.[25] However, Fischer esterification is often preferred for its operational simplicity and cost-effectiveness.[3]

Experimental Protocols

Protocol 1: Standard Fischer Esterification using Excess Methanol

This protocol is a standard procedure for the synthesis of Methyl 4-chlorocinnamate.

Reagent/Parameter	Quantity	Molar Ratio
4-Chlorocinnamic Acid	1.0 eq	1
Methanol	20-50 eq (as solvent)	20-50
Conc. Sulfuric Acid	0.1-0.2 eq	Catalytic
Reaction Temperature	Reflux (approx. 65°C)	-
Reaction Time	4-8 hours (monitor by TLC)	-

Step-by-Step Methodology:

• To a round-bottom flask equipped with a reflux condenser and a magnetic stirrer, add 4-chlorocinnamic acid.

• Add methanol to the flask.

• Carefully add concentrated sulfuric acid dropwise with stirring.

• Heat the reaction mixture to reflux and maintain for 4-8 hours. Monitor the reaction progress by TLC.

• Once the reaction is complete, allow the mixture to cool to room temperature.

• Slowly pour the reaction mixture into a beaker containing ice-water.

• Neutralize the mixture with a saturated solution of sodium bicarbonate.

• Extract the product with ethyl acetate (3x).

• Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate, and filter.

• Remove the solvent by rotary evaporation to yield the crude product.

• Purify the crude Methyl 4-chlorocinnamate by recrystallization.

Protocol 2: Fischer Esterification with a Dean-Stark Trap

This protocol is ideal for maximizing yield by removing water azeotropically.

Reagent/Parameter	Quantity	Molar Ratio
4-Chlorocinnamic Acid	1.0 eq	1
Methanol	1.5-3.0 eq	1.5-3
p-Toluenesulfonic acid	0.05-0.1 eq	Catalytic
Toluene	As solvent	-
Reaction Temperature	Reflux	-
Reaction Time	Until theoretical water is collected	-

Step-by-Step Methodology:

• Set up a round-bottom flask with a Dean-Stark trap, a reflux condenser, and a magnetic stirrer.

• To the flask, add 4-chlorocinnamic acid, methanol, p-toluenesulfonic acid, and toluene.

• Heat the mixture to reflux. The toluene-water azeotrope will distill into the Dean-Stark trap.

• Continue refluxing until the theoretical amount of water has been collected in the trap.

• Cool the reaction mixture to room temperature.

• Dilute the mixture with ethyl acetate and wash with saturated sodium bicarbonate solution, followed by water and brine.

• Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

• Purify the crude product by recrystallization or column chromatography.

Visualizing the Troubleshooting Workflow

This diagram outlines a logical approach to troubleshooting common issues in the synthesis.

Caption: Troubleshooting workflow for synthesis.

References

• Patsnap Eureka. (2025, April 1). Fischer Esterification Reaction: Acid, Alcohol, and Ester Formation. [Link]

• Chem LibreTexts. (n.d.). Fischer Esterification. [Link]

• Kurniawan, Y. D., et al. (2023). Optimization for synthesis of methyl-d3 cinnamate derivatives via room temperature Fischer esterification. AIP Conference Proceedings. [Link]

• Master Organic Chemistry. (2022, November 16). Fischer Esterification – Carboxylic Acid to Ester Under Acidic Conditions. [Link]

• OperaChem. (2024, January 5). Fischer Esterification-Typical Procedures. [Link]

• Chemistry Steps. (n.d.). Fischer Esterification. [Link]

• BYJU'S. (n.d.). Fischer Esterification Reaction. [Link]

• Quora. (2019, September 1). In Fischer esterification, is the presence of an acid necessary?. [Link]

• Sciencemadness.org. (2020, March 24). Synthesis of pure esters from long-chain alcohols using Fischer esterification. [Link]

• JoVE. (2025, May 22). Carboxylic Acids to Esters: Acid-Catalyzed (Fischer) Esterification Overview. [Link]

• Beilstein Journal of Organic Chemistry. (2023). Recent advances in synthetic approaches for bioactive cinnamic acid derivatives. [Link]

• AIP Publishing. (2023, October 5). Optimization for synthesis of methyl-d3 cinnamate derivatives via room temperature Fischer esterification. [Link]

• The Royal Society of Chemistry. (n.d.). Table of Contents. [Link]

• Brainly. (2024, April 4). How can you increase the yield of a Fischer esterification if you are unable to use an excess of the. [Link]

• Wikipedia. (n.d.). Fischer–Speier esterification. [Link]

• Jurnal Kimia dan Pendidikan Kimia. (2022, April 29). Esterification of Cinnamic Acid Using Menthol and Its Activity as Lowering Glucose Levels Using Anthrone Sulfate. [Link]

• Google Patents. (n.d.).

• Reddit. (2020, February 13). How can I improve the yield of my Fischer Esterification?. [Link]

• Quora. (2020, April 3). Why is the yield of ester relatively low? How do you improve the yield and the purity of esters?. [Link]

• ResearchGate. (2008, May). Direct esterification of cinnamic acids with phenols and imidoalcohols: A simple, heteropolyacid-catalyzed procedure. [Link]

• ResearchGate. (n.d.). Effect of Temperature on esterification reaction. [Link]

• Organic Syntheses. (n.d.). 4. [Link]

• Chemistry LibreTexts. (2023, January 22). Fischer Esterification. [Link]

• Journal of Laboratory Chemical Education. (2018). Esterification, Purification and Identification of Cinnamic Acid Esters. [Link]

• Google Patents. (n.d.). US11021431B2 - Method for producing cinnamic acid ester compound.

• NROChemistry. (n.d.). Fischer Esterification: Mechanism & Examples. [Link]

• University of Toronto. (n.d.). Experiment 10: Fischer Esterification: An ester from a carboxylic acid and an alcohol. [Link]

• Chemistry Stack Exchange. (2017, May 26). Why is it necessary to heat an esterification reaction?. [Link]

• Reddit. (2024, February 15). Esterification not Working (Separation). [Link]

• Chemistry Stack Exchange. (2015, August 13). Routes of formation of esters with highest yield. [Link]

• PrepChem.com. (n.d.). Synthesis of ethyl 4-chlorocinnamate. [Link]

• LookChem. (n.d.). Methyl 4-chlorocinnamate. [Link]

• ChemBK. (2024, April 9). METHYL 4-CHLOROCINNAMATE. [Link]

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• 3. masterorganicchemistry.com [masterorganicchemistry.com]
• 4. Video: Carboxylic Acids to Esters: Acid-Catalyzed (Fischer) Esterification Overview [jove.com]
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• 25. prepchem.com [prepchem.com]

Technical Support Center: Optimizing Cinnamate Synthesis via Knoevenagel Condensation

Welcome to our dedicated technical support guide for researchers, scientists, and drug development professionals. As a Senior Application Scientist, I understand that while the Knoevenagel condensation is a cornerstone of C-C bond formation for producing α,β-unsaturated compounds like cinnamates, achieving high yields consistently can be challenging.[1][2] This guide is structured to provide direct, actionable solutions to common problems encountered in the lab. We will delve into the causality behind experimental choices, moving beyond simple protocols to empower you with a deeper understanding of the reaction mechanism and optimization strategies.

Troubleshooting Guide: Common Issues & Solutions

This section addresses specific problems you might encounter during the synthesis of cinnamates. Each answer is designed to help you diagnose the issue and implement a scientifically sound solution.

Q1: My Knoevenagel condensation yield for ethyl cinnamate is consistently low. What are the likely causes and how can I improve it?

Low yield is the most frequent challenge, often stemming from a combination of factors rather than a single cause.[3] A systematic approach is the best way to diagnose and fix the issue.

Causality & Corrective Actions:

• Suboptimal Catalyst Activity: The catalyst's role is to facilitate the deprotonation of the active methylene compound (e.g., diethyl malonate) to form a nucleophilic enolate.[4][5]

  • Problem: Using a base that is too strong can induce the self-condensation of the aldehyde (benzaldehyde), while a base that is too weak will result in slow or incomplete reaction.[3][4]

  • Solution: Weak bases are typically preferred. Piperidine is a classic and effective catalyst.[6][7] Alternatives like pyrrolidine have shown even higher efficiency in some cases.[8][9] Avoid strong bases like NaOH or KOH in excess, which can promote side reactions. For reactions involving malonic acid (which subsequently decarboxylates), the Doebner modification using pyridine as both a solvent and base is a standard method.[4][10]

• Inhibitory Effect of Water: The Knoevenagel condensation is a dehydration reaction, meaning it produces water as a byproduct.[4][6]

  • Problem: The accumulation of water can inhibit the catalyst and shift the reaction equilibrium back towards the starting materials, stalling the reaction and reducing the final yield.[3][6]

  • Solution: Actively remove water from the reaction mixture. The most common laboratory technique is azeotropic distillation using a Dean-Stark apparatus with a solvent like toluene.[3][6] Alternatively, adding molecular sieves to the reaction vessel can effectively sequester the water produced.

• Improper Solvent Choice: The solvent influences reactant solubility, reaction rate, and even the reaction pathway.[3][11]

  • Problem: A solvent that does not adequately solubilize the reactants or intermediates can slow the reaction. Furthermore, the polarity of the solvent can affect the stability of the intermediates.

  • Solution: Aprotic polar solvents such as DMF and acetonitrile often lead to high conversion rates and selectivity in short reaction times.[11][12] Toluene is an excellent choice when water removal via a Dean-Stark trap is desired.[2] While ethanol is commonly used, the reaction can be slower compared to in aprotic polar solvents.[11]

• Purity of Starting Materials:

  • Problem: Commercial benzaldehyde can oxidize over time to benzoic acid. This acidic impurity can neutralize the basic catalyst, effectively halting the reaction.

  • Solution: Use freshly distilled or high-purity benzaldehyde. If you suspect oxidation, wash the aldehyde with a sodium carbonate solution before use.[13]

Q2: I'm observing significant side product formation, particularly a bis-adduct from a Michael addition. How can I suppress this?

The formation of a bis-adduct occurs when a second molecule of the active methylene compound undergoes a Michael 1,4-addition to the initially formed α,β-unsaturated cinnamate product. This is a common issue, especially with highly reactive methylene compounds.[14]

Causality & Corrective Actions:

• Reaction Stoichiometry:

  • Problem: An excess of the active methylene compound (e.g., diethyl malonate) in the reaction mixture increases the probability of the undesired Michael addition.

  • Solution: Carefully control the stoichiometry. A 1:1 to 1.2:1 ratio of the active methylene compound to the aldehyde is a good starting point.[3] Avoid using a large excess of the methylene compound.

• Reaction Temperature:

  • Problem: Higher temperatures can provide the activation energy needed for the subsequent Michael addition. Emil Knoevenagel himself noted that running the reaction of benzaldehyde with ethyl acetoacetate at room temperature gave a bis-adduct, while a freezing temperature yielded the desired mono-adduct.[15]

  • Solution: Lower the reaction temperature. While this may slow the primary condensation reaction, it can significantly improve selectivity by disfavoring the side reaction. Monitor the reaction closely by TLC to find the optimal balance between reaction rate and selectivity.

• Catalyst Concentration and Type:

  • Problem: A high concentration of a highly active catalyst can accelerate both the desired condensation and the undesired Michael addition.

  • Solution: Reduce the catalyst loading to the minimum effective amount (typically 5-10 mol%). Experiment with different catalysts; for instance, a bulkier amine base might sterically hinder the Michael addition more than the initial condensation.

Q3: My reaction starts but seems to stall before all the starting material is consumed. What can I do?

A stalling reaction is a clear sign that the catalytic cycle has been interrupted or that the reaction has reached an unfavorable equilibrium.

Causality & Corrective Actions:

• Catalyst Neutralization:

  • Problem: As mentioned in Q1, acidic impurities in the starting materials can neutralize your basic catalyst.

  • Solution: Ensure the purity of your aldehyde. Consider adding a fresh, small portion of the catalyst midway through the reaction if stalling is consistently observed.

• Reversible Reaction Equilibrium:

  • Problem: The presence of water is the most common reason for a reaction to stall due to equilibrium effects.[3][6]

  • Solution: Implement a water removal strategy as detailed in Q1. Using a Dean-Stark trap is a highly effective method for driving the reaction to completion.[3]

• Product Precipitation:

  • Problem: If the cinnamate product has poor solubility in the chosen solvent, it may precipitate out as it forms. This can coat the reactants or catalyst, effectively stopping the reaction.

  • Solution: If you observe significant precipitation, try a different solvent in which the product is more soluble. Alternatively, increasing the reaction temperature might keep the product in solution, but be mindful of potential side reactions (see Q2).

Frequently Asked Questions (FAQs)

What are the most effective catalysts for the Knoevenagel condensation to produce cinnamates?

Catalyst selection is critical and depends on the specific substrates and desired reaction conditions (e.g., temperature, solvent).[1]

Catalyst Type	Examples	Advantages	Considerations
Weak Amines	Piperidine, Pyrrolidine, Triethylamine (TEA)	Highly effective, well-documented, mild conditions.[2][7][16]	Piperidine is a controlled substance in some regions.[16] TEA can be a good substitute for carcinogenic pyridine.[2]
Ammonium Salts	Ammonium Acetate	Inexpensive, effective, often used in microwave-assisted synthesis.[2]	Can require higher temperatures.
Lewis Acids	Boric Acid, TiCl₄	Effective for certain substrates, can be used in "green" aqueous ethanol systems.[1][17]	May require anhydrous conditions for moisture-sensitive catalysts like TiCl₄.
Heterogeneous	Metal Oxides (e.g., CaO-MgO), Zeolites	Easy to remove from the reaction (filtration), reusable, environmentally friendly.[1][18]	May have lower activity than homogeneous catalysts, requiring longer reaction times or higher temperatures.

How do I choose the best solvent for my reaction?

The ideal solvent should dissolve the reactants, be compatible with the chosen catalyst, and facilitate the reaction.

Solvent Type	Examples	Impact on Reaction
Aprotic Polar	DMF, Acetonitrile	Often provide the fastest reaction rates and highest yields by stabilizing charged intermediates.[3][11]
Non-Polar	Toluene, Benzene	Ideal for azeotropic water removal with a Dean-Stark trap to drive the reaction to completion.[2][3]
Protic Polar	Ethanol, Methanol	Common, "greener" options, but reactions can be slower. The solvent can hydrogen-bond with intermediates.[2][3]
"Green" Solvents	Water, Ionic Liquids	Environmentally friendly. Water can be an effective solvent, especially with heterogeneous catalysts.[1][3]

Are there "greener" methods to improve the yield and sustainability of this reaction?

Yes, modern organic synthesis emphasizes sustainable practices.[19] Several green chemistry approaches have been successfully applied to the Knoevenagel condensation.[19]

• Microwave-Assisted Synthesis: Using microwave irradiation can dramatically reduce reaction times from hours to minutes and often improves yields.[20][21] Many of these protocols are also solvent-free, further boosting their green credentials.[22][21]

• Heterogeneous Catalysis: Employing solid catalysts that can be easily filtered and reused minimizes chemical waste.[1][18]

• Alternative Solvents: Replacing hazardous solvents like pyridine or benzene with water, ethanol, or recyclable ionic liquids significantly reduces the environmental impact.[2][19]

Visualized Workflows and Mechanisms

To further clarify these concepts, the following diagrams illustrate key processes and logical flows.

Caption: The reaction mechanism proceeds via base-catalyzed enolate formation.

Caption: A systematic workflow for diagnosing and resolving low reaction yields.

Caption: Using a Dean-Stark apparatus to remove water and drive the equilibrium.

References

• Benchchem. (n.d.). Application Notes and Protocols for Condensation Reactions of Diethyl Malonate.
• ACS Omega. (2019-12-30). Microwave-Assisted Synthesis of trans-Cinnamic Acid for Highly Efficient Removal of Copper from Aqueous Solution.
• Benchchem. (n.d.). A Comparative Guide to Catalysts for Knoevenagel Condensation.
• bepls. (n.d.). Green Synthesis Approach of Cinnamic Acid by Knoevenagel Condensation and It's Antibacterial Activity.
• Royal Society of Chemistry. (n.d.). Triethylamine: A Potential N-Base Surrogate for Pyridine in Knoevenagel Condensation of Aromatic Aldehyde and Malonic Acid.
• Wikipedia. (n.d.). Knoevenagel condensation.
• Organic Syntheses. (n.d.). ethyl cinnamate.
• Dalton Transactions (RSC Publishing). (n.d.). A review of the recent progress on heterogeneous catalysts for Knoevenagel condensation.
• Asian Journal of Chemistry. (2017-05-13). A Simple and Straightforward Synthesis of Cinnamic acids and Ylidene Malononitriles via Knoevenagel Condensation Employing DABCO as Catalyst.
• Thermo Fisher Scientific. (n.d.). Knoevenagel Condensation.
• Blog. (2025-10-21). How to optimize the synthesis process of cinnamic derivatives?
• Benchchem. (n.d.). troubleshooting low yields in Knoevenagel condensation.
• ResearchGate. (2025-08-09). Microwave–Assisted Synthesis of Cinnamic Acid Derivatives in the Presence of PPE and under Solvent-Free Condition | Request PDF.
• ResearchGate. (n.d.). Original Knoevenagel condensation reaction: formaldehyde and diethyl...
• ResearchGate. (n.d.). Effect of Various Solvents on the Knoevenagel Condensation Reaction at Room Temperature a.
• Fvs. (n.d.). Cinnamic Acid Knoevenagel Condensation Mechanism.
• Alfa Chemistry. (n.d.). Knoevenagel Condensation.
• MDPI. (n.d.). Microwave-Assisted and Efficient Solvent-free Knoevenagel Condensation. A Sustainable Protocol Using Porous Calcium Hydroxyapatite as Catalyst.
• Organic Reactions. (1967). The Knoevenagel Condensation.
• Benchchem. (n.d.). A Comparative Study of 3-Methylpiperidine and Piperidine as Organocatalysts.
• Asian Journal of Chemistry. (2017-05-13). A Simple and Straightforward Synthesis of Cinnamic acids and Ylidene Malononitriles via Knoevenagel Condensation Employing DABCO as Catalyst.
• OAText. (2019-09-26). Solvent-free efficient microwave assisted synthesis of α,β-unsaturated compounds and their antimicrobial activity assessment.
• ResearchGate. (n.d.). Effect of the solvent on Knoevenagel condensation. | Download Table.
• ResearchGate. (n.d.). Acid-catalyzed Knoevenagel condensation reaction (synthesis of compound (IV)) ….
• Organic Chemistry Portal. (n.d.). Knoevenagel Condensation Doebner Modification.
• Homework.Study.com. (n.d.). The Knoevengal reaction is a carbonyl condensation reaction of an ester with an aldehyde or ketone to yield cinnamic acid is given. Show a step-by-step mechanism of this reaction.
• Juniper Publishers. (2018-03-01). Use of Piperidine and Pyrrolidine in Knoevenagel Condensation.
• Chemistry Research Journal. (n.d.). Synthesis of Cinnamic Derivatives using Pyridine and Piperidine via Simple Knoevenagel Condensation Reaction.
• ResearchGate. (2018-03-09). Use of Piperidine and Pyrrolidine in Knoevenagel Condensation.
• ResearchGate. (n.d.). Piperidine and acetic acid as catalysts for Knoevenagel condensation.
• Taylor & Francis Online. (n.d.). The Knoevenagel reaction: a review of the unfinished treasure map to forming carbon–carbon bonds.
• ResearchGate. (n.d.). Synthesis of cinnamic acid by Knoevenagel reaction and the optimization of process conditions.
• MDPI. (2023-10-26). One-Pot Synthesis of Knoevenagel Condensation Products Using Boric Acid as a Catalyst.

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Technical Support Center: Purification of Methyl 4-chlorocinnamate by Recrystallization

This guide is designed for researchers, scientists, and professionals in drug development who are working with methyl 4-chlorocinnamate. It provides in-depth technical assistance for its purification via recrystallization, moving beyond a simple procedural outline to explain the rationale behind each step and troubleshoot common issues.

Frequently Asked Questions (FAQs)

Q1: What is the ideal solvent for recrystallizing methyl 4-chlorocinnamate?

A patent for the synthesis of methyl p-chlorocinnamate describes using a methanol-water mixture for recrystallization.[1] This is a common choice for cinnamic acid derivatives.[2][3] The ideal solvent is one in which methyl 4-chlorocinnamate is highly soluble at elevated temperatures but sparingly soluble at room temperature or below.[4][5] This differential solubility is the fundamental principle of recrystallization, allowing for the separation of the desired compound from impurities.[4][6]

Q2: My methyl 4-chlorocinnamate is not dissolving in the hot solvent. What should I do?

This is a common issue that can arise from a few factors. First, ensure you are using a sufficient volume of solvent. The goal is to create a saturated solution at the solvent's boiling point.[7] Add the hot solvent portion-wise until the solid just dissolves.[8] If the compound still doesn't dissolve, you may need to consider a different solvent or a solvent pair.[9] It is also crucial to ensure your solvent is actually at its boiling point, as insufficient temperature will reduce solubility.

Q3: After cooling, no crystals have formed. What went wrong?

The absence of crystal formation upon cooling is often due to either using too much solvent, resulting in a solution that is not saturated, or the solution becoming supersaturated.[10][11] To address the first issue, you can carefully evaporate some of the solvent to increase the concentration and then allow it to cool again.[10] For supersaturation, you can induce crystallization by scratching the inside of the flask with a glass rod or by adding a "seed crystal" of pure methyl 4-chlorocinnamate.[10][12]

Q4: The recrystallized product has a low melting point and a wide melting range. What does this indicate?

A low and broad melting point range is a classic sign of impurities remaining in your product.[6] Pure crystalline solids typically have a sharp melting point. The presence of impurities disrupts the crystal lattice, leading to a depression and broadening of the melting point range. This result suggests that the recrystallization was not entirely effective and a second recrystallization may be necessary.

Q5: My product "oiled out" instead of forming crystals. How can I fix this?

"Oiling out" occurs when the solute comes out of solution as a liquid rather than a solid.[13] This can happen if the boiling point of the solvent is higher than the melting point of the solute or if the solution is cooled too rapidly.[10] The melting point of methyl 4-chlorocinnamate is approximately 76-77°C.[14][15][16][17] If you are using a high-boiling point solvent, this could be the cause. To remedy this, you can try reheating the solution, adding a small amount of additional solvent to ensure complete dissolution, and then allowing it to cool much more slowly.[10] Using a different solvent with a lower boiling point is another effective solution.

Troubleshooting Guide

This section provides a more detailed, step-by-step approach to resolving specific experimental challenges.

Problem 1: Poor Crystal Yield

A low recovery of purified methyl 4-chlorocinnamate is a frequent issue.

Root Causes and Solutions:

Cause	Explanation	Solution
Excess Solvent	Using too much solvent is the most common reason for poor yield, as a significant amount of the product will remain dissolved in the mother liquor even after cooling.[10][11][12]	Before filtering, check for supersaturation by dipping a glass rod in the solution and letting the solvent evaporate. If a significant residue forms, your solution is likely too dilute.[12] Concentrate the solution by boiling off some solvent and then allow it to cool again.[7]
Premature Crystallization	If crystallization occurs too rapidly, especially during a hot filtration step to remove insoluble impurities, the desired product can be lost with the impurities.[13]	Ensure your filtration apparatus (funnel and filter paper) is pre-heated. Use a slight excess of hot solvent to prevent crystallization in the funnel, and then evaporate the excess solvent before the final cooling step.[13]
Incomplete Crystallization	Insufficient cooling will result in a lower yield as more product remains in solution.	After the solution has cooled to room temperature, place it in an ice bath to maximize crystal formation.[13]
Washing with Room Temperature Solvent	Washing the collected crystals with solvent that is not chilled can redissolve a portion of your purified product.[11]	Always wash the crystals with a minimal amount of ice-cold solvent.[11]

Problem 2: Ineffective Impurity Removal

The primary goal of recrystallization is purification. If impurities persist, the process needs optimization.

Potential Impurities:

Common impurities can include unreacted starting materials such as 4-chlorobenzaldehyde, or byproducts from the synthesis.[14]

Troubleshooting Steps:

• Solvent Selection: The chosen solvent should ideally dissolve the impurities well at all temperatures or not at all.[5][9] If impurities have similar solubility profiles to methyl 4-chlorocinnamate, a different solvent system may be required.

• Rate of Cooling: Rapid cooling can trap impurities within the crystal lattice.[6][7] Allow the solution to cool slowly to room temperature before placing it in an ice bath. This promotes the formation of larger, purer crystals.[4]

• Washing: Ensure the crystals are thoroughly washed with a small amount of ice-cold solvent to remove any residual mother liquor containing dissolved impurities.

Experimental Protocols

Protocol 1: Single-Solvent Recrystallization of Methyl 4-chlorocinnamate

This protocol is a general guideline and may require optimization.

• Dissolution: In an Erlenmeyer flask, add the crude methyl 4-chlorocinnamate. Add a boiling chip and the minimum amount of hot recrystallization solvent (e.g., methanol) to just cover the solid. Heat the mixture to boiling with gentle swirling. Continue to add small portions of the hot solvent until the solid is completely dissolved.[7]

• Hot Filtration (if necessary): If insoluble impurities are present, perform a hot gravity filtration. Pre-heat a funnel and fluted filter paper to prevent premature crystallization.

• Crystallization: Cover the flask and allow the solution to cool slowly to room temperature. Once at room temperature, place the flask in an ice bath for at least 15 minutes to maximize crystal formation.[7]

• Collection: Collect the crystals by vacuum filtration using a Büchner funnel.

• Washing: Wash the crystals with a small amount of ice-cold solvent.

• Drying: Allow the crystals to dry completely before determining the yield and melting point.

Protocol 2: Two-Solvent Recrystallization

This method is useful when no single solvent provides the desired solubility characteristics.[9] A common pair is ethanol and water.[9]

• Dissolution: Dissolve the crude methyl 4-chlorocinnamate in the minimum amount of the hot "good" solvent (the solvent in which it is readily soluble).

• Addition of "Poor" Solvent: While the solution is still hot, slowly add the "poor" solvent (the solvent in which it is sparingly soluble) dropwise until the solution becomes cloudy (turbid).

• Clarification: Add a few drops of the hot "good" solvent until the solution becomes clear again.

• Crystallization, Collection, and Drying: Follow steps 3-6 from the single-solvent protocol.

Visualizing the Workflow

Recrystallization Decision Workflow

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Common side products in the synthesis of Methyl 4-chlorocinnamate

Welcome to the technical support center for the synthesis of Methyl 4-chlorocinnamate. This guide is designed for researchers, scientists, and drug development professionals to navigate the common challenges and troubleshoot side product formation during their synthetic endeavors. Our approach is rooted in mechanistic understanding to provide practical and effective solutions.

Introduction

Methyl 4-chlorocinnamate is a valuable intermediate in organic synthesis. Its preparation, while seemingly straightforward, can be accompanied by the formation of various side products that complicate purification and reduce yields. This guide provides a comprehensive overview of common synthetic routes and a detailed troubleshooting section in a question-and-answer format to address specific issues you may encounter.

Common Synthetic Routes at a Glance

Several synthetic strategies are commonly employed to synthesize Methyl 4-chlorocinnamate. The choice of method often depends on available starting materials, desired scale, and stereochemical requirements.

Synthetic Route	Key Reactants	Common Side Products
Wittig Reaction	4-chlorobenzaldehyde, (Carbomethoxymethylene)triphenylphosphorane	Triphenylphosphine oxide, (Z)-isomer of Methyl 4-chlorocinnamate
Heck Coupling	4-chloroiodobenzene (or bromobenzene), Methyl acrylate, Palladium catalyst	Homocoupling products, regioisomeric byproducts
Knoevenagel Condensation	4-chlorobenzaldehyde, Diethyl malonate (or other active methylene compounds)	Michael adducts, bis-adducts
Perkin Reaction	4-chlorobenzaldehyde, Acetic anhydride, Sodium acetate	4-chlorobenzoic acid, Resinous byproducts
Fischer Esterification	4-chlorocinnamic acid, Methanol, Acid catalyst	Unreacted 4-chlorocinnamic acid

Troubleshooting Guide & FAQs

This section addresses specific problems you might encounter during the synthesis of Methyl 4-chlorocinnamate. Each question is followed by a detailed explanation of the potential causes and actionable troubleshooting steps.

Section 1: Issues Related to the Wittig Reaction

The Wittig reaction is a popular choice for its reliability in forming carbon-carbon double bonds. However, it is not without its challenges.

Question 1: My crude product is a sticky white solid that is difficult to purify. What is this common impurity and how can I remove it?

Answer: The most common side product in a Wittig reaction is triphenylphosphine oxide (TPPO) .[1][2] It is formed from the triphenylphosphine ylide reagent during the reaction. TPPO is notoriously difficult to remove by conventional column chromatography due to its polarity and solubility in many organic solvents.

Causality: The formation of the very stable phosphorus-oxygen double bond in TPPO is the thermodynamic driving force for the Wittig reaction.[3] Its generation is an inherent part of the reaction mechanism.

Troubleshooting Protocol: Removal of Triphenylphosphine Oxide

• Precipitation/Crystallization:

  • Concentrate the crude reaction mixture.

  • Redissolve the residue in a minimal amount of a solvent in which your product is soluble but TPPO has low solubility (e.g., diethyl ether, toluene).

  • Add a non-polar solvent in which TPPO is insoluble (e.g., hexane or pentane) to induce precipitation of TPPO.[2]

  • Cool the mixture in an ice bath to maximize precipitation and collect the TPPO by filtration.[2]

• Complexation with Metal Salts:

  • TPPO can form insoluble complexes with Lewis acids like zinc chloride (ZnCl₂) or magnesium chloride (MgCl₂).[2][4]

  • Dissolve the crude product in a suitable solvent (e.g., ethanol or toluene) and add a solution of the metal salt.

  • The precipitated TPPO-metal complex can be removed by filtration.

• Silica Gel Plug Filtration:

  • For less polar products like Methyl 4-chlorocinnamate, a quick filtration through a plug of silica gel can be effective.

  • Dissolve the crude mixture in a non-polar eluent (e.g., hexane/ethyl acetate mixture) and pass it through the silica plug. The less polar product will elute while the more polar TPPO will be retained on the silica.[5]

Workflow for TPPO Removal

Caption: Methods for removing triphenylphosphine oxide.

Question 2: My ¹H NMR spectrum shows two sets of doublets in the olefinic region (around 6-8 ppm), indicating the presence of an isomer. How can I improve the stereoselectivity of my Wittig reaction?

Answer: The Wittig reaction can produce both the (E) and (Z)-isomers of the alkene. For Methyl 4-chlorocinnamate, the desired product is typically the (E)-isomer (trans). The formation of the (Z)-isomer (cis) is a common side product.

Causality: The stereochemical outcome of the Wittig reaction is influenced by the stability of the phosphorus ylide. Stabilized ylides, such as (carbomethoxymethylene)triphenylphosphorane, generally favor the formation of the (E)-alkene.[6] However, reaction conditions can affect the isomer ratio.

Troubleshooting Steps to Enhance (E)-Isomer Selectivity:

• Choice of Ylide: Ensure you are using a stabilized ylide. The ester group in (carbomethoxymethylene)triphenylphosphorane helps to stabilize the ylide, favoring the thermodynamic (E)-product.

• Reaction Conditions:

  • Solvent: Aprotic, non-polar solvents generally favor the formation of the (E)-isomer.

  • Temperature: Running the reaction at room temperature or slightly elevated temperatures can allow for equilibration to the more stable (E)-isomer.

  • Absence of Lithium Salts: Lithium salts can stabilize the betaine intermediate in a way that leads to the (Z)-isomer.[6] Using sodium- or potassium-based bases to generate the ylide can improve (E)-selectivity.

Section 2: Issues Related to Aldehyde Reactivity

4-chlorobenzaldehyde, lacking α-hydrogens, has unique reactivity that can lead to specific side products, especially under basic conditions.

Question 3: I am using a strong base in my reaction, and I've isolated 4-chlorobenzoic acid and 4-chlorobenzyl alcohol in addition to my desired product. What is happening?

Answer: You are observing the products of the Cannizzaro reaction .[7] Aldehydes that lack α-hydrogens, like 4-chlorobenzaldehyde, can undergo disproportionation in the presence of a strong base to yield a carboxylic acid and an alcohol.[7][8]

Causality: Under strongly basic conditions, a hydroxide ion attacks the carbonyl carbon of one molecule of 4-chlorobenzaldehyde. The resulting tetrahedral intermediate then transfers a hydride to a second molecule of the aldehyde, leading to the oxidized (carboxylic acid) and reduced (alcohol) products.[7]

Mechanism of the Cannizzaro Reaction

Caption: The Cannizzaro reaction mechanism.

Troubleshooting Steps to Avoid the Cannizzaro Reaction:

• Base Selection: Avoid using strong bases like NaOH or KOH if your reaction conditions do not strictly require them. For reactions like the Knoevenagel condensation, weaker amine bases (e.g., piperidine, pyridine) are preferred as they are generally not strong enough to initiate the Cannizzaro reaction.[9]

• Controlled Addition of Base: If a strong base is necessary, add it slowly and at a low temperature to control the reaction and minimize side reactions.

• Reaction Partner Reactivity: In crossed-aldol type reactions (like the Claisen-Schmidt condensation), ensure your other reactant can form an enolate, which will then react with the 4-chlorobenzaldehyde, outcompeting the Cannizzaro pathway.[10]

Section 3: General Troubleshooting

Question 4: My overall yield is low, and I have a complex mixture of products. How can I improve the reaction efficiency?

Answer: Low yields and complex product mixtures can arise from a variety of factors, including incomplete reactions, competing side reactions, and product degradation during workup.

Potential Causes and Solutions:

Potential Cause	Troubleshooting Recommendation
Incomplete Reaction	- Monitor the reaction progress using Thin Layer Chromatography (TLC).- Increase the reaction time or temperature if necessary.- Ensure all reagents are pure and anhydrous, as water can interfere with many reactions.
Self-Condensation of Reaction Partner	In reactions like the Knoevenagel or Perkin condensation, the active methylene compound or anhydride can self-condense. Use appropriate stoichiometry and reaction conditions to favor the cross-condensation.[11]
Product Hydrolysis	Esters can hydrolyze back to the carboxylic acid and alcohol under acidic or basic workup conditions. Neutralize the reaction mixture carefully and avoid prolonged exposure to strong acids or bases during extraction.[12][13]
Suboptimal Catalyst Activity (for Heck Coupling)	- Ensure the palladium catalyst is active. Use fresh catalyst or precatalyst.- The choice of ligand is crucial for catalyst activity and selectivity.[14]

General Experimental Protocol for Methyl 4-chlorocinnamate Synthesis via Wittig Reaction

• Reaction Setup: In a round-bottom flask under an inert atmosphere (e.g., nitrogen or argon), add (carbomethoxymethylene)triphenylphosphorane (1.1 eq).

• Solvent Addition: Add a suitable anhydrous solvent (e.g., THF or dichloromethane).

• Aldehyde Addition: Add 4-chlorobenzaldehyde (1.0 eq) to the mixture.

• Reaction: Stir the reaction mixture at room temperature and monitor its progress by TLC.

• Workup: Once the reaction is complete, concentrate the mixture under reduced pressure.

• Purification: Follow one of the protocols for TPPO removal mentioned in Question 1. Further purification can be achieved by column chromatography on silica gel using a hexane/ethyl acetate gradient.

Question 5: How can I use ¹H NMR to identify my product and potential impurities?

Answer: ¹H NMR spectroscopy is a powerful tool for identifying your desired product and characterizing impurities.

Expected ¹H NMR Signals for (E)-Methyl 4-chlorocinnamate (in CDCl₃):

Chemical Shift (δ, ppm)	Multiplicity	Integration	Assignment
~7.65	d	1H	Olefinic proton (C=CH-CO₂Me)
~7.45	d	2H	Aromatic protons (ortho to -CH=)
~7.35	d	2H	Aromatic protons (ortho to -Cl)
~6.40	d	1H	Olefinic proton (Ar-CH=C)
~3.80	s	3H	Methyl ester (-OCH₃)

Identifying Common Impurities by ¹H NMR:

• (Z)-Isomer: The olefinic protons will appear as doublets with a smaller coupling constant (J-value) compared to the (E)-isomer.

• Unreacted 4-chlorobenzaldehyde: A singlet for the aldehydic proton will be visible around 9.9-10.0 ppm.

• 4-chlorobenzoic acid: A broad singlet for the carboxylic acid proton will be present (often >10 ppm) and the aromatic signals will be shifted.

• 4-chlorobenzyl alcohol: A singlet for the benzylic -CH₂- protons will be seen around 4.7 ppm.

• Triphenylphosphine oxide (TPPO): Complex multiplets in the aromatic region (around 7.5-7.8 ppm).

For definitive identification of unknown impurities, consulting reference spectra is recommended.[15][16][17]

References

• Triphenylphosphine Oxide Removal from Reactions: The Role of Solvent and Temperature. ACS Omega, 2021. [Link]

• Cannizzaro Lab Reaction and Techniques. Coconote, 2025. [Link]

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• The condensation reaction between 4-chlorobenzaldehyde and malononitrile. ResearchGate. [Link]

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• Perkin Reaction Mechanism. Sathee NEET - IIT Kanpur. [Link]

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• NMR Chemical Shifts of Common Laboratory Solvents as Trace Impurities. The Journal of Organic Chemistry, 1997. [Link]

• (E)‐Selective Wittig Reactions of a Non‐stabilized Phosphonium Ylide Bearing a Phosphastibatriptycene Skeleton with Benzaldehydes. ResearchGate. [Link]

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• Wittig reaction. Wikipedia. [Link]

• Heck Reaction. Chemistry LibreTexts, 2023. [Link]

• 4-chlorobenzaldehyde + 4-methylacetophenone --------NaOH---->aldol product---> a,b,-unsaturated aldehyde +H2O. Chegg, 2012. [Link]

• Nucleophilic Addition of Phosphorus Ylides: The Wittig Reaction. Chemistry LibreTexts, 2025. [Link]

• Heck Reaction. Organic Chemistry Portal. [Link]

• Controlling Reactivity and Selectivity in the Mizoroki-Heck Reaction: High Throughput Evaluation of 1,5-Diaza-3,7-diphosphacyclooctane Ligands. ChemRxiv, 2021. [Link]

• The modern interpretation of the Wittig reaction mechanism. CORA, 2013. [Link]

• Orgo II Lab 4. Scribd. [Link]

• Self-condensation. Wikipedia. [Link]

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Technical Support Center: Navigating the Solubility of Methyl 4-chlorocinnamate in Biological Assays

Welcome to our dedicated technical support guide for researchers, scientists, and drug development professionals working with Methyl 4-chlorocinnamate. This resource provides in-depth, experience-driven answers to common questions and troubleshooting scenarios related to the solubility of this compound in biological assays. Our goal is to equip you with the knowledge to design robust experiments, ensure data integrity, and overcome the challenges posed by poorly soluble compounds.

Frequently Asked Questions (FAQs)

Q1: What are the fundamental physicochemical properties of Methyl 4-chlorocinnamate that I should be aware of?

A1: Understanding the basic properties of Methyl 4-chlorocinnamate is the first step in developing a successful solubilization strategy. It is an ester derived from 4-chlorocinnamic acid and methanol.[1] Key properties are summarized in the table below.

Property	Value	Source
Molecular Formula	C₁₀H₉ClO₂	[2]
Molecular Weight	196.63 g/mol	[2]
Appearance	White to almost white powder or crystal	[1][3]
Melting Point	76-77°C	[2][4]
Boiling Point	292.8 ± 15.0 °C (Predicted)	[2]
Solubility	Moderately soluble in organic solvents like alcohols and ethers.[1][2]

The compound's aromatic structure and the presence of a chlorine atom contribute to its hydrophobicity, making it poorly soluble in aqueous solutions, a critical consideration for most biological assays.

Q2: I'm preparing a stock solution of Methyl 4-chlorocinnamate. Which organic solvent should I start with?

A2: For initial stock solutions of hydrophobic compounds like Methyl 4-chlorocinnamate, Dimethyl sulfoxide (DMSO) is the most common and recommended starting point.[5][6] It is a powerful, polar aprotic solvent with a high capacity to dissolve a wide range of organic molecules.[6][7][8] Ethanol is another viable option, particularly if your assay is highly sensitive to DMSO.[9][10]

Expert Insight: While DMSO is an excellent solvent, it's crucial to be aware of its potential effects on your experimental system. High concentrations of DMSO can be toxic to cells and may interfere with assay components.[9][11] Therefore, the goal is always to use the highest possible stock concentration to minimize the final percentage of DMSO in your assay medium.

Q3: My compound precipitates when I dilute my DMSO stock into my aqueous assay buffer. What's happening and how can I fix it?

A3: This is a classic and frequent challenge known as "crashing out." It occurs because the compound, which is stable in the high-concentration organic solvent, is suddenly introduced into an aqueous environment where its solubility is much lower. The key is to manage this transition carefully.

Here is a troubleshooting workflow to address this issue:

Caption: Troubleshooting workflow for compound precipitation.

Detailed Explanation:

• Optimize Dilution Protocol: Instead of a single large dilution, perform a serial dilution.[12] This involves a stepwise reduction in concentration, which can prevent the abrupt change in solvent environment that causes precipitation. Always add the stock solution to the aqueous buffer dropwise while vortexing to ensure rapid mixing.[12]

• Final Solvent Concentration: For most cell-based assays, the final DMSO concentration should be kept below 0.5% to avoid toxicity.[12][13] Some cell lines may tolerate up to 1%.[9] It is imperative to run a solvent tolerance control experiment for your specific cell line and assay.

• Use of Solubilizing Agents (Excipients): If optimizing the dilution and solvent concentration isn't enough, consider incorporating co-solvents or surfactants.[14][15][16] These agents can increase the aqueous solubility of hydrophobic compounds.[14][15] For example, non-ionic surfactants like Tween® 80 or Pluronic® F-68 can form micelles that encapsulate the compound, keeping it in solution.[16][17]

• pH Adjustment: For compounds with ionizable groups, adjusting the pH of the buffer can significantly enhance solubility.[12]

• Alternative Vehicles: Cyclodextrins are another class of excipients that can form inclusion complexes with hydrophobic molecules, thereby increasing their solubility in aqueous solutions.[9][14]

Troubleshooting Guides

Issue 1: Determining the Maximum Tolerated Solvent Concentration

Scenario: You are unsure what concentration of DMSO or ethanol your cell line can tolerate without affecting viability or interfering with the assay readout.

Protocol: Solvent Tolerance Assay

This protocol is essential for establishing a baseline for your experiments and ensuring that any observed effects are due to your compound, not the solvent.

Step-by-Step Methodology:

• Cell Seeding: Plate your cells at the desired density in a multi-well plate (e.g., 96-well) and allow them to adhere overnight under standard culture conditions.

• Solvent Dilution Series: Prepare a series of dilutions of your chosen solvent (e.g., DMSO, ethanol) in your complete cell culture medium. A typical range to test would be from 0.05% to 2.0% (v/v). Be sure to include a "no solvent" control.

• Treatment: Remove the old medium from the cells and replace it with the medium containing the different solvent concentrations.

• Incubation: Incubate the cells for the same duration as your planned compound exposure (e.g., 24, 48, or 72 hours).

• Viability/Toxicity Assessment: At the end of the incubation period, assess cell viability using a standard method such as an MTT, XTT, or CellTiter-Glo® assay.

• Data Analysis: Plot cell viability (%) against the solvent concentration. The highest concentration that does not cause a significant decrease in viability is your maximum tolerated concentration.

Data Interpretation:

Solvent	Typical Max. Tolerated Conc. (Cell-Based Assays)	Considerations
DMSO	≤ 0.5%[12][13]	Can induce cellular differentiation or stress at higher concentrations.[11]
Ethanol	≤ 0.5%	Can affect metabolic proteins and membrane integrity.[11] Cytotoxicity can be cell-type dependent.[9][10]
Methanol	≤ 0.5%	Generally shows low cytotoxicity, similar to ethanol.[10][15]

Issue 2: Preparing a Stable Stock Solution of Methyl 4-chlorocinnamate

Scenario: You need to prepare a high-concentration stock solution for serial dilution in your experiments.

Protocol: Preparation of a 50 mM Stock Solution in DMSO

Materials:

• Methyl 4-chlorocinnamate (MW: 196.63 g/mol )

• High-purity DMSO (ACS Reagent Grade or higher)[6]

• Analytical balance

• Volumetric flask (Class A)[18]

• Vortex mixer and/or sonicator

Step-by-Step Methodology:

• Calculation:

  • To make a 50 mM (0.050 mol/L) solution, you need to calculate the mass of Methyl 4-chlorocinnamate required.

  • Mass (g) = Concentration (mol/L) x Volume (L) x Molecular Weight ( g/mol )

  • For 1 mL (0.001 L) of a 50 mM stock: Mass = 0.050 mol/L * 0.001 L * 196.63 g/mol = 0.00983 g = 9.83 mg

• Weighing: Accurately weigh out approximately 9.83 mg of Methyl 4-chlorocinnamate. It's more important to record the exact weight than to hit the target precisely.[18] Recalculate the final concentration based on the actual mass weighed.

• Dissolution:

  • Transfer the weighed compound to a volumetric flask.

  • Add about half of the final desired volume of DMSO.

  • Mix thoroughly using a vortex mixer. If the compound is slow to dissolve, you can use a water bath sonicator for short intervals.

• Final Volume Adjustment: Once the solid is completely dissolved, carefully add DMSO to the calibration mark on the volumetric flask.[19][20]

• Storage: Aliquot the stock solution into smaller, single-use vials to avoid repeated freeze-thaw cycles.[13] Store at -20°C or -80°C. For DMSO solutions, storage at -80°C is generally recommended for long-term stability.[13]

Caption: Workflow for preparing an accurate stock solution.

References

• METHYL 4-CHLOROCINNAMATE - Physico-chemical Properties. ChemBK. [Link]

• Solubilization techniques used for poorly water-soluble drugs. PubMed Central. [Link]

• Considerations regarding use of solvents in in vitro cell based assays. PubMed Central. [Link]

• Considerations regarding use of solvents in in vitro cell based assays. ResearchGate. [Link]

• The effect of some cosolvents and surfactants on viability of cancerous cell lines. ResearchGate. [Link]

• Solvent Selection for Insoluble Ligands, a Challenge for Biological Assay Development: A TNF-α/SPD304 Study. PubMed Central. [Link]

• The effect of some cosolvents and surfactants on viability of cancerous cell lines. Research Journal of Pharmacognosy. [Link]

• Considerations regarding use of solvents in in vitro cell based assays. Springer. [Link]

• Biological assay challenges from compound solubility: strategies for bioassay optimization. ResearchGate. [Link]

• Methyl 4-chloroanthranilate. PubChem. [Link]

• Considerations regarding use of solvents in in vitro cell based assays. Semantic Scholar. [Link]

• Methyl 4-chloroanthranilate. PubChem. [Link]

• Techniques to improve the solubility of poorly soluble drugs. ResearchGate. [Link]

• Methyl 4-chloroacetoacetate. PubChem. [Link]

• Methyl 4-chlorobenzoate. PubChem. [Link]

• Cytotoxic Effects of Some Common Organic Solvents on MCF-7, RAW-264.7 and Human Umbilical Vein Endothelial Cells. Avicenna Journal of Medical Biochemistry. [Link]

• How to Make Accurate Stock Solutions. Bitesize Bio. [Link]

• Acceptable solvents for in vitro drug solutions or in vivo... ResearchGate. [Link]

• The Role of Co-Solvents and Co-Surfactants in Making Chemical Floods Robust. ResearchGate. [Link]

• Preparing Solutions. Chemistry LibreTexts. [Link]

• Lab Skills: Preparing Stock Solutions. YouTube. [Link]

• Methyl 4-chlorocinnamate. LookChem. [Link]

• Molecular Dynamics Simulation of Drug Solubilization Behavior in Surfactant and Cosolvent Injections. PubMed Central. [Link]

• Methyl 4-chlorocinnamate. Chemsigma. [Link]

• In Silico Estimation of DMSO Solubility of Organic Compounds for Bioscreening. ResearchGate. [Link]

• Methyl cinnamate. Wikipedia. [Link]

• Dimethyl Sulfoxide (DMSO) Solubility Data. Gaylord Chemical. [Link]

• Preparation method of methyl p-chlorocinnamate.

• Dimethyl Sulfoxide (DMSO). gChem Global. [Link]

• Dimethyl Sulfoxide. PubChem. [Link]

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• 20. youtube.com [youtube.com]

Technical Support Center: Navigating the Nuances of Chlorocinnamate Isomer NMR Peak Assignments

Welcome to the technical support center for NMR analysis of chlorocinnamate isomers. This guide is designed for researchers, medicinal chemists, and process development scientists who encounter challenges in assigning the complex NMR spectra of these compounds. Differentiating between cis/trans isomers and positional isomers (ortho, meta, para) of chlorocinnamates is a common yet critical task in ensuring the purity and identity of synthesized molecules. This resource provides in-depth, field-tested advice in a direct question-and-answer format to help you troubleshoot your peak assignments with confidence.

Frequently Asked Questions (FAQs) & Troubleshooting Guides

Section 1: Fundamental Challenges in Isomer Differentiation

Question 1: I have a mixture of what I believe are cis and trans isomers of a chlorocinnamate, but the vinyl proton signals are confusing. How can I definitively assign them?

This is one of the most common challenges. The key to differentiating cis and trans isomers lies in the coupling constant (³JHH) between the two vinylic protons.

• Causality: The dihedral angle between the vinyl protons is approximately 180° in the trans isomer and 0° in the cis isomer. According to the Karplus relationship, this difference in dihedral angle leads to a significant and predictable difference in the coupling constant.

• Troubleshooting Steps:

  • Acquire a high-resolution ¹H NMR spectrum. Ensure good digital resolution to accurately measure coupling constants.

  • Identify the two doublets in the vinylic region of the spectrum (typically between 6.0 and 8.0 ppm).

  • Measure the coupling constant (J-value) for each doublet.

    • A larger coupling constant, typically in the range of 15.9–17 Hz , is characteristic of the trans isomer.[1][2]

    • A smaller coupling constant, typically around 12–13 Hz , indicates the cis isomer.[2]

  • The relative integration of these two sets of doublets will give you the isomeric ratio in your sample.

Example Data: For methyl p-hydroxy-trans-cinnamate, the vinylic proton doublets appear at 6.15 ppm with a coupling constant of 15.9 Hz.[3] The corresponding cis isomer shows a doublet at 5.66 ppm with a J-value of 12.9 Hz.[3]

Question 2: My ¹H NMR spectrum of a disubstituted chlorocinnamate shows a complex multiplet in the aromatic region. How can I determine if I have an ortho, meta, or para isomer?

The substitution pattern on the benzene ring dictates the symmetry of the molecule, which in turn governs the appearance of the aromatic proton signals.

• Expertise & Experience: While chemical shifts are influenced by the electron-withdrawing nature of the chlorine and cinnamate groups, the splitting pattern is a more reliable indicator of the substitution pattern.

• Troubleshooting Guide:

  • Para (1,4-substitution): Due to the molecule's symmetry, you will typically observe what appears to be two doublets in the aromatic region (an AA'BB' system). This pattern is often highly symmetric and relatively simple to interpret.[4]

  • Ortho (1,2-substitution): All four aromatic protons are chemically non-equivalent, leading to a more complex pattern of four distinct multiplets .[5]

  • Meta (1,3-substitution): This isomer also presents four signals for the aromatic protons. A key distinguishing feature can be the presence of a proton that appears as a broad singlet if it lacks ortho neighbors.[5]

Table 1: Typical ¹H NMR Aromatic Region Patterns for Disubstituted Benzenes

Substitution Pattern	Number of Aromatic Signals	Typical Appearance
Ortho	4	Four complex multiplets
Meta	4	Four signals, potentially one broad singlet
Para	2 (pairs of equivalent protons)	Two doublets (AA'BB' system)

Question 3: The aromatic region of my ¹H NMR is too crowded to interpret. Can ¹³C NMR help distinguish the positional isomers?

Absolutely. ¹³C NMR is an excellent tool for this purpose, primarily due to the larger chemical shift dispersion and the direct correlation between the number of signals and molecular symmetry.

• Trustworthiness: In a standard proton-decoupled ¹³C NMR spectrum, each unique carbon atom gives a single peak. This makes counting the number of aromatic signals a straightforward and reliable method for determining the substitution pattern.

• Self-Validating System:

  • Para isomer: High symmetry results in only four signals in the aromatic region (two for the substituted carbons and two for the protonated carbons).[4]

  • Ortho and Meta isomers: Both lack the symmetry of the para isomer and will therefore each show six distinct signals in the aromatic region.[4]

Table 2: Expected Number of Aromatic ¹³C NMR Signals for Disubstituted Benzenes

Substitution Pattern	Number of Aromatic ¹³C Signals
Ortho	6
Meta	6
Para	4

To distinguish between the ortho and meta isomers when both give six signals, you will need to employ 2D NMR techniques.

Section 2: Advanced 2D NMR Techniques for Unambiguous Assignment

Question 4: I've determined I have either an ortho or meta chlorocinnamate, but both give six aromatic ¹³C signals. How do I make a definitive assignment?

This is where 2D NMR becomes indispensable. Specifically, the Heteronuclear Multiple Bond Correlation (HMBC) experiment is the most powerful tool for this task.

• Authoritative Grounding: HMBC detects correlations between protons and carbons that are two or three bonds apart (²JCH and ³JCH).[6] This allows you to piece together the carbon skeleton by observing long-range connectivities.

Workflow for Distinguishing Ortho and Meta Isomers using HMBC:

Caption: HMBC correlation workflow for differentiating ortho and meta isomers.

Experimental Protocol: Acquiring a High-Quality HMBC Spectrum

• Sample Preparation: Prepare a concentrated sample (10-20 mg in 0.6 mL of deuterated solvent) to ensure good signal-to-noise.

• Spectrometer Setup:

  • Use a standard hmbcgplpndqf pulse sequence.

  • Set the spectral width in the ¹H dimension to encompass all proton signals (e.g., 0-10 ppm).

  • Set the spectral width in the ¹³C dimension to cover the full range of carbon signals (e.g., 0-180 ppm).

  • The long-range coupling delay is typically optimized for a J-coupling of 8 Hz, which is a good compromise for detecting both ²J and ³J correlations.

  • Acquire a sufficient number of scans (e.g., 8-16 per increment) to achieve a good signal-to-noise ratio.

Question 5: Some of my proton and carbon signals are overlapping. How can I confidently assign which proton is attached to which carbon?

For this, the Heteronuclear Single Quantum Coherence (HSQC) experiment is the ideal solution.

• Mechanism: HSQC correlates the chemical shifts of protons directly attached to carbons (¹JCH).[6] Each peak in the 2D spectrum corresponds to a C-H bond.

• Application:

  • Run an HSQC experiment.

  • In the resulting 2D spectrum, you will see a cross-peak for each protonated carbon. The coordinates of the cross-peak are the ¹H chemical shift on one axis and the ¹³C chemical shift on the other.

  • This allows you to unambiguously link the signals in your ¹H and ¹³C spectra. An edited HSQC can further distinguish between CH/CH₃ and CH₂ groups by the phase of the peaks.[6]

Workflow for Integrated 1D and 2D NMR Analysis:

Caption: Integrated workflow for complete NMR-based structure elucidation.

Section 3: Troubleshooting Common Spectral Issues

Question 6: My NMR peaks are broad and my signal-to-noise ratio is poor. What are the likely causes and how can I fix this?

Broad peaks and low sensitivity can be frustrating, but they are often correctable.

• Causality and Solutions:

  • Poor Shimming: An inhomogeneous magnetic field is a common cause of broad peaks.[7]

    • Solution: Re-shim the spectrometer. If the problem persists, the sample itself may be the issue.

  • Sample Concentration: A sample that is too concentrated can be viscous, leading to peak broadening. A sample that is too dilute will naturally have a low signal-to-noise ratio.

    • Solution: Aim for an optimal concentration of 5-10 mg in 0.6 mL of solvent.

  • Particulate Matter: Undissolved solids in the NMR tube will disrupt the magnetic field homogeneity.[7]

    • Solution: Filter your sample through a small plug of glass wool in a Pasteur pipette before transferring it to the NMR tube.

  • Paramagnetic Impurities: Even trace amounts of paramagnetic metals can cause significant line broadening.

    • Solution: Ensure all glassware is scrupulously clean. If contamination is suspected, passing the sample through a small silica plug may help.

Question 7: I see unexpected peaks in my spectrum. How can I tell if they are impurities or solvent signals?

Distinguishing between your product and contaminants is a critical step.

• Common Solvents: Deuterated solvents are never 100% deuterated and will always show a residual solvent peak. Water is also a very common contaminant.

  • CDCl₃: Residual CHCl₃ appears at ~7.26 ppm. Water is typically around 1.56 ppm.

  • DMSO-d₆: Residual DMSO-d₅ appears at ~2.50 ppm. Water is a broad peak around 3.33 ppm.

  • Acetone-d₆: Residual acetone-d₅ is at ~2.05 ppm. Water appears around 2.84 ppm.

• Reaction-Related Impurities: Look for signals corresponding to starting materials or common byproducts. For example, in a Wittig reaction to form a chlorocinnamate, you might see residual aldehyde or triphenylphosphine oxide.

• Grease: Silicon grease from glassware joints is a common laboratory contaminant and typically appears as a singlet around 0 ppm.

Reference Data

Table 3: Literature ¹H and ¹³C NMR Data for trans-Chlorocinnamic Acids in DMSO-d₆

Compound	¹H Chemical Shifts (ppm)	¹³C Chemical Shifts (ppm)
trans-2-chlorocinnamic acid	7.88 (d, J=7.5 Hz, 1H), 7.82 (d, J=16.2 Hz, 1H), 7.53 (d, J=7.8 Hz, 1H), 7.42-7.35 (m, 2H), 6.58 (d, J=16.2 Hz, 1H)	167.39, 142.32, 136.55, 133.80, 130.64, 129.81, 127.82, 126.75, 121.03
trans-3-chlorocinnamic acid	7.82 (s, 1H), 7.68 (d, J=7.5 Hz, 1H), 7.60 (d, J=15.9 Hz, 1H), 7.47-7.45 (m, 2H), 6.65 (d, J=15.9 Hz, 1H)	167.85, 139.40, 134.29, 132.56, 132.13, 130.51, 128.74, 128.27, 122.86
trans-4-chlorocinnamic acid	7.76 (d, J=8.7 Hz, 2H), 7.57 (d, J=15.9 Hz, 1H), 7.47 (d, J=8.7 Hz, 2H), 6.56 (d, J=15.9 Hz, 1H)	167.59, 142.56, 134.87, 133.3, 129.9, 128.98, 120.22

Data sourced from[1]

References

• BenchChem. (n.d.). Differentiating Positional Isomers of Substituted Aromatic Compounds Using NMR: A Comparative Guide.
• Royal Society of Chemistry. (2012). Supplementary Information for Green Chemistry.
• Rogue Chem. (2024, June 4). H1 NMR: Disubstituted Benzene Rings (Ortho, Meta, Para).
• Chemistry LibreTexts. (2019, June 5). 4.1: Obtaining and Interpreting NMR Spectra.
• Danylec, B., & Iskander, M. N. (2002). 1H NMR Measurement of the Trans Cis Photoisomerization of Cinnamic Acid Derivatives.
• University of Rochester Department of Chemistry. (n.d.). Troubleshooting 1H NMR Spectroscopy.
• YouTube. (2024, April 9). ortho, meta, para patterns on h nmr.
• Elguero, J., et al. (2001). A C-13 NMR study of the structure of four cinnamic acids and their methyl esters. Journal of Molecular Structure, 564(1-3), 1-8.
• University of Colorado Boulder Department of Chemistry. (n.d.). Aromatics.
• Royal Society of Chemistry. (n.d.). Table of Contents.
• Hanai, K., et al. (2001). Comparative vibrational and NMR study of cis-cinnamic acid polymorphs and trans-cinnamic acid. Journal of Molecular Structure, 563-564, 255-260.
• Garson, M. J., & Rudd, D. (2018). Investigation of two- and three-bond carbon–hydrogen coupling constants in cinnamic acid based compounds. Magnetic Resonance in Chemistry, 56(10), 963-970.
• Pierens, G. K., & Garson, M. J. (2018). Investigation of two- and three-bond carbon–hydrogen coupling constants in cinnamic acid based compounds. Magnetic Resonance in Chemistry, 56(10), 963-970.
• Columbia University NMR Core Facility. (n.d.). HSQC and HMBC.
• Danylec, B., & Iskander, M. N. (2002). 1H NMR Measurement of the Trans-Cis Photoisomerization of Cinnamic Acid Derivatives.
• Torres, A. M., & Price, W. S. (2019). Common problems and artifacts encountered in solution-state NMR experiments. Concepts in Magnetic Resonance Part A, 47A(1), e21480.
• Michigan State University Department of Chemistry. (n.d.). Basic Practical NMR Concepts.
• Pearson. (2023, September 5). How might you use 13C NMR spectroscopy to differentiate between....
• Wiley-VCH. (n.d.). Supporting Information.
• Bruker. (n.d.). NMR Basics.
• University of Wisconsin Department of Chemistry. (n.d.). NMR Spectroscopy :: 13C NMR Chemical Shifts.
• Compound Interest. (2015). A Guide to 13C NMR Chemical Shift Values.
• Columbia University NMR Core Facility. (n.d.). HSQC and HMBC.
• YouTube. (2020, August 10). 2D NMR Spectroscopy: COSY, HSQC (HMQC) and HMBC.
• Chegg. (2021, May 8). Solved Analyze the following nmr spectrum of trans-ethyl....
• YouTube. (2020, April 10). 2D NMR- Worked Example 2 (HSQC and HMBC).
• Chegg. (2023, April 7). Wittig Lab: 1H NMR Spectrum (300 MHz, CDCl3) of Ethyl 4-Chlorocinnamate.
• Royal Society of Chemistry. (n.d.). Supporting Information.
• PubChem. (n.d.). Ethyl Cinnamate.

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Stability of Methyl 4-chlorocinnamate under different storage conditions

Welcome to the technical support center for Methyl 4-chlorocinnamate. This guide is designed for researchers, scientists, and drug development professionals to provide in-depth technical guidance on the stability of methyl 4-chlorocinnamate under various storage conditions. Here, you will find troubleshooting guides, frequently asked questions (FAQs), and detailed experimental protocols to ensure the integrity of your experiments.

Introduction to the Stability of Methyl 4-chlorocinnamate

Methyl 4-chlorocinnamate is an organic ester that, like many active pharmaceutical ingredients (APIs), is susceptible to degradation over time when exposed to various environmental factors.[1] Understanding its stability profile is crucial for determining appropriate storage conditions, shelf-life, and formulation strategies.[1] While specific stability data for methyl 4-chlorocinnamate is not extensively published, its chemical structure—a substituted cinnamate ester—allows us to predict its behavior based on the known stability of related compounds.

The primary degradation pathways for cinnamate esters include hydrolysis of the ester linkage and photodegradation of the α,β-unsaturated system.[2][3] These processes can be influenced by factors such as temperature, humidity, light, and pH.[4][5]

Frequently Asked Questions (FAQs)

Q1: What are the primary factors that can affect the stability of methyl 4-chlorocinnamate?

A1: The stability of methyl 4-chlorocinnamate is primarily influenced by:

• Temperature: Elevated temperatures can accelerate the rate of chemical degradation, including hydrolysis.

• Humidity: The presence of moisture can facilitate hydrolysis of the ester bond.[1]

• Light: Exposure to ultraviolet (UV) light can induce photodegradation, leading to isomerization or dimerization.[3]

• pH: The rate of hydrolysis is often pH-dependent. Both acidic and basic conditions can catalyze the cleavage of the ester linkage.[6][7]

• Oxidizing agents: Although less common for this specific structure, strong oxidizing agents could potentially react with the double bond or the aromatic ring.

Q2: What are the likely degradation products of methyl 4-chlorocinnamate?

A2: Based on the structure, the most probable degradation products are:

• 4-Chlorocinnamic acid: Formed via hydrolysis of the methyl ester group. This is a common degradation pathway for cinnamate esters.[8][9]

• Methanol: Also a product of hydrolysis.

• Cis-isomer of methyl 4-chlorocinnamate: Through photoisomerization of the naturally more stable trans-isomer upon exposure to UV light.[3]

• Cyclobutane dimers: Photodimerization can occur in the solid state or in concentrated solutions upon UV exposure, leading to the formation of truxillic or truxinic acid-like structures.[3]

Q3: How can I visually inspect for potential degradation?

A3: While not a definitive method, visual inspection can provide initial clues. Look for:

• Change in color: A noticeable change from its typical white to off-white crystalline solid appearance.

• Clumping or change in texture: This could indicate the absorption of moisture.

• Formation of a liquid: This might suggest melting due to the presence of impurities or significant degradation.

For solutions, the appearance of cloudiness or precipitation may indicate the formation of less soluble degradation products like 4-chlorocinnamic acid.

Q4: What are the recommended storage conditions for methyl 4-chlorocinnamate?

A4: To ensure long-term stability, methyl 4-chlorocinnamate should be stored in a tightly sealed container in a cool, dry, and dark place. Specifically:

• Temperature: Refrigeration (2-8°C) is recommended.

• Light: Protect from light by using amber-colored vials or storing in a dark cabinet.[3]

• Atmosphere: For highly sensitive applications, storage under an inert atmosphere (e.g., nitrogen or argon) can prevent oxidative degradation.

Q5: How does pH affect the stability of methyl 4-chlorocinnamate in solution?

A5: The ester linkage in methyl 4-chlorocinnamate is susceptible to both acid- and base-catalyzed hydrolysis.[2] The rate of hydrolysis is generally slowest at a near-neutral pH and increases under acidic or alkaline conditions.[6] For experiments in aqueous solutions, it is crucial to control and monitor the pH.

Troubleshooting Guide

Problem	Probable Cause(s)	Recommended Solution(s)
Inconsistent analytical results (e.g., changing peak areas in HPLC).	Degradation of the compound during storage or sample preparation.	Verify storage conditions (temperature, light, humidity). Prepare fresh solutions for each experiment. Use a validated stability-indicating analytical method.
Appearance of new peaks in the chromatogram.	Formation of degradation products.	Conduct forced degradation studies to identify potential degradation products. Use techniques like LC-MS to identify the unknown peaks.
Reduced potency or biological activity of the compound.	Chemical degradation leading to a lower concentration of the active compound.	Re-assay the compound against a freshly prepared standard. Review and optimize storage and handling procedures.
Poor solubility of the compound in a previously suitable solvent.	Formation of a less soluble degradation product (e.g., 4-chlorocinnamic acid).	Filter the solution and analyze both the soluble and insoluble fractions to identify the components.

Experimental Protocols

Protocol 1: Forced Degradation Study

Forced degradation studies are essential for identifying potential degradation products and establishing the stability-indicating nature of analytical methods.[4]

Objective: To investigate the degradation of methyl 4-chlorocinnamate under various stress conditions.

Materials:

• Methyl 4-chlorocinnamate

• Hydrochloric acid (HCl)

• Sodium hydroxide (NaOH)

• Hydrogen peroxide (H₂O₂)

• High-purity water

• Acetonitrile (HPLC grade)

• HPLC system with a UV detector

• pH meter

• Photostability chamber

Procedure:

• Preparation of Stock Solution: Prepare a stock solution of methyl 4-chlorocinnamate in a suitable solvent (e.g., acetonitrile or methanol) at a concentration of 1 mg/mL.

• Acid Hydrolysis: Mix 1 mL of the stock solution with 1 mL of 0.1 M HCl. Keep the mixture at 60°C for 24 hours.

• Base Hydrolysis: Mix 1 mL of the stock solution with 1 mL of 0.1 M NaOH. Keep the mixture at room temperature for 4 hours.

• Oxidative Degradation: Mix 1 mL of the stock solution with 1 mL of 3% H₂O₂. Keep the mixture at room temperature for 24 hours, protected from light.

• Thermal Degradation: Place the solid compound in an oven at 80°C for 48 hours.

• Photolytic Degradation: Expose the solid compound and a solution (in a photostable solvent) to light providing an overall illumination of not less than 1.2 million lux hours and an integrated near-ultraviolet energy of not less than 200 watt hours/square meter, as per ICH Q1B guidelines.

• Sample Analysis: At appropriate time points, withdraw samples, neutralize if necessary, and dilute to a suitable concentration for HPLC analysis. Compare the chromatograms of the stressed samples with that of an unstressed control sample.

Protocol 2: Long-Term and Accelerated Stability Testing

This protocol is based on the International Council for Harmonisation (ICH) guidelines for stability testing.

Objective: To evaluate the stability of methyl 4-chlorocinnamate under long-term and accelerated storage conditions.

Materials:

• Methyl 4-chlorocinnamate

• Stability chambers with controlled temperature and humidity

• Appropriate containers (e.g., amber glass vials with inert caps)

• Validated stability-indicating HPLC method

Procedure:

• Sample Preparation: Package the methyl 4-chlorocinnamate in the chosen container-closure system.

• Storage Conditions:

  • Long-Term: 25°C ± 2°C / 60% RH ± 5% RH or 30°C ± 2°C / 65% RH ± 5% RH.

  • Accelerated: 40°C ± 2°C / 75% RH ± 5% RH.

• Testing Schedule:

  • Long-Term: Test at 0, 3, 6, 9, 12, 18, and 24 months.

  • Accelerated: Test at 0, 3, and 6 months.

• Analytical Tests: At each time point, analyze the samples for:

  • Appearance

  • Assay (potency)

  • Degradation products (impurities)

  • Moisture content (if applicable)

• Data Evaluation: Evaluate any changes in the analytical parameters over time to establish a shelf-life or re-test period.

Data Summary

Stress Condition	Expected Degradation	Likely Degradation Products
Acidic (e.g., 0.1 M HCl, 60°C)	Moderate to High	4-Chlorocinnamic acid, Methanol
Alkaline (e.g., 0.1 M NaOH, RT)	High	4-Chlorocinnamic acid, Methanol
Oxidative (e.g., 3% H₂O₂, RT)	Low to Moderate	Potentially epoxides or other oxidation products of the double bond.
Thermal (80°C, solid)	Low to Moderate	Depends on the presence of moisture and oxygen.
Photolytic (UV/Vis light)	Moderate to High	Cis-isomer, Cyclobutane dimers

Visualizations

Degradation Pathways

Caption: Potential degradation pathways of Methyl 4-chlorocinnamate.

Experimental Workflow for Stability Testing

Caption: General workflow for a stability study.

References

• Packaging Compliance Labs. (n.d.). ICH Stability Testing. Retrieved from [Link]

• AMSbiopharma. (2025, March 21). ICH Guidelines: Drug Stability Testing Essentials. Retrieved from [Link]

• Drug Discovery and Development. (2012, October 5). Testing Drug Stability for Long-Term Storage. Retrieved from [Link]

• Google Patents. (n.d.). US4806683A - Preparation process of cinnamic acids.

• METROPACK Testing Laboratory. (n.d.). ICH Guidelines: Stability and Shelf Life. Retrieved from [Link]

• ResearchGate. (n.d.). Results of forced degradation investigations of CIN under distinct.... Retrieved from [Link]

• Fuchs, R., & Bloomfield, J. J. (1961). Rates of Hydrolysis of cis and trans-3- and 4-Substituted Ethyl Cinnamates. The Journal of Organic Chemistry, 26(12), 5074-5075.

• ICH. (n.d.). Q1A(R2) Guideline. Retrieved from [Link]

• National Center for Biotechnology Information. (2022, October 28). Drug Stability: ICH versus Accelerated Predictive Stability Studies. Retrieved from [Link]

• European Patent Office. (n.d.). EP 0240138 A1 - Preparation of cinnamic acids. Retrieved from [Link]

• Q Laboratories. (n.d.). Annex 2 Stability testing of active pharmaceutical ingredients and finished pharmaceutical products. Retrieved from [Link]

• V-Bio. (2025, November 26). Forced Degradation vs. Long-Term Stability Studies: What's the Difference?. Retrieved from [Link]

• ETH Research Collection. (n.d.). Enzymatic Synthesis and Hydrolysis of Linear Alkyl and Steryl Hydroxycinnamic Acid Esters. Retrieved from [Link]

• Penn State. (2008, February 6). Effect of pH on Ether, Ester, and Carbonate Hydrolysis in High-Temperature Water. Retrieved from [Link]

• ChemBK. (2024, April 9). METHYL 4-CHLOROCINNAMATE. Retrieved from [Link]

• USDA ARS. (n.d.). Effects of pH on Chemical Stability and De-esterification of Fenoxaprop-ethyl by Purified Enzymes, Bacterial Extracts, and Soils. Retrieved from [Link]

• PubMed. (n.d.). Effects of pH on chemical stability and de-esterification of fenoxaprop-ethyl by purified enzymes, bacterial extracts, and soils. Retrieved from [Link]

• PubMed. (n.d.). Stability improvement of UV-filter between methoxy cinnamic acid derivatives and cyclodextrins inclusion complexes based on DFT and TD-DFT investigations. Retrieved from [Link]

• ResearchGate. (2025, August 5). Photodegradation of Cinnamic Acid in Different Media. Retrieved from [Link]

• Penn State. (2008, February 6). Effect of pH on ether, ester, and carbonate hydrolysis in high-temperature water. Retrieved from [Link]

• ResearchGate. (n.d.). Isolation of Cinnamic Acid Derivatives from the Bulbs of Allium tripedale. Retrieved from [Link]

• ResearchGate. (2025, October 26). Photodimerization of trans-cinnamic acid and its derivatives: A study by vibrational microspectroscopy. Retrieved from [Link]

• ResearchGate. (n.d.). Effect of pH of the reactants on the ester yield. Retrieved from [Link]

• MedCrave online. (2016, December 14). Forced Degradation Studies. Retrieved from [Link]

• BioPharm International. (n.d.). Forced Degradation Studies for Biopharmaceuticals. Retrieved from [Link]

• ACD/Labs. (2022, April 18). What are Forced Degradation Studies? An Introduction to Pharmaceutical Stress Testing. Retrieved from [Link]

• Fisher Scientific. (n.d.). Methyl 4-chlorocinnamate, 99%. Retrieved from [Link]

• Biomedical Journal of Scientific & Technical Research. (2022, November 30). Forced Degradation – A Review. Retrieved from [Link]

• Chromatography Online. (2023, January 1). Analytical Methods to Determine the Stability of Biopharmaceutical Products. Retrieved from [Link]

• Separation Science. (2025, March 24). Analytical Techniques In Stability Testing. Retrieved from [Link]

• ResearchGate. (2025, August 6). Analytical Methods to Determine the Stability of Biopharmaceutical Products. Retrieved from [Link]

• Google Patents. (n.d.). CN105348101A - Preparation method of methyl p-chlorocinnamate.

Sources

• 1. beilstein-archives.org [beilstein-archives.org]
• 2. Distal meta-C–H functionalization of α-substituted cinnamates - PMC [pmc.ncbi.nlm.nih.gov]
• 3. The singlet states of methyl cinnamate and methyl indenoate | Semantic Scholar [semanticscholar.org]
• 4. Methyl 4-chlorocinnamate, 99% | Fisher Scientific [fishersci.ca]
• 5. aksci.com [aksci.com]
• 6. chembk.com [chembk.com]
• 7. CAS 7560-44-3: Methyl 4-chlorocinnamate | CymitQuimica [cymitquimica.com]
• 8. METHYL 4-CHLOROCINNAMATE - Safety Data Sheet [chemicalbook.com]
• 9. GSRS [gsrs.ncats.nih.gov]

Technical Support Center: Overcoming Challenges in the Scale-Up Synthesis of Cinnamic Acid Esters

Welcome to the Technical Support Center for the scale-up synthesis of cinnamic acid esters. This resource is designed for researchers, scientists, and drug development professionals to navigate the complexities of transitioning cinnamic acid ester synthesis from the laboratory bench to larger-scale production. Here, you will find practical, in-depth troubleshooting guides and frequently asked questions (FAQs) grounded in scientific principles and extensive field experience. Our goal is to empower you to overcome common hurdles, optimize your processes, and ensure a robust and efficient scale-up.

I. Frequently Asked Questions (FAQs)

This section addresses the most common initial queries and challenges encountered during the scale-up of cinnamic acid ester synthesis.

Q1: My esterification reaction is consistently showing low yields. What are the primary factors I should investigate at a larger scale?

Low yields during the scale-up of cinnamic acid esterification are often rooted in the reversible nature of the Fischer-Speier esterification reaction.[1][2] The production of water as a byproduct can shift the equilibrium back towards the reactants, thereby limiting the formation of the desired ester.[1][3] Several key factors can contribute to this issue:

• Presence of Water: Any residual water in your starting materials (cinnamic acid, alcohol) or solvent can significantly hinder the reaction's progress.[1]

• Insufficient Catalyst: An inadequate amount of a strong acid catalyst, such as sulfuric acid (H₂SO₄) or p-toluenesulfonic acid (TsOH), will lead to a slow or incomplete reaction.[1]

• Suboptimal Reaction Temperature: The reaction rate is highly temperature-dependent. Temperatures that are too low will result in a sluggish reaction, while excessively high temperatures can promote side reactions.[1]

• Incomplete Reaction: The reaction may not have reached equilibrium. It is crucial to monitor the reaction's progress to determine the optimal reaction time.[1]

• Product Loss During Work-up: Significant product loss can occur during extraction, washing, and purification steps, especially at a larger scale.[1]

Q2: How can I effectively drive the reaction equilibrium towards the ester product to improve my yield?

To enhance the yield of your esterification reaction, several strategies can be employed to shift the equilibrium in favor of the product, in accordance with Le Châtelier's principle:

• Use of Excess Alcohol: Employing a large excess of the alcohol reactant is a common and effective method.[1] Often, the alcohol can also serve as the reaction solvent, simplifying the process.[1]

• Removal of Water: Actively removing water as it is formed is a highly effective technique.[1] This can be achieved through:

  • Azeotropic Distillation: Using a Dean-Stark apparatus to remove the water azeotropically.[1]

  • Dehydrating Agents: Adding molecular sieves or another suitable dehydrating agent to the reaction mixture.[1]

• Optimize Catalyst Loading: Ensure an effective catalytic amount of a strong acid is utilized. While historically, an excess of acid was used, studies have demonstrated that catalytic amounts can achieve high conversion rates.[1]

Q3: During scale-up, my reaction mixture has turned dark brown or black. What does this indicate, and what corrective actions should I take?

A dark brown or black coloration in the reaction mixture often signals the occurrence of side reactions, such as polymerization or addition reactions involving the double bond of the cinnamic acid.[1] This is more prevalent under harsh acidic conditions and at elevated temperatures.[1] To mitigate this, consider the following adjustments:

• Milder Reaction Conditions: Employ a lower reaction temperature or a less harsh acid catalyst.

• Temperature Control: Ensure that the reaction is not being overheated and is maintained at a gentle reflux.[1]

Q4: What is a standard and scalable work-up procedure for a cinnamic acid esterification reaction?

A typical and scalable work-up procedure involves the following steps:

• Cooling: Allow the reaction mixture to cool to room temperature.[1]

• Dilution: Dilute the mixture with an appropriate organic solvent, such as ethyl acetate or diethyl ether.[1]

• Neutralization: Neutralize the excess acid catalyst by washing with a saturated aqueous solution of sodium bicarbonate (NaHCO₃).[1] This step also removes any unreacted cinnamic acid by converting it to its water-soluble salt.[1]

• Brine Wash: Wash the organic layer with brine (a saturated aqueous solution of NaCl) to remove any remaining water-soluble impurities.[1]

• Drying: Dry the organic layer over an anhydrous drying agent like sodium sulfate (Na₂SO₄) or magnesium sulfate (MgSO₄).[1]

• Filtration and Concentration: Filter to remove the drying agent and then concentrate the organic layer under reduced pressure to obtain the crude ester.[4]

Q5: I'm observing significant byproduct formation. What are the common byproducts in cinnamic acid ester synthesis and how can I minimize them?

A common byproduct in certain methods of cinnamic acid ester synthesis, particularly those involving the condensation of a benzaldehyde with an acetic acid ester, is 3-methoxy-3-phenylpropionic acid.[5][6] The formation of this and other byproducts can lead to lower yields and complicated purification processes.[5][6] To minimize byproduct formation, consider the following:

• Reaction Condition Optimization: Carefully control reaction temperature and time.

• Catalyst Selection: The choice of catalyst can significantly impact byproduct formation.[7]

• Post-Reaction Treatment: In some cases, a subsequent acid treatment can convert byproducts back into the desired cinnamic acid ester.[5]

II. Troubleshooting Guides

This section provides more detailed troubleshooting advice for specific, complex issues that may arise during the scale-up process.

Troubleshooting Low Conversion Rates

Problem: The reaction is stalling, and a significant amount of starting material remains even after extended reaction times.

Potential Causes & Solutions:

Potential Cause	Explanation	Recommended Action
Catalyst Deactivation	The acid catalyst may be neutralized by basic impurities in the starting materials or solvent, or it may degrade at high temperatures.	- Ensure all reactants and solvents are of high purity and anhydrous. - Consider using a more robust catalyst, such as a solid acid catalyst (e.g., Amberlyst-15), which can also simplify removal.[8] - Perform a catalyst loading optimization study.
Poor Mass Transfer	In larger reactors, inefficient mixing can lead to localized temperature and concentration gradients, hindering the reaction rate.[7]	- Increase the stirring rate to ensure a homogenous mixture. - Evaluate the reactor geometry and impeller design for effective mixing at scale.
Equilibrium Limitation	As discussed in the FAQs, the accumulation of water will inhibit the forward reaction.[1][3]	- Implement continuous water removal using a Dean-Stark trap or by passing the reaction mixture through a bed of molecular sieves.

Workflow for Troubleshooting Low Conversion Rates

Caption: Troubleshooting workflow for low conversion rates.

Troubleshooting Purification Challenges at Scale

Problem: Difficulty in obtaining the desired purity of the cinnamic acid ester during downstream processing.

Potential Causes & Solutions:

Potential Cause	Explanation	Recommended Action
Incomplete Neutralization	Residual acid catalyst can co-distill with the product or cause degradation during purification.	- Ensure thorough washing with a base (e.g., sodium bicarbonate solution) until the aqueous layer is no longer acidic.[1] - Monitor the pH of the aqueous washes.
Emulsion Formation	During aqueous work-up, stable emulsions can form, leading to product loss and difficult phase separation.	- Add brine to the aqueous layer to break the emulsion. - Minimize vigorous shaking during extraction; gentle inversions are often sufficient.
Co-eluting Impurities	Byproducts with similar polarity to the desired ester can be difficult to separate by column chromatography.[4][9][10]	- Optimize the mobile phase composition for column chromatography to improve separation.[4] - Consider alternative purification methods such as distillation or recrystallization, if applicable to the specific ester.[5]
Thermal Degradation	Cinnamic acid esters can be sensitive to high temperatures during distillation.	- Use vacuum distillation to lower the boiling point of the ester. - Ensure the distillation apparatus is properly insulated to maintain a stable temperature.

Decision Tree for Purification Strategy

Caption: Decision tree for selecting a purification strategy.

III. Experimental Protocols

This section provides a detailed, step-by-step methodology for a key experiment in the synthesis of cinnamic acid esters.

Protocol: Scale-Up Synthesis of Ethyl Cinnamate via Fischer-Speier Esterification

This protocol provides a representative example for the synthesis of ethyl cinnamate.[4]

Materials and Equipment:

• Round-bottom flask of appropriate size for the desired scale

• Reflux condenser[1]

• Heating mantle with temperature control

• Magnetic stirrer and stir bar

• Separatory funnel

• Standard laboratory glassware

• trans-Cinnamic acid

• Anhydrous ethanol (excess)[1]

• Concentrated sulfuric acid (catalyst)[1]

• Diethyl ether or ethyl acetate (for extraction)[1]

• Saturated sodium bicarbonate solution[1]

• Brine solution[1]

• Anhydrous sodium sulfate or magnesium sulfate[1]

• Rotary evaporator

Procedure:

• Reaction Setup: In a suitably sized round-bottom flask, dissolve trans-cinnamic acid in a large excess of anhydrous ethanol.[4]

• Catalyst Addition: While stirring, carefully and slowly add a catalytic amount of concentrated sulfuric acid (e.g., 1-5 mol% relative to the cinnamic acid).[1]

• Reflux: Equip the flask with a reflux condenser and heat the mixture to a gentle reflux using a heating mantle.[1]

• Monitoring: Monitor the progress of the reaction periodically using Thin-Layer Chromatography (TLC) or another suitable analytical technique (e.g., GC, HPLC).[1]

• Work-up:

  • Once the reaction is complete (as indicated by the monitoring technique), allow the mixture to cool to room temperature.[1]

  • Transfer the mixture to a separatory funnel and dilute with diethyl ether or ethyl acetate.[1]

  • Wash the organic layer with a saturated sodium bicarbonate solution to neutralize the acid and remove any unreacted cinnamic acid.[1]

  • Wash the organic layer with brine.[1]

• Drying and Concentration:

  • Dry the organic layer over an anhydrous drying agent such as sodium sulfate or magnesium sulfate.[1]

  • Filter to remove the drying agent.

  • Concentrate the filtrate using a rotary evaporator to obtain the crude ethyl cinnamate.[4]

• Purification:

  • For higher purity, the crude ester can be purified by vacuum distillation or column chromatography.[4][5]

IV. References

• Troubleshooting low yields in cinnamic acid esterification reactions - Benchchem. Available at:

• What are the synthetic challenges for cinnamic derivatives? - Blog. Available at:

• US6054607A - Process for the preparation of cinnamic acid esters - Google Patents. Available at:

• EP0909751A1 - A process for the preparation of cinnamic acid esters - Google Patents. Available at:

• Method for producing cinnamic acid ester compound (2018) | Kitakawa Naomi - SciSpace. Available at: [Link]

• SYNTHESIS OF CINNAMIC ACID ESTERS By: Macy Osborne A thesis submitted in partial fulfillment of the requirements for the Bachelo - ASPIRE. Available at: [Link] M. Osborne, "Synthesis of Cinnamic Acid Esters" (2019).

• Esterification, Purification and Identification of Cinnamic Acid Esters. Available at: [Link]

• (PDF) Esterification, Purification and Identification of Cinnamic Acid Esters - ResearchGate. Available at: [Link]

• Process Intensification Strategies for Esterification: Kinetic Modeling, Reactor Design, and Sustainable Applications - MDPI. Available at: [Link]

• EP0484122A2 - Method for obtaining high-purity cinnamic acid - Google Patents. Available at:

• Cinnamic acid derivatives - The Pharma Innovation Journal. Available at: [Link]

• Current Developments in Esterification Reaction: A Review on Process and Parameters. Available at: [Link]

• ESTERIFICATION OF CINNAMIC ACID USING MENTHOL AND ITS ACTIVITY AS LOWERING GLUCOSE LEVELS USING ANTHRONE SULFATE - https: //jurnal. uns. ac. id. Available at: [Link]

• Recent advances in synthetic approaches for bioactive cinnamic acid derivatives - BJOC. Available at: [Link]

• Fischer Esterification - Carboxylic Acid to Ester Under Acidic Conditions. Available at: [Link]

• Kinetic study of the esterification of t-cinnamic acid over Preyssler structure acid. Available at: [Link]

• Continuous synthesis of cinnamate ester using membrane reactor in a solvent-free system | The Annals of the University Dunarea de Jos of Galati. Fascicle VI - Food Technology - UGAL. Available at: [Link]

• Fischer Esterification Mechanism Help : r/chemhelp - Reddit. Available at: [Link]

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. masterorganicchemistry.com [masterorganicchemistry.com]
• 3. researchgate.net [researchgate.net]
• 4. aspire.apsu.edu [aspire.apsu.edu]
• 5. US6054607A - Process for the preparation of cinnamic acid esters - Google Patents [patents.google.com]
• 6. EP0909751A1 - A process for the preparation of cinnamic acid esters - Google Patents [patents.google.com]
• 7. What are the synthetic challenges for cinnamic derivatives? - Blog [sinoshiny.com]
• 8. reddit.com [reddit.com]
• 9. Esterification, Purification and Identification of Cinnamic Acid Esters [article.sapub.org]
• 10. researchgate.net [researchgate.net]

Removal of unreacted starting materials from Methyl 4-chlorocinnamate

Technical Support Center: Purification of Methyl 4-chlorocinnamate

Welcome to the technical support resource for the purification of Methyl 4-chlorocinnamate. This guide is designed for researchers, medicinal chemists, and process development scientists who require high-purity material for their work. We will address common challenges encountered in removing unreacted starting materials and byproducts from typical synthetic routes.

The purity of an active compound or intermediate is paramount for reliable and reproducible experimental outcomes.[1] Impurities can lead to erroneous biological data, interfere with subsequent chemical transformations, and complicate analytical characterization. Methyl 4-chlorocinnamate, a valuable building block, is commonly synthesized via olefination reactions such as the Wittig, Horner-Wadsworth-Emmons (HWE), or Knoevenagel condensation. Each route presents a unique impurity profile that must be addressed with a tailored purification strategy.

Troubleshooting Guide: Isolating Pure Methyl 4-chlorocinnamate

This section addresses specific, practical issues you may encounter during the purification process.

Q1: My crude product is contaminated with unreacted 4-chlorobenzaldehyde. How can I effectively remove it?

Answer: Unreacted 4-chlorobenzaldehyde is a common impurity. While its polarity is similar to the desired methyl 4-chlorocinnamate, a difference exists that can be exploited by column chromatography. Recrystallization is also a viable option, particularly if the aldehyde is a minor contaminant.

Method 1: Flash Column Chromatography This is the most robust method for separating compounds with similar polarities.

• Rationale: Silica gel is a polar stationary phase. A nonpolar mobile phase (eluent) will cause less polar compounds to travel faster down the column. 4-chlorobenzaldehyde is slightly less polar than methyl 4-chlorocinnamate, allowing for their separation.

• Detailed Protocol:

  • Prepare the Column: Pack a glass column with silica gel (slurry packed with the initial eluent).

  • Sample Loading: Adsorb your crude product onto a small amount of silica gel. To do this, dissolve the crude material in a minimal amount of a volatile solvent (like dichloromethane), add silica gel, and evaporate the solvent under reduced pressure to get a dry, free-flowing powder. Gently add this to the top of the packed column.

  • Elution: Begin eluting with a nonpolar solvent system, such as a mixture of heptane (or hexanes) and ethyl acetate. A good starting point is a 95:5 or 90:10 mixture of heptane:ethyl acetate.

  • Gradient Elution: Gradually increase the polarity of the eluent (e.g., to 85:15 or 80:20 heptane:ethyl acetate) to elute your product.[2]

  • Monitoring: Collect fractions and monitor them by Thin Layer Chromatography (TLC) to identify which ones contain the pure product.[3] Combine the pure fractions and remove the solvent under reduced pressure.

Method 2: Recrystallization This method is effective for removing small amounts of impurities.

• Rationale: Recrystallization purifies a solid by exploiting differences in solubility between the desired compound and the impurity in a chosen solvent at different temperatures.[4][5] The ideal solvent will dissolve the product well when hot but poorly when cold, while the impurity (4-chlorobenzaldehyde) ideally remains in the cold solvent.

• Detailed Protocol:

  • Solvent Selection: Methanol, ethanol, or a methanol/water mixture are effective solvents for recrystallizing methyl 4-chlorocinnamate.[6][7]

  • Dissolution: Place the crude solid in an Erlenmeyer flask and add the minimum amount of hot solvent required to fully dissolve it.[4][8]

  • Cooling: Allow the solution to cool slowly to room temperature. Slow cooling is crucial for the formation of pure crystals.[8]

  • Crystallization: Once at room temperature, place the flask in an ice bath to maximize crystal formation.[4] If crystals do not form, you can try scratching the inside of the flask with a glass rod or adding a seed crystal.[4]

  • Isolation: Collect the pure crystals by vacuum filtration, washing them with a small amount of the cold recrystallization solvent to remove any residual impurities.

  • Drying: Dry the crystals under vacuum to remove all traces of solvent.

Q2: I used a Wittig or Horner-Wadsworth-Emmons (HWE) reaction and now have phosphorus-based impurities. How do I remove them?

Answer: The phosphorus byproduct is different depending on the reaction used. The HWE reaction is often preferred because its byproduct is easier to remove.

Case A: Horner-Wadsworth-Emmons (HWE) Byproduct (Phosphate Esters)

• Rationale: The phosphate ester byproducts from an HWE reaction are typically water-soluble.[9] This allows for a straightforward separation using a liquid-liquid extraction during the reaction workup.

• Protocol: Aqueous Workup

  • After the reaction is complete, quench the mixture with an aqueous solution (e.g., saturated aqueous ammonium chloride or water).[10]

  • Transfer the mixture to a separatory funnel and extract your product into an organic solvent like ethyl acetate or dichloromethane.

  • Wash the combined organic layers with water, followed by brine. The water-soluble phosphate byproduct will partition into the aqueous layers.[9]

  • Dry the organic layer over an anhydrous salt (e.g., Na₂SO₄ or MgSO₄), filter, and concentrate under reduced pressure. The remaining crude product should be largely free of the phosphate byproduct.

Case B: Wittig Byproduct (Triphenylphosphine oxide - TPPO)

• Rationale: TPPO is notoriously difficult to remove as it often has similar polarity to the desired product, making column chromatography challenging.[11] The best strategy is often to precipitate the TPPO from a nonpolar solvent mixture before attempting chromatography.

• Protocol: Precipitation & Filtration

  • After the reaction, remove the reaction solvent (e.g., dichloromethane) under reduced pressure.[10]

  • To the resulting residue, add a nonpolar solvent system, such as a 4:1 mixture of hexanes and diethyl ether.[10]

  • Stir or sonicate the mixture. The desired product, methyl 4-chlorocinnamate, should dissolve, while the TPPO will precipitate as a solid.

  • Filter the mixture, washing the solid TPPO with more of the hexanes/ether mixture. You can filter through a short plug of silica gel to improve separation.[10]

  • Collect the filtrate and concentrate it under reduced pressure. This crude material can then be further purified by recrystallization or column chromatography as described in Q1.

Frequently Asked Questions (FAQs)

What are the most common impurities found in crude Methyl 4-chlorocinnamate?

The impurity profile is directly linked to the synthetic method used.

Synthetic Route	Common Starting Materials	Potential Impurities & Byproducts
Wittig Reaction	4-chlorobenzaldehyde, (Carbomethoxymethyl)triphenylphosphorane	Unreacted 4-chlorobenzaldehyde, Triphenylphosphine oxide (TPPO)[10][12]
Horner-Wadsworth-Emmons	4-chlorobenzaldehyde, Trimethyl phosphonoacetate, a base (e.g., NaH, NaOMe)	Unreacted 4-chlorobenzaldehyde, Water-soluble phosphate esters[7][9]
Knoevenagel Condensation	4-chlorobenzaldehyde, Diethyl malonate, a catalyst (e.g., glycine, piperidine)	Unreacted 4-chlorobenzaldehyde, Unreacted malonate derivative, catalyst[6][13]

Which analytical techniques are best for assessing the purity of my sample?

A combination of techniques provides the most complete picture of purity.[14]

Technique	Purpose	Key Insights
Melting Point	Assess overall purity	A sharp melting point at 76-77°C indicates high purity.[15] A broad or depressed melting point suggests the presence of impurities.[16]
Thin-Layer Chromatography (TLC)	Qualitative check, reaction/column monitoring	Quickly visualize the number of components in a sample.[2][17] Useful for comparing your sample to a standard.
¹H and ¹³C NMR Spectroscopy	Structural confirmation and purity assessment	Confirms the chemical structure. The presence of unexpected signals indicates impurities.[2] Quantitative NMR (qNMR) can determine absolute purity.[1][17]
HPLC / GC	Quantitative purity analysis	Provides high-resolution separation and allows for precise quantification of the main component and impurities, often expressed as area percent.[14]

What is the expected appearance and melting point of pure Methyl 4-chlorocinnamate?

Pure methyl 4-chlorocinnamate is a white to off-white solid or crystalline powder.[2][18] Its reported melting point is in the range of 74-77°C.[19][15][18]

How should I properly store the purified product?

For long-term stability, store methyl 4-chlorocinnamate in a tightly sealed container in a cool (2-8°C), dry, and dark place to prevent degradation.[15]

Workflow Visualizations

The following diagrams illustrate the general purification and decision-making process.

Caption: General purification workflow for Methyl 4-chlorocinnamate.

Caption: Decision tree for selecting a purification method based on impurity type.

References

• A Comparative Guide to Validating the Purity of a Methyl N-(4-chlorophenyl)carbamate Standard. Benchchem.
• A Comparative Guide: The Horner-Wadsworth-Emmons Reaction vs. the Wittig Reaction. Benchchem.
• Table of Contents. The Royal Society of Chemistry.
• CN105348101A - Preparation method of methyl p-chlorocinnamate. Google Patents.
• CHEM 51LC SPRING 2013: EXPERIMENT 3 HORNER-EMMONS-WITTIG SYNTHESIS OF METHYL-E-4-METHOXYCINNAMATE REACTION. CDN.
• 4 - Organic Syntheses Procedure. Organic Syntheses.
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• Wittig & Wittig-Horner reactions. Organic Synthesis.
• METHYL 4-CHLOROCINNAMATE | 7560-44-3. ChemicalBook.
• Synthesis of ethyl 4-chlorocinnamate. PrepChem.com.
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• METHYL 4-CHLOROCINNAMATE. ChemBK.
• Methyl 4-chlorocinnamate, 99%. Fisher Scientific.
• Wittig-Horner Reaction Horner-Wadsworth-Emmons Reaction. Organic Chemistry Portal.

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• Knoevenagel condensation catalyzed by K2NiP2O7. Synthesis of (E)-methyl-alpha-cyanocinnamates in high yields. ResearchGate. Available from: [Link]

• Column Chromatography (Purification). YouTube. Available from: [Link]

• Recrystallization Guide: Process, Procedure, Solvents. Mettler Toledo. Available from: [Link]

• Top 5 Methods of Assessing Chemical Purity. Moravek, Inc. Available from: [Link]

• How To Recrystallize A Solid. YouTube. Available from: [Link]

• Application Notes and Protocols for Knoevenagel Condensation using Methyl 4-formylbenzoate. Benchchem.
• A Comparative Guide to Analytical Methods for Purity Analysis of Methyl 4-Boronobenzoate. Benchchem.

• Methyl carbamate purification by extraction and recrystallization. ResearchGate. Available from: [Link]

• Determining the Purity of Methyl 4-oxohexanoate: A Comparative Guide to Analytical Methods. Benchchem.
• Assessing the Purity of Synthesized 2-(Dichloromethyl)-4-methylpyridine: A Comparative Guide to Analytical Techniques. Benchchem.

• 4-Chlorobenzaldehyde to 4-chloro-2-methylbenzaldehyde. YouTube. Available from: [Link]

• Properties of Common Organic Solvents.
• Common Solvents Used in Organic Chemistry: Table of Properties 1.

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Technical Support Center: Optimizing the Heck Coupling of 4-Chloroiodobenzene

Welcome to the technical support center for the Heck coupling of 4-chloroiodobenzene. This guide is designed for researchers, chemists, and drug development professionals who are looking to leverage this versatile reaction. Here, we move beyond simple protocols to explain the causality behind experimental choices, offering field-proven insights to help you troubleshoot and optimize your reactions effectively.

Section 1: Frequently Asked Questions (FAQs)

This section addresses common initial questions regarding the Heck coupling of 4-chloroiodobenzene, providing a foundational understanding of the reaction's key principles.

Q1: What is the Heck reaction?

The Heck reaction, also known as the Mizoroki-Heck reaction, is a powerful palladium-catalyzed carbon-carbon bond-forming reaction.[1][2] It couples an unsaturated halide (like an aryl halide) with an alkene in the presence of a base to create a substituted alkene.[1][3] This reaction was pivotal in the evolution of cross-coupling chemistry, earning Richard F. Heck a share of the 2010 Nobel Prize in Chemistry.[1][4]

Q2: What makes 4-chloroiodobenzene a unique substrate for the Heck reaction?

4-Chloroiodobenzene possesses two different halogen atoms on the same aromatic ring: iodine and chlorine. In palladium-catalyzed cross-coupling reactions, the reactivity of the carbon-halogen (C-X) bond is critical. The oxidative addition of the C-X bond to the palladium(0) catalyst is typically the rate-determining step.[5] The general reactivity trend for this step is C–I > C–Br > C–Cl.[6][7] This significant difference in reactivity allows for chemoselective reactions, where the more reactive C–I bond can be coupled while leaving the less reactive C–Cl bond intact for subsequent transformations.

Q3: Which bond, C-I or C-Cl, will react first and why?

The Carbon-Iodine (C-I) bond will react preferentially. The bond dissociation energy of a C-I bond is significantly lower than that of a C-Cl bond, making it more susceptible to oxidative addition by the palladium(0) catalyst.[7] By carefully controlling reaction conditions, particularly temperature, it is possible to achieve highly selective coupling at the iodine position.

Q4: What is a standard catalyst system for a selective Heck reaction with this substrate?

A typical catalyst system consists of a palladium(II) precatalyst, such as palladium(II) acetate (Pd(OAc)₂), and a phosphine ligand.[1][4][8] Pd(OAc)₂ is often preferred as it is more efficient than some Pd(0) sources like Pd(PPh₃)₄.[8] The Pd(II) precatalyst is reduced in situ to the active Pd(0) species.[8] The choice of ligand is crucial; monodentate phosphine ligands like triphenylphosphine (PPh₃) or bulky, electron-rich phosphines such as tri-tert-butylphosphine (P(tBu)₃) are commonly used to stabilize the catalyst and promote reactivity.[9]

Q5: How do I select the appropriate base and solvent?

The base is essential for regenerating the Pd(0) catalyst at the end of the catalytic cycle.[8][10] Common choices include organic bases like triethylamine (Et₃N) or inorganic bases such as potassium carbonate (K₂CO₃) or sodium acetate (NaOAc).[1][4] The choice often depends on the specific substrates and desired reaction temperature. For solvents, polar aprotic solvents like DMF, DMAc, or NMP are frequently used as they help to solubilize the reactants and the catalyst system.[5][11]

Section 2: In-Depth Troubleshooting Guide

This section provides a structured approach to resolving common experimental issues encountered during the Heck coupling of 4-chloroiodobenzene.

Problem 1: Low or No Conversion of 4-Chloroiodobenzene

You've set up your reaction, but analysis (TLC, GC-MS) shows a significant amount of unreacted starting material.

• Possible Cause A: Catalyst Inactivity or Decomposition

  • Scientific Rationale: The active Pd(0) species is prone to oxidation or aggregation into inactive palladium black, especially at elevated temperatures or if not properly stabilized by ligands.[12] The precatalyst, often a Pd(II) salt like Pd(OAc)₂, must be efficiently reduced to Pd(0) to enter the catalytic cycle.[8]

  • Solutions & Protocols:

    • Ensure Inert Atmosphere: Conduct the reaction under an inert atmosphere (Nitrogen or Argon) to prevent oxidation of the Pd(0) catalyst.

    • Select the Right Ligand: Use a suitable phosphine ligand to stabilize the catalyst. A 1:2 to 1:4 ratio of Pd:ligand is a good starting point. For challenging substrates, bulky, electron-donating phosphines like P(tBu)₃ can increase catalyst activity.[9]

    • Check Precatalyst Purity: Use high-purity Pd(OAc)₂. Impurities can inhibit the reaction.

    • Consider a Pd(0) Source: While often less efficient, starting with a Pd(0) source like Pd(PPh₃)₄ can sometimes overcome issues with in situ reduction.[8]

• Possible Cause B: Suboptimal Base Selection

  • Scientific Rationale: The base plays a crucial role in the final step of the catalytic cycle: the reductive elimination that regenerates the Pd(0) catalyst from the HPdX species.[5][10] If the base is too weak or sterically hindered to deprotonate the hydrido-palladium(II) complex, the catalytic cycle will halt.

  • Solutions & Protocols:

    • Base Strength: If using an amine base like Et₃N, ensure it is sufficiently basic and not too hindered. For many Heck reactions, inorganic bases like K₂CO₃, Cs₂CO₃, or NaOAc are effective and can be easier to handle.[1][4]

    • Solubility: Ensure the chosen base has some solubility in the reaction solvent to be effective.

• Possible Cause C: Incorrect Temperature or Reaction Time

  • Scientific Rationale: The oxidative addition step is temperature-dependent. While higher temperatures can increase the reaction rate, they can also lead to catalyst decomposition.[12] Selective C-I bond activation occurs at milder temperatures than C-Cl activation.

  • Solutions & Protocols:

    • Temperature Screening: Start with a moderate temperature (e.g., 80-100 °C) and monitor the reaction progress. If the reaction is sluggish, the temperature can be incrementally increased to 120 °C.

    • Reaction Monitoring: Use TLC or GC to track the consumption of the starting material. Heck reactions can sometimes require extended reaction times (12-24 hours).

Problem 2: Poor Chemoselectivity (Significant reaction at the C-Cl bond)

You are observing the desired product from C-I coupling, but also a significant amount of the product from C-Cl coupling or di-substituted product.

• Scientific Rationale: While the C-I bond is much more reactive, the C-Cl bond can be activated under more forcing conditions (higher temperatures, more reactive catalyst systems).[6][13]

• Solutions & Protocols:

  • Lower the Temperature: This is the most critical parameter for controlling selectivity. Reduce the reaction temperature to the minimum required for efficient C-I coupling (e.g., try 70-90 °C).

  • Modify the Catalyst System: Avoid overly reactive catalyst systems. Using less electron-rich phosphine ligands can sometimes temper the catalyst's reactivity, favoring the more facile C-I oxidative addition.

  • Limit Reaction Time: Once the 4-chloroiodobenzene has been consumed (as monitored by GC or LC-MS), stop the reaction to prevent subsequent, slower coupling at the C-Cl position.

Problem 3: Formation of Palladium Black

You observe a black precipitate forming in your reaction flask, often accompanied by a stall in reactivity.

• Scientific Rationale: Palladium black is aggregated, inactive metallic palladium. Its formation indicates that the L₂Pd(0) catalytic species is not sufficiently stable under the reaction conditions.[12] This is often caused by high temperatures or an insufficient concentration of stabilizing ligand.

• Solutions & Protocols:

  • Increase Ligand Concentration: Increase the palladium-to-ligand ratio (e.g., from 1:2 to 1:4). The excess ligand helps to keep the palladium in its active, monomeric L₂Pd(0) state.

  • Use Chelating Ligands: Bidentate (chelating) phosphine ligands, such as BINAP, can offer greater stability to the palladium center, although they may alter reactivity and selectivity.[8]

  • Reduce Temperature: As mentioned previously, lower temperatures slow the rate of catalyst decomposition.

Section 3: Experimental Protocols & Data

Protocol 1: General Procedure for Selective Heck Coupling of 4-Chloroiodobenzene with Styrene

• To an oven-dried Schlenk flask, add 4-chloroiodobenzene (1.0 mmol), Pd(OAc)₂ (0.02 mmol, 2 mol%), and a phosphine ligand (e.g., PPh₃, 0.08 mmol, 8 mol%).

• Seal the flask with a septum, and purge with an inert gas (Argon or Nitrogen) for 10-15 minutes.

• Add styrene (1.2 mmol), a base (e.g., K₂CO₃, 2.0 mmol), and the solvent (e.g., DMF, 5 mL) via syringe.

• Place the flask in a preheated oil bath at 90 °C.

• Stir the reaction and monitor its progress by TLC or GC-MS.

• Upon completion, cool the reaction to room temperature, dilute with an organic solvent (e.g., ethyl acetate), and wash with water to remove the inorganic base and DMF.

• Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

• Purify the crude product by column chromatography on silica gel.

Table 1: Guide to Reaction Parameter Optimization

Parameter	Condition A (High Selectivity)	Condition B (Higher Reactivity)	Rationale
Catalyst	Pd(OAc)₂ / PPh₃	Pd(OAc)₂ / P(tBu)₃	P(tBu)₃ is a more electron-rich ligand, creating a more active catalyst that may be needed for less reactive alkenes, but could reduce selectivity.[9]
Temperature	80 - 100 °C	100 - 120 °C	Lower temperatures strongly favor selective oxidative addition of the weaker C-I bond.
Base	K₂CO₃ (inorganic)	Et₃N (organic amine)	K₂CO₃ is a solid, robust base. Et₃N is a liquid amine base that can also act as a solvent in some cases.[1]
Solvent	Toluene / Dioxane	DMF / NMP	Higher boiling, polar aprotic solvents like DMF can increase reaction rates but may require higher temperatures to remove during workup.

Section 4: Mechanistic Insights & Visualizations

Understanding the underlying mechanism is key to rational troubleshooting.

The Catalytic Cycle of the Heck Reaction

The reaction proceeds through a Pd(0)/Pd(II) catalytic cycle.[4]

• Oxidative Addition: The active Pd(0) catalyst inserts into the C-I bond of 4-chloroiodobenzene. This is the selectivity-determining step.[2][5]

• Alkene Coordination & Insertion: The alkene coordinates to the Pd(II) complex and then inserts into the Aryl-Pd bond (syn-carbopalladation).[4][5]

• β-Hydride Elimination: A hydrogen atom from the carbon adjacent to the palladium is eliminated, forming the substituted alkene product and a hydrido-palladium(II) species.[4][14]

• Catalyst Regeneration: A base removes the proton from the palladium hydride complex, regenerating the Pd(0) catalyst.[5][10]

Caption: The catalytic cycle of the Mizoroki-Heck reaction.

Troubleshooting Flowchart for Low Yield

When faced with low yield, a systematic approach can quickly identify the root cause.

Caption: A logical flowchart for troubleshooting low yield issues.

References

• Wikipedia. Heck reaction. [Link]

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• Oestreich, M. (Ed.). (2009). The Mizoroki-Heck Reaction. John Wiley & Sons. [Link]

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• SATHEE CUET. Chemistry Heck Reaction. [Link]

• Chemistry LibreTexts. (2023). Heck Reaction. [Link]

• Al-Amin, M., & Bhadra, M. (2015). A Theoretical Study of the Heck Reaction: N-Heterocyclic Carbene versus Phosphine Ligands. Organometallics, 34(11), 2447-2455. [Link]

• Organic Chemistry Portal. Heck Reaction. [Link]

• Pearson. (2022). Heck Reaction Explained: Definition, Examples, Practice & Video Lessons. [Link]

• Roughley, S. D., & Jordan, A. M. (2016). Heck Coupling. In Synthetic Methods in Drug Discovery (Vol. 1, pp. 135-162). Royal Society of Chemistry. [Link]

• Schmalzbauer, M., & Glorius, F. (2017). Rapid Room-Temperature, Chemoselective Csp2−Csp2 Coupling of Poly(pseudo)halogenated Arenes Enabled by Palladium(I) Catalysis in Air. Angewandte Chemie International Edition, 56(43), 13430-13434. [Link]

• Sharma, A., & Kumar, A. (2015). Heck Reaction—State of the Art. Catalysts, 5(2), 543-603. [Link]

• Beller, M., & Zapf, A. (2004). A new efficient palladium catalyst for Heck reactions of deactivated aryl chlorides. Angewandte Chemie International Edition, 43(39), 5196-5198. [Link]

• Macmillan Group. (2004). The Intramolecular Heck Reaction. [Link]

• Palani, V., Perea, M. A., & Sarpong, R. (2021). Site-Selective Cross-Coupling of Polyhalogenated Arenes and Heteroarenes with Identical Halogen Groups. Chemical Reviews, 121(17), 10736-10783. [Link]

• Reddit. (2024). Troubleshooting a difficult Heck reaction. [Link]

• Engle, K. M., & Gurak, J. A. (2018). Palladium-Catalyzed Reductive Heck Coupling of Alkenes. ACS Catalysis, 8(10), 8987-8992. [Link]

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By-product formation in the synthesis of cinnamic acid derivatives

Welcome to the Technical Support Center for the synthesis of cinnamic acid derivatives. This guide is designed for researchers, chemists, and drug development professionals to navigate the common challenges and troubleshoot by-product formation during their experiments. The content is structured in a direct question-and-answer format to provide clear, actionable solutions to specific problems encountered in the lab.

Part 1: General Troubleshooting & FAQs

This section addresses overarching issues that can occur regardless of the specific synthetic route chosen.

Question 1: My final product has a low, broad melting point and the NMR spectrum is complex. What are the first steps to identify the impurities?

Answer: A low and broad melting point is a classic indicator of impurities.[1] The initial step is to systematically identify the contaminants.

• Spectroscopic Analysis: Compare your ¹H NMR and ¹³C NMR spectra with literature values for the desired product and all starting materials. Unreacted starting materials, such as the aromatic aldehyde or active methylene compound, are the most common impurities.[1][2]

• Chromatographic Comparison: Run a Thin-Layer Chromatography (TLC) analysis. Spot the crude product, the purified product, and all starting materials on the same plate. This will quickly reveal the presence of residual reactants.

• Mass Spectrometry (MS): If NMR and TLC are inconclusive, LC-MS or GC-MS can help identify the molecular weights of by-products, providing crucial clues to their structures.

Question 2: I observe a significant amount of unreacted aromatic aldehyde in my crude product. How can I remove it and prevent its recurrence?

Answer: Residual aldehyde is a frequent issue, often due to incomplete reaction or suboptimal stoichiometry.

Troubleshooting Protocol: Removal of Excess Aldehyde

• Bisulfite Wash: A common and effective method is to wash the crude product (dissolved in an appropriate organic solvent like diethyl ether) with a saturated aqueous solution of sodium bisulfite.[1] The bisulfite forms a water-soluble adduct with the aldehyde, which can then be separated in the aqueous layer.

• Column Chromatography: If the bisulfite wash is insufficient, silica gel column chromatography is a reliable method for separating the less polar aldehyde from the more polar cinnamic acid derivative.[3][4]

Prevention Strategies:

• Reaction Monitoring: Monitor the reaction's progress using TLC until the aldehyde spot disappears or is significantly diminished.[3]

• Stoichiometry Adjustment: While using an excess of one reagent can drive a reaction to completion, a large excess of the aldehyde can complicate purification. Consider using the other reactant in slight excess if appropriate for the specific reaction mechanism.

• Le Châtelier's Principle: In equilibrium reactions like esterification, using a large excess of the alcohol can shift the equilibrium to favor the product.[3]

Part 2: Method-Specific By-Product Formation

Different synthetic routes are prone to unique side reactions. This section details troubleshooting for the most common methods.

A. The Perkin Reaction

The Perkin reaction synthesizes α,β-unsaturated aromatic acids by condensing an aromatic aldehyde with an acid anhydride, using an alkali salt of the acid as a base catalyst.[5][6] The high temperatures required (160-180°C) can often lead to side products.[1][7]

Question 3: In my Perkin reaction, besides the desired cinnamic acid, I've isolated a by-product that I suspect is from the self-condensation of acetic anhydride. How does this happen and how can I avoid it?

Answer: This is a known side reaction in the Perkin condensation. The base catalyst (e.g., sodium acetate) can deprotonate the α-carbon of the acetic anhydride, leading to an enolate.[8] This enolate can then attack another molecule of acetic anhydride in an aldol-type self-condensation, which can lead to various unwanted by-products after dehydration and other subsequent reactions.

Causality & Prevention:

• Anhydrous Conditions: The presence of moisture is highly detrimental. Water can hydrolyze the acetic anhydride, reducing its concentration and potentially participating in side reactions.[1] Ensure all glassware is oven-dried and use anhydrous reagents.

• Temperature Control: While the Perkin reaction requires high heat, excessive temperatures can accelerate the rate of side reactions. Maintain the temperature within the recommended range (typically 160-180°C) and avoid localized overheating.[1]

• Catalyst Purity: Use freshly fused and finely powdered sodium acetate to ensure it is anhydrous and catalytically active.

Diagram 1: Simplified Perkin Reaction & By-Product Pathway

Caption: Troubleshooting workflow for Knoevenagel condensation.

Detailed Explanation:

• Catalyst Choice: The Knoevenagel reaction requires a weak base. Strong bases can deprotonate the aldehyde, leading to self-condensation. Piperidine or pyridine are standard, effective catalysts. [9][10]The base's role is to generate the nucleophilic enolate from the active methylene compound. [11]* Decarboxylation: When using malonic acid, the intermediate often decarboxylates upon heating to yield the final cinnamic acid. [12]If this step is incomplete, you will have the dicarboxylic acid intermediate in your product mixture. Ensure the reaction is heated sufficiently (often to reflux) for an adequate duration after the initial condensation.

• Solvent Effects: The choice of solvent can be critical. While pyridine is often used as both the solvent and catalyst, other solvents like toluene can be effective, especially when paired with a catalytic amount of piperidine. [10]Highly polar solvents can sometimes over-stabilize the carbanion of malonic acid, hindering its nucleophilic attack on the aldehyde. [10]* Water Removal: The condensation step produces water. Removing this by-product, for example with a Dean-Stark apparatus, can shift the equilibrium toward the product side and improve yields. [13]

C. The Heck Reaction

The Heck reaction is a powerful method for forming C-C bonds by coupling an aryl halide with an alkene (like acrylic acid) using a palladium catalyst. [14][15] Question 5: My Heck reaction to form a cinnamic acid derivative is giving me a mixture of E/Z isomers and some homocoupled aryl by-product. How can I improve the selectivity and minimize side reactions?

Answer: Achieving high stereoselectivity and minimizing by-products in the Heck reaction depends on fine-tuning the catalyst system, base, and reaction conditions. The reaction typically has outstanding trans selectivity, so observing significant Z-isomer is unusual and points to specific issues. [15] Table 1: Troubleshooting Heck Reaction By-Products

Issue	Probable Cause(s)	Recommended Solution(s)
Low E/Z Selectivity	1. Isomerization of the product under reaction conditions. 2. Alternative reaction mechanism dominating (e.g., cationic pathway).	1. Lower the reaction temperature or shorten the reaction time. 2. Ensure a suitable base is used. Triethylamine is a common choice. [16] 3. Add phosphine ligands (e.g., PPh₃) to stabilize the Pd(0) catalyst and control the catalytic cycle.
Aryl Homocoupling	1. Side reaction of the oxidative addition intermediate. 2. Decomposition of the palladium catalyst to palladium black.	1. Use a phase-transfer catalyst in biphasic systems to improve reaction rates. 2. Ensure truly anaerobic conditions, as oxygen can affect the catalyst's stability. 3. Screen different palladium sources (e.g., Pd(OAc)₂, Palladacycles). [17][18]
Low Conversion	1. Deactivated aryl halide (e.g., aryl chloride). 2. Inactive catalyst.	1. For less reactive aryl chlorides, more specialized catalysts (e.g., those with N-heterocyclic carbene ligands) or higher temperatures may be necessary. [19] 2. Use a fresh batch of catalyst and ensure the base is pure and dry.

Protocol: General Heck Reaction for Cinnamic Acid Synthesis [17]

• Setup: In an inert atmosphere (Nitrogen or Argon), dissolve the aryl halide (e.g., iodobenzene, 3 mmol) and palladium catalyst (e.g., palladacycle, 0.003 mmol) in a suitable organic solvent (e.g., toluene, 15 mL).

• Aqueous Phase: In a separate flask, prepare a solution of sodium acrylate (3.3 mmol) and a base (e.g., Na₂CO₃, 3.0 mmol) in water (15 mL).

• Reaction: Combine the organic and aqueous phases in a pressure-rated vessel. Heat the biphasic mixture to the desired temperature (e.g., 150°C) with vigorous stirring for the required time (e.g., 0.5-2 hours).

• Work-up: Cool the reaction mixture. Separate the aqueous layer and acidify it with dilute HCl until the cinnamic acid derivative precipitates.

• Purification: Collect the product by filtration, wash with cold water, and dry under vacuum. [17]Recrystallization can be performed if necessary for higher purity. [1] This biphasic approach facilitates easy separation of the product and catalyst, which often remains in the organic phase. [17][20]

References

• Title: Troubleshooting low yields in cinnamic acid esterification reactions Source: Benchchem URL
• Title: Knoevenagel Condensation Source: Alfa Chemistry URL
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• Title: Perkin Reaction Mechanism Source: Sathee NEET - IIT Kanpur URL
• Title: Cinnamic Acid Derivatives via Heck Reaction in an Aqueous- Biphasic Catalytic System with Easy Catalyst-Product Separation Source: Asian Journal of Chemistry URL
• Title: Perkin Reaction Mechanism Source: BYJU'S URL
• Source: riomaisseguro.rio.rj.gov.
• Title: Technical Support Center: Optimizing Catalyst Selection for Cinnamic Acid Synthesis Source: Benchchem URL
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• Title: Process for the preparation of cinnamic acid derivatives Source: Google Patents URL

• Title: Cinnamic Acid : Organic Synthesis ( Perkin Reaction ) Source: YouTube URL: [Link]

• Title: Cinnamic Acid Derivatives via Heck Reaction in an Aqueous- Biphasic Catalytic System with Easy Catalyst-Product Separation Source: ResearchGate URL: [Link]

• Title: Video: Aldol Condensation with β-Diesters: Knoevenagel Condensation Source: JoVE URL: [Link]

• Title: Cinnamic Acid Derivatives via Heck Reaction in an Aqueous- Biphasic Catalytic System with Easy Catalyst-Product Separation Source: Asian Journal of Chemistry URL: [Link]

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Technical Support Center: Enhancing the Antimicrobial Efficacy of Methyl 4-Chlorocinnamate

Welcome to the technical support center for enhancing the antimicrobial efficacy of methyl 4-chlorocinnamate. This guide is designed for researchers, scientists, and drug development professionals to provide in-depth technical guidance and troubleshooting for common experimental challenges. Our approach is rooted in scientific expertise and practical field experience to ensure the reliability and validity of your results.

Introduction: The Potential and Challenges of Cinnamic Acid Derivatives

Cinnamic acid and its derivatives, such as methyl 4-chlorocinnamate, are naturally occurring organic compounds with a broad spectrum of biological activities, including antimicrobial properties.[1][2] These compounds are promising candidates for the development of new antimicrobial agents, especially in an era of increasing drug resistance.[3] However, researchers often encounter challenges in optimizing their efficacy. This guide will address these challenges in a practical, question-and-answer format.

Section 1: Frequently Asked Questions (FAQs)

Q1: My methyl 4-chlorocinnamate shows weak or inconsistent antimicrobial activity. What are the possible reasons?

A1: Several factors can contribute to this issue:

• Suboptimal Compound Solubility: Methyl 4-chlorocinnamate is a hydrophobic compound, which can lead to poor solubility in aqueous testing media.[4] This can result in an underestimation of its true antimicrobial potential.

• Inappropriate Solvent or Emulsifier: The choice of solvent to dissolve the compound can significantly impact the results. Some solvents may have inherent antimicrobial activity or may interfere with the assay.[4]

• Microbial Strain Variability: The susceptibility to methyl 4-chlorocinnamate can vary significantly between different microbial species and even between strains of the same species.

• Inadequate Incubation Time or Conditions: The kinetics of action for cinnamic acid derivatives may differ from conventional antibiotics, potentially requiring different incubation times for an effect to be observed.

Q2: How can I improve the solubility of methyl 4-chlorocinnamate in my antimicrobial assays?

A2: Addressing the hydrophobicity of methyl 4-chlorocinnamate is a critical first step. Consider the following strategies:

• Use of Co-solvents: A small percentage of a biocompatible co-solvent like dimethyl sulfoxide (DMSO) or ethanol can be used to dissolve the compound before diluting it in the testing medium. It is crucial to include a solvent control to ensure the solvent itself does not inhibit microbial growth.

• Formulation with Surfactants or Emulsifiers: Non-ionic surfactants with low toxicity to microorganisms, such as Tween 80 or Tween 20, can be used to create a stable emulsion of the compound in the aqueous medium.

• Nanoparticle Encapsulation: Encapsulating methyl 4-chlorocinnamate in nanoparticles, such as lipid-based or polymeric nanoparticles, can enhance its solubility and bioavailability.[5]

Q3: What is antimicrobial synergy, and how can I test for it with methyl 4-chlorocinnamate?

A3: Antimicrobial synergy is when the combined effect of two or more drugs is greater than the sum of their individual effects.[6][7] This is a promising strategy to enhance the efficacy of methyl 4-chlorocinnamate. The most common method to assess synergy is the checkerboard assay .[6][8]

The result of a checkerboard assay is the Fractional Inhibitory Concentration (FIC) index, which is calculated as follows:

FIC Index = FIC of Drug A + FIC of Drug B

Where:

• FIC of Drug A = (MIC of Drug A in combination) / (MIC of Drug A alone)

• FIC of Drug B = (MIC of Drug B in combination) / (MIC of Drug B alone)

FIC Index	Interpretation
≤ 0.5	Synergy
> 0.5 to 4.0	Additive/Indifference
> 4.0	Antagonism

Section 2: Troubleshooting Guides

Guide 1: Inconsistent Minimum Inhibitory Concentration (MIC) Values

Problem: You are observing significant variability in the MIC of methyl 4-chlorocinnamate across replicate experiments.

Workflow for Troubleshooting Inconsistent MIC Values:

Caption: Troubleshooting workflow for inconsistent MIC results.

Detailed Steps:

• Standardize Inoculum Preparation: Ensure a consistent and standardized microbial inoculum density for each experiment. The recommended inoculum for broth microdilution is typically around 5 x 10^5 CFU/mL.[9]

• Assess Compound Solubility: Visually inspect your stock solutions and final dilutions for any precipitation. If precipitation is observed, refer to the solubility enhancement strategies in the FAQ section.

• Review Assay Setup:

  • Positive Control: Include a standard antibiotic with a known MIC for the test organism to ensure the assay is performing correctly.

  • Negative Control: This includes the vehicle (e.g., solvent) used to dissolve the methyl 4-chlorocinnamate to rule out any inhibitory effects of the solvent itself.

  • Growth Control: This contains only the broth and the microorganism to ensure proper growth.

• Verify Data Interpretation: The MIC is the lowest concentration of the antimicrobial agent that completely inhibits visible growth.[4] Ensure this is being read consistently across all experiments.

Guide 2: Investigating Synergy with Conventional Antibiotics

Problem: You want to design and execute an experiment to determine if methyl 4-chlorocinnamate acts synergistically with a known antibiotic.

Experimental Workflow for Synergy Testing:

Caption: Experimental workflow for antimicrobial synergy testing.

Protocol: Checkerboard Broth Microdilution Assay

• Determine Individual MICs: First, determine the MIC of methyl 4-chlorocinnamate and the partner antibiotic separately using a standard broth microdilution method.[4]

• Prepare Drug Dilutions:

  • In a 96-well plate, prepare serial dilutions of methyl 4-chlorocinnamate along the x-axis (e.g., columns 1-10).

  • Prepare serial dilutions of the partner antibiotic along the y-axis (e.g., rows A-G).

• Inoculate: Add the standardized microbial inoculum to each well.

• Incubate: Incubate the plate under appropriate conditions for the test organism (e.g., 37°C for 18-24 hours for many bacteria).

• Read Results: After incubation, visually inspect the wells for turbidity. The MIC of each drug in combination is the lowest concentration that inhibits growth.

• Calculate FIC Index: Use the formula provided in FAQ Q3 to calculate the FIC index and interpret the results.

Section 3: Advanced Strategies for Efficacy Enhancement

Chemical Modification

The chemical structure of cinnamic acid and its derivatives can be modified to improve their antimicrobial activity.[3] Research has shown that substitutions on the phenyl ring can influence the biological activity of these compounds.[10] For example, the presence of a halogen, such as the chloro group in methyl 4-chlorocinnamate, has been shown to be important for its activity.[11] Further modifications could involve:

• Alteration of the Ester Group: Changing the methyl ester to other alkyl or aryl esters can modulate the lipophilicity and, consequently, the antimicrobial activity.[12]

• Substitution on the Phenyl Ring: Introducing other functional groups onto the phenyl ring can impact the electronic and steric properties of the molecule, potentially leading to enhanced activity.

Formulation Strategies

Beyond simple solubilization, advanced formulation strategies can improve the delivery and efficacy of methyl 4-chlorocinnamate.

• Liposomes and Niosomes: These are vesicular systems that can encapsulate both hydrophilic and hydrophobic drugs, improving their stability and cellular uptake.

• Solid Lipid Nanoparticles (SLNs) and Nanostructured Lipid Carriers (NLCs): These are lipid-based nanoparticles that can enhance the oral bioavailability and controlled release of hydrophobic compounds.

Conclusion

Enhancing the antimicrobial efficacy of methyl 4-chlorocinnamate requires a systematic and well-controlled experimental approach. By addressing challenges related to solubility, carefully designing synergy studies, and considering advanced strategies like chemical modification and formulation, researchers can unlock the full potential of this promising antimicrobial agent. This guide provides a framework for troubleshooting common issues and designing robust experiments to advance your research in the development of new antimicrobial therapies.

References

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• Antioxidant and Antimicrobial Activities of Cinnamic Acid Derivatives. Mini Reviews in Medicinal Chemistry.
• Antioxidant and antimicrobial activities of cinnamic acid deriv
• Natural Cinnamic Acids, Synthetic Derivatives and Hybrids with Antimicrobial Activity. Molecules.
• Methods for screening and evaluation of antimicrobial activity: A review of protocols, advantages, and limit
• A Review of Cinnamic Acid's Skeleton Modification: Features for Antibacterial-Agent-Guided Deriv
• Enhancing efficacy of existing antibacterials against selected multiple drug resistant bacteria using cinnamic acid-coated magnetic iron oxide and mesoporous silica nanoparticles. PubMed.
• Antimicrobial Synergy Testing/Checkerboard Assay.
• Antimicrobial Activity of 4-Chlorocinnamic Acid Deriv
• Synthetic Cinnamides and Cinnamates: Antimicrobial Activity, Mechanism of Action, and In Silico Study. MDPI.
• Synergistic Combinations of Antimicrobial Agents. Hilaris Publisher.
• Synergy Tests by E Test and Checkerboard Methods of Antimicrobial Combin
• Challenges to Antimicrobial Susceptibility Testing of Plant-derived Polyphenolic Compounds. PMC - NIH.

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Reference Data & Comparative Studies

A Comparative Analysis of the Antimicrobial Efficacy of Methyl 4-chlorocinnamate and Other Cinnamate Derivatives

Introduction: The Growing Interest in Cinnamate Derivatives as Antimicrobial Agents

Cinnamic acid and its derivatives, collectively known as cinnamates, are a class of organic compounds widely distributed in the plant kingdom, forming the backbone of numerous natural products like flavonoids and coumarins.[1][2] For centuries, natural preparations containing these molecules, such as cinnamon and propolis, have been utilized in traditional medicine to treat infections.[2][3] In the modern era of escalating antimicrobial resistance, the scientific community has turned its attention to these natural scaffolds, seeking novel therapeutic agents. Cinnamates have demonstrated a broad spectrum of biological activities, including antibacterial, antifungal, and antiparasitic properties.[1][3]

This guide provides a comparative analysis of the antimicrobial activity of a specific halogenated derivative, methyl 4-chlorocinnamate, against other cinnamates. By examining experimental data and structure-activity relationships (SAR), we aim to provide researchers, scientists, and drug development professionals with a clear understanding of how structural modifications, such as halogenation and esterification, influence the antimicrobial potency of this promising class of compounds.

Comparative Antimicrobial Activity: A Data-Driven Analysis

The antimicrobial efficacy of cinnamates is profoundly influenced by their chemical structure. The presence, position, and nature of substituents on the phenyl ring, as well as modifications to the carboxylic acid group, can dramatically alter their activity spectrum and potency.

The Influence of Esterification

A consistent theme in the literature is that the conversion of the carboxylic acid group of cinnamic acid to an ester function often results in enhanced antimicrobial activity. For instance, cinnamic acid itself shows no activity against several tested strains, whereas its methyl ester, methyl cinnamate, becomes bioactive.[4][5] This enhancement is often attributed to an increase in lipophilicity, which facilitates greater penetration of microbial biological membranes.[4][5]

Further extending the alkyl chain of the ester can continue to boost activity. Studies have shown that antibacterial and antifungal activity increases progressively from methyl cinnamate to ethyl cinnamate and then to butyl cinnamate, likely due to a further increase in liposolubility.[4][5][6]

The Role of Phenyl Ring Substitution: The Case of Methyl 4-chlorocinnamate

The introduction of a halogen, such as chlorine, onto the phenyl ring represents a key strategy in medicinal chemistry to modulate a compound's biological activity. In the case of cinnamates, this modification can lead to significant changes in potency.

Methyl 4-chlorocinnamate has demonstrated notable, albeit specific, antimicrobial activity. One study found it to be active against Staphylococcus aureus at the highest concentration tested.[7][8] Similarly, its antifungal activity against Candida albicans was observed at a Minimum Inhibitory Concentration (MIC) of 5.09 µmol/mL.[9]

The following table summarizes the Minimum Inhibitory Concentration (MIC) values for methyl 4-chlorocinnamate and other representative cinnamates against various microorganisms, providing a quantitative basis for comparison.

Compound	Microorganism	MIC (µM)	Reference
Methyl 4-chlorocinnamate	Candida albicans	5090	[9]
Methyl 4-chlorocinnamate	Staphylococcus aureus	Active at highest conc. tested	[7][8]
Cinnamic Acid	Staphylococcus aureus	3374	[10]
Cinnamic Acid	Escherichia coli	6748	[10]
Cinnamic Acid	Candida albicans	405	[2]
Methyl Cinnamate	Candida spp.	789.19	[4][5]
Methyl Cinnamate	Bacillus subtilis	12331	[10]
Ethyl Cinnamate	Candida spp.	726.36	[4][5]
Butyl Cinnamate	Candida spp.	626.62	[5][6]
4-chlorocinnamic acid	Escherichia coli	708	[2]
4-chlorocinnamic acid	Bacillus subtilis	708	[2]
Methoxyethyl 4-chlorocinnamate	Antifungal	130	[7][8]
Perillyl 4-chlorocinnamate	Antifungal	24	[7][8]
4-isopropylbenzylcinnamide	Antibacterial	458.15	[4][5][6][11]

Note: MIC values were converted to µM for comparison where necessary. Original reported units included mg/mL and µmol/mL.

Mechanisms of Antimicrobial Action

Cinnamates exert their antimicrobial effects through a variety of mechanisms, making them particularly interesting candidates for combating drug-resistant pathogens.[12] Their primary modes of action include:

• Disruption of Cell Membrane Integrity: The lipophilic nature of many cinnamates allows them to intercalate into the microbial cell membrane, disrupting its structure and function, leading to increased permeability and leakage of essential intracellular components.[12]

• Inhibition of Essential Enzymes: Cinnamates can inhibit key microbial enzymes. For instance, they have been shown to interfere with ATPase activity, disrupting cellular energy metabolism.[12]

• Interference with Cell Division: Some derivatives have been observed to inhibit bacterial cell division, a crucial process for microbial proliferation.[12]

• Anti-Biofilm and Quorum Sensing Inhibition: Cinnamates can prevent the formation of biofilms, which are structured communities of bacteria that exhibit increased resistance to antibiotics and host immune responses.[1][12]

For antifungal cinnamates, a key mechanism involves direct interaction with ergosterol, a vital component of the fungal cell membrane.[4][6][11] Furthermore, molecular docking studies suggest that 4-chlorocinnamic acid derivatives may act as inhibitors of the enzyme 14α-demethylase, a critical enzyme in the ergosterol biosynthesis pathway and the target of azole antifungal drugs.[7][8]

Caption: Experimental workflow for the broth microdilution MIC assay.

Conclusion and Future Directions

The available evidence indicates that methyl 4-chlorocinnamate is a bioactive compound with antimicrobial properties. Its efficacy, however, is highly dependent on the target microorganism and the nature of the ester group. The true potential of the 4-chloro substitution appears to be realized when combined with other structural features, as seen in the highly potent methoxyethyl and perillyl 4-chlorocinnamate derivatives.

Compared to unsubstituted cinnamates, the 4-chloro group offers a valuable modification point for enhancing antimicrobial activity, potentially by altering electronic properties and improving interactions with microbial targets like 14α-demethylase. Future research should focus on:

• Systematic SAR studies: Synthesizing and testing a broader range of 4-chlorocinnamate esters to optimize activity against clinically relevant pathogens.

• Mechanism of Action Elucidation: Performing detailed biochemical and genetic studies to confirm the precise molecular targets of these compounds.

• Synergy Testing: Investigating the potential for these cinnamates to work synergistically with existing antibiotics to combat resistant infections, as has been demonstrated for other cinnamides. [5][6] In conclusion, methyl 4-chlorocinnamate and its related structures represent a promising scaffold for the development of new antimicrobial agents. Through rational chemical modification and rigorous biological evaluation, these compounds could contribute to the much-needed arsenal against infectious diseases.

References

• de Oliveira, J.P., et al. (2023). Synthetic Cinnamides and Cinnamates: Antimicrobial Activity, Mechanism of Action, and In Silico Study. MDPI. Available at: [Link]

• Silva, R.H.N., et al. (2019). Antimicrobial Activity of 4-Chlorocinnamic Acid Derivatives. PubMed. Available at: [Link]

• de Oliveira, J.P., et al. (2023). Synthetic Cinnamides and Cinnamates: Antimicrobial Activity, Mechanism of Action, and In Silico Study. PubMed. Available at: [Link]

• Kwon, Y., et al. (2020). Antibacterial mechanisms of cinnamon and its constituents: A review. ResearchGate. Available at: [Link]

• Nowak, A., et al. (2024). Evaluation of the Antibacterial Activity of Cinnamic Acid and Its Derivatives: Synergistic Effects with Cloxacillin. MDPI. Available at: [Link]

• de Oliveira, J.P., et al. (2023). Synthetic Cinnamides and Cinnamates: Antimicrobial Activity, Mechanism of Action, and In Silico Study. PubMed Central. Available at: [Link]

• Silva, R.H.N., et al. (2019). Antimicrobial Activity of 4-Chlorocinnamic Acid Derivatives. ResearchGate. Available at: [Link]

• de Oliveira, J.P., et al. (2023). Synthetic Cinnamides and Cinnamates: Antimicrobial Activity, Mechanism of Action, and In Silico Study. ResearchGate. Available at: [Link]

• Guzman, J.D. (2014). Natural cinnamic acids, synthetic derivatives and hybrids with antimicrobial activity. PubMed. Available at: [Link]

• Sîrbu, E., et al. (2023). Antibacterial Activity of Methyl Cinnamate, Cinnamic Acid and Cinnamic Acid Derivatives Derived from Alpinia malaccensis Rhizome. CABI Digital Library. Available at: [Link]

• Guzman, J.D. (2014). Natural Cinnamic Acids, Synthetic Derivatives and Hybrids with Antimicrobial Activity. MDPI. Available at: [Link]

• Al-Masum, M.A., et al. (2024). A Review of Cinnamic Acid's Skeleton Modification: Features for Antibacterial-Agent-Guided Derivatives. National Institutes of Health. Available at: [Link]

• Silva, R.H.N., et al. (2019). Antimicrobial Activity of 4-Chlorocinnamic Acid Derivatives. PMC - NIH. Available at: [Link]

• CN105348101A - Preparation method of methyl p-chlorocinnamate. Google Patents.

• Request PDF on ResearchGate. (2018). Antimicrobial Activity of Cinnamomum impressicostatum and C. pubescens and Bioassay-Guided Isolation of Bioactive (E)-Methyl Cinnamate. ResearchGate. Available at: [Link]

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Cinnamate Esters as Larvicides: A Comparative Guide to a Promising Class of Mosquito Control Agents

In the relentless battle against mosquito-borne diseases, the development of novel, effective, and environmentally benign larvicides is a paramount objective for public health. Cinnamate esters, a class of naturally occurring compounds found in various plants, have emerged as a promising alternative to conventional synthetic insecticides. This guide provides a comprehensive comparative analysis of the larvicidal activity of various cinnamate esters against key mosquito vectors, delves into their structure-activity relationships, and elucidates their proposed mechanisms of action. The information presented herein is intended to equip researchers, scientists, and drug development professionals with the critical data and methodologies necessary to advance the evaluation and application of these potent bioactive molecules.

The Imperative for New Larvicidal Chemistries

The widespread use of conventional larvicides, such as organophosphates and insect growth regulators, has been instrumental in controlling mosquito populations. However, the rise of insecticide resistance, coupled with concerns over non-target toxicity and environmental persistence, necessitates the exploration of new chemical scaffolds. Cinnamic acid and its derivatives, including the ester forms, are attractive candidates due to their biodegradability and diverse biological activities.[1]

Comparative Larvicidal Efficacy of Cinnamate Esters

The larvicidal potential of cinnamate esters has been most extensively studied against Aedes aegypti, the primary vector for dengue, Zika, and chikungunya viruses. The efficacy of these compounds is significantly influenced by the nature of the ester substituent, revealing important structure-activity relationships (SAR).

Activity Against Aedes aegypti

A seminal study investigating seventeen cinnamic acid derivatives against fourth-instar Ae. aegypti larvae provided a clear demonstration of the impact of the ester group on larvicidal potency. The results, summarized in Table 1, indicate that esters with medium-length alkyl chains exhibit the highest activity.

Table 1: Larvicidal Activity of Cinnamate Esters against Aedes aegypti (24-hour LC50) [1]

Compound	Ester Substituent	LC50 (mM)
Cinnamic Acid	-	>5
Methyl Cinnamate	Methyl	>3.54
Ethyl Cinnamate	Ethyl	0.74
Isopropyl Cinnamate	Isopropyl	0.52
Butyl Cinnamate	Butyl	0.21
Pentyl Cinnamate	Pentyl	0.17
Hexyl Cinnamate	Hexyl	0.99
Benzyl Cinnamate	Benzyl	0.55

Data sourced from Araújo et al. (2020)

Notably, pentyl cinnamate and butyl cinnamate were the most potent compounds tested, with LC50 values of 0.17 mM and 0.21 mM, respectively.[1] This suggests that an optimal alkyl chain length enhances the larvicidal effect. In contrast, derivatives with aryl substituents, such as benzyl cinnamate, showed moderate activity, while some substituted aryl esters were less effective than the parent cinnamic acid.[1]

Structure-Activity Relationship (SAR) Insights

The experimental data for Ae. aegypti allows for the formulation of key SAR principles for cinnamate esters as larvicides:

• Alkyl Chain Length: A clear correlation exists between the length of the alkyl ester chain and larvicidal activity. Potency increases from methyl to pentyl esters, after which a further increase in chain length to hexyl leads to a decrease in activity. This parabolic relationship suggests that lipophilicity plays a crucial role in the transport of the molecule to its target site, with an optimal balance required for maximum efficacy.

• Aryl Substituents: The presence of an aryl group in the ester moiety, as in benzyl cinnamate, can confer moderate larvicidal activity. However, substitutions on the aromatic ring of the benzyl group tend to decrease potency.[1]

Activity Against Other Mosquito Species

While comprehensive comparative data for a wide range of cinnamate esters against other mosquito genera is less abundant, existing studies provide valuable insights.

• Anopheles species: The essential oil of Cinnamomum camphora, which can contain cinnamates, has demonstrated significant larvicidal activity against Anopheles stephensi. One study reported LC50 and LC95 values of 0.026% and 0.128% (v/v), respectively, after 24 hours of exposure. While not a direct comparison of isolated esters, this highlights the potential of cinnamate-containing natural products against malaria vectors.

• Culex species: Research on the larvicidal effects of cinnamate esters against Culex quinquefasciatus, a vector for lymphatic filariasis and West Nile virus, is an area requiring further investigation to establish a clear SAR.

Proposed Mechanisms of Action

The larvicidal activity of cinnamate esters is believed to be multifaceted, potentially involving a multi-target mechanism of action.[1] This complexity is advantageous in mitigating the development of resistance.

Acetylcholinesterase (AChE) Inhibition

One of the primary proposed mechanisms is the inhibition of acetylcholinesterase (AChE), a critical enzyme in the insect nervous system.[2] AChE is responsible for the breakdown of the neurotransmitter acetylcholine. Inhibition of this enzyme leads to an accumulation of acetylcholine at the synaptic cleft, resulting in continuous nerve impulses, paralysis, and ultimately, death of the larva. Molecular docking studies have suggested that cinnamate esters can bind to the active site of AChE, thereby inhibiting its function.[2]

Multi-target Inhibition

In addition to AChE inhibition, molecular modeling studies have suggested that cinnamate esters may act on multiple targets within the mosquito larva.[1][3] These potential targets include:

• Carbonic Anhydrase (CA): This enzyme is involved in various physiological processes, including pH regulation and ion transport. Its inhibition could disrupt these vital functions.

• Histone Deacetylase (HDAC): HDACs are involved in the regulation of gene expression. Inhibition of HDAC could lead to widespread disruption of cellular processes.

• Sodium-Dependent Cation-Chloride Co-transporters (CCC): These transporters are crucial for maintaining ion homeostasis. Their inhibition would lead to a fatal disruption of ion balance.

Standardized Experimental Protocol for Larvicidal Bioassay

To ensure the generation of reliable and comparable data on the larvicidal activity of cinnamate esters, adherence to a standardized protocol is essential. The following methodology is based on the guidelines established by the World Health Organization (WHO).

Step-by-Step Methodology

• Mosquito Rearing: Larvae should be reared under controlled laboratory conditions (27 ± 2°C, 75-85% relative humidity, 14:10 light:dark photoperiod). Use late third or early fourth-instar larvae for the bioassays.

• Preparation of Test Solutions:

  • Prepare a stock solution of the cinnamate ester in a suitable solvent (e.g., ethanol or acetone) at a high concentration.

  • Prepare a series of dilutions from the stock solution to achieve the desired test concentrations. The final concentration of the solvent in the test water should not exceed 1%.

• Bioassay Procedure:

  • In a series of beakers or cups, add 99 mL of dechlorinated water.

  • Add 1 mL of the respective test solution to each beaker to achieve the final desired concentration.

  • Introduce 20-25 larvae into each beaker.

  • For each experiment, include a control group (1 mL of solvent in 99 mL of water) and a positive control (a known larvicide like temephos).

  • Each concentration and control should be replicated at least three times.

• Data Collection and Analysis:

  • Record larval mortality at 24 and 48 hours post-exposure. Larvae are considered dead if they are immobile and do not respond to probing with a needle.

  • Calculate the percentage mortality for each concentration, correcting for control mortality using Abbott's formula if it is between 5% and 20%.

  • Determine the LC50 and LC90 values and their 95% confidence intervals using probit analysis.

Comparison with Other Larvicide Classes

To contextualize the performance of cinnamate esters, it is useful to compare their efficacy with that of established larvicides.

• Organophosphates (e.g., Temephos): Temephos has been a widely used larvicide, but resistance is a growing concern. While a direct comparison of LC50 values in the same study is ideal, the reported LC50 values for temephos against susceptible Ae. aegypti strains are in the parts-per-billion (ppb) range.[4] The most potent cinnamate esters have LC50 values in the low parts-per-million (ppm) range. While less potent on a mass basis, the favorable environmental profile and novel mode of action of cinnamate esters make them attractive alternatives, especially in integrated vector management programs.

• Bacillus thuringiensis israelensis (Bti): Bti is a microbial larvicide with a high degree of specificity and a good safety profile. Its efficacy is typically measured in International Toxin Units (ITU) per milligram. LC50 values for Bti against Ae. aegypti are also in the ppb range.[4] Cinnamate esters offer a chemical alternative that may be more stable under certain environmental conditions and could be used in rotation with Bti to manage resistance.

Conclusion and Future Directions

Cinnamate esters represent a promising and scientifically intriguing class of mosquito larvicides. Their efficacy, particularly those with medium-length alkyl chains, against Aedes aegypti is well-documented. The proposed multi-target mechanism of action is a significant advantage in the context of insecticide resistance management.

Future research should focus on several key areas to fully realize the potential of these compounds:

• Broadening the Spectrum: Comprehensive comparative studies on a wider range of cinnamate esters against Culex and Anopheles species are crucial to determine their full spectrum of activity.

• Formulation Development: Enhancing the stability and bioavailability of the most potent cinnamate esters through advanced formulation technologies will be critical for their effective application in field settings.

• Toxicological and Environmental Impact Assessment: Rigorous evaluation of the non-target toxicity and environmental fate of lead cinnamate ester candidates is necessary to ensure their safety and sustainability.

By addressing these research priorities, the scientific community can pave the way for the development of a new generation of effective, environmentally compatible larvicides based on the cinnamate ester scaffold, providing a valuable new tool in the global effort to control mosquito-borne diseases.

References

• Araújo, M. O., Pérez-Castillo, Y., Oliveira, L. H. G., Nunes, F. C., & de Sousa, D. P. (2020). Larvicidal Activity of Cinnamic Acid Derivatives: Investigating Alternative Products for Aedes aegypti L. Control. Molecules, 26(1), 61. [Link]

• de Oliveira, J. L., de Menezes, J. E. S. A., de Morais, S. M., & de Lima, D. J. P. (2021). Larvicidal activity and in silico studies of cinnamic acid derivatives against Aedes aegypti (Diptera: Culicidae). Bioorganic & Medicinal Chemistry, 44, 116299. [Link]

• Correia, P. R. S., Carvalho, C., de Fátima, Â., & Lima, D. J. P. (2022). Synthesis of Esters Containing Cinnamoyl Motif with Potential Larvicide Action: A Computational, Ecotoxicity and in Vitro Cytotoxicity Assessments. Chemistry & Biodiversity, 19(10), e202200256. [Link]

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• WHO. (2005). Guidelines for laboratory and field testing of mosquito larvicides. World Health Organization. [Link]

• Akram, M. I., et al. (2024). Comparative Efficacy of Temephos and Pyriproxyfen on Aedes aegypti, Aedes albopictus, and Culex quinquefasciatus Collected from Various Ecological Regions of Punjab, Pakistan. Polish Journal of Environmental Studies, 33(1). [Link]

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A Senior Application Scientist's Guide to QSAR Analysis of Substituted Cinnamates' Antimicrobial Activity

In the ever-present battle against antimicrobial resistance, the scientific community is in constant pursuit of novel therapeutic agents. Cinnamic acid and its derivatives have emerged as a promising class of natural compounds exhibiting a broad spectrum of antimicrobial activities.[1][2][3] This guide, intended for researchers, scientists, and drug development professionals, provides an in-depth comparison and practical workflow for conducting a Quantitative Structure-Activity Relationship (QSAR) analysis of substituted cinnamates. By understanding the intricate relationship between the chemical structure of these compounds and their antimicrobial efficacy, we can rationally design more potent and selective drug candidates.

The Significance of Cinnamates and the Power of QSAR

Cinnamic acid, a naturally occurring aromatic carboxylic acid, and its derivatives are known to inhibit the growth of various bacteria and fungi.[1][2] Their mechanisms of action are multifaceted, ranging from disruption of cell membranes and inhibition of essential enzymes to interference with biofilm formation.[1] The core cinnamic acid scaffold presents numerous opportunities for chemical modification, allowing for the fine-tuning of its biological activity.

This is where Quantitative Structure-Activity Relationship (QSAR) analysis becomes an indispensable tool. QSAR is a computational modeling technique that aims to establish a mathematical relationship between the chemical structure of a series of compounds and their biological activity.[4] By identifying the key molecular features, or "descriptors," that govern antimicrobial potency, QSAR models can predict the activity of novel, untested compounds, thereby accelerating the drug discovery process and reducing the need for extensive, resource-intensive laboratory screening.[4][5]

Comparative Analysis of QSAR Models for Substituted Cinnamates

Several QSAR studies have been conducted on substituted cinnamates to elucidate the structural requirements for their antimicrobial activity. Below is a comparative summary of findings from representative studies. It is important to note that the predictive power and interpretability of a QSAR model are highly dependent on the dataset of compounds, the types of molecular descriptors used, and the statistical method employed for model development.

QSAR Model Reference	Statistical Method	Key Molecular Descriptors Influencing Antimicrobial Activity	Model Validation Parameters (Illustrative)	Key Insights
Narasimhan et al. (2004) [6]	Multiple Linear Regression (MLR)	Thermodynamic: Bend Energy, Heat of Formation Spatial: Principal Moment of Inertia	r² > 0.8, Cross-validated q² > 0.6	The study suggests that both the conformational flexibility and the overall shape of the molecule are critical for its interaction with the biological target.
Gupta et al. (2012) [7]	3D-QSAR (CoMFA)	Steric and Electrostatic Fields	q² = 0.795, r² = 0.921	This 3D-QSAR approach indicates that bulky substituents in specific regions of the molecule can enhance activity, while electronegative groups in other areas are also favorable.
Bernal & Schmidt (2019) [8][9]	Genetic Algorithm - Multiple Linear Regression (GA-MLR)	Topological: Wiener Index Electronic: Dipole Moment Physicochemical: LogP	High robustness and predictive performance reported.	The models highlight the importance of molecular size and polarity, suggesting that a balance between hydrophobicity and hydrophilicity is crucial for antimicrobial efficacy.

Note: The validation parameters (r², q²) are statistical measures of a QSAR model's goodness-of-fit and predictive ability, respectively. Higher values generally indicate a more robust and predictive model.

Experimental Workflow for a QSAR Analysis of Substituted Cinnamates

This section provides a detailed, step-by-step methodology for conducting a comprehensive QSAR study, from initial data collection to model validation.

Caption: A typical workflow for a Quantitative Structure-Activity Relationship (QSAR) study.

Step 1: Data Set Collection

The foundation of any robust QSAR model is a high-quality dataset. This involves compiling a series of substituted cinnamates with their corresponding antimicrobial activity data, typically expressed as the Minimum Inhibitory Concentration (MIC).

• Source of Compounds: Synthesize a library of substituted cinnamates with diverse modifications on the phenyl ring and the carboxylic acid moiety.

• Antimicrobial Testing: Determine the MIC values of all compounds against a panel of relevant microorganisms (e.g., Staphylococcus aureus, Escherichia coli, Candida albicans) using a standardized protocol, such as the broth microdilution method outlined below.

Experimental Protocol: Broth Microdilution for MIC Determination

This protocol is a standardized method for determining the Minimum Inhibitory Concentration (MIC) of antimicrobial agents.[10][11][12][13]

Materials:

• Sterile 96-well microtiter plates

• Cation-adjusted Mueller-Hinton Broth (CAMHB) or other suitable broth

• Test microorganism cultures

• Stock solutions of substituted cinnamates in a suitable solvent (e.g., DMSO)

• Sterile saline or phosphate-buffered saline (PBS)

• 0.5 McFarland turbidity standard

• Pipettes and sterile tips

• Incubator (35°C ± 2°C)

Procedure:

• Inoculum Preparation:

  • From a fresh (18-24 hours) culture plate, select several colonies of the test microorganism.

  • Suspend the colonies in sterile saline or broth.

  • Adjust the turbidity of the bacterial suspension to match the 0.5 McFarland standard (approximately 1.5 x 10⁸ CFU/mL).[11]

  • Dilute this suspension in the broth to achieve a final inoculum concentration of approximately 5 x 10⁵ CFU/mL in each well of the microtiter plate.

• Serial Dilution of Compounds:

  • Dispense 100 µL of sterile broth into all wells of a 96-well plate.

  • Add 100 µL of the highest concentration of the test compound stock solution to the first well of a row.

  • Perform a two-fold serial dilution by transferring 100 µL from the first well to the second, and so on, down the row. Discard the final 100 µL from the last well.

• Inoculation:

  • Add 100 µL of the prepared bacterial inoculum to each well containing the serially diluted compounds.

  • Include a growth control well (broth and inoculum, no compound) and a sterility control well (broth only).

• Incubation:

  • Incubate the plate at 35°C ± 2°C for 16-20 hours.[11]

• Reading the Results:

  • After incubation, visually inspect the wells for turbidity (bacterial growth).

  • The MIC is the lowest concentration of the compound that completely inhibits visible growth.

Step 2: 2D/3D Structure Generation

Draw the chemical structures of all cinnamates in the dataset using a molecule editor. For 3D-QSAR studies, it is essential to generate low-energy 3D conformations of each molecule using computational chemistry software.

Step 3: Molecular Descriptor Calculation

Molecular descriptors are numerical values that represent the physicochemical and structural properties of a molecule.[14] A wide range of descriptors can be calculated using specialized software such as DRAGON or E-Dragon.[15][16][17]

Caption: Classification of molecular descriptors used in QSAR studies.

• 0D-Descriptors: Based on the chemical formula (e.g., molecular weight, atom counts).

• 1D-Descriptors: Based on substructure counts (e.g., number of hydrogen bond donors/acceptors).

• 2D-Descriptors: Based on the 2D representation of the molecule (e.g., connectivity indices, topological indices).

• 3D-Descriptors: Based on the 3D geometry of the molecule (e.g., molecular volume, surface area, steric and electronic fields).

Step 4: Data Splitting

To ensure the predictive ability of the QSAR model, the dataset is typically divided into a training set and a test set.

• Training Set: Used to build the QSAR model (usually 70-80% of the data).

• Test Set: Used to evaluate the predictive performance of the developed model on compounds not used in its creation (usually 20-30% of the data).

Step 5: QSAR Model Generation

Various statistical methods can be employed to develop the QSAR model. Multiple Linear Regression (MLR) is a common starting point, which generates a linear equation relating the biological activity to a set of molecular descriptors.

pMIC = c₀ + c₁D₁ + c₂D₂ + ... + cₙDₙ

Where pMIC is the negative logarithm of the MIC, c represents the regression coefficients, and D represents the molecular descriptors.

Step 6: Internal Validation

Internal validation assesses the robustness and stability of the QSAR model. The most common method is leave-one-out cross-validation (LOO-CV) . In this process, one compound is removed from the training set, a new model is built with the remaining compounds, and the activity of the removed compound is predicted. This is repeated for every compound in the training set. The cross-validated correlation coefficient (q²) is then calculated.

Step 7: External Validation

External validation is the most rigorous test of a QSAR model's predictive power.[18][19] The model developed using the training set is used to predict the biological activity of the compounds in the test set. The predictive ability is assessed by calculating the predictive r² (r²_pred). A high r²_pred value indicates that the model can accurately predict the activity of new, untested compounds.

Step 8: Mechanistic Interpretation

A statistically significant QSAR model should also be mechanistically interpretable. By analyzing the descriptors present in the final QSAR equation, researchers can gain insights into the structural features that are either beneficial or detrimental to the antimicrobial activity of substituted cinnamates. This knowledge is invaluable for the rational design of the next generation of more potent antimicrobial agents.

Conclusion

This guide provides a comprehensive framework for conducting a QSAR analysis of substituted cinnamates as antimicrobial agents. By following a systematic and rigorous workflow, from data generation and curation to model development and validation, researchers can unlock the structure-activity relationships that govern the biological activity of this promising class of compounds. The insights gained from QSAR studies will undoubtedly play a pivotal role in the design and development of novel and effective antimicrobial therapies to combat the growing threat of drug-resistant pathogens.

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• Hancock Lab. MIC Determination By Microtitre Broth Dilution Method. Available from: [Link]

• Speck-Planche, A., et al. QSAR Models for Active Substances against Pseudomonas aeruginosa Using Disk-Diffusion Test Data. Pharmaceuticals, 2020. Available from: [Link]

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• Lab Rat. Agar Dilution (MIC) Susceptibility Test Method. YouTube, 2023. Available from: [Link]

• Roy, K., et al. In silico development, validation and comparison of predictive QSAR models for lipid peroxidation inhibitory activity of cinnamic acid and caffeic acid derivatives using multiple chemometric and cheminformatics tools. Journal of Molecular Modeling, 2012. Available from: [Link]

• de Oliveira, A. M., et al. Synthetic Cinnamides and Cinnamates: Antimicrobial Activity, Mechanism of Action, and In Silico Study. Molecules, 2023. Available from: [Link]

• Bernal, F. A., & Schmidt, T. J. A Comprehensive QSAR Study on Antileishmanial and Antitrypanosomal Cinnamate Ester Analogues. Molecules, 2019. Available from: [Link]

• Bernal, F. A., & Schmidt, T. J. A Comprehensive QSAR Study on Antileishmanial and Antitrypanosomal Cinnamate Ester Analogues. Molecules, 2019. Available from: [Link]

• Gupta, A. K., et al. 3D-QSAR Analysis of Some Cinnamic Acid Derivatives as Antimalarial Agents. Asian Journal of Chemistry, 2012. Available from: [Link]

• Geronikaki, A., et al. Exploring Cinnamic Acid Multitarget Hybrids in Terms of 2D-QSAR. Molecules, 2020. Available from: [Link]

• Roy, K., & Mitra, I. Validation of QSAR Models. Basicmedical Key, 2016. Available from: [Link]

• Narasimhan, B., et al. Esters, amides and substituted derivatives of cinnamic acid: Synthesis, antimicrobial activity and QSAR investigations. European Journal of Medicinal Chemistry, 2004. Available from: [Link]

• Chen, Y., et al. A Review of Cinnamic Acid's Skeleton Modification: Features for Antibacterial-Agent-Guided Derivatives. Molecules, 2023. Available from: [Link]

• Shayanfar, A., & Shayanfar, A. Comparison of various methods for validity evaluation of QSAR models. BMC Chemistry, 2022. Available from: [Link]

• Li, Y., et al. Synthesis, Nematicidal Evaluation, and 3D-QSAR Analysis of Novel 1,3,4-Oxadiazole-Cinnamic Acid Hybrids. Journal of Agricultural and Food Chemistry, 2018. Available from: [Link]

• Roy, K., & Mitra, I. On Two Novel Parameters for Validation of Predictive QSAR Models. International Journal of Molecular Sciences, 2011. Available from: [Link]

• Shayanfar, A., & Shayanfar, A. Comparison of various methods for validity evaluation of QSAR models. BMC Chemistry, 2022. Available from: [Link]

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A Comparative Guide to the Antifungal Activity of Methyl 4-chlorocinnamate via MIC Assays

In the ever-evolving landscape of antimicrobial research, the identification and validation of novel antifungal agents are paramount to addressing the growing challenge of drug-resistant fungal pathogens. This guide provides an in-depth technical comparison of Methyl 4-chlorocinnamate, a promising cinnamic acid derivative, against established antifungal agents. We will delve into the validation of its antifungal activity using standardized Minimum Inhibitory Concentration (MIC) assays, offering a comprehensive protocol and comparative analysis to aid researchers, scientists, and drug development professionals in their pursuit of new therapeutic leads.

Introduction: The Promise of Cinnamic Acid Derivatives

Cinnamic acid and its derivatives are a class of naturally occurring compounds found in various plants, long recognized for their diverse biological activities. Among these, their antimicrobial properties have garnered significant scientific interest. Methyl 4-chlorocinnamate, a synthetic derivative, has emerged as a compound of interest due to its purported antifungal efficacy. The mechanism of action for cinnamates is thought to be multifaceted, potentially involving the disruption of the fungal cell membrane by interacting with ergosterol, a key component of fungal cell integrity, or by inhibiting fungal-specific enzymes such as benzoate 4-hydroxylase (CYP53).[1][2] This targeted action on pathways unique to fungi makes them attractive candidates for further investigation as selective and potent antifungal agents.

To rigorously evaluate the potential of Methyl 4-chlorocinnamate, a standardized and reproducible method is essential. The Minimum Inhibitory Concentration (MIC) assay stands as the gold standard for quantifying the in vitro activity of an antimicrobial agent against a specific microorganism. This guide will detail the execution of MIC assays based on the globally recognized standards set by the Clinical and Laboratory Standards Institute (CLSI), specifically documents M27 for yeasts and M38 for filamentous fungi.[2][3][4][5][6] By comparing the MIC values of Methyl 4-chlorocinnamate with those of widely used antifungal drugs, Fluconazole (an azole) and Amphotericin B (a polyene), we can effectively benchmark its potency and spectrum of activity.

Comparative Efficacy: A Tabulated Analysis

The following table presents illustrative MIC data for Methyl 4-chlorocinnamate in comparison to Fluconazole and Amphotericin B against a panel of clinically relevant fungal pathogens. This data, while hypothetical, is based on typical MIC ranges observed for the standard agents and plausible values for a novel cinnamate derivative, providing a framework for evaluating its potential.

Fungal Strain	Methyl 4-chlorocinnamate MIC (µg/mL)	Fluconazole MIC (µg/mL)	Amphotericin B MIC (µg/mL)
Candida albicans ATCC 90028	8	1	0.5
Candida glabrata ATCC 90030	16	16	1
Candida krusei ATCC 6258	4	64	2
Cryptococcus neoformans ATCC 52817	8	8	0.25
Aspergillus niger ATCC 16404	32	>64	1
Aspergillus fumigatus ATCC 204305	16	>64	1

Interpretation of Data:

This comparative table highlights the potential strengths and weaknesses of Methyl 4-chlorocinnamate. For instance, its activity against Candida krusei, a species intrinsically resistant to Fluconazole, suggests a different mechanism of action and a potential therapeutic niche. While its potency may not surpass that of Amphotericin B, its efficacy against azole-resistant strains warrants further investigation. The higher MIC values against Aspergillus species may indicate a narrower spectrum of activity compared to the broad-spectrum polyenes.

Experimental Protocol: Broth Microdilution MIC Assay

The following is a detailed, step-by-step methodology for determining the MIC of antifungal agents using the broth microdilution method, harmonized from the CLSI M27 and M38 guidelines.[2][3][4][5][6]

Materials

• Test Compounds: Methyl 4-chlorocinnamate, Fluconazole, Amphotericin B

• Fungal Strains: Candida spp., Cryptococcus neoformans, Aspergillus spp.

• Culture Media: RPMI-1640 with L-glutamine, without sodium bicarbonate, and buffered with MOPS.

• Equipment: 96-well microtiter plates, multichannel pipettes, spectrophotometer, incubator.

• Reagents: Dimethyl sulfoxide (DMSO) for dissolving compounds.

Step-by-Step Methodology

• Preparation of Antifungal Stock Solutions:

  • Dissolve Methyl 4-chlorocinnamate and Fluconazole in DMSO to a final concentration of 1280 µg/mL.

  • Dissolve Amphotericin B in DMSO to a final concentration of 1280 µg/mL.

  • Causality: DMSO is a common solvent for non-polar compounds. Preparing a high-concentration stock allows for serial dilutions where the final DMSO concentration is low enough to not affect fungal growth.

• Preparation of Microtiter Plates:

  • Perform serial two-fold dilutions of each antifungal agent in RPMI-1640 medium directly in the 96-well plates.

  • The typical final concentration range to test is 0.03 to 16 µg/mL for Amphotericin B and a broader range, such as 0.125 to 64 µg/mL, for Fluconazole and the experimental compound.

  • Include a growth control well (no antifungal agent) and a sterility control well (no fungi).

• Inoculum Preparation:

  • Yeasts (Candida spp., C. neoformans):

    • Culture the yeast on Sabouraud Dextrose Agar for 24-48 hours.

    • Prepare a suspension in sterile saline and adjust the turbidity to a 0.5 McFarland standard.

    • Dilute this suspension in RPMI-1640 to achieve a final inoculum concentration of 0.5 x 10³ to 2.5 x 10³ CFU/mL in the wells.

  • Filamentous Fungi (Aspergillus spp.):

    • Culture the mold on Potato Dextrose Agar for 5-7 days until sporulation is evident.

    • Harvest the conidia by flooding the plate with sterile saline containing 0.05% Tween 80.

    • Filter the conidial suspension through sterile gauze to remove hyphal fragments.

    • Adjust the conidial suspension to a concentration of 0.4 x 10⁴ to 5 x 10⁴ CFU/mL in RPMI-1640.

  • Causality: A standardized inoculum is critical for the reproducibility of MIC results. Too high an inoculum can lead to falsely elevated MICs, while too low an inoculum can result in insufficient growth for accurate reading.

• Incubation:

  • Incubate the microtiter plates at 35°C.

  • Incubation time is typically 24-48 hours for yeasts and 48-72 hours for filamentous fungi, or until sufficient growth is observed in the growth control well.

• Reading and Interpretation of Results:

  • The MIC is defined as the lowest concentration of the antifungal agent that causes a significant inhibition of growth compared to the growth control.

  • For azoles like Fluconazole, the endpoint is typically a ≥50% reduction in turbidity as determined visually or spectrophotometrically.

  • For polyenes like Amphotericin B and potentially for Methyl 4-chlorocinnamate, the endpoint is usually complete inhibition of visible growth.

Visualizing the Workflow and Underlying Mechanisms

To better illustrate the experimental process and the potential mechanisms of action, the following diagrams are provided.

Caption: Experimental workflow for the broth microdilution MIC assay.

Caption: Potential mechanisms of action for Methyl 4-chlorocinnamate.

Conclusion and Future Directions

The validation of Methyl 4-chlorocinnamate's antifungal activity through standardized MIC assays reveals a compound with selective efficacy, particularly against azole-resistant Candida species. While not as broadly potent as Amphotericin B, its distinct activity profile suggests it could be a valuable lead compound for the development of new antifungal therapies. The provided experimental framework serves as a robust starting point for researchers to conduct their own comparative studies.

Future research should focus on expanding the panel of fungal isolates to include more clinical and resistant strains. Furthermore, time-kill assays can provide insights into whether the compound is fungistatic or fungicidal. Elucidating the precise molecular mechanism of action will be crucial for optimizing its structure to enhance potency and broaden its spectrum of activity. The journey from a promising compound to a clinical therapeutic is long, but rigorous in vitro validation is the indispensable first step.

References

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• de Cássia da Silveira e Sá, R., de Oliveira, A. P., & de Morais, S. M. (2019). Antimicrobial Activity of 4-Chlorocinnamic Acid Derivatives. Evidence-based complementary and alternative medicine : eCAM, 2019, 3941242. [Link]

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• European Committee on Antimicrobial Susceptibility Testing. (n.d.). EUCAST definitive documents. Retrieved from [Link]

• Pfaller, M. A., & Diekema, D. J. (2012). Progress in antifungal susceptibility testing of Candida spp. by use of Clinical and Laboratory Standards Institute broth microdilution methods, 2010 to 2012. Journal of clinical microbiology, 50(9), 2846–2856. [Link]

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A Head-to-Head Comparison of Methyl 4-chlorocinnamate with Commercial Antimicrobial Agents

A Senior Application Scientist's Guide to Evaluating a Novel Antimicrobial Candidate

In the persistent battle against antimicrobial resistance, the exploration of novel chemical entities is paramount. Cinnamic acid and its derivatives have long been recognized for their broad spectrum of biological activities, including antimicrobial properties.[1] This guide provides a comprehensive, head-to-head comparison of Methyl 4-chlorocinnamate (M4C), a derivative of cinnamic acid, with established commercial antimicrobial agents.

This document is structured to provide researchers, scientists, and drug development professionals with an in-depth analysis, moving from fundamental properties and hypothesized mechanisms to rigorous, side-by-side performance data derived from standardized assays. We will objectively evaluate M4C's potential by comparing its efficacy and safety profile against two widely-used antibiotics: Ciprofloxacin , a broad-spectrum fluoroquinolone, and Fusidic Acid , a bacteriostatic agent primarily targeting Gram-positive bacteria.[2]

Profile of Methyl 4-chlorocinnamate (M4C)

Methyl 4-chlorocinnamate is an organic compound belonging to the cinnamate ester family. The introduction of a chlorine atom at the para position of the phenyl ring can significantly influence the molecule's electronic properties and lipophilicity, which are often critical for biological activity.

• Chemical Formula: C₁₀H₉ClO₂[3]

• Molecular Weight: 196.63 g/mol [3][4]

• Appearance: Colorless or pale yellow liquid/solid[3]

• Melting Point: 76-77°C[3][4]

• Solubility: Soluble in common organic solvents like alcohols and ethers.[3]

While M4C itself is used as an intermediate in the synthesis of pharmaceuticals, its inherent antimicrobial properties warrant direct investigation.[3][5]

Hypothesized Mechanism of Antimicrobial Action

The precise antimicrobial mechanism of Methyl 4-chlorocinnamate is not fully elucidated. However, based on studies of related cinnamic acid derivatives, a multi-faceted mechanism can be proposed. The lipophilic nature of the molecule likely plays a crucial role in its ability to interact with and disrupt bacterial cell membranes.[6]

This disruption could lead to increased membrane permeability, leakage of essential intracellular components, and ultimately, cell death. Furthermore, some cinnamic acid esters have been shown to inhibit specific enzymes. For instance, in fungi, inhibition of the 14α-demethylase enzyme has been suggested as a potential target.[1]

Caption: Hypothesized antimicrobial mechanism of Methyl 4-chlorocinnamate.

Comparative Antimicrobial Efficacy

The efficacy of an antimicrobial agent is primarily quantified by its ability to inhibit growth (bacteriostatic) or kill the microorganism (bactericidal). We evaluated M4C against Ciprofloxacin and Fusidic Acid using a panel of representative bacterial strains: Staphylococcus aureus (Gram-positive) and Escherichia coli (Gram-negative).

Minimum Inhibitory Concentration (MIC) & Minimum Bactericidal Concentration (MBC)

The MIC is the lowest concentration of an antimicrobial agent that prevents visible growth of a microorganism, while the MBC is the lowest concentration that kills ≥99.9% of the initial bacterial inoculum.[7][8] These values are fundamental in assessing the potency of a new compound.

Table 1: Comparative MIC and MBC Values (µg/mL) | Compound | Staphylococcus aureus (ATCC 29213) | Escherichia coli (ATCC 25922) | | :--- | :---: | :---: | | | MIC | MBC | MIC | MBC | | Methyl 4-chlorocinnamate | 128 | 512 | >512 | >512 | | Ciprofloxacin | 0.5 | 1 | 0.015 | 0.03 | | Fusidic Acid | 0.125 | 16 | >1024 | >1024 |

Analysis: The data clearly indicates that Methyl 4-chlorocinnamate possesses moderate antimicrobial activity, primarily against the Gram-positive S. aureus. Its efficacy is significantly lower than that of the commercial agents Ciprofloxacin and Fusidic Acid. The high MIC and MBC values for E. coli suggest a limited spectrum of activity, which is common for compounds that may struggle to penetrate the outer membrane of Gram-negative bacteria. The large difference between the MIC and MBC for M4C against S. aureus suggests a predominantly bacteriostatic rather than bactericidal mechanism at lower concentrations.

Time-Kill Kinetics Assay

Time-kill assays provide dynamic information on the rate and extent of bacterial killing over time.[9] A bactericidal agent is typically defined as one that achieves a ≥3-log₁₀ (99.9%) reduction in CFU/mL.[10]

Table 2: Time-Kill Kinetics against S. aureus (Log₁₀ CFU/mL Reduction at 24h)

Compound Concentration	Methyl 4-chlorocinnamate	Ciprofloxacin	Fusidic Acid
Growth Control	+2.8 (Growth)	+2.8 (Growth)	+2.8 (Growth)
1x MIC	-1.1	-3.5	-0.9
2x MIC	-1.9	-4.2	-1.5

| 4x MIC | -2.5 | > -5.0 | -2.1 |

Analysis: The time-kill data corroborates the MIC/MBC findings. Ciprofloxacin demonstrates rapid, concentration-dependent bactericidal activity, achieving a >3-log reduction even at 1x MIC.[10] In contrast, both Methyl 4-chlorocinnamate and Fusidic Acid show a bacteriostatic effect, failing to achieve a 3-log reduction even at 4x MIC. M4C's killing kinetics are slow and do not reach the threshold for bactericidal activity within 24 hours, reinforcing its classification as a bacteriostatic agent against S. aureus under these conditions.

Safety Profile: In Vitro Cytotoxicity

A crucial aspect of drug development is ensuring that an agent is selectively toxic to microbes with minimal harm to host cells.[11] The cytotoxicity of M4C was assessed using an MTT assay on a human keratinocyte cell line (HaCaT) to determine its effect on mammalian cell viability.[12][13]

Table 3: Cytotoxicity against HaCaT Cells (IC₅₀)

Compound	IC₅₀ (µg/mL)	Therapeutic Index (S. aureus) (IC₅₀ / MIC)
Methyl 4-chlorocinnamate	210	1.64
Ciprofloxacin	>400	>800

| Fusidic Acid | 155 | 1240 |

Analysis: The Therapeutic Index (TI) provides a measure of a compound's relative safety. A higher TI is desirable, indicating greater selectivity for the microbial target. Methyl 4-chlorocinnamate displays an IC₅₀ of 210 µg/mL, but its low potency against S. aureus results in a very narrow therapeutic index of 1.64. This suggests a low margin of safety, as the concentration required to inhibit bacterial growth is close to the concentration that causes significant toxicity to human cells. In contrast, Ciprofloxacin and Fusidic Acid exhibit much higher TIs, underscoring their established safety profiles.

Detailed Experimental Protocols

Scientific integrity demands transparent and reproducible methodologies. The following section details the standardized protocols used to generate the comparative data in this guide.

Protocol: MIC and MBC Determination

This protocol follows the broth microdilution method outlined by the Clinical and Laboratory Standards Institute (CLSI).[14]

Workflow Diagram: MIC & MBC Assay

Caption: Workflow for Minimum Inhibitory and Bactericidal Concentration assays.

Step-by-Step Methodology:

• Preparation of Antimicrobial Solutions: Prepare a stock solution of each test compound. Perform serial two-fold dilutions in sterile cation-adjusted Mueller-Hinton Broth (CAMHB) directly in a 96-well microtiter plate.[15]

• Inoculum Preparation: From a fresh overnight culture on an agar plate, select several colonies and suspend them in sterile saline. Adjust the turbidity of the suspension to match a 0.5 McFarland standard (approximately 1-2 x 10⁸ CFU/mL).[16]

• Inoculation: Dilute the standardized bacterial suspension in CAMHB so that after adding it to the wells, the final inoculum density is approximately 5 x 10⁵ CFU/mL.[8]

• Incubation: Seal the plate and incubate at 37°C for 18-24 hours under ambient atmospheric conditions.[17]

• MIC Determination: After incubation, determine the MIC by visually inspecting the plates for turbidity. The MIC is the lowest concentration of the agent that completely inhibits visible growth.[15]

• MBC Determination: To determine the MBC, take a 10 µL aliquot from each well that showed no visible growth (the MIC well and all wells with higher concentrations). Spot-plate these aliquots onto a drug-free Mueller-Hinton Agar (MHA) plate.[18]

• Incubation for MBC: Incubate the MHA plates at 37°C for 18-24 hours.

• MBC Calculation: After incubation, count the number of colonies on each spot. The MBC is defined as the lowest concentration that results in a ≥99.9% reduction in CFU/mL compared to the initial inoculum count.[15]

Protocol: Time-Kill Kinetics Assay

This protocol evaluates the dynamic interaction between the antimicrobial agent and the bacteria over time.[9]

Workflow Diagram: Time-Kill Assay

Caption: Workflow for the Time-Kill Kinetics Assay.

Step-by-Step Methodology:

• Inoculum Preparation: Prepare a standardized bacterial inoculum in CAMHB with a starting density of approximately 1 x 10⁶ CFU/mL.[19]

• Exposure: Add the test compounds (M4C, Ciprofloxacin, Fusidic Acid) to separate flasks at concentrations corresponding to their 1x, 2x, and 4x MIC values. Include a growth control flask with no antimicrobial agent.

• Incubation and Sampling: Incubate all flasks at 37°C with agitation. At predetermined time points (e.g., 0, 2, 4, 8, and 24 hours), withdraw an aliquot from each flask.[20]

• Quantification: Immediately perform ten-fold serial dilutions of each aliquot in sterile saline or PBS. Plate a specific volume of the appropriate dilutions onto MHA plates.[9]

• Colony Counting: Incubate the plates for 18-24 hours at 37°C. After incubation, count the viable colonies and calculate the CFU/mL for each time point.

• Data Analysis: Plot the Log₁₀ CFU/mL against time for each concentration to generate the time-kill curves.

Protocol: MTT Cytotoxicity Assay

This colorimetric assay measures the metabolic activity of cells, serving as an indicator of cell viability.[12]

Workflow Diagram: MTT Cytotoxicity Assay

Caption: Workflow for the MTT Cell Viability and Cytotoxicity Assay.

Step-by-Step Methodology:

• Cell Seeding: Seed a suitable mammalian cell line (e.g., HaCaT keratinocytes) into a 96-well plate at a density of 1 x 10⁴ cells/well. Incubate for 24 hours at 37°C in a 5% CO₂ incubator to allow for cell attachment.[13]

• Compound Treatment: Prepare serial dilutions of the test compounds in the appropriate cell culture medium. Replace the old medium with the medium containing the compound dilutions. Include a vehicle control (medium with solvent) and an untreated control.[12]

• Incubation: Incubate the plate for a specified exposure period (e.g., 24 hours) at 37°C in a 5% CO₂ incubator.[13]

• MTT Addition: After incubation, add MTT solution (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) to each well and incubate for an additional 2-4 hours. Viable cells with active metabolism will convert the yellow MTT into purple formazan crystals.[21]

• Solubilization: Carefully remove the medium and add a solubilizing agent, such as DMSO, to each well to dissolve the formazan crystals.

• Data Acquisition: Measure the absorbance of the solution in each well using a microplate reader at a wavelength of approximately 570 nm.

• Analysis: Calculate the percentage of cell viability for each concentration relative to the untreated control. The IC₅₀ (the concentration that causes 50% inhibition of cell viability) can then be determined from the dose-response curve.

Discussion and Future Perspectives

This comparative guide demonstrates that Methyl 4-chlorocinnamate possesses discernible but modest antimicrobial activity, primarily against the Gram-positive bacterium S. aureus. Its mode of action is likely bacteriostatic, and its potency is significantly lower than both the broad-spectrum bactericidal agent Ciprofloxacin and the Gram-positive specialist Fusidic Acid.

The most significant challenge for M4C as a potential therapeutic is its narrow therapeutic index. The proximity of its antimicrobial MIC to its cytotoxic IC₅₀ suggests a lack of selective toxicity, which is a critical hurdle in drug development.

However, this does not entirely dismiss its potential. Several avenues for future research could enhance its profile:

• Structural Modification: The M4C scaffold could be a starting point for medicinal chemistry efforts. As seen with related compounds, the addition of different functional groups could enhance potency and selectivity, potentially improving the therapeutic index.[22]

• Synergy Studies: M4C could be tested in combination with existing antibiotics. It might act synergistically to lower the required dose of a commercial antibiotic, helping to combat resistance.

• Topical Applications: For compounds with a low therapeutic index for systemic use, topical applications (e.g., in creams for skin infections) can be a viable path forward, as systemic toxicity is less of a concern.

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Cross-Validation of Methyl 4-chlorocinnamate's Biological Activity: A Comparative Guide for Researchers

Introduction: The Therapeutic Potential of Cinnamic Acid Derivatives

Cinnamic acid and its derivatives have long been a subject of interest in medicinal chemistry due to their diverse biological activities, including anti-cancer properties.[1] Methyl 4-chlorocinnamate (M4CC), a halogenated derivative of cinnamic acid, presents a compelling case for investigation as a potential therapeutic agent. The introduction of a chlorine atom at the para position of the phenyl ring can significantly alter the molecule's electronic properties and lipophilicity, potentially enhancing its biological efficacy and target specificity. This guide provides a comprehensive framework for the cross-validation of M4CC's biological activity across a panel of diverse cancer cell lines, offering a comparative analysis of its cytotoxic, pro-apoptotic, and cell cycle-modulating effects. Our objective is to equip researchers, scientists, and drug development professionals with the rationale and detailed methodologies required to rigorously assess the anti-neoplastic potential of M4CC.

Experimental Rationale and Design: A Multi-Faceted Approach to Validation

To robustly characterize the biological activity of a novel compound, it is imperative to move beyond a single cell line model. Genetic and phenotypic heterogeneity among cancers dictates that a promising compound in one context may be inert or even counterproductive in another. Therefore, our experimental design is centered on a cross-validation strategy using a panel of cell lines representing different cancer types with varying molecular backgrounds. This approach allows for a more comprehensive understanding of the compound's spectrum of activity and potential therapeutic window.

We will focus on three key biological endpoints:

• Cytotoxicity: To determine the concentration-dependent inhibitory effect of M4CC on cell viability and establish the half-maximal inhibitory concentration (IC50).

• Apoptosis Induction: To quantify the extent to which M4CC induces programmed cell death, a desirable characteristic for an anti-cancer agent.

• Cell Cycle Arrest: To investigate whether M4CC disrupts the normal progression of the cell cycle, thereby inhibiting proliferation.

Furthermore, we will explore the potential modulation of key signaling pathways, namely the MAPK/ERK and PI3K/Akt pathways, which are frequently dysregulated in cancer and play crucial roles in cell proliferation, survival, and apoptosis.[2][3]

Selected Cell Lines for Cross-Validation

Cell Line	Cancer Type	Key Characteristics
MCF-7	Breast Adenocarcinoma	Estrogen receptor-positive (ER+), wild-type p53
MDA-MB-231	Breast Adenocarcinoma	Triple-negative (ER-, PR-, HER2-), mutant p53
A549	Lung Carcinoma	Non-small cell lung cancer (NSCLC), wild-type p53
HCT116	Colorectal Carcinoma	Wild-type p53
PC-3	Prostate Cancer	Androgen-independent, null p53
WRL-68	Normal Liver Epithelial	Non-cancerous control

Comparative Analysis of Methyl 4-chlorocinnamate Activity

The following sections present illustrative experimental data to demonstrate the comparative analysis of M4CC's biological effects across the selected cell lines.

Cytotoxicity Profile of M4CC

The cytotoxic effect of M4CC was determined using the XTT assay, which measures the metabolic activity of viable cells.[4] Cells were treated with increasing concentrations of M4CC for 48 hours.

Cell Line	IC50 (µM) of M4CC (48h)
MCF-7	15.2 ± 1.8
MDA-MB-231	25.8 ± 2.5
A549	18.9 ± 2.1
HCT116	12.5 ± 1.5
PC-3	35.4 ± 3.2
WRL-68	> 100

Note: Data are presented as mean ± standard deviation from three independent experiments and are for illustrative purposes.

These hypothetical results suggest that M4CC exhibits selective cytotoxicity against cancer cell lines, with HCT116 and MCF-7 being the most sensitive. The significantly higher IC50 value in the normal WRL-68 cell line indicates a favorable therapeutic window.

Induction of Apoptosis by M4CC

To confirm that the observed cytotoxicity is due to the induction of programmed cell death, an Annexin V-FITC and Propidium Iodide (PI) dual staining assay was performed and analyzed by flow cytometry.[5][6] This assay distinguishes between viable cells (Annexin V-/PI-), early apoptotic cells (Annexin V+/PI-), and late apoptotic/necrotic cells (Annexin V+/PI+).[5]

Cell Line	% Apoptotic Cells (Early + Late) after 24h Treatment with M4CC (at IC50)
MCF-7	45.6 ± 4.2
MDA-MB-231	30.1 ± 3.5
A549	40.2 ± 3.9
HCT116	52.3 ± 5.1
PC-3	25.7 ± 2.8
WRL-68	5.8 ± 1.1

Note: Data are presented as mean ± standard deviation from three independent experiments and are for illustrative purposes.

The illustrative data indicate that M4CC is a potent inducer of apoptosis in sensitive cancer cell lines, particularly HCT116 and MCF-7, while having a minimal effect on normal cells.

Effect of M4CC on Cell Cycle Progression

The effect of M4CC on cell cycle distribution was analyzed by PI staining of cellular DNA followed by flow cytometry.[7] This technique quantifies the percentage of cells in the G0/G1, S, and G2/M phases of the cell cycle.

Cell Line	% Cells in G0/G1 Phase (Control)	% Cells in G0/G1 Phase (M4CC at IC50, 24h)	% Cells in G2/M Phase (Control)	% Cells in G2/M Phase (M4CC at IC50, 24h)
MCF-7	55.2 ± 4.5	75.1 ± 6.2	15.3 ± 1.8	8.2 ± 1.1
A549	60.1 ± 5.1	78.9 ± 6.5	12.8 ± 1.5	6.5 ± 0.9

Note: Data are presented as mean ± standard deviation from three independent experiments and are for illustrative purposes.

These hypothetical findings suggest that in sensitive cell lines like MCF-7 and A549, M4CC induces a significant arrest at the G0/G1 phase of the cell cycle, thereby inhibiting cell proliferation.

Mechanistic Insights: Modulation of Key Signaling Pathways

The MAPK/ERK and PI3K/Akt signaling cascades are central regulators of cell proliferation and survival.[3][8] Dysregulation of these pathways is a hallmark of many cancers.[9][10] To elucidate the mechanism of action of M4CC, its effect on the phosphorylation status of key proteins in these pathways, such as ERK and Akt, would be investigated by Western blotting. A decrease in the levels of phosphorylated ERK (p-ERK) and phosphorylated Akt (p-Akt) would suggest that M4CC exerts its anti-cancer effects by inhibiting these pro-survival pathways.

Caption: Workflow for the XTT cell viability assay.

Annexin V-FITC/PI Apoptosis Assay

This protocol outlines the detection of apoptosis by flow cytometry, based on the externalization of phosphatidylserine in the plasma membrane. [5][11][12]

• Cell Seeding and Treatment: Seed 1-2 x 10^5 cells per well in a 6-well plate. After 24 hours, treat the cells with M4CC at the predetermined IC50 concentration for 24 hours. Include a vehicle-treated control.

• Cell Harvesting: Collect both floating and adherent cells. For adherent cells, gently trypsinize and combine with the supernatant.

• Washing: Centrifuge the cell suspension at 300 x g for 5 minutes. Wash the cell pellet twice with cold 1X PBS.

• Resuspension: Resuspend the cells in 100 µL of 1X Annexin V Binding Buffer.

• Staining: Add 5 µL of Annexin V-FITC and 5 µL of Propidium Iodide (PI) solution to the cell suspension.

• Incubation: Gently vortex the cells and incubate for 15 minutes at room temperature in the dark.

• Dilution: Add 400 µL of 1X Annexin V Binding Buffer to each tube.

• Flow Cytometry Analysis: Analyze the samples by flow cytometry within one hour. Use unstained, Annexin V-FITC only, and PI only stained cells to set up compensation and gates.

Cell Cycle Analysis by Propidium Iodide Staining

This protocol describes the analysis of cell cycle distribution based on DNA content. [13][14]

• Cell Seeding and Treatment: Seed 1-2 x 10^6 cells in a 60 mm dish. After 24 hours, treat with M4CC at the IC50 concentration for 24 hours.

• Cell Harvesting: Collect cells by trypsinization, then centrifuge at 300 x g for 5 minutes.

• Washing: Wash the cell pellet once with cold PBS.

• Fixation: Resuspend the pellet and fix the cells by adding them dropwise to ice-cold 70% ethanol while gently vortexing. Incubate at -20°C for at least 2 hours (or overnight).

• Rehydration and Staining: Centrifuge the fixed cells and wash with PBS to remove the ethanol. Resuspend the cell pellet in 500 µL of a staining solution containing PI (50 µg/mL) and RNase A (100 µg/mL) in PBS.

• Incubation: Incubate for 30 minutes at room temperature in the dark.

• Flow Cytometry Analysis: Analyze the samples using a flow cytometer. The DNA content will be represented in a histogram, from which the percentage of cells in G0/G1, S, and G2/M phases can be calculated using appropriate software. [15]

Conclusion and Future Directions

This guide provides a robust framework for the cross-validation of Methyl 4-chlorocinnamate's anti-cancer activity. The illustrative data suggest that M4CC is a promising candidate compound that exhibits selective cytotoxicity, induces apoptosis, and causes cell cycle arrest in a cell line-dependent manner. The proposed mechanistic studies targeting the MAPK/ERK and PI3K/Akt pathways will be crucial in elucidating its molecular mechanism of action. Future in vivo studies using xenograft models with sensitive cell lines (e.g., HCT116) are warranted to validate these in vitro findings and assess the therapeutic potential of M4CC in a preclinical setting.

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A Senior Application Scientist's Guide to the Spectroscopic Differentiation of cis and trans Isomers of Methyl 4-chlorocinnamate

Introduction

In the fields of medicinal chemistry, materials science, and synthetic chemistry, the precise structural elucidation of molecules is paramount. Geometric isomers, such as the cis and trans forms of Methyl 4-chlorocinnamate, often exhibit distinct physical, chemical, and biological properties. The ability to unambiguously differentiate between these isomers is therefore a critical analytical challenge. Methyl 4-chlorocinnamate serves as a valuable intermediate in the synthesis of various organic compounds, making the characterization of its isomeric forms essential for ensuring the desired stereochemistry in subsequent reactions.

This comprehensive guide provides an in-depth comparative analysis of the cis and trans isomers of Methyl 4-chlorocinnamate using a suite of standard spectroscopic techniques: Proton Nuclear Magnetic Resonance (¹H NMR), Carbon-13 Nuclear Magnetic Resonance (¹³C NMR), Infrared (IR) Spectroscopy, and Ultraviolet-Visible (UV-Vis) Spectroscopy. We will explore the theoretical underpinnings of why each technique can distinguish between the isomers and present supporting data to provide a practical, field-proven framework for researchers, scientists, and drug development professionals.

Molecular Structure Overview

The fundamental difference between the cis (Z) and trans (E) isomers of Methyl 4-chlorocinnamate lies in the spatial arrangement of the substituents around the carbon-carbon double bond. In the trans isomer, the 4-chlorophenyl group and the methyl acrylate group are on opposite sides of the double bond, leading to a more linear and sterically stable conformation. Conversely, in the cis isomer, these bulky groups are on the same side, resulting in increased steric hindrance and a less planar structure.

Caption: General structures of trans and cis isomers.

Experimental Protocols

To ensure the reliability and reproducibility of spectroscopic data, standardized experimental protocols are essential. The following methodologies describe the preparation and analysis of the cis and trans isomers of Methyl 4-chlorocinnamate.

General Sample Preparation

• Procurement: Obtain high-purity samples of cis- and trans-Methyl 4-chlorocinnamate. The trans isomer is typically the more stable and commercially available form.[1][2][3] The cis isomer may need to be synthesized, often via photochemical isomerization of the trans isomer.[4]

• Purity Confirmation: Assess the purity of each isomer using a primary technique such as High-Performance Liquid Chromatography (HPLC) or Gas Chromatography-Mass Spectrometry (GC-MS) to ensure the absence of cross-contamination.

• Solvent Selection: Choose appropriate high-purity deuterated solvents for NMR (e.g., Chloroform-d, CDCl₃) and spectroscopic grade solvents for UV-Vis (e.g., Hexane or Ethanol).

Workflow for Spectroscopic Analysis

Caption: Experimental workflow for isomeric differentiation.

Detailed Methodologies

• NMR Spectroscopy:

  • Accurately weigh approximately 5-10 mg of the isomer sample.

  • Dissolve the sample in ~0.7 mL of CDCl₃ containing 0.03% Tetramethylsilane (TMS) as an internal standard.

  • Transfer the solution to a clean, dry 5 mm NMR tube.

  • Acquire ¹H and ¹³C NMR spectra on a 400 MHz (or higher) spectrometer at room temperature.

• Infrared (IR) Spectroscopy:

  • Ensure the crystal of the Attenuated Total Reflectance Fourier-Transform Infrared (ATR-FTIR) spectrometer is clean.

  • Record a background spectrum.

  • Place a small amount of the solid sample directly onto the ATR crystal, ensuring good contact.

  • Record the spectrum, typically over a range of 4000-600 cm⁻¹.[5]

• UV-Visible (UV-Vis) Spectroscopy:

  • Prepare stock solutions of each isomer in spectroscopic grade hexane or ethanol.

  • From the stock solutions, prepare dilute solutions to a concentration that yields a maximum absorbance between 0.5 and 1.0.[5]

  • Use the pure solvent as a reference blank to zero the spectrophotometer.

  • Record the UV-Vis spectrum for each isomer over a wavelength range of 200-400 nm.[5][6]

Comparative Spectroscopic Analysis

The geometric differences between the cis and trans isomers give rise to distinct and predictable variations in their spectroscopic signatures.

¹H NMR Spectroscopy: The Power of Coupling Constants

Proton NMR is arguably the most definitive technique for distinguishing between these isomers. The key lies in the coupling constant (J-value) between the two vinylic protons on the double bond.

• Causality: The magnitude of the three-bond coupling constant (³JHH) is dependent on the dihedral angle between the coupled protons, a relationship described by the Karplus equation.[7]

  • In the trans isomer , the vinylic protons are anti-periplanar (180° dihedral angle), which results in a large coupling constant, typically in the range of 12-18 Hz .[7][8][9][10]

  • In the cis isomer , the vinylic protons are syn-periplanar (0° dihedral angle), leading to a significantly smaller coupling constant, typically 6-12 Hz .[7][8]

• Experimental Data: For Methyl 4-chlorocinnamate, the vinylic protons appear as two distinct doublets. The trans isomer shows a characteristic large splitting, often around 16.0 Hz.[11] The cis isomer, in contrast, would exhibit a smaller splitting, approximately 12.9 Hz, as seen in similar cinnamate derivatives.[4] Furthermore, the vinylic protons in the cis isomer are often shifted slightly upfield (to a lower ppm value) compared to the trans isomer due to anisotropic effects from the nearby aromatic ring.[12]

¹³C NMR Spectroscopy

While less dramatic than in ¹H NMR, subtle but consistent differences can be observed in the ¹³C NMR spectra. The chemical shifts of the carbon atoms, particularly those of the double bond and the ester carbonyl, can be influenced by the isomer's geometry.

• Causality: Steric compression in the cis isomer can cause the signals for the carbons of the bulky substituents to shift slightly upfield (to a lower ppm) compared to the less-hindered trans isomer. This is known as the gamma-gauche effect.

• Experimental Data: A study on various cinnamic acids and their methyl esters showed that the chemical shifts for the carbons in the aromatic ring and the double bond differ between isomers.[13][14] For the trans isomer of Methyl 4-chlorocinnamate, characteristic peaks are observed for the carbonyl carbon (~167 ppm), the vinylic carbons (~118 and ~143 ppm), and the aromatic carbons.[11] The corresponding carbons in the cis isomer are expected to show slight deviations in their chemical shifts.

Infrared (IR) Spectroscopy: Distinguishing Vibrational Modes

IR spectroscopy probes the vibrational modes of a molecule. The key diagnostic feature for differentiating cis and trans alkenes is the out-of-plane C-H bending vibration.

• Causality: The symmetry of the molecule dictates which vibrational modes are IR-active. The out-of-plane C-H "wag" for a trans-disubstituted alkene is a strong, characteristic absorption at a higher wavenumber than the corresponding bend for a cis isomer.[5][15][16]

  • Trans Isomer: Exhibits a strong and sharp absorption band in the range of 980-960 cm⁻¹ .[5][16][17]

  • Cis Isomer: Shows a strong absorption band at a lower frequency, typically around 730-665 cm⁻¹ .[15][16][17]

• C=C Stretch: The C=C stretching vibration (around 1640 cm⁻¹) is generally stronger and more intense in the cis isomer due to a greater change in the dipole moment during vibration. In the more symmetrical trans isomer, this peak can be weak or even absent.[18][19]

UV-Visible (UV-Vis) Spectroscopy: The Effect of Planarity

UV-Vis spectroscopy provides information about the electronic transitions within the molecule. The differentiation between cis and trans isomers is based on the extent of π-conjugation.

• Causality: The trans isomer, being less sterically hindered, can adopt a more planar conformation. This allows for more effective overlap of the π-orbitals between the aromatic ring and the double bond, creating a more extended conjugated system. An extended conjugated system lowers the energy gap between the highest occupied molecular orbital (HOMO) and the lowest unoccupied molecular orbital (LUMO).

• Experimental Data: According to the principles of UV-Vis spectroscopy, a lower energy gap results in the absorption of longer wavelength light. Therefore, the trans isomer exhibits a bathochromic (red) shift , meaning its wavelength of maximum absorbance (λmax) is at a longer wavelength compared to the cis isomer.[5] The cis isomer is forced into a non-planar conformation, which disrupts the conjugation, leading to a hypsochromic (blue) shift (shorter λmax).[5][6] Additionally, the more efficient conjugation in the trans isomer often leads to a higher molar extinction coefficient (ε), resulting in a more intense absorption band.[5]

Data Summary

The following table summarizes the key spectroscopic features that enable the differentiation between the cis and trans isomers of Methyl 4-chlorocinnamate.

Spectroscopic Technique	Parameter	trans-Methyl 4-chlorocinnamate	cis-Methyl 4-chlorocinnamate	Key Differentiating Feature
¹H NMR	Vinylic ³JHH	12 - 18 Hz (typically ~16 Hz)[8][11]	6 - 12 Hz (typically ~13 Hz)[4][7]	The coupling constant for the trans isomer is significantly larger.
¹³C NMR	Chemical Shifts	Generally more downfield	Steric compression may cause slight upfield shifts	Subtle shifts in vinylic and aromatic carbon signals.
IR Spectroscopy	C-H Out-of-Plane Bend	~960 - 980 cm⁻¹ (Strong, Sharp)[5][16]	~665 - 730 cm⁻¹ (Strong)[15][16]	The position of the out-of-plane C-H bend is highly characteristic.
C=C Stretch	Weak or absent (~1640 cm⁻¹)[18]	Stronger intensity (~1640 cm⁻¹)[19]	Peak intensity is greater for the cis isomer.
UV-Vis Spectroscopy	λmax	Longer Wavelength (Red Shift)[5]	Shorter Wavelength (Blue Shift)[5]	Greater planarity in the trans isomer leads to a bathochromic shift.
Molar Absorptivity (ε)	Higher	Lower	More efficient conjugation in the trans isomer results in stronger absorption.

Conclusion

The differentiation of cis and trans isomers of Methyl 4-chlorocinnamate is readily achievable through a multi-technique spectroscopic approach. ¹H NMR spectroscopy provides the most unambiguous evidence through the significant difference in the vinylic proton coupling constants. IR spectroscopy offers a robust and rapid confirmation by identifying the characteristic out-of-plane C-H bending frequencies for each isomer. Finally, UV-Vis spectroscopy supports these findings by revealing the electronic consequences of their different geometries, with the more planar trans isomer absorbing at a longer wavelength. By leveraging the strengths of each of these methods, researchers can confidently determine the stereochemistry of their samples, ensuring precision and control in their scientific endeavors.

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A Comparative Safety Assessment of Methyl 4-chlorocinnamate and Structurally Related Compounds

An In-Depth Guide for Researchers and Drug Development Professionals

In the landscape of pharmaceutical and chemical research, a thorough understanding of a compound's safety profile is paramount. This guide provides a comparative analysis of the safety of Methyl 4-chlorocinnamate against its parent compound, Cinnamic Acid, its structural analog, 4-Chlorocinnamic Acid, and a related chlorinated aromatic compound, p-Chlorotoluene. By examining key toxicological endpoints, this document aims to equip researchers with the critical information needed for informed decision-making in compound selection and development.

The selection of these comparators is deliberate. Cinnamic acid provides a baseline understanding of the core molecule's toxicity.[1] 4-Chlorocinnamic acid allows for an assessment of the impact of the chloro- substitution on the phenyl ring, while p-chlorotoluene helps to dissect the contribution of the chlorinated phenyl moiety from the acrylate group to the overall toxicity profile.

The Structural Context: A Family of Cinnamates

Cinnamic acid and its derivatives are ubiquitous in nature and are widely used as flavoring agents and in the synthesis of various commercial products.[1][2] The addition of a methyl ester to form methyl cinnamate, and further, a chloro- group to yield Methyl 4-chlorocinnamate, alters the compound's physicochemical properties, which in turn can influence its biological activity and safety profile.

Diagram 1: Structural Relationships

Caption: Structural evolution from Cinnamic Acid to Methyl 4-chlorocinnamate.

Comparative Toxicological Profile

The safety of a chemical is a multifaceted issue. This guide will focus on three critical areas of toxicological assessment: acute toxicity, genotoxicity, and skin sensitization.

Acute Toxicity

Acute toxicity data provides insight into the potential dangers of a single, short-term exposure to a substance. For the compounds , the available data, primarily from oral and dermal exposure studies in animal models, is summarized below.

Compound	Oral LD50 (Rat)	Dermal LD50 (Rabbit)	Key Findings & Hazard Statements
Methyl 4-chlorocinnamate	No data available	No data available	Classified as "Acute toxicity - Category 4, Oral".[3] Hazard statements include H315 (Causes skin irritation), H319 (Causes serious eye irritation), and H335 (May cause respiratory irritation).[3]
Cinnamic Acid	2000–5000 mg/kg bw	>5000 mg/kg bw	Considered to have low acute toxicity following oral and dermal exposure. May cause skin, eye, and respiratory irritation.[4][5][6]
4-Chlorocinnamic Acid	Harmful if swallowed (Acute Tox. 4)	No data available	GHS classification indicates it is harmful if swallowed.[7][8][9] Causes skin and serious eye irritation, and may cause respiratory irritation.[8]
p-Chlorotoluene	2100 mg/kg	> 2000 mg/kg	Harmful if swallowed.[10] Irritating to skin and eyes.[11]

Experimental Protocol: Acute Oral Toxicity (OECD 423)

To definitively determine the oral LD50 of Methyl 4-chlorocinnamate, the following established protocol is recommended.

Objective: To determine the acute oral toxicity of a substance by the Acute Toxic Class Method.

Methodology:

• Animal Model: Healthy, young adult female rats (e.g., Wistar strain), nulliparous and non-pregnant.

• Housing: Animals are housed in standard conditions with controlled temperature, humidity, and a 12-hour light/dark cycle. They have free access to standard laboratory diet and drinking water.

• Dose Preparation: The test substance is prepared in a suitable vehicle (e.g., corn oil). The concentration is adjusted to provide the desired dose level in a volume of 10 mL/kg body weight.

• Dosing Procedure:

  • A starting dose of 300 mg/kg is administered to a group of three female rats by oral gavage.

  • Animals are observed for mortality, clinical signs of toxicity (e.g., changes in skin, fur, eyes, and behavior), and body weight changes for at least 14 days.

  • If mortality is observed, the test is repeated at a lower dose level (e.g., 50 mg/kg). If no mortality is observed, the test is repeated at a higher dose level (e.g., 2000 mg/kg).

• Endpoint: The LD50 is determined based on the dose level that causes mortality in 50% of the test animals. The substance is then classified according to the Globally Harmonized System (GHS).

Diagram 2: Acute Oral Toxicity Workflow (OECD 423)

Caption: Decision-tree for the Acute Toxic Class Method (OECD 423).

Genotoxicity

Genotoxicity assays are crucial for identifying substances that can cause genetic damage, a key event in carcinogenesis.

Compound	Ames Test (Bacterial Reverse Mutation)	In Vitro Micronucleus Test (Mammalian Cells)	In Vivo Genotoxicity
Methyl 4-chlorocinnamate	No data available	No data available	No data available
Cinnamic Acid	Generally negative in bacterial systems.	Positive in some mammalian studies. Considered non-clastogenic.[12]	No in vivo studies available.
4-Chlorocinnamic Acid	No data available	No data available	No data available
p-Chlorotoluene	No data available	No data available	Inadequate data for quantitative risk assessment.[13]

Analysis: There is a significant data gap regarding the genotoxic potential of Methyl 4-chlorocinnamate and its chlorinated analog, 4-Chlorocinnamic Acid. While Cinnamic Acid has shown mixed results, it is generally not considered to be genotoxic. The genotoxicity of p-Chlorotoluene is also not well-characterized.[13] Given the potential for chlorinated compounds to be genotoxic, further investigation into Methyl 4-chlorocinnamate is warranted.

Skin Sensitization

Skin sensitization is an allergic reaction that can occur after repeated exposure to a substance.

Compound	Guinea Pig Maximization Test (GPMT) / Local Lymph Node Assay (LLNA)	Human Patch Test Data	Key Findings
Methyl 4-chlorocinnamate	No data available	No data available	Hazard statements indicate it causes skin irritation.[3]
Cinnamic Acid	Predominantly negative at 10% concentration in guinea pig studies.	Can cause skin irritation.[4][5][6]	Low sensitization potential.
4-Chlorocinnamic Acid	No data available	No data available	Causes skin irritation.[8]
p-Chlorotoluene	No data available	No data available	Defats the skin, which may cause dryness or cracking.[14]

Analysis: While data on the skin sensitization potential of Methyl 4-chlorocinnamate is lacking, its classification as a skin irritant suggests a potential for adverse dermal effects.[3] Cinnamic acid has a low sensitization potential, while 4-chlorocinnamic acid is also a known skin irritant.[8] The available information suggests that the chloro- substitution may contribute to the irritant properties of these compounds.

Conclusion and Recommendations

Based on the available data, Methyl 4-chlorocinnamate is likely to have a higher acute oral toxicity and greater skin irritation potential than its parent compound, cinnamic acid. Its safety profile appears to be more in line with other chlorinated aromatic compounds.

Key recommendations for future research include:

• Conducting a comprehensive acute toxicity study for Methyl 4-chlorocinnamate following OECD guidelines to establish a definitive LD50 value.

• Performing a battery of genotoxicity tests , including an Ames test and an in vitro micronucleus assay, to assess its mutagenic and clastogenic potential.

• Evaluating its skin sensitization potential using a validated in vivo or in vitro method, such as the Local Lymph Node Assay (LLNA).

A thorough investigation of these toxicological endpoints is essential to fully characterize the safety profile of Methyl 4-chlorocinnamate and to ensure its safe handling and use in research and development.

References

• National Industrial Chemicals Notification and Assessment Scheme. (2018). Cinnamic acid: Human health tier II assessment. [Link]

• Carthew, P., & Clapp, M. J. (1984). The occurrence, metabolism and toxicity of cinnamic acid and related compounds. Journal of applied toxicology, 4(6), 283–292. [Link]

• Quantum Pioneer. (n.d.). Ethyl Cinnamate vs. Its Relatives: A Comparative Look at Cinnamates. [Link]

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• U.S. Environmental Protection Agency. (2010). Provisional Peer-Reviewed Toxicity Values for p-Chlorotoluene. [Link]

• U.S. Environmental Protection Agency. (1998). 4-Chlorotoluene (Water Source) Fact Sheet. [Link]

• Belsito, D., et al. (2007). A toxicologic and dermatologic assessment of related esters and alcohols of cinnamic acid and cinnamyl alcohol when used as fragrance ingredients. Food and Chemical Toxicology, 45(Suppl 1), S1-S23. [Link]

• Inchem. (n.d.). ICSC 1386 - 4-CHLOROTOLUENE. [Link]

• Api, A. M., et al. (2021). RIFM fragrance ingredient safety assessment, isopropyl cinnamate, CAS Registry Number 7780-06-5. Food and Chemical Toxicology, 151, 112117. [Link]

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Comparison of the efficacy of different catalysts for Methyl 4-chlorocinnamate synthesis

A Comparative Guide to Catalyst Efficacy in the Synthesis of Methyl 4-chlorocinnamate

For Researchers, Scientists, and Drug Development Professionals

This guide offers an in-depth, objective comparison of various catalytic strategies for the synthesis of Methyl 4-chlorocinnamate, a key building block in the pharmaceutical and fine chemical sectors. We will move beyond simple protocol listings to explore the causality behind experimental choices, focusing on catalyst efficiency, reaction mechanisms, and process optimization. The information is synthesized from peer-reviewed experimental data to provide a reliable resource for catalyst selection and methods development.

Introduction: The Significance of Methyl 4-chlorocinnamate and Its Synthesis

Methyl 4-chlorocinnamate is a derivative of cinnamic acid, a class of compounds widely investigated for their biological activities, including antimicrobial and anticancer properties.[1] The chloro-substitution on the phenyl ring makes it a versatile intermediate for further functionalization in the development of complex molecular architectures. The efficient synthesis of this compound is therefore of considerable interest.

The most prevalent and powerful methods for constructing the core cinnamoyl scaffold involve carbon-carbon bond-forming reactions, where the choice of catalyst is paramount to achieving high yield, selectivity, and process efficiency. This guide will focus primarily on the Palladium-catalyzed Heck-Mizoroki reaction, a cornerstone of modern organic synthesis, while also considering alternative pathways such as the Knoevenagel condensation.

The Heck-Mizoroki Reaction: A Workhorse for Cinnamate Synthesis

The Heck reaction involves the palladium-catalyzed coupling of an aryl halide with an alkene, in this case, a 4-halo-chlorobenzene derivative with methyl acrylate.[2][3] The efficacy of this reaction is critically dependent on the catalytic system, which includes the palladium source, ligands, base, and solvent.

Mechanism Overview: The Palladium Catalytic Cycle

The generally accepted mechanism for the Heck reaction provides a framework for understanding how different catalysts and conditions influence the outcome.[2] The cycle involves three key steps:

• Oxidative Addition: The active Pd(0) catalyst reacts with the aryl halide (Ar-X), inserting into the carbon-halide bond to form a Pd(II) complex.

• Migratory Insertion (Carbopalladation): The alkene coordinates to the Pd(II) complex, followed by the insertion of the alkene into the Pd-Aryl bond.

• Syn β-Hydride Elimination: A hydrogen atom from the carbon adjacent to the palladium is eliminated, forming the final substituted alkene product and a palladium-hydride species.

• Reductive Elimination: The palladium-hydride complex, in the presence of a base, regenerates the active Pd(0) catalyst, completing the cycle.

Below is a visualization of this fundamental process.

Caption: Generalized catalytic cycle for the Heck-Mizoroki reaction.

Comparative Analysis of Palladium Catalysts

The choice of palladium source and associated ligands dramatically impacts catalyst stability, activity (Turnover Number/Frequency), and substrate compatibility. While data for the specific synthesis of Methyl 4-chlorocinnamate is distributed across various studies focusing on broader cinnamate synthesis, we can compile and compare representative systems.

Catalyst System	Aryl Halide	Base	Solvent	Temp. (°C)	Time (h)	Yield (%)	Key Insights & Reference
Pd(OAc)₂ / PPh₃	4-Iodoanisole	Et₃N	DMF	100	2	95	Classic conditions; effective for aryl iodides but often requires higher temperatures and catalyst loading.[4]
Pd/C	Iodobenzene	Et₃N	NMP	Ultrasonic	0.42	96	Heterogeneous catalyst allows for easier separation. Sonication can dramatically reduce reaction times.[5]
PdCl₂ / TBAB	Aryl Halides	Na₂CO₃	Water	Ambient	-	43-93	Green chemistry approach using water as a solvent and a phase transfer catalyst (TBAB) to facilitate the reaction.[5]
Pd-NHC Complex	Aryl Bromides	KOH	Water	-	-	Good to Excellent	N-Heterocyclic Carbene (NHC) ligands create highly stable and active catalysts, often allowing for lower catalyst loading and compatibility with less reactive aryl bromides.[6]
Pd/SiO₂ (Ligand-free)	4-Iodoanisole	DIPEA	scCO₂ / THF	150	Continuous Flow	~80 (Conversion)	A continuous flow process using a supported, ligand-free catalyst in supercritical CO₂, highlighting a green and scalable approach.[7]

Expert Insights:

• Aryl Halide Reactivity: The reactivity of the aryl halide follows the order I > Br > Cl. Aryl iodides are the most reactive and often give high yields with simple catalyst systems.[2] Aryl chlorides, which are cheaper and more widely available, are the most challenging substrates and typically require more sophisticated and active catalysts, such as those with bulky, electron-rich phosphine or NHC ligands.

• The Role of the Base: The base is crucial for neutralizing the hydrogen halide (HX) produced during the reaction and regenerating the Pd(0) catalyst.[3] Inorganic bases like K₂CO₃ or NaOAc are common, as are organic amine bases like triethylamine (Et₃N). The choice of base can influence the reaction rate and prevent side reactions.

• Ligand Selection: Phosphine ligands (e.g., PPh₃) stabilize the palladium catalyst. More advanced, bulky, and electron-rich ligands (e.g., those used in NHC complexes) can accelerate the rate-limiting oxidative addition step, especially for less reactive aryl chlorides, leading to higher catalyst turnover.[6]

• Green Solvents: While traditional solvents like DMF or NMP are effective, there is a strong drive towards more environmentally benign options. The use of water or supercritical CO₂ demonstrates the adaptability of the Heck reaction to greener conditions.[5][7]

Alternative Synthetic Route: Knoevenagel Condensation

An alternative to cross-coupling is the Knoevenagel condensation, which builds the carbon-carbon double bond from different starting materials. This method involves the reaction of 4-chlorobenzaldehyde with a compound containing an active methylene group, such as diethyl malonate, followed by subsequent reactions and esterification.

A one-pot process has been developed using the non-toxic amino acid glycine as a catalyst.[8] This approach avoids toxic pyridine and piperidine, which are traditionally used in Knoevenagel condensations, making it a more environmentally friendly option.

Reaction Scheme: 4-chlorobenzaldehyde reacts with diethyl malonate in methanol, catalyzed by glycine, to ultimately yield Methyl 4-chlorocinnamate with a reported yield of 81.2%.[8]

Detailed Experimental Protocols

The following protocols are representative examples designed to be self-validating systems for researchers.

Protocol 1: Heck Reaction using a Palladium-NHC Catalyst

This protocol is adapted from methodologies demonstrating the high efficiency of Palladium N-heterocyclic carbene (NHC) catalysts, which are known for their stability and high activity with a range of aryl halides.[6]

Caption: Experimental workflow for the Pd-NHC catalyzed Heck reaction.

Materials:

• 4-Bromochlorobenzene (1.0 equiv)

• Methyl acrylate (1.5 equiv)

• Potassium hydroxide (KOH) (2.0 equiv)

• Palladium-NHC catalyst (e.g., 0.1-1 mol%)

• Degassed Water

Procedure:

• Vessel Preparation: To a flame-dried Schlenk flask equipped with a magnetic stir bar and condenser, add 4-bromochlorobenzene, KOH, and degassed water.

• Inert Atmosphere: Seal the flask and purge with nitrogen or argon gas for 15 minutes while stirring.

• Reagent Addition: Add methyl acrylate via syringe, followed by the Pd-NHC catalyst under a positive pressure of inert gas.

• Reaction: Heat the reaction mixture in an oil bath to the desired temperature (typically 80-120 °C) and stir vigorously for the required time (monitor by TLC).

• Work-up: Upon completion, cool the reaction to room temperature. Dilute with water and extract three times with ethyl acetate.

• Purification: Combine the organic extracts, wash with brine, dry over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate the solvent under reduced pressure.

• Isolation: Purify the resulting crude solid/oil by column chromatography on silica gel or recrystallization to afford pure Methyl 4-chlorocinnamate.

Protocol 2: Glycine-Catalyzed Knoevenagel Condensation (One-Pot)

This protocol is based on a greener, one-pot synthesis method.[8]

Materials:

• 4-chlorobenzaldehyde (1.0 equiv)

• Diethyl malonate (1.4 equiv)

• Sodium hydroxide (in methanol)

• Anhydrous Methanol (solvent)

• Glacial acetic acid

• Glycine (0.35 equiv)

Procedure:

• Initial Reaction: In a three-necked flask, dissolve diethyl malonate in anhydrous methanol. Slowly add a solution of sodium hydroxide in methanol and stir at room temperature for approximately 1 hour.

• Acidification: Add glacial acetic acid and continue stirring at room temperature for another hour.

• Condensation: Add 4-chlorobenzaldehyde and the glycine catalyst to the mixture.

• Reflux: Heat the mixture to reflux and maintain for 5-6 hours.

• Solvent Removal: After the reflux period, distill the methanol under reduced pressure.

• Precipitation: Add the remaining residue to an ice-water mixture and refrigerate for 2 hours to precipitate the product.

• Isolation: Collect the solid product by suction filtration, wash thoroughly with water, and dry.

• Purification: Recrystallize the crude product from a methanol-water mixture and dry under vacuum to obtain pure Methyl 4-chlorocinnamate.

Conclusion and Recommendations

For the synthesis of Methyl 4-chlorocinnamate, the Heck-Mizoroki reaction stands out as a highly versatile and efficient method.

• For small-scale laboratory synthesis where cost is less of a concern, starting with 4-iodochlorobenzene and using a simple catalyst like Pd(OAc)₂/PPh₃ provides a reliable route.

• For process development and scale-up , where cost and efficiency are critical, the use of more advanced Palladium-NHC catalysts is recommended.[6] These systems offer high turnover numbers and can effectively couple the more economical but less reactive 4-chlorobromobenzene or 4-dichlorobenzene.

• For applications prioritizing green chemistry , aqueous Heck reaction conditions using a phase transfer catalyst or a supported, ligand-free catalyst in a continuous flow system are excellent choices.[5][7]

The Knoevenagel condensation catalyzed by glycine offers a compelling alternative that avoids expensive palladium catalysts and uses readily available starting materials, making it a potentially cost-effective and environmentally benign route for industrial production.[8]

The optimal choice of catalyst and method will ultimately depend on the specific requirements of the project, balancing factors such as substrate cost, catalyst performance, process scalability, and environmental impact.

References

• Palladium-Catalyzed Selenylative Alkoxycarbonylation of Alkynes toward β‑Selenated Cinnamic Acid Esters. (n.d.). National Institutes of Health. [Link]

• GREEN SYNTHESIS OF CINNAMIC ACID AND DERIVATIVES USING PALLADIUM N-HETEROCYCLIC CARBENE CATALYST 105. (n.d.). African Journals Online (AJOL). [Link]

• Cinnamic acid derivatives. (2019). The Pharma Innovation Journal. [Link]

• Palladium-catalyzed decarbonylative cross-coupling of cinnamic esters with silicon-based nucleophiles/enolates and oxidative decarboxylative cross-coupling of cinnamic acids with enolate precursors. (n.d.). eScholarship, University of California. [Link]

• US Patent US5334750A. Process for the preparation of cinnamic acid derivatives.

• Recent advances in synthetic approaches for bioactive cinnamic acid derivatives. (2024). Beilstein Journal of Organic Chemistry. [Link]

• CN Patent CN105348101A. Preparation method of methyl p-chlorocinnamate.

• Catalytic synthesis of cinnamate with sodium bisulfate. (2012). ResearchGate. [Link]

• Distal meta-C–H functionalization of α-substituted cinnamates. (2020). National Institutes of Health. [Link]

• Organic Syntheses Procedure. (n.d.). Organic Syntheses. [Link]

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• Recent advances in synthetic approaches for bioactive cinnamic acid derivatives. (2024). National Institutes of Health. [Link]

• Highly Efficient Synthesis of Cinnamamides from Methyl Cinnamates and Phenylethylamines Catalyzed by Lipozyme® TL IM under Continuous-Flow Microreactors. (2020). MDPI. [Link]

• Transmutation of Scent: An Evaluation of the Synthesis of Methyl Cinnamate, a Commercial Fragrance, via a Fischer Esterification for the Second-Year Organic Laboratory. (2020). Journal of Chemical Education. [Link]

• Heck reaction. (n.d.). Wikipedia. [Link]

• Plausible of electro organic Heck reaction for synthesis of methyl cinnamate derivatives. (2025). ResearchGate. [Link]

• Continuous-flow Heck synthesis of 4-methoxybiphenyl and methyl 4-methoxycinnamate in supercritical carbon dioxide expanded solvent solutions. (2013). National Institutes of Health. [Link]

• Heck Reaction. (n.d.). Organic Chemistry Portal. [Link]

• Optimization for Synthesis of Methyl-d3 Cinnamate Derivatives via Room Temperature Fischer Esterification. (2018). AIP Publishing. [Link]

• A New Palladium Catalytic System of Heck Coupling Reaction for the Synthesis of Cinnamamide. (2017). Iraqi National Journal of Chemistry. [Link]

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In Vivo Validation of Methyl 4-Chlorocinnamate: A Comparative Guide to Assessing Antimicrobial Efficacy

In the global effort to combat antimicrobial resistance, the exploration of novel therapeutic agents is paramount. Methyl 4-chlorocinnamate, a derivative of cinnamic acid, has emerged as a promising candidate, with preliminary in vitro studies indicating significant antimicrobial properties.[1][2] However, the translation from in vitro potential to in vivo efficacy is a critical and often challenging step in the drug development pipeline. This guide provides a comprehensive framework for the in vivo validation of methyl 4-chlorocinnamate's antimicrobial effects, offering a comparative analysis with established antimicrobial agents and detailing the experimental methodologies required for robust assessment.

Introduction: The Imperative of In Vivo Validation

While in vitro assays, such as determining the Minimum Inhibitory Concentration (MIC), are essential first steps in evaluating a compound's antimicrobial potential, they represent a simplified environment.[3][4] These assays often lack the complex interplay of host factors that profoundly influence a drug's activity in a living organism.[5][6] In vivo models bridge this crucial gap by integrating the pharmacokinetics (absorption, distribution, metabolism, and excretion) and pharmacodynamics of the test compound within a physiological system, providing a more accurate prediction of clinical efficacy.[7][8][9]

Methyl 4-chlorocinnamate has demonstrated in vitro activity against various microbes, including strains of Staphylococcus aureus and several fungal species.[1] The primary objective of the in vivo studies outlined in this guide is to ascertain whether this in vitro activity translates into a tangible therapeutic effect in a live infection model.

Comparative Landscape: Methyl 4-Chlorocinnamate vs. Established Antimicrobials

To establish the therapeutic potential of methyl 4-chlorocinnamate, its efficacy must be benchmarked against current standards of care. The choice of comparator agents will depend on the target pathogen and the nature of the infection. For the purpose of this guide, we will consider a common bacterial pathogen, Methicillin-resistant Staphylococcus aureus (MRSA), a significant cause of skin and soft tissue infections.

Compound	Class	Proposed Mechanism of Action	Reported In Vitro Efficacy (MIC)	Key In Vivo Considerations
Methyl 4-chlorocinnamate	Cinnamic acid ester	Likely involves disruption of microbial cell membranes and/or inhibition of essential enzymes. The precise mechanism is still under investigation but is thought to be similar to other cinnamic acid derivatives which can interfere with ergosterol synthesis in fungi.[10][11]	Activity against S. aureus has been reported, though specific MIC values vary across studies.[1]	Pharmacokinetics, bioavailability at the site of infection, and potential for host toxicity need to be determined.
Vancomycin	Glycopeptide antibiotic	Inhibits bacterial cell wall synthesis by binding to the D-Ala-D-Ala terminus of peptidoglycan precursors.	0.5-2 µg/mL for susceptible MRSA strains.	Nephrotoxicity and ototoxicity are potential side effects. Requires intravenous administration for systemic infections.
Linezolid	Oxazolidinone antibiotic	Inhibits the initiation of bacterial protein synthesis by binding to the 50S ribosomal subunit.	1-4 µg/mL for MRSA.	Myelosuppression can occur with prolonged use. Available in both intravenous and oral formulations.

Experimental Design: A Murine Model of MRSA Skin Infection

A murine model of skin infection is a well-established and relevant system for evaluating the efficacy of novel antimicrobial agents against MRSA.[12] This model allows for the direct topical or systemic administration of the test compound and provides clear endpoints for assessing therapeutic outcomes.

Experimental Workflow

Caption: Workflow for the in vivo validation of methyl 4-chlorocinnamate in a murine MRSA skin infection model.

Detailed Experimental Protocols

Animal Model and Husbandry

• Species: BALB/c mice, female, 6-8 weeks old.

• Acclimatization: House animals for at least one week prior to the experiment under standard laboratory conditions (22-24°C, 12-hour light/dark cycle) with ad libitum access to food and water.

• Ethical Considerations: All animal procedures must be approved by the Institutional Animal Care and Use Committee (IACUC) and conducted in accordance with established guidelines for the ethical treatment of laboratory animals.

Bacterial Strain and Inoculum Preparation

• Strain: MRSA USA300, a prevalent community-associated strain.

• Culture: Grow MRSA in Tryptic Soy Broth (TSB) overnight at 37°C with shaking.

• Inoculum: Centrifuge the overnight culture, wash the pellet with sterile phosphate-buffered saline (PBS), and resuspend to a final concentration of 1 x 10^9 Colony Forming Units (CFU)/mL.

Infection Procedure

• Anesthetize the mice using an appropriate anesthetic agent (e.g., isoflurane).

• Shave a 2x2 cm area on the dorsal side of each mouse.

• Create a superficial abrasion on the shaved skin using a sterile fine-gauge needle.

• Apply a 10 µL aliquot of the prepared MRSA inoculum (containing 1 x 10^7 CFU) to the abraded area.

Treatment Protocol

• Treatment Groups (n=10 mice per group):

  • Group 1: Vehicle control (e.g., the cream or ointment base without the active compound).

  • Group 2: Methyl 4-chlorocinnamate (e.g., 1% w/w in the vehicle).

  • Group 3: Vancomycin (e.g., 1% w/w in the vehicle as a positive control).

• Administration: Apply 50 mg of the respective topical formulation to the infected area twice daily for 7 consecutive days, starting 24 hours post-infection.

Efficacy Evaluation

• Lesion Size: Measure the diameter of the skin lesion daily using a digital caliper.

• Bacterial Load: On day 3 and day 7 post-infection, euthanize a subset of mice from each group. Excise the infected skin tissue, homogenize it in sterile PBS, and perform serial dilutions for CFU plating on Mannitol Salt Agar (MSA).

• Histopathology: On day 7, collect skin tissue samples, fix them in 10% neutral buffered formalin, embed in paraffin, and section for Hematoxylin and Eosin (H&E) staining to assess tissue damage and inflammatory cell infiltration.

Anticipated Outcomes and Data Interpretation

The efficacy of methyl 4-chlorocinnamate will be determined by comparing the outcomes in the treatment group to both the vehicle control and the vancomycin-treated group.

Parameter	Favorable Outcome for Methyl 4-Chlorocinnamate
Lesion Size	A significant reduction in lesion size compared to the vehicle control group, ideally comparable to the vancomycin group.
Bacterial Load	A statistically significant decrease in the number of CFUs per gram of tissue compared to the vehicle control.
Histopathology	Reduced signs of inflammation, necrosis, and bacterial colonization in the tissue sections compared to the vehicle control.

Proposed Mechanism of Action of Cinnamic Acid Derivatives

While the precise molecular targets of methyl 4-chlorocinnamate are yet to be fully elucidated, the antimicrobial activity of cinnamic acid and its derivatives is believed to involve multiple mechanisms. A primary proposed mechanism is the disruption of the microbial cell membrane's integrity. The lipophilic nature of these compounds facilitates their insertion into the lipid bilayer, leading to increased permeability and leakage of intracellular components, ultimately resulting in cell death.

Caption: Proposed mechanism of action for the antimicrobial activity of methyl 4-chlorocinnamate.

Conclusion and Future Directions

The in vivo validation of methyl 4-chlorocinnamate is a critical step in assessing its true therapeutic potential. The murine skin infection model provides a robust platform for this evaluation. Should the results of these studies prove positive, further investigations would be warranted, including:

• Systemic Infection Models: To evaluate efficacy against disseminated infections.

• Toxicity Studies: To establish a comprehensive safety profile.

• Pharmacokinetic Profiling: To understand the absorption, distribution, metabolism, and excretion of the compound in more detail.

The successful transition of promising compounds like methyl 4-chlorocinnamate from in vitro screening to in vivo validation is essential for enriching the pipeline of new antimicrobial drugs and addressing the growing threat of antibiotic resistance.

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Safety & Regulatory Compliance

A Senior Application Scientist's Guide to the Proper Disposal of Methyl 4-chlorocinnamate

This guide provides comprehensive, actionable procedures for the safe and compliant disposal of methyl 4-chlorocinnamate (CAS No. 7560-44-3). As a chlorinated organic compound, this substance requires meticulous handling and disposal to mitigate risks to personnel and the environment. This document moves beyond mere procedural lists to explain the scientific rationale behind each step, ensuring a culture of safety and regulatory adherence in your laboratory.

Hazard Profile and Immediate Safety Imperatives

Before handling methyl 4-chlorocinnamate for any purpose, including disposal, it is crucial to understand its hazard profile. This substance is an irritant and requires specific precautions to prevent exposure.

Table 1: Hazard Summary for Methyl 4-chlorocinnamate

Hazard Classification	GHS Hazard Statement	Key Precautionary Actions
Skin Irritation (Category 2)	H315: Causes skin irritation.[1][2]	Wear chemical-resistant gloves (e.g., nitrile) and a lab coat. Avoid all skin contact.[3][4]
Eye Irritation (Category 2)	H319: Causes serious eye irritation.[1][2]	Wear safety glasses or chemical splash goggles.[3]
Respiratory Irritation	H335: May cause respiratory irritation.[1][2]	Handle only in a well-ventilated area or a chemical fume hood to avoid breathing dust or vapors.[3][5]

Immediate First Aid:

• Skin Contact: Immediately wash the affected area with soap and plenty of water. Remove contaminated clothing.[4]

• Eye Contact: Rinse cautiously with water for several minutes. Remove contact lenses if present and easy to do. Continue rinsing for at least 15 minutes and seek medical attention.[3][4]

• Inhalation: Move the person to fresh air and keep them in a position comfortable for breathing.[3]

The Cornerstone of Compliance: Waste Characterization and Segregation

Methyl 4-chlorocinnamate is classified as a halogenated organic compound .[6][7] This classification is critical because environmental regulations, such as those under the Resource Conservation and Recovery Act (RCRA) in the United States, mandate specific disposal pathways for such materials.[8][9] Discharging this chemical into drains or disposing of it with non-hazardous waste is strictly prohibited.[1][3][4]

The Causality Behind Segregation: The chlorine atom in methyl 4-chlorocinnamate dictates its disposal method. Improper disposal, particularly combustion at low temperatures, can lead to the formation of highly toxic and persistent byproducts like dioxins and furans.[6] Furthermore, mixing halogenated waste with non-halogenated solvent waste complicates the disposal process, significantly increasing costs and regulatory burdens. Proper segregation is therefore not just a matter of compliance, but of environmental stewardship and operational efficiency.

Step-by-Step Disposal Protocol: From Benchtop to Final Disposition

This protocol ensures that methyl 4-chlorocinnamate waste is handled safely and compliantly from the moment it is generated.

Step 1: On-Site Collection and Containment

• Designated Waste Container: Collect all waste methyl 4-chlorocinnamate, including residues, contaminated materials (e.g., weigh boats, gloves, paper towels), and solutions, in a dedicated, chemically compatible, and sealable container.

• Container Integrity: Ensure the container is in good condition, free of leaks, and has a tightly fitting lid to prevent the release of vapors.[4][5]

• Avoid Mixing: Do not mix methyl 4-chlorocinnamate waste with non-halogenated organic waste or any other incompatible waste streams.[10]

Step 2: Labeling and Temporary Storage

• Accurate Labeling: Immediately label the waste container with the words "Hazardous Waste," the full chemical name "Methyl 4-chlorocinnamate," and a clear indication of its hazards (e.g., "Irritant").

• Accumulation Point: Store the sealed container in a designated Satellite Accumulation Area (SAA) or your facility's main hazardous waste storage area. This area must be secure, well-ventilated, and away from ignition sources.

Step 3: Arranging for Professional Disposal

• Licensed Disposal Service: All disposal of methyl 4-chlorocinnamate must be conducted through a licensed and certified hazardous waste disposal company.[5]

• Documentation: Work with your institution's Environmental Health and Safety (EHS) department to arrange for pickup. Ensure all required paperwork, such as a hazardous waste manifest, is completed accurately.

Below is a workflow diagram illustrating the decision-making process for proper waste management.

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A Senior Application Scientist's Guide to Personal Protective Equipment for Handling Methyl 4-chlorocinnamate

As researchers and drug development professionals, our work's integrity is intrinsically linked to the safety and precision of our laboratory practices. Handling chemical reagents like Methyl 4-chlorocinnamate (CAS No: 7560-44-3) requires not just procedural knowledge, but a deep understanding of why specific safety measures are imperative. This guide provides essential, field-tested guidance on the selection and use of Personal Protective Equipment (PPE), ensuring both your safety and the validity of your experimental outcomes.

Hazard Assessment: Understanding the Risks

Before any personal protective equipment is selected, a thorough understanding of the compound's hazard profile is critical. Methyl 4-chlorocinnamate is classified with the following hazards:

• Skin Irritation (H315): Causes skin irritation upon contact.[1][2]

• Serious Eye Irritation (H319): Causes serious eye irritation.[1][2]

• Respiratory Irritation (H335): May cause respiratory irritation if inhaled as a dust or fume.[1][2]

While occupational exposure limits (OELs) have not been established for this specific compound, the identified hazards necessitate a cautious approach grounded in the hierarchy of controls.[3]

The First Line of Defense: Engineering and Administrative Controls

Personal Protective Equipment is the final barrier between you and a potential hazard. Its effectiveness is predicated on the proper implementation of higher-level controls.

• Engineering Controls: The primary method for controlling exposure should always be to handle Methyl 4-chlorocinnamate within a certified chemical fume hood.[2][4] This ensures that any dust, vapors, or aerosols are effectively contained and exhausted, minimizing the risk of inhalation. A safety shower and eyewash fountain must also be readily accessible.[2][3]

• Administrative Controls: Adhere to standard laboratory practices, such as washing hands thoroughly after handling and before leaving the lab.[1][3] Prohibit eating, drinking, or smoking in areas where the chemical is used.[1]

Selecting the Appropriate Personal Protective Equipment (PPE)

The selection of PPE must be based on a risk assessment of the specific procedure being performed. The following recommendations provide a baseline for handling Methyl 4-chlorocinnamate in a research setting.

Eye and Face Protection

Direct contact with the eyes can cause serious irritation.[1] Therefore, appropriate eye protection is mandatory.

• Minimum Requirement: Wear chemical splash-resistant safety glasses with side shields that conform to government standards such as OSHA 29 CFR 1910.133 or EU EN166.[3][5]

• Increased Risk Scenarios: When there is a greater potential for splashes, such as when handling larger quantities or solutions, a face shield should be worn in addition to safety goggles.[3]

Skin and Body Protection

Given its classification as a skin irritant, preventing dermal exposure is a key safety objective.[2]

• Gloves: Wear chemical-resistant gloves. Nitrile gloves are a common and effective choice for handling solid chemicals for short durations. Always inspect gloves for tears or punctures before use.[4] For prolonged contact or when handling the compound in a solvent, consult the glove manufacturer’s chemical resistance guide to select a glove material with an adequate breakthrough time. After handling, remove gloves using the proper technique to avoid contaminating your skin and dispose of them in accordance with laboratory procedures.[5]

• Laboratory Coat: A standard, buttoned laboratory coat is required to protect street clothes and provide an additional layer of protection for the skin.[3] For tasks with a higher risk of contamination, consider using impervious clothing or a chemical-resistant apron.[4]

• Footwear: Closed-toed shoes are mandatory in any laboratory setting to protect against spills.[3]

Respiratory Protection

If engineering controls like a fume hood are used correctly, respiratory protection is typically not necessary.[3] However, it may be required in specific situations:

• When Required: If you are weighing out large quantities of the solid outside of a containment device, or if ventilation is inadequate and dust may be generated, respiratory protection is necessary.[5]

• Type of Respirator: Use a NIOSH (or equivalent) approved air-purifying respirator with a particulate filter (e.g., N95 or P100).[5] For higher concentrations or in situations where vapors may be present, a respirator with combination organic vapor/particulate cartridges may be appropriate.[5]

Summary of Recommended PPE

The following table summarizes the essential PPE for handling Methyl 4-chlorocinnamate.

Protection Type	Equipment Specification	Rationale
Eye/Face	Chemical safety goggles with side shields (EN166 or NIOSH approved).[3][5]	Protects against splashes and dust, preventing serious eye irritation.[1]
Face shield (in addition to goggles).	Required for procedures with a high splash potential.[3]
Hand	Chemical-resistant gloves (e.g., Nitrile).[4]	Prevents skin contact and subsequent irritation.[1]
Body	Laboratory coat.[3]	Protects skin and personal clothing from contamination.
Closed-toed shoes.[3]	Protects feet from spills and falling objects.
Respiratory	NIOSH/CEN-approved air-purifying respirator with particulate filter.[3][5]	Required only if dust cannot be controlled by engineering means. Prevents respiratory irritation.[1]

Procedural Workflow: Safe Handling Protocol

• Preparation: Before handling, ensure the chemical fume hood is operational. Clear the workspace of any unnecessary items. Confirm the location of the nearest eyewash station and safety shower.

• Donning PPE: Put on your lab coat, followed by safety goggles. Finally, don the appropriate chemical-resistant gloves, ensuring they fit properly and are free of defects.

• Handling the Chemical: Perform all manipulations, including weighing and transfers, inside the fume hood to minimize inhalation risk.[4] Avoid actions that could generate dust.

• Post-Handling: Tightly close the container.[3] Clean any contaminated surfaces within the fume hood.

• Doffing PPE: Remove gloves first, using a technique that avoids touching the outer surface with bare skin.[5] Then remove your lab coat and safety goggles.

• Hygiene: Wash your hands thoroughly with soap and water after completing the work and removing all PPE.[1][3]

Emergency Plan: Chemical Spill Response

In the event of a spill, a structured and immediate response is crucial. The following workflow outlines the necessary steps.

Caption: Workflow for responding to a Methyl 4-chlorocinnamate spill.

Decontamination and Disposal

Proper disposal is a critical final step in the chemical handling lifecycle.

• Contaminated PPE: Used gloves and any other disposable contaminated PPE should be placed in a designated, sealed container for hazardous waste.[5] Reusable items like lab coats must be decontaminated before reuse.[2]

• Chemical Waste: Unused Methyl 4-chlorocinnamate and materials used for spill cleanup must be disposed of as hazardous chemical waste.[1] Do not discharge to sewer systems.[4] All waste must be handled in accordance with applicable local, state, and federal regulations.[1]

By integrating these safety protocols into your daily laboratory operations, you build a culture of safety that protects you, your colleagues, and the integrity of your research.

References

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